4-tert-Butylcalix[8]arene

• CAS: 68971-82-4

Core Science & Biosynthesis

Introduction: The Enduring Appeal of a Versatile Macrocycle

An In-Depth Technical Guide to the Synthesis and Properties of 4-tert-Butylcalix[1]arene for Researchers and Drug Development Professionals

Calixarenes are a class of macrocyclic compounds formed from the condensation of phenols and formaldehyde, creating a "calix" or "chalice" shaped molecule.[2] Among these, 4-tert-butylcalix[1]arene stands out as a foundational and extensively studied member due to its synthetic accessibility, unique host-guest properties, and its role as a versatile building block in supramolecular chemistry.[3] Its hydrophobic cavity and modifiable upper and lower rims make it an attractive scaffold for creating complex molecular architectures with applications ranging from molecular recognition and catalysis to the development of advanced drug delivery systems.[4][5] This guide provides a comprehensive overview of the synthesis, properties, and applications of 4-tert-butylcalix[1]arene, with a focus on practical insights for researchers in the chemical and pharmaceutical sciences.

I. Synthesis of 4-tert-Butylcalix[1]arene: A Step-by-Step Protocol and Mechanistic Insights

The most common and efficient method for synthesizing 4-tert-butylcalix[1]arene is a one-pot, base-catalyzed condensation of 4-tert-butylphenol and formaldehyde.[6] This procedure, while seemingly straightforward, relies on careful control of reaction conditions to achieve a good yield of the desired cyclic tetramer.

Experimental Protocol: A Self-Validating System

This protocol is adapted from the well-established procedure detailed in Organic Syntheses.[7]

Materials:

• 4-tert-butylphenol

• Formaldehyde (37% aqueous solution)

• Sodium hydroxide (NaOH)

• Diphenyl ether

• Ethyl acetate

• Toluene

• Acetic acid

• Acetone

Procedure:

• Preparation of the Precursor:

  • In a three-necked round-bottomed flask equipped with a mechanical stirrer, combine 4-tert-butylphenol, 37% formaldehyde solution, and a catalytic amount of sodium hydroxide in water.[7]

  • The mixture is stirred at room temperature for 15 minutes and then heated to 100-120°C for 2 hours.[7] This initial step forms a mixture of linear oligomers and other condensation products. The base, sodium hydroxide, acts as a catalyst for the hydroxymethylation of the phenol and subsequent condensation reactions.

• Pyrolysis of the Precursor:

  • The flask is then fitted with a condenser and a nitrogen inlet. The mixture is heated to 150-160°C for a few minutes and then refluxed for 3-4 hours under a gentle stream of nitrogen.[7] During this phase, the solid precursor dissolves, and a clear, dark solution is formed as the cyclization to the calixarene occurs. The high temperature and the use of a high-boiling solvent like diphenyl ether facilitate the intramolecular cyclization and the removal of water, driving the reaction towards the formation of the thermodynamically stable cyclic tetramer.

• Isolation and Purification:

  • After cooling to room temperature, the product is precipitated by the addition of ethyl acetate.[7]

  • The resulting solid is collected by filtration and washed sequentially with ethyl acetate, acetic acid, water, and acetone to yield the crude product.[7]

  • For further purification, the crude product can be recrystallized from boiling toluene. This process often yields a 1:1 complex of 4-tert-butylcalix[1]arene and toluene.[7] The toluene can be removed by drying under high vacuum at an elevated temperature (>140°C).[7]

Causality Behind Experimental Choices

• Choice of Reactants: 4-tert-butylphenol is used because the bulky tert-butyl group directs the condensation to the ortho positions of the phenol rings and enhances the solubility of the resulting calixarene in organic solvents. Formaldehyde is the simplest aldehyde and readily undergoes condensation with phenols.

• Role of the Base Catalyst: The base deprotonates the phenol, forming a phenoxide ion which is more nucleophilic and readily attacks the formaldehyde. This initiates the formation of hydroxymethylphenols, which are the key intermediates in the oligomerization process.

• Temperature and Solvent: The high temperature is crucial for the cyclization reaction and to overcome the activation energy for the formation of the cyclic structure. Diphenyl ether is often used as a high-boiling solvent to achieve the necessary reaction temperature.

Visualization of the Synthesis Workflow

Caption: Synthesis workflow for 4-tert-butylcalix[1]arene.

II. Physicochemical and Structural Properties

The utility of 4-tert-butylcalix[1]arene in various applications is a direct consequence of its unique structural and physicochemical properties.

Structural Features and Conformational Isomerism

4-tert-butylcalix[1]arene is characterized by a cup-like structure with a defined upper and lower rim and a central annulus. The four phenol units are linked by methylene bridges. A key feature of calix[1]arenes is their conformational flexibility. The individual phenol rings can rotate, leading to four distinct conformational isomers: cone, partial cone, 1,2-alternate, and 1,3-alternate.[8] In the solid state and in nonpolar solvents, the cone conformation is generally the most stable due to the formation of a cyclic array of intramolecular hydrogen bonds between the hydroxyl groups on the lower rim.[8]

Quantitative Physicochemical Data

Property	Value	Source
Molecular Formula	C₄₄H₅₆O₄	[9]
Molecular Weight	648.91 g/mol	[9]
Melting Point	≥300 °C	[1][10]
Solubility	Soluble in chloroform, benzene, toluene. Insoluble in water.	[1][10]
pKa	~9.53 ± 0.20 (predicted)	[10]

Spectroscopic Characterization: The Power of NMR

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the characterization and conformational analysis of 4-tert-butylcalix[1]arene.

• ¹H NMR: In the cone conformation, the protons of the methylene bridges appear as a pair of doublets, a characteristic feature indicating a rigid structure. The chemical shifts of the tert-butyl groups and the aromatic protons also provide valuable information about the conformation.[11]

• ¹³C NMR: The ¹³C NMR spectrum further confirms the structure and conformation. The chemical shift of the methylene bridge carbons is particularly sensitive to the orientation of the phenol rings.[11]

• Solid-State NMR: Solid-state NMR techniques, such as ¹³C CP-MAS and ²H NMR, are powerful for studying the structure and dynamics of 4-tert-butylcalix[1]arene in its solid, crystalline form, especially in host-guest complexes.[12]

III. Host-Guest Chemistry and Applications in Drug Development

The ability of 4-tert-butylcalix[1]arene to act as a host molecule and form inclusion complexes with a variety of guest molecules is the cornerstone of its applications in drug development.[13]

Principles of Host-Guest Interactions

The hydrophobic cavity of 4-tert-butylcalix[1]arene can encapsulate small organic molecules, while the hydroxyl groups on the lower rim can engage in hydrogen bonding. These interactions are driven by a combination of factors including van der Waals forces, hydrophobic effects, and hydrogen bonding. The size and shape of the guest molecule are critical for stable complex formation.

Applications in Drug Delivery

The unique properties of 4-tert-butylcalix[1]arene make it a promising platform for the development of drug delivery systems.[4]

• Solubility Enhancement: Many potent drug molecules suffer from poor aqueous solubility, which limits their bioavailability. Water-soluble derivatives of calixarenes can be synthesized by introducing hydrophilic groups like sulfonic acid or carboxylic acid moieties.[5] These modified calixarenes can encapsulate hydrophobic drugs, thereby increasing their solubility in aqueous media.[4]

• Controlled Drug Release: Calixarene-based systems can be designed for the controlled release of drugs in response to specific stimuli such as pH, light, or enzymes.[5] This is achieved by functionalizing the calixarene scaffold with responsive groups that can trigger the release of the encapsulated drug under certain conditions.

• Targeted Drug Delivery: By attaching targeting ligands to the calixarene scaffold, it is possible to direct the drug-loaded carrier to specific cells or tissues, thereby enhancing therapeutic efficacy and reducing side effects.

Conclusion

4-tert-butylcalix[1]arene remains a molecule of significant interest in both fundamental and applied chemical sciences. Its straightforward synthesis, rich conformational behavior, and versatile host-guest chemistry provide a robust platform for the design of novel supramolecular systems. For researchers and professionals in drug development, an in-depth understanding of the synthesis and properties of this foundational calixarene is crucial for harnessing its potential in creating next-generation therapeutic delivery systems. The continued exploration of its derivatives and their interactions with biological systems promises to unlock even more exciting applications in the future.

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characterization of 4-tert-butylcalixarene

An In-Depth Technical Guide to the Characterization of 4-tert-Butylcalixarene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the essential techniques for the , a foundational molecule in supramolecular chemistry. As a versatile scaffold for the design of complex host-guest systems, its precise structural and physicochemical characterization is paramount for applications in drug delivery, sensing, and catalysis. This document furnishes researchers, scientists, and drug development professionals with the foundational knowledge and practical protocols necessary to rigorously analyze this macrocycle. We delve into the core analytical methodologies, including spectroscopic, crystallographic, and thermal analyses, offering not just procedural steps but also the underlying scientific principles and expected outcomes.

Introduction: The Significance of 4-tert-Butylcalixarene

4-tert-Butylcalix[1]arene is a cyclic tetramer resulting from the condensation of p-tert-butylphenol and formaldehyde.[2] Its unique basket-like conformation, featuring a hydrophobic cavity and a hydroxyl-rich lower rim, makes it an ideal building block for constructing more complex molecular architectures.[2] The ability of the hydrophobic cavity to encapsulate guest molecules, coupled with the facile functionalization of the hydroxyl groups, has led to its widespread use in creating selective receptors for ions and neutral molecules.[2] Given its pivotal role in supramolecular chemistry and its potential in pharmaceutical applications, a thorough and accurate is the bedrock upon which reliable and reproducible research is built.

This guide is structured to provide both a theoretical and practical framework for the . Each section is dedicated to a specific analytical technique, detailing the experimental workflow and the interpretation of the resulting data.

Spectroscopic Characterization

Spectroscopic techniques are indispensable for elucidating the molecular structure and purity of 4-tert-butylcalixarene. These methods provide insights into the connectivity of atoms, the presence of functional groups, and the overall electronic environment of the molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for the structural in solution. Both ¹H and ¹³C NMR provide detailed information about the molecular framework.

2.1.1. ¹H NMR Spectroscopy

The ¹H NMR spectrum of 4-tert-butylcalixarene is highly characteristic. In its common cone conformation, the molecule exhibits C₄ᵥ symmetry, which simplifies the spectrum.

• Hydroxyl Protons (-OH): A singlet around δ 10.34 ppm is indicative of the four hydroxyl protons involved in intramolecular hydrogen bonding at the lower rim.[1]

• Aromatic Protons (Ar-H): A singlet is typically observed around δ 7.05 ppm, corresponding to the eight aromatic protons on the upper rim.[1]

• Methylene Bridge Protons (Ar-CH₂-Ar): Due to the rigid cone conformation, the two protons of the methylene bridges are diastereotopic and appear as a pair of doublets. A doublet around δ 4.26 ppm and another around δ 3.49 ppm, each with a geminal coupling constant (²JHH) of approximately 13-14 Hz, are characteristic of the axial and equatorial protons, respectively.[1][2]

• tert-Butyl Protons (-C(CH₃)₃): A sharp singlet around δ 1.28 - 1.55 ppm integrates to 36 protons, representing the four tert-butyl groups at the upper rim.[1]

2.1.2. ¹³C NMR Spectroscopy

The ¹³C NMR spectrum further confirms the structure of 4-tert-butylcalixarene. Key signals include:

• Aromatic Carbons: Resonances in the range of δ 125-151 ppm correspond to the aromatic carbons.[1]

• Methylene Bridge Carbons: A signal around δ 31-34 ppm is characteristic of the methylene bridge carbons.[1]

• tert-Butyl Carbons: Signals for the quaternary carbon and the methyl carbons of the tert-butyl groups appear around δ 34 ppm and δ 31 ppm, respectively.[1]

Table 1: Typical ¹H and ¹³C NMR Chemical Shifts for 4-tert-Butylcalixarene in CDCl₃

Assignment	¹H Chemical Shift (δ, ppm)	¹³C Chemical Shift (δ, ppm)
Ar-OH	~10.34 (s, 4H)	-
Ar-H	~7.05 (s, 8H)	~125-151
Ar-CH₂-Ar	~4.26 (d, J ≈ 13 Hz, 4H), ~3.49 (d, J ≈ 13 Hz, 4H)	~31-34
-C(CH₃)₃	-	~34 (quaternary), ~31 (methyl)
-C(CH₃)₃	~1.28-1.55 (s, 36H)	-

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of 4-tert-butylcalixarene in 0.5-0.7 mL of deuterated chloroform (CDCl₃).

• Instrument Setup: Acquire ¹H and ¹³C NMR spectra on a spectrometer operating at a frequency of 300 MHz or higher.

• Data Acquisition: For ¹H NMR, a sufficient number of scans should be acquired to achieve a good signal-to-noise ratio. For ¹³C NMR, a larger number of scans will be necessary due to the lower natural abundance of the ¹³C isotope.

• Data Processing: Process the raw data by applying Fourier transformation, phase correction, and baseline correction. Calibrate the chemical shifts using the residual solvent peak (CDCl₃: δ 7.26 ppm for ¹H and δ 77.16 ppm for ¹³C).

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is a rapid and non-destructive technique used to identify the functional groups present in a molecule. The FT-IR spectrum of 4-tert-butylcalixarene displays characteristic absorption bands.

• O-H Stretching: A broad band in the region of 3100-3250 cm⁻¹ is due to the stretching vibration of the hydrogen-bonded hydroxyl groups at the lower rim.[3]

• C-H Stretching: Aromatic C-H stretching vibrations appear around 3000-3100 cm⁻¹, while aliphatic C-H stretching from the tert-butyl and methylene groups are observed in the 2800-3000 cm⁻¹ region.[4]

• C=C Stretching: Aromatic C=C stretching vibrations give rise to absorptions in the 1447-1592 cm⁻¹ range.[4]

• C-O Stretching: The C-O stretching of the phenolic groups is typically observed around 1200-1240 cm⁻¹.[4]

Experimental Protocol: FT-IR Spectroscopy (KBr Pellet)

• Sample Preparation: Mix a small amount of 4-tert-butylcalixarene (1-2 mg) with approximately 100-200 mg of dry potassium bromide (KBr) in an agate mortar. Grind the mixture to a fine powder.

• Pellet Formation: Transfer the powder to a pellet press and apply pressure to form a transparent or translucent pellet.

• Data Acquisition: Place the KBr pellet in the sample holder of the FT-IR spectrometer and acquire the spectrum, typically in the range of 4000-400 cm⁻¹.

Mass Spectrometry (MS)

Mass spectrometry is a powerful analytical technique for determining the molecular weight and elemental composition of a compound. For 4-tert-butylcalixarene (C₄₄H₅₆O₄), the expected monoisotopic mass is approximately 648.42 g/mol .[5] Various ionization techniques can be employed, with Electrospray Ionization (ESI) and Matrix-Assisted Laser Desorption/Ionization (MALDI) being common for calixarenes. The mass spectrum will typically show the molecular ion peak [M]⁺ or adducts such as [M+H]⁺, [M+Na]⁺, or [M+NH₄]⁺.[1]

Experimental Protocol: Mass Spectrometry (ESI-MS)

• Sample Preparation: Prepare a dilute solution of 4-tert-butylcalixarene in a suitable solvent such as methanol or acetonitrile.

• Instrument Setup: Introduce the sample solution into the ESI source of the mass spectrometer.

• Data Acquisition: Acquire the mass spectrum in the positive or negative ion mode over an appropriate mass range.

UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within a molecule. 4-tert-butylcalixarene exhibits characteristic absorption bands in the ultraviolet region arising from π-π* transitions of the aromatic rings. In a solvent like chloroform, it typically shows absorption maxima around 280 nm and 288 nm.[6]

Experimental Protocol: UV-Vis Spectroscopy

• Sample Preparation: Prepare a dilute solution of 4-tert-butylcalixarene in a UV-transparent solvent (e.g., chloroform, methanol).

• Instrument Setup: Use a quartz cuvette to hold the sample and a reference cuvette with the pure solvent.

• Data Acquisition: Record the absorption spectrum over the UV-Vis range (typically 200-800 nm).

Crystallographic Characterization

X-ray Crystallography

Single-crystal X-ray diffraction is the definitive method for determining the three-dimensional structure of a molecule in the solid state. For 4-tert-butylcalixarene, this technique confirms the cone conformation and provides precise measurements of bond lengths, bond angles, and torsion angles.[2][7] It can also reveal the inclusion of solvent molecules within the calixarene cavity.[2]

Experimental Protocol: Single-Crystal X-ray Diffraction

• Crystal Growth: Grow single crystals of 4-tert-butylcalixarene of suitable size and quality, often by slow evaporation of a solvent from a saturated solution (e.g., from toluene).[8]

• Data Collection: Mount a single crystal on a goniometer head and place it in the X-ray beam of a diffractometer. Collect diffraction data at a controlled temperature.

• Structure Solution and Refinement: Process the diffraction data to obtain the unit cell parameters and space group. Solve the crystal structure using direct methods or Patterson methods, and refine the atomic positions and thermal parameters.

Thermal Analysis

Thermal analysis techniques are used to study the physical and chemical properties of a substance as a function of temperature.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as it is heated. For 4-tert-butylcalixarene, TGA can be used to determine its thermal stability and to study the loss of included solvent molecules. The decomposition of the calixarene itself typically occurs at temperatures above 350 °C.[9][10]

Experimental Protocol: Thermogravimetric Analysis

• Sample Preparation: Place a small, accurately weighed amount of the sample (5-10 mg) into a TGA pan.

• Instrument Setup: Place the pan in the TGA furnace.

• Data Acquisition: Heat the sample at a constant rate (e.g., 10 °C/min) under a controlled atmosphere (e.g., nitrogen or air) and record the mass loss as a function of temperature.

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of temperature. It can be used to determine melting points, glass transitions, and other phase transitions. Pure 4-tert-butylcalixarene has a high melting point, often decomposing before melting.[11] DSC can also be used to study the thermal behavior of host-guest complexes.[10]

Experimental Protocol: Differential Scanning Calorimetry

• Sample Preparation: Seal a small amount of the sample (2-5 mg) in an aluminum pan.

• Instrument Setup: Place the sample pan and an empty reference pan in the DSC cell.

• Data Acquisition: Heat the sample at a controlled rate and record the heat flow.

Workflow and Data Integration

A comprehensive involves a multi-technique approach. The following diagram illustrates a typical workflow.

Caption: Workflow for the synthesis, purification, and .

Conclusion

The robust is a critical prerequisite for its successful application in research and development. This guide has outlined the key analytical techniques, providing both the theoretical basis and practical guidance for their implementation. By integrating data from NMR, FT-IR, mass spectrometry, UV-Vis, X-ray crystallography, and thermal analysis, researchers can ensure the identity, purity, and structural integrity of their material, thereby enabling the development of novel and impactful supramolecular systems.

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A Technical Guide to the Supramolecular Chemistry of 4-tert-Butylcalixarene: From Fundamental Principles to Advanced Applications

A Technical Guide to the Supramolecular Chemistry of 4-tert-Butylcalix[1]arene: From Fundamental Principles to Advanced Applications

Abstract

Calixarenes, the third generation of supramolecular hosts, have emerged as exceptionally versatile scaffolds in molecular recognition, materials science, and biomedical applications.[1][2] Among them, 4-tert-butylcalix[1]arene stands out as a foundational and highly adaptable building block, born from the early days of phenol-formaldehyde chemistry.[3][4] Its unique combination of a pre-organized, hydrophobic cavity, and chemically addressable upper and lower rims allows for the construction of complex host-guest systems and functional supramolecular assemblies. This guide provides an in-depth exploration of the core principles governing the supramolecular chemistry of 4-tert-butylcalix[1]arene. We will dissect its synthesis and conformational dynamics, delve into the nuanced interactions that drive its host-guest chemistry with ions and neutral molecules, and survey its application in sensing, catalysis, and the development of next-generation drug delivery platforms. This document is intended for researchers, chemists, and drug development professionals seeking to leverage the power of this remarkable macrocycle.

Core Architecture: Synthesis and Conformational Dynamics

The utility of 4-tert-butylcalix[1]arene begins with its accessible synthesis and is defined by its structural dynamics. Understanding these two facets is critical to exploiting its full potential.

Synthesis: A Controlled Cyclooligomerization

The synthesis of 4-tert-butylcalix[1]arene is a classic example of a base-catalyzed condensation reaction between p-tert-butylphenol and formaldehyde. While seemingly straightforward, the procedure requires careful control to favor the cyclic tetramer over other linear or cyclic oligomers. The procedure outlined by Gutsche and Iqbal in Organic Syntheses remains a benchmark protocol.[5]

The causality behind the key steps is crucial:

• Base Catalyst (NaOH): A sub-stoichiometric amount of a strong base is used. Its role is to deprotonate the phenol, forming the phenoxide which is the active nucleophile that attacks formaldehyde. Using a precise, small amount of base is key to preventing runaway polymerization and favoring the formation of the cyclic product.

• Temperature Staging: The reaction is typically performed in stages. An initial heating phase (e.g., 100-120°C) generates a linear oligomeric precursor.[5] A subsequent high-temperature reflux, often in a high-boiling solvent like diphenyl ether, drives the cyclization and dehydration, ultimately forming the calixarene macrocycle. This thermal "template" effect favors the thermodynamically stable cyclic tetramer.

• Purification: The crude product is often a mixture of cyclic oligomers. Recrystallization from a specific solvent, such as toluene, is a critical step. The rigid, bowl-shaped 4-tert-butylcalix[1]arene has a distinct solubility and crystal packing compared to its linear or larger cyclic counterparts, allowing for its selective isolation.

(A detailed, step-by-step synthesis protocol is provided in Section 6.1.)

Conformational Isomerism: The Key to Functionality

The flexibility of the methylene bridges connecting the phenolic units allows 4-tert-butylcalix[1]arene to adopt several distinct three-dimensional shapes, or conformers. The ability to "lock" the molecule into a specific conformation through chemical modification is a cornerstone of its application in designing selective receptors.[6] The four primary conformers are the cone, partial cone, 1,2-alternate, and 1,3-alternate.[7][8]

The equilibrium between these conformers is influenced by:

• Intramolecular Hydrogen Bonding: In the solid state and non-polar solvents, the cone conformation is stabilized by a cyclic array of hydrogen bonds between the lower-rim hydroxyl groups.

• Solvent: Polar, hydrogen-bond-accepting solvents can disrupt the intramolecular hydrogen bonding, lowering the energy barrier for conformational inversion and allowing other conformers to be populated.

• Lower-Rim Functionalization: Derivatization of the lower-rim hydroxyl groups with bulky substituents can sterically hinder the rotation of the phenyl rings, effectively locking the calixarene into a single, desired conformation. For example, introducing propyl or larger groups can permanently fix the cone conformation.[6][9]

Caption: Lower-rim functionalization creates a pre-organized cavity for selective cation chelation.

Designing Anion Receptors: A Paradigm Shift

Anion recognition presents a greater challenge because the calixarene's π-rich cavity is inherently repulsive to negatively charged species. Therefore, a different strategy is required. Instead of endo-cavity binding, receptors are designed by functionalizing the calixarene scaffold with groups that can form strong hydrogen bonds with anions.

• Design Rationale: The most successful approach involves appending (thio)urea or amide moieties to the lower rim. [10][11]These groups are powerful hydrogen-bond donors. When multiple urea groups are held in close proximity by the calixarene scaffold, they create a highly effective binding site for anions like chloride (Cl⁻) or dihydrogen phosphate (H₂PO₄⁻). [12][13]To further enhance binding, positively charged groups can be incorporated to add favorable electrostatic interactions. [12]

Beyond the Single Molecule: Self-Assembly and Supramolecular Polymerization

4-tert-Butylcalixa[1]rene derivatives are not limited to 1:1 host-guest interactions; they are excellent building blocks for constructing larger, ordered structures through self-assembly. [3][4]This process can be driven by hydrogen bonding, metal coordination, or host-guest interactions themselves.

One elegant strategy involves using metal ions to bridge calixarene units. For instance, treating a tungsten-derivatized calixarene with phenolate linkers can induce the self-assembly of monomeric units into a well-defined columnar, polymeric structure. [14]This approach leverages the calixarene's ability to both coordinate metals and participate in aromatic stacking interactions, leading to highly ordered materials. Such supramolecular polymers have potential applications as smart, self-healing materials. [4]

Applications in Sensing and Drug Development

The sophisticated molecular recognition capabilities of 4-tert-butylcalixa[1]rene have been translated into a range of practical applications, particularly in the fields of chemical sensing and advanced drug delivery.

Chemical and Biological Sensors

A sensor operates by converting a molecular recognition event into a measurable signal. Calixarenes are ideal platforms for this, as guest binding can alter their physical properties.

• Electrochemical Sensors: Calixarene derivatives that selectively bind ions can be incorporated into polymer membranes (e.g., PVC) to create ion-selective electrodes. When the target ion is bound by the calixarene, it causes a change in the membrane potential, which can be measured potentiometrically. This principle has been used to develop highly selective sensors for lead (Pb²⁺) and zinc (Zn²⁺). [15][16]* Optical Sensors: By attaching a fluorescent reporter group (a fluorophore) to the calixarene, a binding event can be signaled by a change in fluorescence intensity. This is often achieved through Photoinduced Electron Transfer (PET) quenching or enhancement mechanisms. [17]

Advanced Drug Delivery Systems

For drug development professionals, calixarenes offer a powerful toolkit to overcome challenges such as poor drug solubility, stability, and targeted delivery. [18][19]

• Solubility Enhancement: Many potent therapeutic agents are hydrophobic and have poor aqueous solubility. By forming an inclusion complex with an amphiphilic calixarene derivative, the drug can be encapsulated within the hydrophobic core while the hydrophilic exterior of the calixarene ensures solubility in water. [20]* Nanocarrier Formulation: Amphiphilic calixarenes can self-assemble in aqueous media to form micelles or vesicles. [18][21]These nano-sized aggregates can effectively load hydrophobic drugs into their core. PEGylated calixarenes, for instance, have been used to create hybrid liposomal systems for the delivery of curcumin, a promising but challenging anticancer agent. [20]

Caption: A generalized workflow for developing drug delivery vehicles using functionalized calixarenes.

Conclusion

4-tert-Butylcalixa[1]rene is far more than a simple macrocycle; it is a dynamic and adaptable platform for supramolecular innovation. Its robust synthesis, rich conformational landscape, and versatile host-guest chemistry provide a foundation for creating materials and systems with precisely controlled properties. From the selective binding of ions to the sophisticated design of drug delivery nanocarriers, the principles explored in this guide demonstrate the enduring relevance and future potential of 4-tert-butylcalixa[1]rene chemistry. As researchers continue to push the boundaries of molecular design, this foundational host will undoubtedly remain a central player in the advancement of supramolecular science.

Field-Proven Methodologies

Experimental Protocol: Synthesis of 4-tert-Butylcalixa[1]rene

This protocol is adapted from the validated procedure in Organic Syntheses. [5]It is a self-validating system where the final product's physical properties (melting point) and spectroscopic data (NMR) confirm success.

Materials:

• p-tert-Butylphenol (100 g, 0.666 mol)

• 37% Formaldehyde solution (62 mL, 0.83 mol)

• Sodium Hydroxide (1.2 g, 0.03 mol)

• Diphenyl ether (800-1000 mL)

• Ethyl acetate

• Toluene

• Acetic acid, Water, Acetone

Procedure:

• Precursor Formation (Causality: Controlled Oligomerization):

  • In a 3-L three-necked flask with a mechanical stirrer, combine p-tert-butylphenol, formaldehyde solution, and NaOH dissolved in 3 mL of water.

  • Stir for 15 min at room temperature, then heat at 110-120°C for 2 hours using a heating mantle. The mixture will become a very viscous, deep yellow mass as water evaporates. This step creates the linear oligomeric precursor.

  • Cool the flask to room temperature. Add 800-1000 mL of diphenyl ether and stir until the residue dissolves (this may take over 1 hour). The high-boiling solvent is essential for the next cyclization step.

• Pyrolysis and Cyclization (Causality: Thermodynamic Product Formation):

  • Fit the flask with a nitrogen inlet and a condenser. Heat the stirred solution to reflux under a gentle nitrogen stream for 3-4 hours. The high temperature drives the intramolecular cyclization and dehydration to form the calixarene.

  • Cool the reaction mixture to room temperature.

• Isolation and Purification (Causality: Selective Precipitation and Recrystallization):

  • Precipitate the product by adding 1.5 L of ethyl acetate. Stir for 30 minutes and allow the solid to settle.

  • Filter the solid. Wash sequentially with ethyl acetate (2x 100 mL), acetic acid (1x 200 mL), water (2x 100 mL), and acetone (2x 50 mL). This removes residual solvent, starting materials, and byproducts.

  • Dry the crude white-to-beige solid. The expected yield is approximately 60-65 g.

• Final Recrystallization:

  • Dissolve the crude product in a minimal amount of boiling toluene (approx. 1.6-1.8 L).

  • Concentrate the solution by boiling until the volume is reduced to about 600 mL.

  • Allow the solution to cool slowly to room temperature, then cool further in an ice bath. The pure 4-tert-butylcalixa[1]rene will crystallize.

  • Filter the crystals, wash with cold toluene, and dry in a vacuum oven.

  • Validation: The purified product should be a white crystalline solid with a melting point >300°C. ¹H NMR (in CDCl₃) should show a sharp singlet for the tert-butyl protons, a singlet for the hydroxyl protons, and a characteristic pair of doublets for the bridging methylene protons, confirming the rigid cone structure.

Experimental Protocol: Determining Host-Guest Binding via ¹H NMR Titration

This protocol describes a standard method for quantifying the strength of a host-guest interaction in solution.

Objective: To determine the association constant (Kₐ) for the complexation of a guest molecule (e.g., a neutral aromatic) by a calixarene host.

Procedure:

• Stock Solution Preparation:

  • Accurately prepare a stock solution of the calixarene host in a deuterated solvent (e.g., 10 mM in CDCl₃).

  • Accurately prepare a stock solution of the guest molecule in the same deuterated solvent (e.g., 200 mM). The guest concentration should be significantly higher than the host's.

• Sample Preparation for Titration:

  • Prepare a series of NMR tubes. To each tube, add a fixed volume of the host stock solution (e.g., 500 µL).

  • To the first tube (the "zero point"), add only the host solution.

  • To the subsequent tubes, add increasing volumes of the guest stock solution (e.g., 5 µL, 10 µL, 20 µL, 40 µL, 80 µL, 150 µL, etc.). This creates a series of samples with a constant host concentration but increasing guest concentration. Ensure the total volume change is minimal or correct for dilution effects.

• NMR Data Acquisition:

  • Acquire a high-resolution ¹H NMR spectrum for each sample at a constant, controlled temperature.

  • Identify a proton signal on the host molecule that shows a significant chemical shift change (Δδ) upon addition of the guest. Protons on the inside of the calixarene cavity are often good candidates.

• Data Analysis and Validation:

  • Plot the change in chemical shift (Δδ) of the selected host proton against the concentration of the guest.

  • The resulting data should fit a 1:1 binding isotherm. Use non-linear regression analysis software (e.g., Origin, specialized NMR software) to fit the data to the appropriate binding equation.

  • The fitting process will yield the association constant (Kₐ) and the maximum chemical shift change (Δδₘₐₓ). A good fit of the experimental data to the theoretical curve serves as a validation of the 1:1 binding model.

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The coordination chemistry of p-tert-butylcalixa[1]rene with paramagnetic transition and lanthanide metal ions: an Edinburgh Perspective. Dalton Transactions, 46(29), 9471-9483. [Link] [26]22. Gupta, V. K., et al. (2007). A new Zn(II)-selective potentiometric sensor based on 4-tert-butylcalixa[1]rene in PVC matrix. Talanta, 71(4), 1739-1745. [Link] [16]24. Pinalli, R., et al. (2007). CalixA[1]rene Cavitands: A Solid State Study on the Interactions of their Aromatic Cavity with Neutral Organic Guests Characterised by Acid CH₃ or CH₂ Groups. Supramolecular Chemistry, 19(3), 147-158. [Link] [27]25. Wang, K., et al. (2022). Research progress on calixarene/pillararene-based controlled drug release systems. Beilstein Journal of Organic Chemistry, 18, 1431-1453. [Link] 26. Al-Attas, A. S., et al. (2016). Fabrication and Applications of Potentiometric Sensors Based on p-tert-butylthiacalixa[1]rene Comprising Two Triazole Rings. International Journal of Electrochemical Science, 11, 4727-4740. 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The conformational properties of calixa[1]renes, calixa[12]renes, calixa[23]renes, and oxacalixarenes. Journal of the American Chemical Society, 107(21), 6176-6180. [Link] [8]37. Iwamoto, K., et al. (1991). Conformations and structures of tetra-O-alkyl-p-tert-butylcalixa[1]renes. How is the conformation of calixa[1]renes immobilized? The Journal of Organic Chemistry, 56(6), 1955-1962. [Link] [6]41. Seri, N., et al. (2003). Conformational analysis of p-tert-butylcalixa[1]rene derivatives with trans-alkyl substituents on opposite methylene bridges: Destabilization of the cone form by axial alkyl substituents. The Journal of Organic Chemistry, 68(20), 7685-7692. [Link]

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A Technical Guide to the Host-Guest Chemistry of 4-tert-Butylcalixarene: Principles, Analysis, and Applications

A Technical Guide to the Host-Guest Chemistry of 4-tert-Butylcalix[1]arene: Principles, Analysis, and Applications

Abstract

This technical guide provides an in-depth exploration of the host-guest chemistry of 4-tert-butylcalix[1]arene, a foundational macrocycle in supramolecular chemistry. We delve into its unique structural characteristics, conformational dynamics, and its versatile binding capabilities toward a wide spectrum of guest species, including cations, anions, and neutral molecules. This document synthesizes field-proven insights with established scientific principles, offering researchers, scientists, and drug development professionals a comprehensive resource. We detail the causality behind experimental design for studying these interactions, with a focus on Nuclear Magnetic Resonance (NMR) spectroscopy and Isothermal Titration Calorimetry (ITC). Complete, self-validating protocols for these key analytical techniques are provided, alongside data presentation standards and visualizations to elucidate complex concepts. The guide aims to bridge fundamental understanding with practical application, highlighting the utility of 4-tert-butylcalix[1]arene in areas such as chemical sensing, molecular recognition, and advanced drug delivery systems.

Introduction: The Calixarene Scaffold

Calixarenes are a class of macrocyclic compounds formed by the condensation of a phenol and an aldehyde.[2] Their name is derived from the Greek word calix (vase or chalice) and arene (referring to the aromatic units), aptly describing their characteristic cup-like shape.[3] This three-dimensional architecture, featuring a defined upper and lower rim and a central cavity, makes them exceptional host molecules in supramolecular chemistry.[4][5] The parent compound, 4-tert-butylcalix[1]arene, is synthesized from p-tert-butylphenol and formaldehyde and serves as a versatile and extensively studied molecular platform.[6] Its synthetic accessibility, controllable conformation, and the hydrophobic nature of its cavity allow it to form stable inclusion complexes with a variety of guest molecules.[4][7]

Synthesis and Conformational Dynamics

The synthesis of 4-tert-butylcalix[1]arene is a well-established procedure involving the base-catalyzed condensation of p-tert-butylphenol with formaldehyde.[6] A critical feature of calix[1]arenes is their conformational flexibility. The phenol units can rotate relative to one another, leading to four distinct conformational isomers: cone, partial cone, 1,2-alternate, and 1,3-alternate. The cone conformation, where all phenolic hydroxyl groups are oriented on the same side of the macrocycle, is often the most stable and is crucial for forming the characteristic binding cavity.[8] This conformational preference can be "locked" by functionalizing the hydroxyl groups on the lower rim with bulky substituents, a common strategy to pre-organize the host for specific guest binding.[9]

Caption: Synthesis and Conformational Isomers of 4-tert-Butylcalix[1]arene.

Host-Guest Chemistry: Principles of Molecular Recognition

The ability of 4-tert-butylcalix[1]arene to act as a host is rooted in its well-defined, electron-rich hydrophobic cavity and the modifiable phenolic hydroxyl groups at its lower rim.[10] Molecular recognition is driven by a combination of non-covalent interactions, including van der Waals forces, hydrophobic effects, π-π stacking, cation-π interactions, and hydrogen bonding.[11] The size, shape, and chemical nature of the guest molecule must be complementary to the host's cavity for stable complexation to occur.[12]

Caption: Schematic of Host-Guest Inclusion Complex Formation.

Binding of Cations

The electron-rich cavity of the calixarene, formed by the π-systems of the benzene rings, is particularly adept at binding cations through cation-π interactions.[13] Furthermore, the phenolic oxygen atoms on the lower rim can be deprotonated or functionalized with other ligating groups (e.g., esters, ethers, amides) to create a highly effective binding pocket for metal ions.[1][4] The selectivity for specific cations, such as Na⁺, K⁺, or transition metals, can be precisely tuned by modifying the lower rim substituents, thereby altering the size and electronic properties of the binding site.[14][15] This has led to applications in ion-selective electrodes and chemical sensors.[16] The tetraphenolic lower-rim in the cone conformation is particularly ideal for binding paramagnetic transition and lanthanide metals.[4][7]

Host Molecule Derivative	Guest Cation	Binding Constant (Kₐ, M⁻¹)	Method	Reference
p-tert-butylcalix[1]arene tetra-ethylacetate	Na⁺	1.9 x 10⁴	UV-Vis	[1]
p-tert-butylcalix[1]arene tetra-ethylacetate	K⁺	1.1 x 10³	UV-Vis	[1]
p-tert-butylcalix[1]arene tetra-ethylacetate	Ba²⁺	1.2 x 10³	UV-Vis	[1]
1,3-di-methoxy-p-tert-butylcalix[1]arene	Zn²⁺	log K = 3.65	Spectrophotometry	[15]
Phosphoryl/Salicylamide Calix[1]arene	Eu³⁺	log β₂ = 10.3	Spectrophotometry	[17]

Table 1: Representative Binding Constants for Cation Complexation by 4-tert-Butylcalix[1]arene Derivatives.

Binding of Anions

While the native calixarene cavity is electron-rich and thus not suited for direct anion binding, chemical modification can transform it into a powerful anion receptor. This is typically achieved by introducing positively charged groups (e.g., ammonium, imidazolium) or hydrogen-bond donors (e.g., amides, ureas) at the upper or lower rims. A more advanced strategy involves coordinating metal centers to the lower rim, which enhances the acidity of the phenolic protons and creates a Lewis acidic pocket that can effectively bind and recognize anions like halides or phosphates.[18]

Binding of Neutral Molecules

The hydrophobic cavity of 4-tert-butylcalix[1]arene provides an ideal environment for encapsulating small, neutral organic molecules.[19] This binding is primarily driven by the hydrophobic effect and van der Waals interactions. The selectivity of inclusion is highly dependent on the size and shape complementarity between the host and guest.[20] For example, small aromatic molecules like toluene and xylenes are excellent guests, fitting snugly within the cavity.[21] This property has been exploited in separation science and for the creation of molecular containers.[12] X-ray crystallography has been instrumental in visualizing these inclusion complexes, confirming that guest molecules reside deep within the host's cavity.[10][22]

Host Molecule	Guest Molecule	Solvent	Binding Constant (Kₐ, M⁻¹)	Method	Reference
p-tert-butylcalix[1]arene	Toluene	CCl₄	25 ± 2	¹H NMR	[19]
p-tert-butylcalix[1]arene	Chloroform	CCl₄	11 ± 1	¹H NMR	[19]
p-tert-butylcalix[1]arene	Anisole	CCl₄	18 ± 2	¹H NMR	[19]

Table 2: Binding Constants for Neutral Molecule Complexation by 4-tert-Butylcalix[1]arene.

Applications in Research and Drug Development

The unique host-guest properties of 4-tert-butylcalix[1]arene and its derivatives have positioned them as powerful tools in various scientific fields.

• Chemical Sensing: By functionalizing the calixarene scaffold with chromogenic or fluorogenic units, highly selective sensors for specific ions or molecules can be developed.[14] Binding of the target guest induces a conformational change in the host, leading to a detectable change in the optical signal.

• Drug Delivery: Calixarenes are promising nanocarriers for drug delivery.[23] They can encapsulate hydrophobic drug molecules, increasing their aqueous solubility and stability.[24][25] Furthermore, the calixarene surface can be modified with targeting ligands or stimuli-responsive groups (e.g., pH-sensitive moieties) to achieve controlled and targeted drug release.[24] Water-soluble derivatives, often created by adding sulfonic acid or carboxylic acid groups, are particularly useful for this purpose.[24]

• Catalysis: By encapsulating reactants within their cavity, calixarenes can act as "nanoreactors," accelerating reaction rates and influencing selectivity by creating a unique microenvironment.

Key Methodologies for Studying Host-Guest Interactions

Quantifying the strength and thermodynamics of host-guest interactions is paramount. Two of the most powerful and widely used techniques are Nuclear Magnetic Resonance (NMR) titration and Isothermal Titration Calorimetry (ITC).

Nuclear Magnetic Resonance (NMR) Titration

Expertise & Experience: NMR spectroscopy is a highly sensitive method for probing host-guest interactions in solution. The chemical environment of a proton changes upon complexation, resulting in a shift in its resonance frequency (chemical shift). By monitoring the chemical shift of specific host or guest protons as a function of titrant concentration, one can construct a binding isotherm. Fitting this curve to an appropriate binding model (e.g., 1:1, 1:2) allows for the precise determination of the association constant (Kₐ).[2] The choice of which proton signal to monitor is critical; ideally, one should select a proton on the host that is close to the binding site and experiences a significant change in its electronic environment upon guest inclusion.

Caption: Experimental Workflow for an NMR Titration Study.

Trustworthiness (Self-Validating Protocol): The integrity of an NMR titration experiment relies on consistency and precision. The temperature must be kept constant, and concentrations must be known accurately. The validity of the result is confirmed by the quality of the fit of the experimental data to the theoretical binding model; a high correlation coefficient (R²) indicates a reliable determination.

Experimental Protocol: ¹H NMR Titration for Kₐ Determination

• Sample Preparation:

  • Prepare a stock solution of the host (e.g., 4-tert-butylcalix[1]arene) of known concentration (typically ~1-2 mM) in a suitable deuterated solvent (e.g., CDCl₃).

  • Prepare a stock solution of the guest in the same deuterated solvent, at a concentration approximately 10-20 times higher than the host solution.

  • Accurately transfer a known volume (e.g., 0.5 mL) of the host solution into an NMR tube.

• Instrument Setup:

  • Place the NMR tube in the spectrometer.

  • Ensure the instrument is locked, shimmed, and the temperature is stabilized and recorded.

• Data Acquisition:

  • Acquire a high-quality ¹H NMR spectrum of the host solution alone (0 equivalents of guest).

  • Using a microsyringe, add a small, precise aliquot of the guest stock solution to the NMR tube.

  • Mix the solution thoroughly but gently (e.g., by inverting the capped tube several times).

  • Acquire another ¹H NMR spectrum.

  • Repeat the addition and acquisition steps until the host's proton signals show no further significant chemical shift changes, typically after adding 2-3 equivalents of the guest.

• Data Analysis:

  • Process all spectra uniformly.

  • Identify a host proton signal that shifts significantly upon guest addition.

  • Measure the chemical shift (δ) of this proton for each titration point.

  • Calculate the change in chemical shift (Δδ = |δ_obs - δ_free|).

  • Plot Δδ as a function of the total guest concentration.

  • Fit the resulting binding isotherm to a 1:1 binding equation using non-linear regression software to extract the association constant (Kₐ).[26]

Isothermal Titration Calorimetry (ITC)

Expertise & Experience: ITC provides a complete thermodynamic profile of a binding interaction in a single experiment.[27] It directly measures the heat released (exothermic) or absorbed (endothermic) during the binding event.[26] By integrating the heat flow over the course of the titration, a binding isotherm is generated. Fitting this data yields not only the binding constant (Kₐ) and stoichiometry (n), but also the enthalpy change (ΔH). From these values, the Gibbs free energy change (ΔG) and entropy change (ΔS) can be calculated (ΔG = -RTlnKₐ = ΔH - TΔS). This level of detail is invaluable for understanding the driving forces behind molecular recognition; for example, a positive ΔS suggests that the binding is driven by the release of ordered solvent molecules (hydrophobic effect), while a large negative ΔH indicates strong enthalpic contributions like hydrogen bonding or van der Waals interactions.

Trustworthiness (Self-Validating Protocol): The reliability of ITC data hinges on meticulous sample preparation and experimental design. Both host and guest solutions must be prepared in the exact same buffer to minimize large, confounding heats of dilution. Degassing solutions is critical to prevent air bubbles from causing noise in the signal. A control experiment, titrating the guest into the buffer alone, is essential to determine the heat of dilution, which must be subtracted from the experimental data for accurate analysis.

Experimental Protocol: ITC for Thermodynamic Profiling

• Sample Preparation:

  • Prepare solutions of the host and guest in the same, well-defined buffer or solvent. The choice of solvent is critical and should ensure solubility and stability.

  • Accurately determine the concentrations of both solutions. The guest concentration should be 10-15 times that of the host.

  • Thoroughly degas both solutions immediately before the experiment to remove dissolved gases.

• Instrument Setup:

  • Set the desired experimental temperature.

  • Carefully load the host solution into the sample cell and the guest solution into the injection syringe, ensuring no air bubbles are introduced.

  • Place the sample cell and a reference cell (filled with the same buffer/solvent) into the calorimeter.

  • Allow the system to thermally equilibrate.

• Titration:

  • Perform a series of small, sequential injections (e.g., 5-10 µL) of the guest solution into the host solution in the sample cell.

  • The instrument records the heat change after each injection as a peak. The system is allowed to return to thermal equilibrium before the next injection.

• Data Analysis:

  • Integrate the area under each peak to determine the heat change (ΔQ) for each injection.

  • Plot the heat change per mole of injectant against the molar ratio of guest to host.

  • Fit the resulting titration curve using the instrument's software, which employs a suitable binding model (e.g., one-site binding).

  • The fitting process directly yields the binding constant (Kₐ), stoichiometry (n), and enthalpy of binding (ΔH). The software will then calculate ΔG and ΔS.[26]

Conclusion

4-tert-butylcalix[1]arene remains a cornerstone of supramolecular chemistry due to its remarkable versatility as a molecular host. Its well-defined structure, tunable cavity, and rich host-guest chemistry have enabled significant advancements in molecular recognition, sensing, and the design of functional materials. For researchers in drug development and related fields, understanding the principles and analytical methodologies governing its interactions is crucial. The systematic application of powerful techniques like NMR and ITC provides not just binding affinities but deep thermodynamic insights into the forces that drive complex formation. As synthetic methodologies become more sophisticated, the potential to create highly tailored calixarene-based systems for targeted therapies and advanced diagnostics will continue to expand, ensuring its relevance for years to come.

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An In-depth Technical Guide to the Conformational Analysis of p-tert-butylcalixarene

An In-depth Technical Guide to the Conformational Analysis of p-tert-butylcalix[1]arene

Introduction: The Unique World of Calixarenes

Calixarenes are a class of macrocyclic compounds formed from the condensation of phenols and formaldehyde.[1] Their name is derived from the Greek word calix, meaning chalice or vase, which aptly describes their three-dimensional basket-like shape.[1] This unique topology, characterized by a defined upper and lower rim and a central annulus, makes them exceptional host molecules in the field of supramolecular chemistry.[2] Among the various calixarenes, p-tert-butylcalix[3]arene, composed of four p-tert-butylphenol units linked by methylene bridges, is one of the most extensively studied. The bulky tert-butyl groups on the upper rim enhance the rigidity and solubility of the macrocycle in organic solvents, while the hydroxyl groups on the lower rim provide a versatile platform for chemical modification.

The profound significance of p-tert-butylcalix[3]arene in scientific research, particularly in drug development, stems from its remarkable ability to adopt distinct spatial arrangements, or conformations.[4] These conformational isomers exhibit different sizes and shapes of their molecular cavity, which in turn dictates their guest-binding properties. The selective complexation of ions or small organic molecules is highly dependent on the specific conformation of the calixarene host. Consequently, understanding and controlling the conformational behavior of p-tert-butylcalix[3]arene is paramount for the rational design of novel drug delivery systems, sensors, and catalysts. This guide provides a comprehensive technical overview of the conformational analysis of p-tert-butylcalix[3]arene, delving into the structural nuances of its conformers, the energetic factors governing their interconversion, and the state-of-the-art analytical techniques employed for their characterization.

The Four Fundamental Conformations of p-tert-butylcalix[1]arene

The conformational landscape of p-tert-butylcalix[3]arene is defined by the relative orientation of the four phenol rings with respect to the principal axis of the macrocycle. Rotation around the methylene bridges allows for the existence of four discrete conformational isomers: the cone, partial cone, 1,2-alternate, and 1,3-alternate conformations.[1]

Figure 1: The four principal conformational isomers of p-tert-butylcalix[3]arene.

The relative stability of these conformers is dictated by a delicate balance of non-covalent interactions, primarily intramolecular hydrogen bonding and steric hindrance.

Factors Influencing Conformational Stability and Interconversion

The conformational equilibrium of p-tert-butylcalix[3]arene is not static but is dynamically influenced by a variety of internal and external factors. A thorough understanding of these factors is crucial for controlling the conformation and, consequently, the function of the calixarene.

Intramolecular Hydrogen Bonding: The Preeminent Stabilizing Force

The hydroxyl groups at the lower rim of p-tert-butylcalix[3]arene play a pivotal role in dictating its conformational preference. In the cone conformation, all four hydroxyl groups are oriented in the same direction, allowing for the formation of a circular array of intramolecular hydrogen bonds.[1] This cooperative hydrogen-bonding network significantly stabilizes the cone conformation, making it the most thermodynamically stable isomer in the absence of other competing interactions.[5] The disruption of this hydrogen-bonding network, either through chemical modification or solvent interactions, is a key strategy for accessing other conformations.

The Role of the p-tert-butyl Groups: Steric Influence and Cavity Formation

The bulky tert-butyl groups at the para-positions of the phenolic rings are not merely passive substituents. They exert a significant steric influence that raises the energy barrier for the rotation of the phenyl rings through the annulus of the macrocycle. This increased rotational barrier slows down the interconversion between different conformers, making it possible to isolate and study individual isomers at room temperature. Furthermore, the tert-butyl groups contribute to the formation of a well-defined, deep hydrophobic cavity in the cone conformation, which is essential for its host-guest chemistry.

Solvent Effects: Modulating the Conformational Landscape

The choice of solvent can have a profound impact on the conformational equilibrium of p-tert-butylcalix[3]arene.[6][7] Nonpolar solvents, which are incapable of forming strong hydrogen bonds, tend to favor the cone conformation, as the intramolecular hydrogen bonding network remains intact.[2] Conversely, polar, hydrogen-bond-accepting solvents such as acetone or dimethyl sulfoxide (DMSO) can disrupt the intramolecular hydrogen bonds by forming intermolecular hydrogen bonds with the hydroxyl groups of the calixarene.[2] This disruption can lead to a shift in the conformational equilibrium towards other isomers, such as the partial cone or alternate conformations.[8] The inclusion of small solvent molecules within the calixarene cavity can also influence the conformational preference.[5]

Metal Ion Complexation: A Template for Conformational Control

The lower rim hydroxyl groups and the aromatic pi-systems of p-tert-butylcalix[3]arene provide excellent binding sites for metal ions. The complexation of a metal ion can "lock" the calixarene into a specific conformation.[9] The size and charge of the metal ion, as well as the coordination geometry, determine which conformation is favored. For instance, smaller alkali metal ions like Na+ often template the formation of the cone conformation, where they can be effectively coordinated by the four lower-rim oxygen atoms.[10] Larger metal ions may induce a change to a partial cone or alternate conformation to better accommodate their coordination spheres. This template effect is a powerful tool for the synthesis of conformationally pure calixarenes.

Derivatization of the Lower and Upper Rims: Covalent Conformational Locking

A highly effective strategy for controlling the conformation of p-tert-butylcalix[3]arene is through covalent modification of its upper or lower rims. The introduction of bulky substituents on the lower rim hydroxyl groups can sterically hinder the rotation of the phenolic rings, effectively "locking" the calixarene in a specific conformation.[11] For example, alkylation or acylation of all four hydroxyl groups can fix the calixarene in the cone conformation. Selective derivatization of the hydroxyl groups can be employed to synthesize and isolate the less stable partial cone, 1,2-alternate, and 1,3-alternate conformers. Similarly, modification of the upper rim tert-butyl groups can also influence the conformational equilibrium.

Experimental Protocols for Conformational Analysis

The elucidation of the conformational properties of p-tert-butylcalix[3]arene relies on a combination of sophisticated analytical techniques. Nuclear Magnetic Resonance (NMR) spectroscopy and X-ray crystallography are the two most powerful and widely used methods.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Window into Solution Dynamics

NMR spectroscopy is an indispensable tool for studying the conformation of p-tert-butylcalix[3]arene in solution.[3] Both ¹H and ¹³C NMR provide distinct spectral signatures for each of the four conformational isomers.

Characteristic Chemical Shifts:

The symmetry of each conformer is reflected in its NMR spectrum. For instance, the highly symmetric cone conformation typically displays a pair of doublets for the methylene bridge protons and a single set of resonances for the tert-butyl and aromatic protons.[1] In contrast, the less symmetric conformers exhibit more complex splitting patterns and a greater number of signals. The chemical shift of the methylene carbons in the ¹³C NMR spectrum is also highly diagnostic: signals around δ 31 ppm are characteristic of a syn orientation of the adjacent phenol rings (as in the cone), while signals around δ 37 ppm indicate an anti orientation (as in the 1,3-alternate).[12]

Table 1: Characteristic ¹H NMR Signals for p-tert-butylcalix[3]arene Conformers

Conformation	Methylene Protons (Ar-CH₂-Ar)	Aromatic Protons	tert-Butyl Protons
Cone	Pair of doublets (AX system)	One singlet	One singlet
Partial Cone	Multiple signals	Multiple signals	Multiple signals
1,2-Alternate	One singlet	Two singlets	Two singlets
1,3-Alternate	One singlet	One singlet	One singlet

Dynamic NMR (DNMR) for Kinetic Analysis:

The interconversion between different conformers is often a dynamic process that can be studied using variable-temperature NMR experiments.[13][14] By monitoring the changes in the NMR lineshape as a function of temperature, it is possible to determine the kinetic parameters for conformational inversion, such as the activation energy (ΔG‡).[15] At low temperatures, where the interconversion is slow on the NMR timescale, separate signals for each conformer are observed. As the temperature is increased, the rate of interconversion increases, leading to broadening of the signals and eventually their coalescence into a single time-averaged signal. Lineshape analysis of the spectra at different temperatures allows for the calculation of the rate constants and the energy barrier for the conformational exchange.[15]

Step-by-Step DNMR Protocol:

• Sample Preparation: Dissolve a known concentration of the p-tert-butylcalix[3]arene sample in a suitable deuterated solvent (e.g., CDCl₃, toluene-d₈). The choice of solvent is critical as it can influence the conformational equilibrium.

• Initial ¹H NMR Spectrum: Acquire a standard ¹H NMR spectrum at ambient temperature to identify the initial conformational state and the key resonances for monitoring.

• Variable-Temperature Data Acquisition: Gradually decrease the temperature of the NMR probe in discrete steps (e.g., 10 K intervals). At each temperature, allow the sample to equilibrate for several minutes before acquiring a new spectrum. Continue until the signals for the interconverting species are sharp and well-resolved (the slow exchange regime).

• Coalescence Temperature Determination: Slowly increase the temperature from the low-temperature limit and carefully note the temperature at which the distinct signals for the interconverting protons merge into a single broad peak. This is the coalescence temperature (Tc).

• High-Temperature Spectrum: Continue to increase the temperature until the coalesced signal becomes sharp (the fast exchange regime).

• Data Analysis and Calculation of ΔG‡: The free energy of activation (ΔG‡) at the coalescence temperature can be estimated using the Eyring equation. For a simple uncoupled two-site exchange, the rate constant (k) at coalescence is related to the frequency separation of the two signals (Δν) at low temperature. More accurate values can be obtained by a full lineshape analysis using specialized software, which simulates the spectra at different exchange rates.

Figure 2: Workflow for a Dynamic NMR experiment to determine the kinetics of conformational interconversion.

X-Ray Crystallography: Definitive Solid-State Structure

Single-crystal X-ray diffraction provides unambiguous proof of the conformation of p-tert-butylcalix[3]arene in the solid state.[1][16] By determining the precise three-dimensional arrangement of atoms in a crystal, this technique offers invaluable insights into bond lengths, bond angles, and intramolecular distances, including the hydrogen-bonding network.

Step-by-Step X-ray Crystallography Protocol:

• Crystal Growth: The critical first step is to grow single crystals of sufficient size and quality. This is often achieved by slow evaporation of a saturated solution of the calixarene in a suitable solvent or solvent mixture. The choice of crystallization solvent can influence which conformer crystallizes.[17]

• Data Collection: A suitable crystal is mounted on a diffractometer, and X-rays are passed through it. The diffraction pattern is recorded as the crystal is rotated.

• Structure Solution and Refinement: The diffraction data is used to calculate an electron density map of the unit cell. From this map, the positions of the individual atoms can be determined (structure solution). The atomic positions and other parameters are then adjusted to obtain the best fit between the calculated and observed diffraction data (structure refinement).

• Structural Analysis: The refined crystal structure provides a detailed picture of the calixarene's conformation, including the orientation of the phenolic and tert-butyl groups, and the geometry of the intramolecular hydrogen bonds.[16]

Applications in Drug Development and Beyond

The ability to control the conformation of p-tert-butylcalix[3]arene has significant implications for its application in various fields, most notably in drug development and delivery.

Conformation-Specific Molecular Recognition and Drug Encapsulation

The well-defined, hydrophobic cavity of the cone conformer of p-tert-butylcalix[3]arene makes it an excellent host for a wide range of small drug molecules. The size and shape of the cavity can be tailored through chemical modification to achieve selective binding of a specific drug molecule. This host-guest complexation can be used to:

• Enhance Drug Solubility: By encapsulating a poorly water-soluble drug within its hydrophobic cavity, the calixarene can act as a solubilizing agent, improving the drug's bioavailability.

• Protect Drugs from Degradation: The calixarene can shield the encapsulated drug from enzymatic degradation or hydrolysis, thereby increasing its stability and shelf-life.

• Controlled Drug Release: The release of the drug from the calixarene cavity can be triggered by external stimuli, such as a change in pH or temperature, allowing for targeted and controlled drug delivery.

The different conformations of p-tert-butylcalix[3]arene offer distinct binding pockets, enabling the development of highly selective recognition systems. For instance, a calixarene locked in a partial cone or alternate conformation may exhibit a preference for different guest molecules compared to the cone isomer. This conformational control is key to designing calixarene-based receptors with high specificity for particular drug targets.

Conclusion

The conformational analysis of p-tert-butylcalix[3]arene is a rich and dynamic field of study with profound implications for supramolecular chemistry and its applications. The four fundamental conformations—cone, partial cone, 1,2-alternate, and 1,3-alternate—each possess unique structural and functional properties. A deep understanding of the factors that govern the stability and interconversion of these conformers, including intramolecular hydrogen bonding, steric effects, solvent interactions, and metal ion complexation, is essential for harnessing the full potential of this versatile macrocycle. Advanced analytical techniques, particularly NMR spectroscopy and X-ray crystallography, provide the necessary tools to probe the conformational landscape of p-tert-butylcalix[3]arene in both solution and the solid state. The ability to control and manipulate the conformation of this molecular basket opens up exciting possibilities for the design of novel drug delivery systems, selective sensors, and efficient catalysts, making the continued exploration of its conformational behavior a worthwhile and promising scientific endeavor.

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Authored by: Gemini, Senior Application Scientist

An In-Depth Technical Guide to the Crystal Structure Analysis of 4-tert-Butylcalixarene

Introduction: The Enduring Architectural Significance of 4-tert-Butylcalix[1]arene

4-tert-Butylcalixarene is a cornerstone of supramolecular chemistry, prized for its unique basket-like structure that makes it an exceptional molecular host.[1] Synthesized through the base-catalyzed condensation of p-tert-butylphenol and formaldehyde, this macrocycle's true utility lies in its conformational flexibility and its capacity to form inclusion complexes with a wide array of guest molecules, ranging from small organic solvents to gaseous atoms.[1][2][3] This guide provides a comprehensive technical overview of the methodologies and analytical interpretations central to elucidating the crystal structure of 4-tert-butylcalixarene, with a focus on providing actionable insights for researchers in materials science and drug development.

I. Synthesis and Crystallization: The Foundation of Structural Analysis

The journey to understanding the crystal structure of 4-tert-butylcalixarene begins with its synthesis and the subsequent growth of high-quality single crystals. The most common synthetic route involves a one-pot reaction, the details of which have been refined over the years to optimize yield and purity.[4][5]

Experimental Protocol: Synthesis of 4-tert-Butylcalix[1]arene

A robust and widely adopted procedure for the synthesis of 4-tert-butylcalixarene is outlined below.[4] The rationale behind this specific protocol is the use of a high-boiling solvent (diphenyl ether) to facilitate the removal of water and drive the cyclization reaction towards the desired tetrameric product.

Step 1: Preparation of the Precursor

• Combine 100 g of p-tert-butylphenol, 62 mL of 37% formaldehyde solution, and 1.2 g of sodium hydroxide in 3 mL of water in a three-necked round-bottomed flask equipped with a mechanical stirrer.

• Stir the mixture at room temperature for 15 minutes, then heat at 100-120°C for 2 hours. This initial condensation reaction forms a linear oligomeric precursor.

Step 2: Pyrolysis and Cyclization

• Fit the flask with a nitrogen inlet and heat the mixture to 110-120°C under a rapid stream of nitrogen to remove water.

• Once water evolution subsides and a solid begins to form, fit the flask with a condenser and heat the mixture to reflux (approximately 250°C in diphenyl ether) for 3-4 hours under a gentle nitrogen flow. The high temperature is crucial for the intramolecular cyclization to form the calixarene.

Step 3: Isolation and Purification

• Cool the reaction mixture to room temperature and precipitate the product by adding 1.5 L of ethyl acetate.

• Stir the mixture for 15-30 minutes, then allow it to stand for at least 30 minutes.

• Filter the crude product and wash it sequentially with ethyl acetate, acetic acid, water, and acetone.[4]

• Recrystallize the crude product from boiling toluene to obtain glistening white rhombic crystals. It is important to note that crystallization from toluene often yields a 1:1 complex of 4-tert-butylcalixarene and toluene.[4] The guest toluene molecule can be removed by drying under high vacuum at elevated temperatures (>140°C).[4]

II. Single-Crystal X-ray Diffraction: The Definitive Structural Arbiter

Single-crystal X-ray diffraction (SC-XRD) is the unequivocal method for determining the precise three-dimensional arrangement of atoms within a crystalline solid. For 4-tert-butylcalixarene, SC-XRD provides invaluable information on its conformation, bond lengths, bond angles, and the nature of its interactions with included guest molecules.[1][6]

Experimental Workflow for SC-XRD Analysis

The following diagram illustrates the typical workflow for the SC-XRD analysis of a 4-tert-butylcalixarene crystal.

Caption: Workflow for Single-Crystal X-ray Diffraction Analysis.

III. Conformational Polymorphism: A Study in Molecular Flexibility

A key feature of 4-tert-butylcalixarene is its conformational flexibility, arising from the rotation of the phenol rings through the annulus of the macrocycle.[7] This leads to four primary conformations: cone, partial cone, 1,2-alternate, and 1,3-alternate.[7][8][9] The cone conformation is generally the most stable due to the formation of a cyclic array of intramolecular hydrogen bonds between the lower rim hydroxyl groups.[10] However, the presence of guest molecules or chemical modification of the upper or lower rims can favor other conformations.[8][9][11]

Caption: Conformational Isomers of 4-tert-Butylcalixarene.

IV. Host-Guest Chemistry: The Art of Molecular Recognition

The hydrophobic cavity of 4-tert-butylcalixarene makes it an excellent host for a variety of guest molecules.[1][2] The nature of the guest can significantly influence the crystal packing and even the conformation of the calixarene host.[2][12] For instance, the crystallization of 4-tert-butylcalixarene from a chloroform/methanol mixture results in the inclusion of a methanol molecule within the aromatic cavity, stabilized by CH-π interactions.[1]

The table below summarizes the crystallographic data for 4-tert-butylcalixarene with different included guest molecules, showcasing the impact of the guest on the unit cell parameters.

Guest Molecule	Crystal System	Space Group	a (Å)	b (Å)	c (Å)	β (°)	Reference
Dichloromethane	Monoclinic	C2/c	36.140	11.879	25.801	114.66
Toluene	Tetragonal	P4/n	12.936	12.936	12.810	90	N/A
Acetonitrile	Tetragonal	P4/n	12.871	12.871	12.825	90	[3]
Nitrobenzene	Monoclinic	P2₁/n	13.061	13.061	25.048	90	[12]

V. Complementary Analytical Techniques

While SC-XRD provides the definitive solid-state structure, other analytical techniques are crucial for a comprehensive understanding of 4-tert-butylcalixarene's properties in both the solid state and in solution.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for studying the conformation of 4-tert-butylcalixarene in solution.[13] The chemical shifts of the methylene bridge protons are particularly sensitive to the conformation of the macrocycle.[13] In the solid state, techniques like Cross-Polarization Magic-Angle Spinning (CP-MAS) NMR and ¹²⁹Xe NMR can provide information about the local environment and dynamics of the calixarene and its guests.[14][15][16] For example, ¹H MAS NMR spectra of inclusion compounds with toluene and pyridine show significant complexation-induced shifts, which can be used to determine the location of the guest molecules within the host cavity.[14]

Thermal Analysis

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are valuable for studying the thermal stability of 4-tert-butylcalixarene and its inclusion complexes.[17] TGA can be used to determine the stoichiometry of host-guest complexes by measuring the weight loss corresponding to the release of the guest molecule upon heating.[17] DSC can reveal information about phase transitions and the energetics of desolvation.[3]

VI. Conclusion: A Versatile Scaffold for Supramolecular Design

The crystal structure analysis of 4-tert-butylcalixarene reveals a molecule of remarkable versatility and architectural elegance. Its straightforward synthesis, conformational flexibility, and ability to form stable host-guest complexes have solidified its position as a fundamental building block in supramolecular chemistry. A thorough understanding of its solid-state structure, primarily achieved through single-crystal X-ray diffraction and complemented by NMR and thermal analysis, is paramount for the rational design of novel functional materials, from chemical sensors to advanced drug delivery systems.

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The Pleated-Loop Conformation of Calixarenes: A Deep Dive into Structure, Characterization, and Application

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

Calixarenes, a class of macrocyclic compounds formed from the condensation of phenols and formaldehyde, have garnered significant attention in supramolecular chemistry due to their unique host-guest recognition capabilities. Their conformational flexibility, particularly in larger calix[n]arenes (where n > 4), gives rise to a variety of structural isomers, among which the pleated-loop conformation stands out for its distinct architecture and functional implications. This guide provides a comprehensive technical overview of the pleated-loop conformation, delving into its structural underpinnings, the physicochemical factors that govern its adoption, and the advanced analytical techniques employed for its characterization. Furthermore, we explore the profound impact of this specific conformation on molecular recognition, sensing, and its emerging potential in sophisticated drug delivery systems.

Introduction: The Dynamic World of Calixarene Conformations

Calixarenes are characterized by a three-dimensional basket-like shape, featuring a wide upper rim and a narrower lower rim, with a central annulus.[1] This structure is not rigid; the phenolic units can rotate around the methylene bridges, leading to a spectrum of conformational isomers. For the archetypal calix[2]arene, four primary conformations are recognized: cone, partial cone, 1,2-alternate, and 1,3-alternate.[1] The relative stability of these conformers is dictated by a delicate interplay of intramolecular hydrogen bonding between the lower rim hydroxyl groups, steric hindrance from substituents on the upper and lower rims, and interactions with solvent molecules or guest species.

As the number of phenolic units increases, so does the conformational complexity. In larger calixarenes, such as calix[3]arene, the classic "cone" conformation becomes less stable, giving way to more intricate arrangements. The pleated-loop conformation is a prominent and highly symmetrical structure observed, particularly in calix[3]arenes, and is the central focus of this guide.[4]

The Pleated-Loop Conformation: A Structural Elucidation

The pleated-loop conformation is characterized by an almost circular and flattened arrangement of the phenolic units, which are held in place by a continuous network of intramolecular hydrogen bonds between adjacent hydroxyl groups on the lower rim.[4][5] This extensive hydrogen-bonding network is a key stabilizing feature of this conformation.[5]

In the case of p-tert-butylcalix[3]arene, the pleated-loop conformation results in a cavity with an internal diameter of approximately 7-8 Å.[4] X-ray crystallographic studies have revealed that in this conformation, the methylene bridges adopt an alternating "up" and "down" orientation relative to the mean plane of the macrocycle.[4]

Factors Influencing the Pleated-Loop Conformation

The adoption of the pleated-loop conformation is not fortuitous but is governed by a combination of intrinsic and extrinsic factors:

• Intramolecular Hydrogen Bonding: This is the primary stabilizing force. The cooperative effect of the hydrogen bond network around the lower rim locks the molecule into the pleated-loop arrangement.[5]

• Solvent Effects: The choice of crystallization solvent plays a crucial role in determining the final conformation. Aprotic and polar solvents such as DMF, chloroform, ethyl acetate, and acetonitrile have been shown to favor the pleated-loop conformation in p-tert-butylcalix[3]arene.[4][6] The solvent molecules can interact with the calixarene, stabilizing the pleated-loop structure in the crystal lattice.[4]

• Guest Encapsulation: The presence of guest molecules or ions within the calixarene cavity can significantly influence its conformation. The pleated-loop conformation can be induced or stabilized by the encapsulation of complementary guests.

• Substituents: The nature and size of the substituents on the upper and lower rims can sterically favor or disfavor the pleated-loop conformation.

Factor	Influence on Pleated-Loop Conformation	References
Intramolecular H-Bonding	Primary stabilizing force, creates a rigid, circular arrangement.	[5]
Solvent	Aprotic and polar solvents (DMF, Chloroform) favor this conformation.	[4][6]
Guest Binding	Encapsulation of specific guests can induce or stabilize the conformation.
Substituents	Steric bulk and electronic effects of substituents can influence stability.

Analytical Characterization of the Pleated-Loop Conformation

A multi-pronged analytical approach is essential for the unambiguous identification and characterization of the pleated-loop conformation.

X-ray Crystallography

Single-crystal X-ray diffraction provides the most definitive structural evidence for the pleated-loop conformation. It allows for the precise determination of bond lengths, bond angles, and the overall molecular geometry, including the arrangement of the phenolic units and the intramolecular hydrogen bonding network.[4]

Table 1: Selected Crystallographic Parameters for p-tert-butylcalix[3]arene in the Pleated-Loop Conformation

Parameter	Value	Reference
Cavity Diameter	~7-8 Å	[4]
Symmetry (in solution)	Time-averaged D4d	[4]
Hydrogen Bond Lengths (O-H···O)	Varies, typically 2.6 - 2.8 Å	[4]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for studying the conformation of calixarenes in solution. For the pleated-loop conformation of p-tert-butylcalix[3]arene, low-temperature ¹H NMR spectroscopy in CDCl₃ reveals a time-averaged D₄d symmetry.[4] This high symmetry results in a simplified spectrum compared to less symmetrical conformers.

Expected ¹H NMR Spectral Features:

• Aromatic Protons: A single sharp singlet, indicating that all aromatic protons are chemically equivalent on the NMR timescale.

• tert-Butyl Protons: A single sharp singlet, consistent with the high symmetry of the molecule.

• Methylene Bridge Protons: A pair of doublets, appearing as a singlet at room temperature due to rapid conformational inversion. At lower temperatures, where the inversion is slowed, the distinct axial and equatorial protons of the methylene bridges can be resolved.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is particularly sensitive to hydrogen bonding. The pleated-loop conformation exhibits a characteristic broad absorption band in the O-H stretching region (around 3100-3400 cm⁻¹), which is indicative of the strong, cooperative intramolecular hydrogen bonding network.[3] Analysis of this band can provide insights into the strength and nature of the hydrogen bonds stabilizing the conformation.

Computational Modeling

Density Functional Theory (DFT) calculations are a valuable tool for predicting the relative stabilities of different calixarene conformers and for corroborating experimental findings.[3] Computational studies have confirmed that the pleated-loop conformation is indeed a low-energy state for calix[3]arenes, consistent with experimental observations.[4]

Synthesis and Experimental Protocols

The synthesis of calixarenes that adopt the pleated-loop conformation often involves standard procedures for calixarene synthesis, with careful control over reaction and crystallization conditions to favor the desired conformer.

Synthesis of p-tert-butylcalix[3]arene

A common method for the synthesis of p-tert-butylcalix[3]arene is the base-catalyzed condensation of p-tert-butylphenol and formaldehyde.

Protocol:

• Reaction Setup: A mixture of p-tert-butylphenol, paraformaldehyde, and a catalytic amount of a strong base (e.g., NaOH, KOH, or RbOH) in a high-boiling solvent such as xylene is prepared in a round-bottomed flask equipped with a Dean-Stark trap and a condenser.[1]

• Reaction: The mixture is heated to reflux under a nitrogen atmosphere. Water produced during the condensation is removed azeotropically using the Dean-Stark trap. The reaction is typically refluxed for several hours.

• Isolation of Crude Product: After cooling to room temperature, a white precipitate of the crude product forms. This is collected by filtration and washed sequentially with toluene, ether, and acetone to remove unreacted starting materials and smaller cyclic oligomers.

• Purification: The crude product is purified by recrystallization. Dissolving the solid in boiling chloroform followed by slow cooling often yields the product as a colorless powder.[1]

Crystallization to Obtain the Pleated-Loop Conformation

The key to obtaining the pleated-loop conformation is the crystallization process.

Protocol:

• Solvent Selection: Choose a solvent known to favor the pleated-loop conformation, such as chloroform or N,N-dimethylformamide (DMF).[4]

• Dissolution: Dissolve the purified p-tert-butylcalix[3]arene in the chosen solvent, heating gently if necessary to achieve complete dissolution.

• Slow Evaporation/Cooling: Allow the solvent to evaporate slowly at room temperature, or cool the saturated solution slowly. This encourages the formation of well-ordered single crystals.

• Crystal Harvesting: Carefully collect the resulting crystals for analysis.

Applications of the Pleated-Loop Conformation

The unique structural features of the pleated-loop conformation impart specific functionalities that are advantageous in various applications.

Molecular Recognition and Sensing

The well-defined and relatively large cavity of the pleated-loop calix[3]arene makes it an excellent host for a variety of guest molecules and ions. This has been particularly exploited in the recognition of biological molecules.

• Protein Recognition: Sulfonated calix[3]arenes in a pleated-loop-like conformation have been shown to bind to proteins, acting as "molecular glues" to facilitate protein crystallization or to modulate protein function.[7] The extended conformation can interact with protein surfaces through a combination of electrostatic and hydrophobic interactions.

Drug Delivery Systems

While the field is still developing, the pleated-loop conformation presents intriguing possibilities for drug delivery. The sizable cavity can encapsulate drug molecules, and the functionalizable upper and lower rims allow for the attachment of targeting moieties or solubility-enhancing groups.[8] The pH-sensitive nature of the phenolic hydroxyl groups could also be exploited for controlled drug release in specific physiological environments. For instance, a calixarene in a pleated-loop conformation could be designed to encapsulate a chemotherapeutic agent like methotrexate, with its release triggered by the acidic microenvironment of a tumor.

Conclusion and Future Perspectives

The pleated-loop conformation represents a fascinating and functionally significant aspect of calixarene chemistry. Its rigid, symmetrical structure, stabilized by a robust network of intramolecular hydrogen bonds, provides a unique platform for molecular recognition and the construction of complex supramolecular architectures. While X-ray crystallography remains the gold standard for its structural elucidation, a combination of NMR, FTIR, and computational methods provides a comprehensive understanding of its behavior in different environments.

The future of research into the pleated-loop conformation lies in harnessing its unique properties for advanced applications. The design of novel host-guest systems with high selectivity, the development of sophisticated sensors, and the realization of targeted and controlled drug delivery systems are all promising avenues for exploration. As our understanding of the subtle factors that control calixarene conformation continues to grow, so too will our ability to design and synthesize functional molecules with tailored properties, with the pleated-loop conformation playing a key role in this exciting field.

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A Senior Application Scientist's Guide to the Self-Assembly of 4-tert-Butylcalixarene Derivatives: From Molecular Design to Supramolecular Function

Abstract

This technical guide provides an in-depth exploration of the principles and methodologies governing the self-assembly of 4-tert-butylcalixarene derivatives. Tailored for researchers, scientists, and professionals in drug development, this document moves beyond a mere survey of the literature to offer a causal understanding of experimental choices and protocol design. We will dissect the molecular architecture of 4-tert-butylcalixarenes, elucidate the driving forces behind their spontaneous organization into complex nanostructures, and detail the state-of-the-art techniques for their characterization. Furthermore, this guide will present field-proven insights into the application of these self-assembled systems, with a particular focus on their burgeoning role in advanced drug delivery. Each section is grounded in authoritative references, providing a self-validating framework for both novice and experienced researchers in supramolecular chemistry.

Introduction: The 4-tert-Butylcalix[1]arene Scaffold – A Privileged Platform for Supramolecular Engineering

Calixarenes, a class of macrocyclic compounds formed from the condensation of phenols and aldehydes, represent a cornerstone of modern supramolecular chemistry.[1][2] Their name, derived from the Greek "calix" (chalice) and "arene" (aromatic), aptly describes their distinctive vase-like structure.[2] Among the various calixarenes, the 4-tert-butylcalix[3]arene derivative is particularly noteworthy. The presence of bulky tert-butyl groups on the "upper rim" (the wider opening of the chalice) and hydroxyl groups on the "lower rim" (the narrower opening) provides a unique combination of a hydrophobic cavity and readily modifiable polar functionalities.[4][5] This inherent amphiphilicity and synthetic versatility make 4-tert-butylcalix[3]arenes exceptional building blocks for the construction of a diverse array of self-assembled nanostructures with applications ranging from molecular recognition to drug delivery.[1][6]

The ease of functionalization at both the upper and lower rims allows for precise control over the molecule's properties, enabling the design of derivatives that can spontaneously organize into complex architectures in solution.[4][7] This guide will delve into the fundamental principles that govern this self-assembly process, offering a detailed roadmap for the rational design and application of these fascinating supramolecular systems.

The Genesis of Order: Driving Forces and Mechanisms of Self-Assembly

The spontaneous organization of 4-tert-butylcalixarene derivatives into well-defined supramolecular structures is a thermodynamically driven process governed by a delicate interplay of non-covalent interactions. Understanding these forces is paramount to predicting and controlling the final architecture of the assembly.

The Role of Amphiphilicity and Solvent Effects

A primary driver for the self-assembly of many 4-tert-butylcalixarene derivatives is their amphiphilic nature. By selectively modifying the upper and lower rims with hydrophobic and hydrophilic moieties, respectively, these molecules can be engineered to behave as surfactants. In aqueous media, the hydrophobic effect dictates that the nonpolar sections of the molecules will minimize their contact with water, leading to the formation of aggregates such as micelles and vesicles.[8] The critical aggregation concentration (CAC) is a key parameter in this process, representing the concentration at which self-assembly begins.[8][9]

Host-Guest Interactions: A Supramolecular Handshake

The hydrophobic cavity of the 4-tert-butylcalix[3]arene core is a proficient host for a variety of guest molecules, including ions and small organic compounds.[4][5][10] These host-guest interactions, often driven by van der Waals forces and π-π stacking, can play a crucial role in directing self-assembly.[11] For instance, the inclusion of a guest molecule can induce a conformational change in the calixarene, promoting a specific packing arrangement that leads to the formation of columnar or other ordered structures.[11]

The Influence of Functional Groups and Conformation

The nature of the functional groups introduced onto the calixarene scaffold profoundly influences the self-assembly process. For example, the introduction of charged groups, such as ammonium or sulfonate moieties, can lead to electrostatic interactions that either drive or hinder aggregation.[3][8][12] The conformational flexibility of the calix[3]arene, which can exist in "cone," "partial cone," "1,2-alternate," and "1,3-alternate" conformations, is another critical factor.[13] The specific conformation adopted by the macrocycle dictates the spatial arrangement of its functional groups and, consequently, the geometry of the resulting self-assembled structure.

Architectural Diversity: A Menagerie of Supramolecular Structures

The versatility of the 4-tert-butylcalixarene platform allows for the creation of a wide range of supramolecular architectures, each with unique properties and potential applications.

From Micelles to Vesicles: Encapsulation in Aqueous Media

As mentioned, amphiphilic 4-tert-butylcalixarene derivatives readily form micelles and vesicles in water.[7][8] These structures are of particular interest in drug delivery, as they can encapsulate hydrophobic drug molecules within their core, thereby increasing their solubility and bioavailability.[14][15] The size and stability of these aggregates can be tuned by altering the length and nature of the hydrophobic and hydrophilic chains attached to the calixarene.[16]

Columnar and Lamellar Structures: The Influence of π-π Stacking

In less polar solvents or in the solid state, π-π stacking interactions between the aromatic rings of the calixarene can dominate, leading to the formation of columnar or lamellar structures.[2][11] These ordered arrangements are of interest for applications in materials science, such as in the development of liquid crystals and organic electronics.[2]

Nanotubes and Nanoparticles: Emerging Architectures

More complex architectures, such as nanotubes and nanoparticles, have also been reported.[7][17] The formation of these structures often involves a combination of driving forces, including hydrogen bonding, metal coordination, and host-guest interactions. For example, the coordination of metal ions to functional groups on the calixarene can lead to the formation of extended coordination polymers with well-defined geometries.[7][18]

Characterization of Self-Assembled Systems: Visualizing the Invisible

A comprehensive understanding of the structure and properties of self-assembled 4-tert-butylcalixarene derivatives requires the application of a suite of analytical techniques.

Sizing and Morphology

• Dynamic Light Scattering (DLS): This technique is widely used to determine the hydrodynamic diameter of aggregates in solution, providing valuable information on their size and polydispersity.[13][19][20]

• Electron Microscopy (TEM and SEM): Transmission and scanning electron microscopy provide direct visualization of the morphology of the self-assembled structures, allowing for the differentiation between spherical micelles, vesicles, and other more complex architectures.[6]

Structural Elucidation

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Both 1D and 2D NMR techniques are invaluable for probing the structure of the calixarene monomer and its interactions within the self-assembled state. Changes in chemical shifts and the observation of intermolecular Nuclear Overhauser Effects (NOEs) can provide insights into the packing of the molecules and the location of guest molecules.[3][21]

• X-ray Diffraction (XRD): Single-crystal XRD provides the most detailed atomic-level information about the solid-state structure of calixarene derivatives and their assemblies.[4][5][11] For non-crystalline materials, powder XRD can still provide information about the packing and ordering of the molecules.

Thermodynamic Analysis

• Isothermal Titration Calorimetry (ITC): ITC is a powerful technique for quantifying the thermodynamic parameters of binding events, such as host-guest complexation.[3][22] It provides direct measurement of the binding enthalpy (ΔH), which can be used to calculate the binding constant (K) and Gibbs free energy (ΔG) of the interaction.

Applications in Drug Development: A Supramolecular Approach to Therapeutics

The unique properties of self-assembled 4-tert-butylcalixarene derivatives make them highly promising candidates for a variety of applications in drug development.

Enhanced Drug Solubility and Delivery

The ability of calixarene-based micelles and vesicles to encapsulate hydrophobic drugs is a key advantage in drug delivery.[14][15] By sequestering the drug in their hydrophobic core, these nanoassemblies can improve its aqueous solubility, protect it from degradation, and facilitate its transport to the target site.[23]

Targeted Drug Delivery

The surface of self-assembled calixarene nanostructures can be functionalized with targeting ligands, such as antibodies or peptides, to achieve selective delivery to diseased cells or tissues.[23] This targeted approach can enhance the therapeutic efficacy of the drug while minimizing off-target side effects.

Stimuli-Responsive Drug Release

"Smart" drug delivery systems that release their payload in response to specific stimuli (e.g., changes in pH, temperature, or the presence of specific enzymes) are a major focus of current research.[15] 4-tert-butylcalixarene derivatives can be designed to incorporate stimuli-responsive moieties, allowing for the controlled release of the encapsulated drug at the desired location and time.[15]

Experimental Protocols

Protocol 1: Synthesis of an Amphiphilic 4-tert-Butylcalix[1]arene Derivative

This protocol describes a general method for the synthesis of an amphiphilic 4-tert-butylcalix[3]arene derivative with poly(ethylene glycol) (PEG) chains on the lower rim, a common strategy to induce self-assembly in aqueous media.

Materials:

• p-tert-Butylcalix[3]arene

• Sodium hydride (NaH)

• Anhydrous N,N-dimethylformamide (DMF)

• Bromo-terminated monomethoxy-poly(ethylene glycol) (mPEG-Br)

• Dichloromethane (DCM)

• Methanol (MeOH)

• Diethyl ether

Procedure:

• Deprotonation: In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon), dissolve p-tert-butylcalix[3]arene (1.0 eq) in anhydrous DMF. Cool the solution to 0 °C in an ice bath.

• Add sodium hydride (4.4 eq, 60% dispersion in mineral oil) portion-wise to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir for 2 hours. The formation of the tetra-anion is indicated by a color change.

• Alkylation: Add a solution of mPEG-Br (4.4 eq) in anhydrous DMF dropwise to the reaction mixture.

• Heat the reaction to 80 °C and stir overnight.

• Work-up: Cool the reaction mixture to room temperature and quench by the slow addition of methanol.

• Remove the solvent under reduced pressure.

• Dissolve the residue in dichloromethane and wash with water (3x) and brine (1x).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Precipitate the product by adding the concentrated solution dropwise to cold diethyl ether.

• Collect the precipitate by filtration and dry under vacuum to yield the desired amphiphilic calix[3]arene derivative.

Protocol 2: Preparation and Characterization of Calixarene Micelles

This protocol outlines the preparation of micelles from an amphiphilic calix[3]arene derivative and their characterization by Dynamic Light Scattering (DLS).

Materials:

• Amphiphilic 4-tert-butylcalix[3]arene derivative

• Deionized water or buffer of choice

• DLS cuvette

Procedure:

• Micelle Formation (Thin-film hydration method):

  • Dissolve a known amount of the amphiphilic calix[3]arene derivative in a suitable organic solvent (e.g., chloroform or dichloromethane) in a round-bottom flask.

  • Remove the solvent using a rotary evaporator to form a thin film of the calixarene on the inner surface of the flask.

  • Dry the film under high vacuum for at least 2 hours to remove any residual solvent.

  • Hydrate the film by adding a known volume of deionized water or buffer to achieve the desired final concentration.

  • Gently agitate the solution (e.g., by sonication in a bath sonicator or vortexing) until the film is fully dispersed and the solution is clear.

• DLS Analysis:

  • Filter the micellar solution through a 0.22 µm syringe filter directly into a clean DLS cuvette to remove any dust or large aggregates.

  • Place the cuvette in the DLS instrument.

  • Allow the sample to equilibrate to the desired temperature.

  • Perform the DLS measurement according to the instrument's operating procedure. The software will provide the average hydrodynamic diameter and polydispersity index (PDI) of the micelles.

Data Presentation

Table 1: Physicochemical Properties of Self-Assembled 4-tert-Butylcalix[3]arene Derivatives

Derivative	Functionalization (Lower Rim)	Functionalization (Upper Rim)	CAC (µM)	Hydrodynamic Diameter (nm)	Zeta Potential (mV)	Reference
1	Two polyammonium groups	tert-Butyl	160 - 790	150 - 200	+40 to +60	[8][9]
2	Four polyammonium groups	tert-Butyl	5	150 - 200	+40 to +60	[8][9]
3	C12 alkyl chains	Isothiouronium moieties	Not Reported	125	Not Reported	[19][20]

Visualizations

Caption: The self-assembly of amphiphilic calixarene derivatives.

Caption: Workflow for calixarene-based drug delivery systems.

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molecular recognition properties of 4-tert-butylcalixarene

An In-Depth Technical Guide to the Molecular Recognition Properties of 4-tert-Butylcalix[1]arene

Abstract

Calixarenes represent a cornerstone of supramolecular chemistry, acting as versatile molecular scaffolds for the construction of complex host-guest systems. Among them, 4-tert-butylcalix[1]arene is arguably the most studied and readily accessible member, serving as a foundational building block for creating sophisticated molecular receptors. Its unique three-dimensional structure, characterized by a hydrophobic cavity and functionalizable rims, endows it with remarkable molecular recognition capabilities. This guide provides a comprehensive technical overview of these properties, intended for researchers, scientists, and professionals in drug development. We will explore the fundamental principles governing its host-guest interactions, detail its recognition of various guest species, provide field-proven experimental protocols for studying these interactions, and discuss its applications in advanced scientific fields.

The 4-tert-Butylcalix[1]arene Scaffold: Structure and Intrinsic Properties

4-tert-Butylcalix[1]arene is a macrocycle synthesized from the base-catalyzed condensation of 4-tert-butylphenol and formaldehyde.[2][3] Its structure is a cyclic tetramer of phenol units linked by methylene bridges. This arrangement creates a well-defined, basket-shaped molecule with distinct domains that dictate its recognition behavior.

• The Upper Rim: Formed by the bulky tert-butyl groups, this rim establishes a wide, non-polar entrance to the molecular cavity. These groups enhance the molecule's solubility in organic solvents and contribute significantly to its hydrophobic character.

• The Cavity: The core of the calixarene is an electron-rich, hydrophobic pocket formed by the aromatic walls of the phenol units. This cavity is ideally sized to encapsulate small neutral organic molecules, a defining feature of its host-guest chemistry.[2][4]

• The Lower Rim: Composed of four hydroxyl groups, this rim is hydrophilic and highly versatile.[5] The hydroxyls can engage in hydrogen bonding with guest molecules and serve as primary points for chemical modification, allowing for the fine-tuning of the calixarene's recognition properties.[2]

A critical aspect of 4-tert-butylcalix[1]arene is its conformational flexibility. The molecule can adopt several distinct shapes, or conformers, due to the rotation of the phenol units through the annulus. The four primary conformers are the cone, partial cone, 1,2-alternate, and 1,3-alternate. The stable cone conformation, where all hydroxyl groups point in the same direction, is essential for forming the classic basket shape required for inclusion complexation.[6] This conformational state can be "locked" through derivatization of the lower rim, a key strategy in designing selective receptors.

Caption: Schematic representation of the four primary conformers of 4-tert-butylcalix[1]arene, defined by the orientation of the lower-rim hydroxyl groups.

The Driving Forces of Molecular Recognition

The formation of a host-guest complex between 4-tert-butylcalix[1]arene and a guest molecule is a thermodynamically driven process governed by a combination of non-covalent interactions.[7] Understanding these forces is crucial for predicting and controlling binding events.

• Hydrophobic Effect: In aqueous or polar media, the release of ordered solvent molecules from the host's cavity upon guest inclusion leads to a favorable increase in entropy, driving the complexation.[5]

• CH-π and π-π Interactions: The electron-rich aromatic cavity can interact favorably with C-H bonds of a guest molecule or with other aromatic systems through π-stacking. These interactions are fundamental to the binding of many neutral organic guests.[2][8]

• Cation-π Interactions: The π-electron density of the aromatic rings creates a negatively charged face that can strongly bind with cations. This is a primary mechanism for the recognition of metal ions and organic cations like ammonium.

• Hydrogen Bonding: While the cavity itself is hydrophobic, the lower-rim hydroxyl groups are potent hydrogen bond donors and acceptors.[5] They can interact directly with polar guests or be functionalized to create specific recognition sites.

• Van der Waals Forces: Optimal host-guest complexation occurs when the guest's size and shape are complementary to the host's cavity, maximizing favorable van der Waals contacts.

Recognition of Diverse Guest Species

The versatility of the 4-tert-butylcalix[1]arene scaffold allows it to recognize a wide array of guest molecules, from simple ions to complex organic structures.

Cation Recognition

The phenolic lower rim makes 4-tert-butylcalix[1]arene an excellent host for various metal ions.[9][10] The oxygen atoms can coordinate directly with metal cations, particularly alkali and alkaline earth metals. The selectivity can be tuned by altering the conformational rigidity and by introducing other ligating groups on the lower rim. For example, ester and ether derivatives of 4-tert-butylcalix[1]arene show enhanced selectivity for specific ions like Na⁺ and K⁺. Furthermore, the scaffold is adept at binding paramagnetic transition metals and lanthanides, forming polymetallic clusters with interesting magnetic properties.[9][10]

Neutral Molecule Recognition

The encapsulation of neutral molecules within its hydrophobic cavity is a hallmark of 4-tert-butylcalix[1]arene.[2][4] It readily forms inclusion complexes with small aromatic compounds (e.g., toluene, xylene) and chlorinated solvents (e.g., chloroform, dichloromethane), often with a 1:1 stoichiometry. This ability has been exploited for creating porous crystalline materials where the removal of guest solvent molecules leaves behind a stable, microporous structure.[11] The binding is primarily driven by a combination of the hydrophobic effect and CH-π interactions.

Applications in Drug Delivery

The ability of calixarenes to encapsulate guest molecules makes them promising candidates for drug delivery systems.[12][13] By modifying the calixarene scaffold, for instance by introducing water-solubilizing groups like sulfonates or carboxylates, they can be made biocompatible.[13] These modified hosts can encapsulate hydrophobic drug molecules, increasing their aqueous solubility and bioavailability.[13] Furthermore, stimuli-responsive groups can be attached to the calixarene, allowing for controlled drug release in response to specific triggers like changes in pH, light, or enzyme activity.[13]

Key Methodologies for Studying Host-Guest Interactions

Quantifying the strength and nature of molecular recognition requires a suite of analytical techniques. As a Senior Application Scientist, I advocate for a multi-pronged approach where the results from different methods are used to build a comprehensive and self-validating picture of the host-guest system.

Nuclear Magnetic Resonance (¹H NMR) Titration

Causality: ¹H NMR spectroscopy is a powerful tool for studying host-guest interactions in solution. When a guest molecule binds within the calixarene cavity, it experiences a different chemical environment, leading to measurable changes in the chemical shifts (Δδ) of both host and guest protons. By systematically titrating a solution of the host with the guest and monitoring these changes, one can determine the binding stoichiometry and calculate the association constant (Kₐ).

Protocol: Step-by-Step ¹H NMR Titration

• Preparation: Prepare stock solutions of the host (4-tert-butylcalix[1]arene) and the guest molecule at known concentrations in a suitable deuterated solvent (e.g., CDCl₃ or CD₃CN). The host concentration should be held constant.

• Initial Spectrum: Acquire a high-resolution ¹H NMR spectrum of the host solution alone.

• Titration: Add incremental aliquots of the guest stock solution to the host solution. After each addition, ensure thorough mixing and temperature equilibration before acquiring a new spectrum.

• Data Acquisition: Collect a series of spectra with increasing guest concentrations, typically covering a guest/host molar ratio from 0 to at least 10.

• Data Analysis: Identify a proton on the host or guest that shows a significant and consistent chemical shift change upon complexation. Plot the change in chemical shift (Δδ) versus the guest concentration.

• Binding Isotherm Fitting: Fit the resulting titration curve to a suitable binding model (e.g., 1:1, 1:2) using non-linear regression software to extract the association constant (Kₐ).[14]

Caption: A standardized workflow for determining host-guest binding constants using ¹H NMR titration.

Isothermal Titration Calorimetry (ITC)

Causality: ITC provides a complete thermodynamic signature of a binding event by directly measuring the heat released (exothermic) or absorbed (endothermic) upon complexation.[14] This allows for the direct determination of the binding affinity (Kₐ), enthalpy change (ΔH), and stoichiometry (n). From these values, the Gibbs free energy (ΔG) and entropy change (ΔS) can be calculated, offering deep insight into the forces driving the interaction.

Protocol: Step-by-Step ITC Experiment

• Sample Preparation: Prepare precisely concentrated solutions of the host and guest in the same degassed buffer or solvent to minimize heats of dilution.[14] The host is typically placed in the sample cell and the guest in the injection syringe.

• Instrument Setup: Set the experimental temperature and allow the instrument to equilibrate to a stable baseline.

• Titration: Perform an initial small injection to check for large, unexpected heat changes, then proceed with a series of 15-30 sequential injections of the guest solution into the host solution.

• Data Acquisition: The instrument records the heat change after each injection as a peak. The area under each peak corresponds to the heat of that injection.

• Data Analysis: Integrate the injection peaks to generate a binding isotherm, which plots the heat change per mole of injectant against the molar ratio of guest to host.

• Thermodynamic Fitting: Fit the binding isotherm to a suitable model (e.g., one set of sites) to extract Kₐ, ΔH, and the stoichiometry (n).[14]

X-ray Crystallography

Causality: Single-crystal X-ray diffraction provides unambiguous, high-resolution structural information about the host-guest complex in the solid state. It reveals the precise binding mode, conformational changes in the host, and the specific intermolecular interactions (e.g., hydrogen bonds, CH-π contacts) that stabilize the complex.[2][8] This technique is invaluable for validating binding models derived from solution-phase studies.

Protocol: Key Steps in X-ray Crystallography

• Crystal Growth: Grow single crystals of the host-guest complex. This is often the most challenging step and typically involves slow evaporation of a solvent, vapor diffusion, or solvent layering techniques using a solution containing both the host and guest.

• Data Collection: Mount a suitable crystal on a diffractometer and expose it to an X-ray beam. The diffraction pattern is recorded as the crystal is rotated.

• Structure Solution and Refinement: The diffraction data is processed to determine the unit cell dimensions and the arrangement of atoms within the crystal lattice. The resulting electron density map is used to build and refine a molecular model of the host-guest complex.

Quantitative Data Summary

The binding affinity of 4-tert-butylcalix[1]arene is highly dependent on the guest, solvent, and temperature. The following table provides representative association constants to illustrate its recognition capabilities.

Guest Molecule	Solvent	Technique	Association Constant (Kₐ, M⁻¹)	Reference
Toluene	CDCl₃	¹H NMR	18 ± 2	J. Am. Chem. Soc. 1981, 103, 7041-7046
N-Methylpyridinium	CDCl₃/CD₃CN (9:1)	¹H NMR	(7.1 ± 1.0) × 10⁴	Org. Lett. 2021, 23, 15, 5970–5974[15]
Trimethyllysine	Aqueous Buffer	IDA	1,800	BenchChem Application Note[14]
Anisole	-	X-ray/Calculation	- (Interaction Energy: -33.6 kJ/mol)	IUCrJ (2022). 9, 21-33[7]

Note: Binding constants can vary significantly with experimental conditions. This table is for illustrative purposes.

Conclusion and Future Outlook

4-tert-butylcalix[1]arene remains a molecule of profound interest in supramolecular chemistry due to its accessible synthesis and exceptional molecular recognition properties. Its ability to bind cations and, most notably, neutral molecules is driven by a well-understood combination of non-covalent forces. The true power of this scaffold lies in its synthetic versatility; the upper and lower rims can be extensively modified to create highly selective and functional receptors. For researchers in drug development, calixarene-based systems offer a promising platform for creating advanced drug delivery vehicles that can enhance solubility and achieve targeted, controlled release. The continued application of robust analytical techniques like NMR and ITC, combined with computational modeling, will undoubtedly unlock even more sophisticated applications for this remarkable molecular host.

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• Wilson, L. R. B., Coletta, M., Evangelisti, M., Piligkos, S., Dalgarno, S. J., & Brechin, E. K. (2022). The coordination chemistry of p-tert-butylcalix[1]arene with paramagnetic transition and lanthanide metal ions: an Edinburgh Perspective. Dalton Transactions, 51(8), 2964-2983. [Link]

• Gutsche, C. D., & Iqbal, M. (1990). p-tert-BUTYLCALIX[1]ARENE. Organic Syntheses, 68, 234. [Link]

• Wilson, L. R. B., Coletta, M., Evangelisti, M., et al. (2022). The coordination chemistry of p-tert-butylcalix[1]arene with paramagnetic transition and lanthanide metal ions: an Edinburgh Perspective. Dalton Transactions. [Link]

• Malinska, M., et al. (2022). Insights into molecular recognition from the crystal structures of p-tert-butylcalix[9]arene complexed with different solvents. IUCrJ, 9(Pt 1), 21–33. [Link]

• Petkov, P. S., Vayssilov, G. N., & Nikolova, V. (2019). Host–guest interactions between p-sulfonatocalix[1]arene and p-sulfonatothiacalix[1]arene and group IA, IIA and f-block metal cations: a DFT/SMD study. Beilstein Journal of Organic Chemistry, 15, 1321–1330. [Link]

• Nimse, S. B., & Kim, T. (2013). Extended Calix[1]arene-Based Receptors for Molecular Recognition and Sensing. Sensors, 13(3), 3365-3387. [Link]

• Ripmeester, J. A., & Enright, G. D. (2001). Self-inclusion and paraffin intercalation of the p-tert-butylcalix[1]arene host: a neutral organic clay mimic. Chemical Communications, (16), 1454-1455. [Link]

• Iwamoto, K., Araki, K., & Shinkai, S. (1991). Conformations and structures of tetra-O-alkyl-p-tert-butylcalix[1]arenes. How is the conformation of calix[1]arenes immobilized? The Journal of Organic Chemistry, 56(16), 4955–4962. [Link]

• Zinit, P. M., et al. (2021). Host-guest sensing interactions of calixarene-entrapped para-aminobenzoic acid using the Langmuir technique. ResearchGate. [Link]

• Yan, X., et al. (2020). A p-tert-Butyldihomooxacalix[1]arene Based Soft Gel for Sustained Drug Release in Water. Frontiers in Chemistry. [Link]

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• Shokri, F., et al. (2021). Polyaromatic Calixarene Hosts: Calix[1]pyrenes. Organic Letters, 23(15), 5970–5974. [Link]

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• Li, H., et al. (2023). Research progress on calixarene/pillararene-based controlled drug release systems. Beilstein Journal of Organic Chemistry, 19, 1682–1702. [Link]

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Protocols & Analytical Methods

4-tert-butylcalixarene synthesis purification methods

An Application Guide for the Synthesis and Purification of 4-tert-Butylcalix[1]arene

Introduction: The Utility of a Versatile Macrocycle

Calixarenes are a class of macrocyclic compounds formed from the condensation of phenols and formaldehyde.[2] Among them, 4-tert-butylcalix[1]arene is arguably the most well-known and widely used starting material in supramolecular chemistry due to its unique basket-like shape, relative ease of synthesis, and versatile functionalization potential at both its upper (para-positions) and lower (phenolic OH groups) rims.[3][4] Its defined cavity allows it to form host-guest inclusion complexes with various neutral molecules and ions, making it a foundational scaffold for designing chemical sensors, separation agents, and complex molecular assemblies.[4][5]

This guide provides a detailed, field-proven protocol for the synthesis of 4-tert-butylcalix[1]arene, followed by robust methods for its purification. The causality behind critical steps is explained to empower researchers with a deeper understanding of the process, ensuring reproducibility and high-quality outcomes.

Part 1: Synthesis of 4-tert-Butylcalix[1]arene

The synthesis is a one-pot, two-stage process adapted from the highly reliable procedure published in Organic Syntheses.[2] It involves an initial base-catalyzed reaction to form a linear oligomeric precursor, followed by a high-temperature, acid-catalyzed cyclization.

Causality and Mechanistic Insights

The reaction begins with the base-catalyzed hydroxymethylation of p-tert-butylphenol by formaldehyde, forming reactive intermediates. These intermediates then undergo condensation to produce a mixture of linear and cyclic oligomers. A high-boiling point solvent, diphenyl ether, is used to achieve the strenuous temperatures required for the crucial cyclization step. During this high-temperature pyrolysis, water is eliminated, driving the intramolecular condensation of a linear tetramer to form the thermodynamically stable cyclic tetramer, 4-tert-butylcalix[1]arene. The use of a strong base (NaOH) is critical for the initial condensation, while the high heat facilitates the final ring-closing dehydration.[2] Insufficiently high temperatures or pyrolysis times can lead to the formation of the cyclic octamer as a major byproduct.[2]

Experimental Workflow: Synthesis

Caption: Purification strategies for 4-tert-butylcalixa[1]rene.

Detailed Recrystallization Protocol

Materials:

• Crude 4-tert-butylcalixa[1]rene (e.g., 66 g)

• Toluene (approx. 1.8 L)

Procedure:

• Dissolution: In a large flask, dissolve the crude product (66 g) in boiling toluene (approx. 1600-1800 mL).

• Concentration: Concentrate the solution by boiling off the solvent until the total volume is reduced to approximately 700-900 mL.

• Crystallization: Remove the flask from the heat source and allow it to cool slowly to room temperature. Glistening, white rhombic crystals will form.

• Isolation: Collect the crystals by filtration and wash with a small amount of cold toluene.

• Drying: Dry the crystals. The typical yield of the purified toluene clathrate is around 49% based on the initial p-tert-butylphenol. [2]The melting point of this complex is 342-344°C when measured in an evacuated tube. [2]

Method 2: Column Chromatography

For many functionalized calixarene derivatives, recrystallization may not be as effective. In these cases, silica gel column chromatography is a standard purification technique. [4][6]The choice of eluent depends on the polarity of the derivative, but mixtures of dichloromethane and hexane or ethyl acetate and hexane are commonly employed. [6][7]This method is particularly useful for separating products of partial functionalization or for isolating specific conformational isomers.

Summary of Quantitative Data

Parameter	Value/Condition	Source
Synthesis
Reactants	p-tert-butylphenol, Formaldehyde, NaOH	[2]
Solvent	Diphenyl Ether	[2]
Reaction Temperature	100-120°C (Precursor), Reflux (Cyclization)	[2]
Reaction Time	2h (Precursor), 3-4h (Cyclization)	[2]
Crude Yield	~61%	[2]
Purification
Method	Recrystallization	[2]
Solvent	Toluene	[2]
Purified Yield	~49% (as Toluene Clathrate)	[2]
Characterization
Appearance	White crystalline powder
Melting Point	342-344 °C (Toluene complex)	[2]
Molecular Formula	C₄₄H₅₆O₄
Molecular Weight	648.91 g/mol

Conclusion

The synthesis and purification of 4-tert-butylcalixa[1]rene are well-established processes that yield a high-purity product when performed with care. Understanding the chemical principles behind the base-catalyzed condensation, high-temperature cyclization, and the clathrate-forming recrystallization is key to achieving consistent and successful results. This foundational macrocycle serves as an invaluable and versatile platform for innovation in drug development, materials science, and supramolecular chemistry.

References

• Gutsche, C. D.; Iqbal, M. p-tert-BUTYLCALIXA[1]RENE. Org. Synth.1990 , 68, 234. [Link]

• Nimse, S. B.; Song, K. S.; Kim, T. Synthesis and Characterization of Two New p-tert-Butylcalix-[1]arene Schiff Bases. Molecules2009 , 14(3), 1035-1045. [Link]

• Santacruz-García, K. G.; et al. Synthesis of Novel p-tert-Butylcalixa[1]rene Derivative: Structural Characterization of a Methanol Inclusion Compound. Crystals2016 , 6(9), 114. [Link]

• Shokova, E. A.; Kovalev, V. V. Chromatography in Supramolecular and Analytical Chemistry of Calixarenes. Russian Chemical Reviews2013 , 82(7), 625-652. [Link]

• Santacruz-García, K. G.; et al. (PDF) Synthesis of Novel p-tert-Butylcalixa[1]rene Derivative: Structural Characterization of a Methanol Inclusion Compound. ResearchGate. [Link]

• Dydio, P.; et al. Stepwise Orthogonal Protection of Calixa[1]rene Triamine: A Facile Route to Asymmetric Structures. Molecules2021 , 26(11), 3354. [Link]

• Oh, J.; et al. Rapid and convenient laboratory method for the preparation of p-tert-butylcalixa[1]rene using microwave irradiation. ResearchGate. [Link]

• Gutsche, C. D.; Iqbal, M.; Stewart, D. Calixarenes. 19. Syntheses procedures for p-tert-butylcalixa[1]rene. J. Org. Chem.1986 , 51(5), 742-745. [Link]

• Neri, P.; et al. Procedures for the selective alkylation of calixa[6]renes at the lower rim. J. Org. Chem.1993 , 58(24), 6535-6537. [Link]

• E-Hanuš, V.; et al. Upper Rim-Bridged Calixa[1]renes via Cyclization of meta Alkynyl Intermediates with Diphenyl Diselenide. Molecules2022 , 27(19), 6296. [Link]

• Fat'yanova, A. A.; et al. An Improved Process for the Preparation of the p-tert-butylcalixa[1]rene: from Laboratory-scale Synthesis to Scale-up Development. ResearchGate. [Link]

• Hu, K.; Tian, Y. Preparation and Characterization of p-tert-Butylcalixa[1]rene Modified Sol-Gel Column for Open-Tubular Capillary Electrochromatography. Journal of Liquid Chromatography & Related Technologies2011 , 34(10-11), 865-878. [Link]

• Čajan, M.; et al. Synthesis of Monothiacalixa[1]rene Using the Fragment Condensation Approach. Molecules2022 , 27(15), 4780. [Link]

• Snayer, T. M.; et al. ipso-Bromination of tert-butylcalixa[1]renes. Arkivoc2020 , (v), 1-14. [Link]

• D'Avino, A.; et al. Calixarenes as Stationary Phases in High Performance Liquid Chromatography. ResearchGate. [Link]

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Application Notes and Protocols for the Functionalization of 4-tert-Butylcalixarene

Application Notes and Protocols for the Functionalization of 4-tert-Butylcalix[1]arene

For: Researchers, scientists, and drug development professionals.

Introduction: The Versatile Scaffold of 4-tert-Butylcalix[1]arene

Calixarenes, a class of macrocyclic compounds formed from the condensation of phenols and formaldehyde, have emerged as highly versatile molecular scaffolds in supramolecular chemistry.[1] Among them, 4-tert-butylcalix[2]arene is a readily accessible and widely studied platform due to its well-defined hydrophobic cavity and the presence of reactive hydroxyl groups at its lower rim and tert-butyl groups at the upper rim.[3] Its unique cup-like shape allows for the encapsulation of guest molecules, making it a molecule of interest for applications in drug delivery, sensing, and catalysis.[4][5]

The true potential of 4-tert-butylcalix[2]arene is unlocked through its chemical modification, or functionalization. By selectively introducing various functional groups at the lower (phenolic) rim, the upper (para-phenyl) rim, or even the methylene bridges, its solubility, binding properties, and overall functionality can be precisely tailored for specific applications.[6][7] This guide provides an in-depth exploration of key functionalization protocols for 4-tert-butylcalix[2]arene, offering detailed experimental procedures, mechanistic insights, and practical considerations for researchers in the field.

I. Functionalization of the Lower Rim: O-Alkylation Strategies

The phenolic hydroxyl groups at the lower rim of 4-tert-butylcalix[2]arene are the most common sites for initial functionalization. O-alkylation is a fundamental transformation that not only modifies the polarity and solubility of the calixarene but also serves as a gateway to a vast array of derivatives. The degree of alkylation (mono-, di-, tri-, or tetra-substitution) can be controlled by carefully selecting the base, stoichiometry of the alkylating agent, and reaction conditions.

A. Mechanistic Considerations in O-Alkylation

The selective O-alkylation of calix[2]arenes is governed by the relative acidities of the phenolic protons and the ability of the resulting phenoxide anions to be stabilized. The use of different bases plays a crucial role in determining the degree of deprotonation and, consequently, the substitution pattern. Weaker bases like potassium carbonate tend to favor mono- or di-alkylation, while stronger bases like sodium hydride can lead to complete deprotonation and tetra-alkylation.

B. Experimental Protocols for O-Alkylation

This protocol is designed for the introduction of a single functional group, which is often a critical first step in the synthesis of more complex, asymmetric calixarene derivatives. A mild base is used to favor mono-deprotonation.[8][9]

Materials:

• 4-tert-butylcalix[2]arene

• Alkyl halide (e.g., ethyl bromoacetate)

• Potassium carbonate (K₂CO₃), anhydrous

• Acetonitrile (CH₃CN), anhydrous

• Dichloromethane (CH₂Cl₂)

• Deionized water

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• To a solution of 4-tert-butylcalix[2]arene (1.0 g, 1.54 mmol) in anhydrous acetonitrile (50 mL), add anhydrous potassium carbonate (0.23 g, 1.69 mmol).

• Stir the suspension at room temperature for 30 minutes.

• Add the alkylating agent (e.g., ethyl bromoacetate, 0.19 mL, 1.69 mmol) dropwise to the reaction mixture.

• Heat the reaction mixture to reflux and maintain for 24 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

• Dissolve the residue in dichloromethane (50 mL) and wash with deionized water (2 x 30 mL) and brine (30 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of hexane and ethyl acetate) to obtain the mono-O-alkylated product.

Expected Yield: 50-70%, depending on the alkylating agent.

This protocol allows for the introduction of two functional groups at opposite phenolic units of the calixarene. This is achieved by using a slightly stronger base or a higher stoichiometry of the base and alkylating agent compared to mono-alkylation.

Materials:

• 4-tert-butylcalix[2]arene

• Alkyl halide (e.g., propyl bromide)

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Tetrahydrofuran (THF), anhydrous

• Methanol

• Dichloromethane (CH₂Cl₂)

• Deionized water

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a suspension of sodium hydride (0.14 g, 3.39 mmol, 60% dispersion) in anhydrous THF (30 mL) under an inert atmosphere (e.g., nitrogen or argon), add a solution of 4-tert-butylcalix[2]arene (1.0 g, 1.54 mmol) in anhydrous THF (20 mL) dropwise at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 1 hour.

• Add the alkylating agent (e.g., propyl bromide, 0.31 mL, 3.39 mmol) and stir the reaction mixture at room temperature for 48 hours.

• Carefully quench the reaction by the slow addition of methanol (5 mL) at 0 °C.

• Remove the solvent under reduced pressure.

• Partition the residue between dichloromethane (50 mL) and deionized water (50 mL).

• Separate the organic layer, wash with brine (30 mL), and dry over anhydrous sodium sulfate.

• Filter and concentrate the organic layer under reduced pressure.

• Purify the crude product by column chromatography on silica gel (hexane/ethyl acetate eluent) to yield the 1,3-di-O-alkylated product.

Expected Yield: 60-80%.

For exhaustive alkylation of all four hydroxyl groups, a strong base and an excess of the alkylating agent are employed.

Materials:

• 4-tert-butylcalix[2]arene

• Alkyl halide (e.g., methyl iodide)

• Sodium hydride (NaH), 60% dispersion in mineral oil

• N,N-Dimethylformamide (DMF), anhydrous

• Dichloromethane (CH₂Cl₂)

• 1 M Hydrochloric acid (HCl)

• Deionized water

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Methanol

Procedure:

• To a solution of 4-tert-butylcalix[2]arene (1.0 g, 1.54 mmol) in anhydrous DMF (40 mL) under an inert atmosphere, add sodium hydride (0.37 g, 9.24 mmol, 60% dispersion) portion-wise at 0 °C.

• Stir the mixture at room temperature for 1 hour.

• Add the alkylating agent (e.g., methyl iodide, 0.58 mL, 9.24 mmol) dropwise at 0 °C.

• Stir the reaction mixture at room temperature for 24 hours.

• Pour the reaction mixture into ice-cold 1 M HCl (100 mL).

• Extract the product with dichloromethane (3 x 50 mL).

• Combine the organic layers, wash with deionized water (2 x 50 mL) and brine (50 mL), and dry over anhydrous sodium sulfate.

• Filter and remove the solvent under reduced pressure.

• Recrystallize the crude product from a suitable solvent system (e.g., chloroform/methanol) to obtain the pure tetra-O-alkylated calixarene.

Expected Yield: >90%.

C. Comparative Data for O-Alkylation Protocols

Parameter	Mono-O-Alkylation	1,3-Di-O-Alkylation	Tetra-O-Alkylation
Base	K₂CO₃	NaH	NaH
Base Stoichiometry	~1.1 eq	~2.2 eq	~6.0 eq
Alkylating Agent Stoichiometry	~1.1 eq	~2.2 eq	~6.0 eq
Solvent	Acetonitrile	THF	DMF
Temperature	Reflux	Room Temperature	Room Temperature
Typical Reaction Time	24 hours	48 hours	24 hours
Typical Yield	50-70%	60-80%	>90%

II. Functionalization of the Upper Rim: Electrophilic Substitution

The upper rim of 4-tert-butylcalix[2]arene, decorated with bulky tert-butyl groups, can also be functionalized, most commonly through electrophilic substitution reactions. A key strategy involves the ipso-nitration, where the tert-butyl groups are replaced by nitro groups. These nitro groups can then be readily reduced to amino groups, which serve as versatile handles for further derivatization, for instance, through amide bond formation.[10]

A. The ipso-Nitration Reaction

Ipso-nitration is a powerful method for introducing nitro groups at the para-positions of the phenolic rings, directly replacing the tert-butyl groups.[11] The reaction conditions can be tuned to achieve mono-, di-, or tetra-nitration.

B. Experimental Protocol for ipso-Nitration

This protocol details the selective introduction of a single nitro group onto the upper rim.[2][11]

Materials:

• Tetra-O-propyl-4-tert-butylcalix[2]arene (or other tetra-O-alkylated derivative)

• Nitric acid (HNO₃), fuming

• Dichloromethane (CH₂Cl₂)

• Acetic acid, glacial

• Deionized water

• Sodium bicarbonate (NaHCO₃) solution, saturated

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Dissolve the tetra-O-alkylated 4-tert-butylcalix[2]arene (1.0 g) in a mixture of dichloromethane (20 mL) and glacial acetic acid (10 mL).

• Cool the solution to 0 °C in an ice bath.

• Add fuming nitric acid (1.1 equivalents) dropwise with vigorous stirring.

• Stir the reaction mixture at 0 °C for 1-2 hours, monitoring by TLC.

• Pour the reaction mixture into ice-water (100 mL).

• Separate the organic layer and wash it with deionized water (2 x 50 mL), saturated sodium bicarbonate solution (2 x 50 mL), and brine (50 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (hexane/dichloromethane eluent) to afford the mono-nitro derivative.

Expected Yield: 70-85%.[11]

C. Subsequent Reduction to Amino Group

The nitro-functionalized calixarene can be readily reduced to the corresponding amine, opening up a plethora of further functionalization possibilities.

Materials:

• Mono-nitro-calix[2]arene derivative

• Tin(II) chloride dihydrate (SnCl₂·2H₂O)

• Ethanol

• Ethyl acetate

• Saturated sodium bicarbonate (NaHCO₃) solution

• Deionized water

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a solution of the mono-nitro-calix[2]arene (1.0 g) in ethanol (50 mL), add tin(II) chloride dihydrate (5 equivalents).

• Heat the reaction mixture to reflux for 4-6 hours.

• Cool the mixture to room temperature and pour it into a saturated solution of sodium bicarbonate (100 mL).

• Extract the product with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with water (2 x 50 mL) and brine (50 mL), and dry over anhydrous sodium sulfate.

• Filter and remove the solvent under reduced pressure to obtain the amino-functionalized calixarene, which can often be used without further purification.

Expected Yield: >90%.

III. Functionalization of the Methylene Bridges

While less common, the methylene bridges connecting the phenolic units can also be functionalized. This offers a unique opportunity to introduce substituents in close proximity to the calixarene cavity, potentially influencing its guest-binding properties.[5][12]

A. Strategy for Methylene Bridge Functionalization

A common approach involves the reaction of a calixarene derivative with two exocyclic double bonds with various nucleophiles. Subsequent reduction yields the functionalized calixarene.[5]

B. Experimental Protocol for Methylene Bridge Functionalization

A representative protocol involves the reaction of a bis(spirodienone) derivative with a nucleophile.

Materials:

• Calix[2]arene bis(spirodienone) derivative

• Nucleophile (e.g., sodium thiomethoxide)

• Tetrahydrofuran (THF), anhydrous

• Lithium aluminum hydride (LiAlH₄)

• Diethyl ether, anhydrous

• Saturated ammonium chloride (NH₄Cl) solution

• Dichloromethane (CH₂Cl₂)

• Deionized water

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Dissolve the calix[2]arene bis(spirodienone) derivative in anhydrous THF under an inert atmosphere.

• Add the nucleophile (e.g., a solution of sodium thiomethoxide in THF) and stir at room temperature for 12-24 hours.

• Quench the reaction with water and extract the product with dichloromethane.

• Dry the organic layer, concentrate, and purify the intermediate by column chromatography.

• To a solution of the purified intermediate in anhydrous diethyl ether at 0 °C, add lithium aluminum hydride portion-wise.

• Stir the reaction at room temperature for 2-4 hours.

• Carefully quench the reaction by the sequential addition of water and a saturated solution of ammonium chloride.

• Filter the resulting suspension and extract the filtrate with dichloromethane.

• Dry the organic layer, concentrate, and purify the final product by column chromatography.

Expected Yield: Variable, typically 40-60% over two steps.

IV. Characterization of Functionalized Calixarenes

Thorough characterization is essential to confirm the structure and purity of the synthesized calixarene derivatives. The most common and powerful techniques are Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

• ¹H NMR Spectroscopy: Provides information about the number and environment of protons in the molecule. The characteristic signals for the tert-butyl groups, aromatic protons, methylene bridge protons, and the protons of the newly introduced functional groups are key diagnostic features. The splitting pattern of the methylene bridge protons (typically a pair of doublets) can indicate the conformational rigidity of the calixarene.[3][13]

• ¹³C NMR Spectroscopy: Complements the ¹H NMR data by providing information about the carbon skeleton of the molecule.

• Mass Spectrometry (ESI-MS, MALDI-TOF): Confirms the molecular weight of the synthesized compound, providing direct evidence for successful functionalization.

V. Application Notes: Leveraging Functionalized Calixarenes in Drug Development

The ability to precisely engineer the structure of 4-tert-butylcalix[2]arene through functionalization has made it a highly attractive platform in drug development.

• Drug Delivery: By introducing hydrophilic groups (e.g., polyethylene glycol chains) to the lower rim, the water solubility of the calixarene can be dramatically increased, enabling its use as a carrier for hydrophobic drugs. The cavity can encapsulate drug molecules, protecting them from degradation and facilitating their transport to target sites.[4]

• Targeted Drug Delivery: Functionalization of the upper or lower rim with targeting moieties, such as folic acid or antibodies, can direct the calixarene-drug conjugate to specific cells or tissues, enhancing therapeutic efficacy and reducing off-target side effects.

• Bio-sensing: Calixarenes functionalized with chromophores or fluorophores can act as sensors for biologically relevant molecules. Binding of a target analyte within the calixarene cavity can induce a change in the spectroscopic properties of the reporter group, allowing for sensitive and selective detection.

Visualizing Functionalization Workflows

General Workflow for Lower Rim Functionalization

Caption: A typical reaction sequence for functionalizing the upper rim.

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• Dijkstra, P. J., et al. (1989). Procedures for the selective alkylation of calixa[14]renes at the lower rim. The Journal of organic chemistry, 54(16), 3933-3940. Available at: [Link]

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• Bew, S. P., et al. (2023). Mechanochemical Route to Upper Rim Tetrafunctionalised Prochiral and Inherently Chiral Calixa[2]renes. ChemRxiv. Available at: [Link]

• Gac, S. L., et al. (2019). The synthesis and characterization of giant Calixarenes. Nature communications, 10(1), 261. Available at: [Link]

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Application Notes and Protocols for the Characterization of 4-tert-butylcalixarene

Application Notes and Protocols for the Characterization of 4-tert-butylcalix[1]arene

Introduction: The Structural and Analytical Nuances of 4-tert-butylcalix[1]arene

4-tert-butylcalixarene is a macrocyclic compound belonging to the calixarene family, which is formed from the condensation of p-tert-butylphenol and formaldehyde.[1] Its unique cup-shaped structure, with a hydrophobic cavity and a hydrophilic lower rim composed of hydroxyl groups, makes it a versatile building block in supramolecular chemistry. The ability of 4-tert-butylcalixarene to act as a host molecule for various guest ions and neutral molecules has led to its widespread use in areas such as drug delivery, sensing, and catalysis.

The conformational flexibility of the calixarene framework, which can exist in four distinct conformations (cone, partial cone, 1,2-alternate, and 1,3-alternate), adds a layer of complexity to its characterization.[2] Therefore, a multi-faceted analytical approach is essential to unambiguously determine its structure, purity, and supramolecular behavior. This guide provides detailed protocols and expert insights into the key analytical techniques for the comprehensive characterization of 4-tert-butylcalixarene and its derivatives.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Elucidating Conformation and Purity

NMR spectroscopy is arguably the most powerful tool for the characterization of 4-tert-butylcalixarene in solution. Both ¹H and ¹³C NMR provide detailed information about the molecular structure, conformational integrity, and purity of the sample.

Expert Insights:

The symmetry of the ¹H NMR spectrum is a direct indicator of the calixarene's conformation. In the highly symmetric cone conformation, the protons of the methylene bridges (Ar-CH₂-Ar) typically appear as a pair of doublets, a consequence of their diastereotopic nature. The aromatic protons and the tert-butyl protons will each show a single sharp singlet. Any deviation from this pattern can indicate the presence of other conformers or impurities. For instance, asymmetric substitution on the upper or lower rim will lead to more complex splitting patterns, with multiple signals for the aromatic and methylene bridge protons.[3]

¹H and ¹³C NMR Characterization Workflow

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applications of 4-tert-butylcalixarene in sensing and separation

An In-Depth Guide to the Applications of 4-tert-Butylcalix[1]arene in Sensing and Separation

Authored by a Senior Application Scientist

This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the versatile applications of 4-tert-butylcalix[1]arene. We will delve into the fundamental principles and provide detailed protocols for its use as a powerful molecular platform in the fields of chemical sensing and selective separation.

Introduction: The Unique Architecture of 4-tert-Butylcalix[1]arene

Calixarenes are a class of macrocyclic compounds formed from the condensation of a phenol and an aldehyde. Among them, 4-tert-butylcalix[1]arene is one of the most studied and utilized scaffolds in supramolecular chemistry. Its structure is characterized by a three-dimensional, vase-like shape with a defined upper and lower rim and a central annulus or cavity.[2][3]

The key features that make 4-tert-butylcalix[1]arene an exceptional molecular building block are:

• Preorganized Structure: It exists in four distinct conformations (cone, partial-cone, 1,2-alternate, and 1,3-alternate), with the cone conformation being particularly useful for creating a well-defined binding pocket.[2][4]

• Hydrophobic Cavity: The central cavity, lined by aromatic rings, is hydrophobic and can encapsulate neutral guest molecules of complementary size and shape.[2][5]

• Facile Functionalization: The hydroxyl groups on the lower (narrow) rim and the tert-butyl groups on the upper (wide) rim can be chemically modified. This allows for the introduction of specific binding sites or signaling moieties, enabling the design of highly selective receptors for a wide range of analytes.[6][7]

These properties allow 4-tert-butylcalix[1]arene to act as a versatile host in host-guest chemistry, forming stable complexes with cations, anions, and neutral molecules. This guide will explore how these fundamental interactions are harnessed for practical applications in sensing and separation.

Part 1: Sensing Applications

The preorganized structure of 4-tert-butylcalix[1]arene makes it an ideal scaffold for constructing chemosensors. By attaching chromogenic or fluorogenic reporter groups to the calixarene framework, the binding of a specific analyte can be converted into a measurable optical signal.

Principle of Calixarene-Based Sensing

The core mechanism involves the selective binding of a target analyte (guest) by the functionalized calixarene (host). This recognition event induces a conformational change in the host or a direct electronic interaction with the reporter group, leading to a change in the absorption or emission spectrum. The choice of functional groups installed on the calixarene rim dictates its selectivity towards a specific analyte.

Application I: Fluorescent Sensing of Metal Cations

The electron-rich cavity and the ability to introduce specific donor atoms (e.g., oxygen, nitrogen, sulfur) via functionalization make calixarenes excellent receptors for various metal cations. They have been successfully employed to detect alkali, alkaline earth, transition, and heavy metal ions.[1][2][4]

Causality in Experimental Design:

The design of a cation sensor relies on coupling the binding event to a fluorescence response. For instance, attaching a fluorophore like pyrene or anthracene to the lower rim allows for sensitive detection.[4] When a cation binds to a chelating group positioned near the fluorophore, it can alter the electronic properties of the fluorophore through mechanisms like Photoinduced Electron Transfer (PET) or Förster Resonance Energy Transfer (FRET), causing either an enhancement ("turn-on") or quenching ("turn-off") of the fluorescence signal.

Caption: General mechanism of a "turn-on" fluorescent calixarene sensor.

Protocol 1: Fluorometric Detection of Fe(III) Ions

This protocol describes a general procedure for testing a 4-tert-butylcalix[1]arene derivative functionalized with a fluorophore for the detection of Fe(III) ions in a solution.

A. Materials and Reagents:

• Calix[1]arene-based fluorescent sensor molecule.

• Solvent for sensor dissolution (e.g., a 1:1 mixture of CH3CN:CHCl3).[8]

• Stock solution of the sensor (e.g., 1.0 x 10⁻⁵ M).

• Stock solutions of various metal salts (e.g., Fe(ClO₄)₃, Cu(ClO₄)₂, Zn(NO₃)₂, etc.) in the same solvent (e.g., 1.0 x 10⁻³ M).

• High-purity solvents for dilutions.

• Quartz cuvettes (1 cm path length).

• Fluorimeter.

B. Experimental Procedure:

• Preparation of the Working Solution: Prepare a working solution of the calixarene sensor by diluting the stock solution to the desired final concentration (e.g., 1.0 x 10⁻⁷ M) in the chosen solvent system.[8]

• Initial Fluorescence Measurement: Transfer 2.0 mL of the sensor working solution into a quartz cuvette. Place the cuvette in the fluorimeter and record the initial fluorescence emission spectrum at a fixed excitation wavelength. The excitation wavelength should be chosen based on the absorbance maximum of the fluorophore.

• Titration with Metal Ion:

  • Add a small aliquot (e.g., 2-10 µL) of the Fe(III) stock solution directly to the cuvette containing the sensor solution.

  • Gently mix the solution by capping and inverting the cuvette several times.

  • Allow the solution to equilibrate for 1-2 minutes.

  • Record the fluorescence emission spectrum again.

• Repeat Titration: Continue the stepwise addition of the Fe(III) solution, recording the spectrum after each addition, until no significant change in fluorescence intensity is observed (saturation).

• Selectivity Study: To validate the sensor's selectivity, repeat the titration experiment (Step 3) using stock solutions of other interfering metal ions. A highly selective sensor will show a significant fluorescence change only in the presence of Fe(III).[8]

C. Data Analysis:

• Plot the fluorescence intensity at the emission maximum against the concentration of the added metal ion.

• The change in fluorescence can be used to determine the binding constant (Ka) between the sensor and the metal ion, often by fitting the titration data to a 1:1 binding model. For quenching experiments, the data can be analyzed using the Stern-Volmer equation.[8]

Sensor Type	Analyte	Detection Limit	Sensing Mechanism	Reference
Triazole-linked calix[1]arene	Zn²⁺	36 ppb	Fluorescence Enhancement	[4]
Pyrenyl amide calix[1]arene	Hg²⁺	2.9 nM	Fluorescence Quenching (CHEF-PET)	[4]
Calix[1]arene-oxacyclophane	Cu²⁺	-	Fluorescence Quenching	[8]

Application II: Anion and Neutral Molecule Sensing

While cation sensing is prominent, modified 4-tert-butylcalix[1]arenes are also effective for recognizing anions and neutral molecules.

• Anion Sensing: To bind anions, the calixarene scaffold is typically functionalized with hydrogen-bond donor groups like ureas, thioureas, or amides.[6] These groups can form specific hydrogen bonding interactions with anions such as fluoride, acetate, or phosphate, leading to a detectable signal.[2]

• Neutral Molecule Sensing: The inherent hydrophobic cavity of the calixarene can encapsulate small neutral molecules.[2] This has been exploited for sensing organic molecules in solution and in the gas phase. For example, crystalline forms of 4-tert-butylcalix[1]arene have been shown to absorb volatile organic compounds (VOCs), which can be detected by various transducer methods.[9][10]

Part 2: Separation Applications

The selective binding capabilities of 4-tert-butylcalix[1]arene are directly applicable to separation science. By acting as a selective host, it can be used to extract specific ions or molecules from a complex mixture.

Principle of Calixarene-Based Separation

Separation relies on the partitioning of a target analyte between two immiscible phases (e.g., aqueous and organic) or between a mobile and a stationary phase. A calixarene derivative, acting as an extractant or a stationary phase, selectively complexes with the target analyte, facilitating its transfer from one phase to another, thereby separating it from other components.

Application I: Liquid-Liquid Extraction of Metal Ions

Liquid-liquid extraction is a widely used technique for separating metal ions, particularly in hydrometallurgy and waste treatment. Calixarene derivatives, especially those functionalized with carboxylic acid or other chelating groups, have proven to be highly efficient and selective extractants.[11][12]

Causality in Experimental Design:

The efficiency of extraction depends on several factors. The calixarene extractant must be soluble in an organic solvent that is immiscible with water. The functional groups on the calixarene are chosen to have a high affinity for the target metal ion. The pH of the aqueous phase is a critical parameter, as the binding of many metal ions involves a proton exchange mechanism, where protons on the calixarene's acidic groups are exchanged for the metal ion.[11]

Caption: Workflow for liquid-liquid extraction using a calixarene host.

Protocol 2: Liquid-Liquid Extraction of Cd(II) Ions

This protocol provides a method for the selective extraction of Cadmium(II) ions from an aqueous solution into an organic phase using a 4-tert-butylcalix[13]arene (a larger analogue often used for this purpose, but the principle is identical).[13]

A. Materials and Reagents:

• p-tert-Butylcalix[13]arene (H₈L) extractant.

• Organic solvent (e.g., Dichloromethane or Nitrobenzene).[13]

• Aqueous phase containing the metal ion of interest (e.g., 1 x 10⁻⁴ M Cd²⁺).

• pH buffer or base (e.g., NH₃) to adjust the aqueous phase pH.

• Separatory funnels.

• Mechanical shaker.

• Analytical instrument for metal ion concentration measurement (e.g., Atomic Absorption Spectrometer - AAS, or ICP-MS).

B. Experimental Procedure:

• Preparation of Phases:

  • Organic Phase: Prepare a solution of the calixarene extractant in the organic solvent at a specific concentration (e.g., 1 x 10⁻³ M).

  • Aqueous Phase: Prepare an aqueous solution containing the metal ion(s) to be separated. Adjust the pH to the desired value (e.g., pH 11-13) using a suitable buffer or base. The optimal pH is crucial for efficient extraction and must be determined experimentally.[13]

• Extraction:

  • In a separatory funnel, combine equal volumes (e.g., 10 mL) of the prepared organic and aqueous phases.

  • Place the funnel on a mechanical shaker and shake vigorously for a sufficient time (e.g., 1-2 hours) to ensure equilibrium is reached.

  • Allow the funnel to stand undisturbed until the two phases have completely separated.

• Phase Separation and Analysis:

  • Carefully drain the lower organic phase (if using dichloromethane) or the upper aqueous phase.

  • Take a sample from the aqueous phase for analysis.

  • Measure the concentration of the metal ion remaining in the aqueous phase using AAS or another appropriate technique. The initial concentration should also be measured for comparison.

C. Data Analysis:

• Calculate the Extraction Percentage (%E): %E = (([M]initial - [M]final) / [M]initial) * 100 where [M]initial and [M]final are the metal concentrations in the aqueous phase before and after extraction, respectively.

• Determine the Distribution Ratio (D): D = ([M]org) / ([M]aq) where [M]org is the concentration of the metal in the organic phase (calculated by mass balance) and [M]aq is the concentration in the aqueous phase at equilibrium.

Calixarene Derivative	Metal Ion	Organic Solvent	pH Range	Max Extraction %	Reference
p-tert-Butylcalix[13]arene	Cd²⁺	Nitrobenzene	11.5 - 12.7	>96%	[13]
p-tert-Butylcalix[13]arene	Ni²⁺	Nitrobenzene	11.5 - 12.7	>96%	[13]
p-tert-Octylcalix[1]arene-COOH	Cu²⁺	1-Butoxybenzene	~pH 5-6	High	[11]

Application II: Solid-Phase and Membrane-Based Separations

Beyond liquid-liquid systems, 4-tert-butylcalix[1]arene is valuable in other separation formats.

• Solid-Phase Extraction (SPE): By covalently grafting or physically adsorbing calixarene derivatives onto a solid support like silica gel, a highly selective SPE sorbent can be created.[13] This is used to preconcentrate trace amounts of pollutants, such as heavy metals or organic molecules, from large volumes of environmental or biological samples.

• Membrane Separation: Incorporating 4-tert-butylcalix[1]arene into polymeric membranes can enhance their separation performance. The calixarene acts as a carrier or creates selective channels for the transport of specific molecules. This has been effectively demonstrated in gas separation, where calixarene-containing membranes show improved permeability and selectivity for gases like CO₂ over N₂ or CH₄.[14]

Conclusion

4-tert-Butylcalix[1]arene is a cornerstone of modern supramolecular chemistry, offering a robust and highly adaptable platform for molecular recognition. Its unique structural features, combined with the ease of chemical modification, have enabled the development of sophisticated sensors for a wide array of analytes and highly efficient systems for selective separations. The protocols and principles outlined in this guide provide a foundation for researchers to harness the power of this remarkable molecule in their own work, from environmental monitoring and clinical diagnostics to industrial separation processes.

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• 14. mdpi.com [mdpi.com]

Application Notes and Protocols: 4-tert-Butylcalixarene in Drug Delivery and Catalysis

Application Notes and Protocols: 4-tert-Butylcalix[1]arene in Drug Delivery and Catalysis

These application notes provide a comprehensive technical guide for researchers, scientists, and drug development professionals on the versatile applications of 4-tert-butylcalix[1]arene. This macrocycle has emerged as a significant platform in both drug delivery and catalysis due to its unique structural features, including a well-defined hydrophobic cavity and opportunities for functionalization at its upper and lower rims.[1][2] This document will delve into the underlying principles and provide detailed protocols for its practical implementation in these fields.

Part 1: 4-tert-Butylcalix[1]arene in Drug Delivery

The basket-like structure of 4-tert-butylcalix[1]arene, with its hydrophobic cavity and modifiable phenolic groups, makes it an excellent candidate for host-guest chemistry, forming inclusion complexes with a variety of guest molecules.[3][4][5] This property is extensively leveraged in drug delivery to encapsulate therapeutic agents, thereby enhancing their solubility, stability, and bioavailability.[1][6]

Mechanism of Drug Encapsulation and Release

The primary mechanism for drug encapsulation by 4-tert-butylcalix[1]arene is through non-covalent interactions, such as van der Waals forces, hydrogen bonding, and hydrophobic interactions, between the drug molecule (guest) and the calixarene's cavity (host).[7] The efficiency of this encapsulation is influenced by the size, shape, and polarity of the drug molecule relative to the calixarene's cavity.

Drug release can be triggered by various stimuli, including changes in pH, temperature, or the presence of specific ions, which can alter the host-guest interactions and lead to the dissociation of the complex.[8][9] This allows for targeted drug delivery to specific sites within the body.

Workflow for 4-tert-butylcalix[1]arene-based drug delivery.

Protocol: Preparation of Drug-Loaded 4-tert-Butylcalix[1]arene Nanoparticles

This protocol details the preparation of drug-loaded nanoparticles using an amphiphilic derivative of 4-tert-butylcalix[1]arene. Amphiphilicity is achieved by functionalizing the lower rim with hydrophilic groups, which promotes self-assembly into nanoparticles in aqueous media.[10]

Materials:

• 4-tert-butylcalix[1]arene

• Reagents for lower rim functionalization (e.g., polyethylene glycol derivatives)

• Drug of interest (e.g., a hydrophobic anticancer drug)

• Organic solvent (e.g., Tetrahydrofuran - THF)

• Deionized water

• Dialysis membrane (MWCO appropriate for removing free drug and solvent)

Procedure:

• Synthesis of Amphiphilic Calixarene: Functionalize the lower rim of 4-tert-butylcalix[1]arene with hydrophilic moieties (e.g., polyethylene glycol chains) according to established synthetic procedures.[2] This step is crucial for inducing self-assembly in aqueous environments.

• Drug Loading:

  • Dissolve a known amount of the amphiphilic calixarene and the hydrophobic drug in a minimal amount of a water-miscible organic solvent like THF. The molar ratio of calixarene to drug should be optimized based on preliminary binding studies.

• Nanoparticle Formation (Solvent Evaporation Method):

  • Slowly add deionized water to the organic solution under constant stirring. This will induce the self-assembly of the amphiphilic calixarene into nanoparticles, encapsulating the drug within their hydrophobic cores.

  • Continue stirring for several hours to allow for the complete evaporation of the organic solvent.

• Purification:

  • Dialyze the nanoparticle suspension against deionized water for 24-48 hours, with frequent water changes, to remove any unloaded drug and residual organic solvent.

• Characterization:

  • Determine the particle size and morphology using Dynamic Light Scattering (DLS) and Transmission Electron Microscopy (TEM).

  • Calculate the drug loading content (DLC) and encapsulation efficiency (EE) using UV-Vis spectroscopy or HPLC after disrupting the nanoparticles with a suitable solvent.

Parameter	Typical Range	Method of Determination
Particle Size	100 - 200 nm	DLS, TEM
Zeta Potential	-20 to +30 mV	DLS
Drug Loading Content	5 - 15%	UV-Vis, HPLC
Encapsulation Efficiency	> 80%	UV-Vis, HPLC

Part 2: 4-tert-Butylcalix[1]arene in Catalysis

The rigid, pre-organized structure of 4-tert-butylcalix[1]arene makes it an effective scaffold for the development of novel catalysts. By functionalizing the upper or lower rims with catalytically active groups, it is possible to create a microenvironment that can enhance reaction rates and selectivity.[11][12][13] One notable application is in phase transfer catalysis.

Role in Phase Transfer Catalysis

Phase transfer catalysis (PTC) facilitates reactions between reactants located in different immiscible phases (e.g., aqueous and organic).[14][15] 4-tert-butylcalix[1]arene derivatives can act as phase transfer catalysts by binding an ion from one phase (typically the aqueous phase) and transporting it into the other phase (the organic phase) where the reaction occurs.[16] The calixarene's cavity can encapsulate the cation, while its lipophilic exterior ensures solubility in the organic phase.

Catalytic cycle of 4-tert-butylcalix[1]arene in phase transfer catalysis.

Protocol: Williamson Ether Synthesis using a 4-tert-Butylcalix[1]arene-based Phase Transfer Catalyst

This protocol describes the use of a functionalized 4-tert-butylcalix[1]arene as a phase transfer catalyst for the Williamson ether synthesis, a classic example of a nucleophilic substitution reaction.

Materials:

• 4-tert-butylcalix[1]arene derivative (functionalized to enhance cation binding, e.g., with ether or crown ether moieties on the lower rim)

• Alkyl halide (e.g., 1-bromobutane)

• Phenol

• Aqueous sodium hydroxide (NaOH) solution

• Organic solvent (e.g., Toluene)

• Internal standard for GC analysis (e.g., Dodecane)

Procedure:

• Reaction Setup:

  • In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, combine the phenol, alkyl halide, and the organic solvent.

  • Add the 4-tert-butylcalix[1]arene-based catalyst (typically 1-5 mol% relative to the phenol).

• Reaction Initiation:

  • Add the aqueous NaOH solution to the reaction mixture.

  • Heat the mixture to the desired reaction temperature (e.g., 80-100 °C) and stir vigorously to ensure efficient mixing of the two phases.

• Monitoring the Reaction:

  • Monitor the progress of the reaction by taking aliquots from the organic phase at regular intervals and analyzing them by Gas Chromatography (GC) against an internal standard.

• Work-up and Product Isolation:

  • After the reaction is complete (as indicated by GC analysis), cool the mixture to room temperature.

  • Separate the organic and aqueous layers.

  • Wash the organic layer with water and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate and concentrate it under reduced pressure.

  • Purify the resulting ether product by column chromatography or distillation.

Catalyst Loading (mol%)	Reaction Time (h)	Conversion (%)
1	6	75
2	4	92
5	2	>99

Note: The reaction conditions, including temperature, stirring speed, and catalyst loading, should be optimized for each specific substrate combination.

References

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Application Note: Leveraging 4-tert-butylcalixarene as a Versatile Nanoscaffold for Advanced Drug Delivery Systems

Application Note: Leveraging 4-tert-butylcalix[1]arene as a Versatile Nanoscaffold for Advanced Drug Delivery Systems

Section 1: Introduction & Scientific Rationale

The quest for targeted and efficient drug delivery systems is a cornerstone of modern pharmacology. An ideal nanocarrier must navigate the biological milieu, protect its therapeutic payload, and release it specifically at the site of action, thereby maximizing efficacy while minimizing systemic toxicity. Within the diverse family of supramolecular hosts, calixarenes have emerged as exceptionally promising scaffolds for constructing such systems.[1]

Calixarenes are macrocyclic compounds formed from phenol units linked by methylene bridges, creating a distinctive three-dimensional, basket-shaped architecture.[1][2] This structure is characterized by a hydrophobic cavity, a modifiable "upper rim," and a "lower rim" of phenolic hydroxyl groups.[2][3] 4-tert-butylcalix[4]arene, the subject of this guide, is a foundational member of this family, prized for its synthetic accessibility and versatility.[5][6]

The scientific rationale for its use is rooted in its inherent dual nature. The bulky tert-butyl groups render the parent molecule highly hydrophobic and poorly soluble in aqueous media, which is a challenge for biological applications.[4] However, this challenge is also its greatest strength. The calixarene skeleton is readily amenable to precise chemical functionalization at both the upper and lower rims.[3] This allows for the rational design of amphiphilic derivatives that can self-assemble in aqueous solutions to form well-defined nanostructures, such as micelles or nanoparticles.[7][8] These nanostructures can effectively encapsulate hydrophobic drug molecules within their core, shielding them from degradation and facilitating their transport through the bloodstream.

This application note provides a comprehensive guide for researchers, detailing the synthesis, functionalization, drug loading, and characterization of 4-tert-butylcalix[4]arene-based nanocarriers. We present field-proven protocols and explain the causality behind key experimental choices, offering a robust framework for developing novel drug delivery platforms.

Section 2: From Macrocycle to Nanocarrier: Synthesis and Functionalization Strategies

The transformation of the parent 4-tert-butylcalix[4]arene into a functional nanocarrier is a multi-step process centered on strategic chemical modification. The primary goal is to introduce hydrophilic moieties to the hydrophobic scaffold, creating an amphiphilic molecule capable of self-assembly. This can be achieved by modifying either the upper or lower rim of the macrocycle.

A common and effective strategy involves removing the tert-butyl groups from the upper rim via a reverse Friedel-Crafts reaction, followed by the introduction of water-solubilizing groups like sulfonates.[4][7] This creates an anionic "head" on the hydrophobic "tail." Alternatively, the hydroxyl groups of the lower rim can be alkylated with hydrophilic chains, such as polyethylene glycol (PEG), to achieve the same amphiphilic balance.[9]

Caption: General workflow from starting materials to a self-assembled nanocarrier.

Protocol 1: Synthesis of Parent 4-tert-butylcalix[1]arene

This protocol is adapted from the well-established procedure by Gutsche et al. and serves as the entry point for all subsequent functionalizations.[5][10]

Materials:

• p-tert-butylphenol

• Formaldehyde (37% solution)

• Sodium hydroxide (NaOH)

• Diphenyl ether

• Ethyl acetate

• Toluene

Procedure:

• Precursor Formation: In a three-necked flask, mix p-tert-butylphenol (1.0 eq), formaldehyde (1.25 eq), and a catalytic amount of NaOH (0.045 eq). Heat the mixture at 110-120°C for 2 hours with stirring. The mixture will become a viscous, yellow-brown mass.

• Cooling and Dissolution: Allow the reaction mixture to cool to room temperature. Add warm diphenyl ether to dissolve the residue, which may require stirring for over an hour.

• Pyrolysis and Cyclization: Heat the diphenyl ether solution to 110-120°C under a stream of nitrogen to remove residual water. Once water evolution ceases, fit the flask with a condenser and reflux the solution for 3-4 hours.

• Precipitation and Isolation: Cool the reaction mixture to room temperature. Precipitate the product by adding 1.5 volumes of ethyl acetate. Stir for 30 minutes and allow the solid to settle.

• Washing: Filter the crude product and wash sequentially with ethyl acetate, acetic acid, water, and finally acetone to yield the crude calixarene.

• Purification: Recrystallize the crude product from boiling toluene to obtain pure 4-tert-butylcalix[4]arene as a white crystalline solid.

Causality: The use of a high-boiling point solvent like diphenyl ether is critical for achieving the high temperatures required for the cyclization reaction to proceed efficiently. The specific ratio of reactants and the catalytic base are optimized for the formation of the tetramer (n=4) over other oligomers.

Protocol 2: Functionalization for Water Solubility: Synthesis of p-sulfonatocalix[1]arene

This protocol describes the sulfonation of the upper rim, a direct method to impart water solubility. It first requires the removal of the tert-butyl groups.[4][11]

Materials:

• 4-tert-butylcalix[4]arene (from Protocol 1)

• Aluminum chloride (AlCl₃)

• Toluene

• Concentrated sulfuric acid (H₂SO₄)

Procedure:

• De-tert-butylation: Dissolve 4-tert-butylcalix[4]arene in toluene. Add AlCl₃ and reflux the mixture. This reverse Friedel-Crafts reaction removes the tert-butyl groups, yielding the parent calix[4]arene. Purify by standard workup and recrystallization.

• Sulfonation: Treat the resulting de-tert-butylated calix[4]arene with concentrated H₂SO₄. Stir the mixture vigorously at 70°C.

• Isolation: Carefully pour the reaction mixture into cold water to precipitate the product. The resulting p-sulfonatocalix[4]arene can be isolated by filtration and washed to remove excess acid.

Causality: Sulfonation introduces highly polar sulfonic acid groups (-SO₃H) onto the upper rim of the calixarene.[4] This modification drastically increases the molecule's hydrophilicity, enabling it to dissolve in aqueous media and act as a host for guest molecules or as a component of a larger nanostructure.

Section 3: Drug Encapsulation and Nanoparticle Formulation

Once an amphiphilic calixarene derivative is synthesized, it can be used to encapsulate therapeutic agents. The loading process typically exploits the hydrophobic cavity of the calixarene and the hydrophobic core of the self-assembled micelle. For charged drugs, electrostatic interactions with functional groups on the calixarene can also play a significant role.[11] The dialysis method is a widely used and effective technique for co-formulating the drug and carrier.[7][12]

Caption: Workflow for drug encapsulation using the dialysis method.

Protocol 3: Doxorubicin (DOX) Loading into Amphiphilic Calixarene Micelles via Dialysis

This protocol provides a general method for loading a hydrophobic anticancer drug, doxorubicin (DOX), into pre-functionalized amphiphilic calixarene micelles.[7][12]

Materials:

• Amphiphilic calixarene derivative (e.g., PEGylated or sulfonated)

• Doxorubicin hydrochloride (DOX·HCl)

• Triethylamine (TEA)

• Dimethylformamide (DMF) or other suitable organic solvent

• Phosphate-buffered saline (PBS), pH 7.4

• Dialysis tubing (MWCO appropriate for retaining the nanoparticle, e.g., 3-10 kDa)

Procedure:

• Drug Preparation: Dissolve DOX·HCl in DMF and add a slight excess of TEA to neutralize the hydrochloride salt, yielding the more hydrophobic free base form of DOX.

• Co-dissolution: Add the amphiphilic calixarene derivative to the DOX solution. If using a targeting ligand conjugate (e.g., DSPE-PEG-FA), add it at this stage.[7] Mix thoroughly to ensure all components are fully dissolved.

• Dialysis: Transfer the organic solution into a dialysis bag. Place the bag in a large beaker containing PBS (pH 7.4) and stir gently at room temperature.

• Self-Assembly: As the organic solvent diffuses out and is replaced by the aqueous buffer, the amphiphilic calixarene molecules will self-assemble into micelles, entrapping the poorly water-soluble DOX within their hydrophobic cores.

• Buffer Exchange: Change the external PBS buffer several times over 24-48 hours to ensure complete removal of the organic solvent and unloaded drug.

• Collection: Collect the solution from the dialysis bag. This solution contains the DOX-loaded calixarene nanocarriers. It can be further purified or concentrated if necessary.

Causality: Dialysis provides a slow and controlled solvent exchange. This gradual change in polarity is crucial for promoting the orderly self-assembly of the amphiphiles into stable, uniform nanoparticles, rather than causing uncontrolled precipitation of the drug and carrier.

Data Presentation: Representative Drug Loading & Encapsulation Efficiencies

The success of the formulation is quantified by its Drug Loading Content (DLC) and Encapsulation Efficiency (EE). These parameters are critical for determining dosage and predicting therapeutic outcomes.

Table 1: Example Drug Loading Parameters for Calix[4]arene-Based Nanocarriers

Drug Model	Nanocarrier System	DLC (%)	EE (%)	Citation
Doxorubicin (DOX)	Amphoteric Magnetic Calix[4]arene	9.02 ± 2.47	90.22 ± 5.08	[11]
Methotrexate (MTX)	Amphoteric Magnetic Calix[4]arene	5.86 ± 1.79	58.62 ± 6.53	[11]

| Doxorubicin (DOX) | FA-Targeted Amphiphilic Calix[4]arene | 6.85 ± 0.60 | 41.10 ± 3.60 |[7] |

Formulas:

• DLC (%) = (Mass of loaded drug / Total mass of nanocarrier) x 100

• EE (%) = (Mass of loaded drug / Initial mass of drug used) x 100

Section 4: Physicochemical Characterization of Calixarene Nanocarriers

Thorough characterization is a non-negotiable step to ensure the quality, stability, and reproducibility of the nanocarrier system. This process validates the synthesis and formulation, providing the data necessary for in vitro and in vivo studies.[13][14]

Protocol 4: Nanoparticle Size and Stability Analysis

Dynamic Light Scattering (DLS) and Zeta Potential measurements are rapid and essential techniques for assessing the bulk properties of the nanoparticle suspension.[14]

Instrumentation:

• A Zetasizer or similar instrument capable of DLS and electrophoretic light scattering.

Procedure:

• Sample Preparation: Dilute a small aliquot of the nanocarrier suspension in an appropriate buffer (e.g., PBS or deionized water) to achieve a suitable particle density for analysis (typically a slightly hazy suspension).

• DLS Measurement (Size):

  • Equilibrate the sample to the desired temperature (e.g., 25°C or 37°C).

  • Perform the measurement to obtain the average hydrodynamic diameter (Z-average) and the Polydispersity Index (PDI). A PDI < 0.3 is generally considered acceptable for drug delivery applications.

• Zeta Potential Measurement (Stability):

  • Transfer the diluted sample to an appropriate measurement cell (e.g., a folded capillary cell).

  • Apply an electric field and measure the electrophoretic mobility of the particles. The instrument software will convert this to the Zeta Potential. A value more positive than +30 mV or more negative than -30 mV generally indicates good colloidal stability due to electrostatic repulsion.

Causality: The hydrodynamic diameter influences the nanocarrier's circulation time and ability to exploit the Enhanced Permeability and Retention (EPR) effect in tumors. The Zeta Potential predicts the long-term stability of the colloidal suspension by quantifying the surface charge; high magnitude values prevent particle aggregation.[13]

Protocol 5: Morphological Analysis using Transmission Electron Microscopy (TEM)

While DLS provides bulk size information, TEM allows for the direct visualization of individual nanoparticles, revealing their size, shape, and morphology.[13]

Instrumentation:

• Transmission Electron Microscope (TEM)

Procedure:

• Grid Preparation: Place a drop of the diluted nanocarrier suspension onto a carbon-coated copper grid.

• Staining (optional but recommended): After 1-2 minutes, wick away the excess liquid with filter paper. Apply a drop of a negative staining agent (e.g., 2% uranyl acetate or phosphotungstic acid) to the grid for 30-60 seconds to enhance contrast.

• Drying: Wick away the excess stain and allow the grid to air-dry completely.

• Imaging: Load the grid into the TEM and acquire images at various magnifications.

Causality: TEM provides direct visual confirmation that the formulation has produced discrete, spherical nanoparticles of the expected size, corroborating the DLS data and ruling out the presence of large, unstructured aggregates.

Data Presentation: Typical Physicochemical Properties

Table 2: Typical Physicochemical Properties of Functionalized Calixarene Nanocarriers

Nanocarrier System	Avg. Hydrodynamic Diameter (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	Citation
Polyammonium Triazolyl Calix[4]arene	150 - 200	Not Reported	+40 to +60	[8]

| PIL-Calix/Magnetic Nanoparticles | ~40 - 50 (by SEM) | Not Reported | Not Reported |[4] |

Section 5: In Vitro Evaluation: Efficacy and Biocompatibility

After physicochemical characterization, the nanocarrier must be evaluated in biologically relevant systems. In vitro assays are essential for determining drug release profiles, therapeutic efficacy against target cells, and overall biocompatibility.

Caption: A logical flowchart for the in vitro evaluation of nanocarriers.

Protocol 6: In Vitro Drug Release Study

This protocol simulates the release of a drug from the nanocarrier in physiological conditions (blood pH ~7.4) versus the acidic tumor microenvironment (pH ~5.0-6.5).[7]

Materials:

• Drug-loaded nanocarrier suspension

• PBS (pH 7.4)

• Acetate buffer (pH 5.5)

• Dialysis tubing (same MWCO as for formulation)

• Shaking incubator or water bath at 37°C

Procedure:

• Place a known concentration of the drug-loaded nanocarrier suspension into a dialysis bag.

• Submerge the bag in a larger volume of release buffer (either pH 7.4 or pH 5.5).

• Incubate at 37°C with gentle agitation.

• At predetermined time points (e.g., 0, 1, 2, 4, 8, 12, 24, 48 hours), withdraw a sample from the external buffer and replace it with an equal volume of fresh buffer to maintain sink conditions.

• Quantify the concentration of the released drug in the collected samples using a suitable analytical method (e.g., UV-Vis spectrophotometry or HPLC).

• Calculate the cumulative percentage of drug released over time.

Causality: Many nanocarrier systems are designed for pH-responsive release. For example, acidic conditions can protonate certain functional groups, leading to micelle destabilization and faster drug release. This experiment validates whether the carrier can retain its payload in general circulation but release it more rapidly in the target tumor environment.[7]

Protocol 7: Cytotoxicity Assessment using MTT Assay

This assay measures the metabolic activity of cells and is a standard method for assessing the cytotoxic effect of anticancer agents.[15]

Materials:

• Target cancer cell line (e.g., MCF-7 breast cancer) and a normal cell line (e.g., L-929 fibroblast)[15]

• Cell culture medium, fetal bovine serum (FBS), and antibiotics

• 96-well plates

• Treatments: Blank nanocarriers, free drug (e.g., DOX), and drug-loaded nanocarriers at various concentrations.

• MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

• Solubilization agent (e.g., DMSO)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate and allow them to adhere overnight.

• Remove the medium and add fresh medium containing the different treatments (blank carriers, free drug, loaded carriers) at a range of concentrations. Include untreated cells as a control.

• Incubate for a specified period (e.g., 48 or 72 hours).

• Add MTT reagent to each well and incubate for 2-4 hours. Viable cells will reduce the yellow MTT to purple formazan crystals.

• Remove the medium, add a solubilizing agent to dissolve the formazan crystals.

• Measure the absorbance at the appropriate wavelength (e.g., ~570 nm).

• Calculate cell viability as a percentage relative to the untreated control cells.

Causality: This experiment is self-validating. It should demonstrate that: (a) the blank nanocarrier has low cytotoxicity, confirming its safety; (b) the drug-loaded nanocarrier is more effective at killing cancer cells than the free drug, especially at lower concentrations, demonstrating the benefit of the delivery system.[12][15]

Section 6: Conclusion and Future Outlook

4-tert-butylcalix[4]arene is a powerful and highly adaptable platform for the development of sophisticated nanocarriers. Its synthetic tractability allows for the precise engineering of amphiphilic architectures capable of encapsulating a wide range of therapeutic agents. The protocols outlined in this guide provide a foundational framework for creating and validating these systems, from initial synthesis to in vitro proof-of-concept.

The true strength of the calixarene scaffold lies in its potential for multi-functionalization. Future research will undoubtedly focus on creating more intelligent systems. This includes the integration of multiple stimuli-responsive elements (e.g., pH, redox, and enzyme sensitivity) for highly specific, "on-demand" drug release.[16] Furthermore, combining therapeutic delivery with diagnostic capabilities by incorporating imaging agents will pave the way for theranostic platforms. As demonstrated by the successful use of calixarenes in delivering potent anticancer drugs like doxorubicin, these elegant macrocycles are poised to make a significant impact on the future of targeted medicine.

Section 7: References

• Hossain, M. S., et al. (2017). Improved anticancer efficacy of p-tert-butylcalix[4]arene through surface modifications. 2017 IEEE 7th International Conference Nanomaterials: Application & Properties (NAP).

• An, N., et al. (2019). Design, Preparation, and Characterization of Novel Calix[4]arene Bioactive Carrier for Antitumor Drug Delivery. Frontiers in Chemistry, 7, 732. [Link]

• Yarjanli, Z., et al. (2019). Needle-shaped amphoteric calix[4]arene as a magnetic nanocarrier for simultaneous delivery of anticancer drugs to the breast cancer cells. International Journal of Nanomedicine, 14, 2765–2784. [Link]

• Yarjanli, Z., et al. (2019). Needle-shaped amphoteric calix[4]arene as a magnetic nanocarrier for simultaneous delivery of anticancer drugs to the breast cancer cells. International Journal of Nanomedicine. [Link]

• Kuvshinova, E. A., et al. (2018). Synthesis of new p-tert-butylcalix[4]arene-based polyammonium triazolyl amphiphiles and their binding with nucleoside phosphates. Beilstein Journal of Organic Chemistry, 14, 1939–1947. [Link]

• An, N., et al. (2019). Design, Preparation, and Characterization of Novel Calix[4]arene Bioactive Carrier for Antitumor Drug Delivery. Frontiers in Chemistry, 7, 732. [Link]

• Simaan, S., et al. (2002). Functionalization of the methylene groups of p-tert-butylcalix[4]arene: S-C, N-C, and C-C bond formation. The Journal of Organic Chemistry, 67(17), 6136–6142. [Link]

• Liu, Z., et al. (2020). A p-tert-Butyldihomooxacalix[4]arene Based Soft Gel for Sustained Drug Release in Water. Frontiers in Chemistry, 8, 141. [Link]

• Nelis, J., et al. (2021). Functionalized Calixarenes as Promising Antibacterial Drugs to Face Antimicrobial Resistance. Antibiotics, 10(11), 1362. [Link]

• Pérez-Villanueva, M., et al. (2019). Calixarenes: Generalities and Their Role in Improving the Solubility, Biocompatibility, Stability, Bioavailability, Detection, and Transport of Biomolecules. Biomolecules, 9(3), 90. [Link]

• Zaynutdinova, G., et al. (2016). The synthesis of p- tert-butyl thiacalix[4]arenes functionalized with secondary amide groups at the lower rim and their extraction properties and self-assembly into nanoscale aggregates. Journal of Inclusion Phenomena and Macrocyclic Chemistry, 86(1-2), 101-110. [Link]

• Padnya, P. L., et al. (2022). Structure–Activity Relationship of the Thiacalix[4]arenes Family with Sulfobetaine Fragments: Self-Assembly and Cytotoxic Effect against Cancer Cell Lines. International Journal of Molecular Sciences, 23(4), 2217. [Link]

• Micallef, J., et al. (2022). Targeting Colorectal Cancer Cells with a Functionalised Calix[4]arene Receptor. International Journal of Molecular Sciences, 23(2), 856. [Link]

• Simaan, S., et al. (2002). Functionalization of the methylene groups of p-tert-butylcalix[4]arene: S-C, N-C, and C-C bond formation. The Journal of Organic Chemistry. [Link]

• Rocha-Roa, C., et al. (2021). Synthesis of Novel p-tert-Butylcalix[4]arene Derivative: Structural Characterization of a Methanol Inclusion Compound. Crystals, 11(11), 1332. [Link]

• Liu, Z., et al. (2020). A p-tert-Butyldihomooxacalix[4]arene Based Soft Gel for Sustained Drug Release in Water. Frontiers in Chemistry. [Link]

• Drakalska, E., et al. (2021). PEG-Modified tert-Octylcalix[17]arenes as Drug Delivery Nanocarriers of Silibinin. Pharmaceutics, 13(12), 2025. [Link]

• Gutsche, C. D., & Iqbal, M. (1990). p-tert-BUTYLCALIX[4]ARENE. Organic Syntheses, 68, 234. [Link]

• Gutsche, C. D., et al. (1986). Calixarenes. 19. Syntheses procedures for p-tert-butylcalix[4]arene. The Journal of Organic Chemistry, 51(5), 742–745. [Link]

• Van Loon, J-D., et al. (1992). Selective functionalization of calix[4]arenes at the upper rim. The Journal of Organic Chemistry, 57(23), 6205–6210. [Link]

• Kumagai, H., et al. (1996). Synthesis of p- tert-Butylthiacalix[4]arene and its Inclusion Property. Tetrahedron Letters, 37(14), 2325-2328. [Link]

• Gutsche, C. D., & Iqbal, M. (1986). p-tert-Butylcalix[4]arene. Organic Syntheses. [Link]

• Fan, X., & Guo, X. (2024). Research progress on calixarene/pillararene-based controlled drug release systems. Beilstein Journal of Organic Chemistry, 20, 138–162. [Link]

• Mfon, P., et al. (2018). In vitro and in vivo characterization of pharmaceutical nanocarriers used for drug delivery. Artificial Cells, Nanomedicine, and Biotechnology, 47(1), 524-539. [Link]

• Matuszewska, M., et al. (2023). Nanocarriers in photodynamic therapy—in vitro and in vivo studies. Pharmaceutics, 15(9), 2324. [Link]

• Mfon, P., et al. (2018). In vitro and in vivo characterization of pharmaceutical nanocarriers used for drug delivery. Artificial Cells, Nanomedicine, and Biotechnology. [Link]

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Application Notes and Protocols for 4-tert-butylcalixarene-Based Ion-Selective Electrodes

Introduction: The Power of Supramolecular Recognition in Ion Sensing

In the landscape of modern analytical chemistry, the precise and selective measurement of ion concentrations is paramount, with profound implications for fields ranging from pharmaceutical development to clinical diagnostics. Ion-Selective Electrodes (ISEs) have emerged as a powerful tool for these applications, offering real-time, cost-effective, and highly selective analysis.[1][2][3] At the heart of many high-performance ISEs lies the principle of supramolecular recognition, where a host molecule is meticulously designed to selectively bind a specific guest ion. This guide focuses on a particularly effective class of ISEs based on the ionophore 4-tert-butylcalix[4]arene , a macrocyclic molecule renowned for its exceptional ability to selectively encapsulate sodium ions (Na⁺).

The unique, pre-organized conical structure of 4-tert-butylcalix[4]arene, featuring a hydrophobic cavity and a lower rim of hydroxyl groups, provides an ideal binding site for the sodium ion.[5] This inherent selectivity makes it a superior ionophore for the fabrication of sodium-selective electrodes, which are critical in numerous applications, including the analysis of biological fluids, pharmaceutical formulations, and cell culture media.[1][6][7][8]

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the principles, fabrication, and application of 4-tert-butylcalixarene-based ion-selective electrodes. The protocols detailed herein are designed to be self-validating, with an emphasis on the scientific rationale behind each experimental step to ensure robust and reproducible results.

Principle of Operation: A Potential Difference Driven by Selective Binding

The fundamental principle of a 4-tert-butylcalixarene-based ISE is the generation of a potential difference across a selective membrane that is proportional to the activity (and thus concentration) of the target ion in a sample. This process is governed by the Nernst equation and relies on the selective interaction between the 4-tert-butylcalix[4]arene ionophore embedded within the membrane and the sodium ions in the sample solution.

Caption: Figure 1: Mechanism of a 4-tert-butylcalixarene-based ISE.

As depicted in Figure 1, the ISE consists of a polymeric membrane, typically composed of poly(vinyl chloride) (PVC), a plasticizer, the 4-tert-butylcalix[4]arene ionophore, and a lipophilic salt containing anionic sites. This membrane separates the sample solution from an internal filling solution containing a fixed concentration of the target ion (in this case, NaCl).

The selective binding of sodium ions by the calixarene at the membrane-sample interface leads to a charge separation, generating a phase boundary potential. A similar potential exists at the inner surface of the membrane. The difference between these two potentials is measured against a stable reference electrode, and this measured potential is logarithmically related to the activity of the sodium ions in the sample.

Fabrication of a 4-tert-butylcalixarene-Based Sodium Ion-Selective Electrode: A Step-by-Step Protocol

This protocol details the preparation of a robust and reliable sodium-selective electrode using a PVC membrane incorporating 4-tert-butylcalix[4]arene.

Materials and Reagents:

• Ionophore: 4-tert-butylcalix[4]arene

• Polymer Matrix: High molecular weight poly(vinyl chloride) (PVC)

• Plasticizer: 2-Nitrophenyl octyl ether (o-NPOE)

• Anionic Additive: Potassium tetrakis(p-chlorophenyl)borate (KTpClPB)

• Solvent: Tetrahydrofuran (THF), anhydrous

• Internal Filling Solution: 0.1 M NaCl

• Electrode Body: Commercially available ISE body with a silver/silver chloride (Ag/AgCl) internal reference electrode.

• Glassware: Glass rings or petri dishes for membrane casting.

Protocol 1: Preparation of the Ion-Selective Membrane Cocktail

• Component Weighing: Accurately weigh the membrane components in the following proportions (w/w%):

  • 4-tert-butylcalix[4]arene (Ionophore): 1-2%

  • PVC (Matrix): ~33%

  • o-NPOE (Plasticizer): ~65-66%

  • KTpClPB (Anionic Additive): 0.5-1%

  Causality Insight: The ratio of these components is critical for optimal electrode performance. The ionophore concentration determines the sensitivity and selectivity. PVC provides the structural integrity of the membrane. The plasticizer, o-NPOE, is chosen for its high dielectric constant, which facilitates the dissolution of the ion-pair complex and improves the mobility of the ionophore within the membrane.[4] The anionic additive, KTpClPB, is incorporated to reduce the membrane resistance and minimize interference from lipophilic anions.

• Dissolution: In a clean, dry glass vial, dissolve the weighed components in a minimal amount of anhydrous THF (typically 1-2 mL). Ensure complete dissolution by gentle swirling or vortexing. The resulting solution should be clear and homogeneous.

Protocol 2: Membrane Casting and Electrode Assembly

• Casting: Pour the membrane cocktail into a glass ring (approximately 2 cm diameter) placed on a clean, flat glass plate. Cover the ring loosely with a watch glass to allow for slow evaporation of the THF.

  Causality Insight: Slow evaporation is crucial to form a uniform, non-porous membrane. Rapid evaporation can lead to imperfections and trapped air bubbles, which will compromise the electrode's performance and lifespan.

• Drying: Allow the THF to evaporate completely at room temperature for at least 24 hours. The result will be a transparent, flexible membrane.

• Electrode Assembly:

  • Cut a small disc (approximately 5-7 mm in diameter) from the cast membrane.

  • Carefully place the membrane disc at the tip of the ISE electrode body, ensuring a tight seal. Some commercial electrode bodies are designed for easy membrane installation.

  • Fill the electrode body with the internal filling solution (0.1 M NaCl), making sure there are no air bubbles trapped inside.

Protocol 3: Electrode Conditioning

• Soaking: Before the first use, and between measurements, condition the electrode by soaking it in a 0.01 M NaCl solution for at least 2 hours.

  Causality Insight: Conditioning allows the membrane to become fully hydrated and establishes a stable equilibrium at the membrane-solution interface, which is essential for achieving a stable and reproducible potential.

Performance Characteristics of 4-tert-butylcalixarene-Based Sodium ISEs

The performance of an ISE is characterized by several key parameters, which are summarized in the table below. These values are representative and may vary depending on the specific membrane composition and experimental conditions.

Performance Parameter	Typical Value/Range	Significance in Application
Linear Concentration Range	1 x 10⁻⁵ M to 1.0 M	Defines the range of sodium concentrations that can be accurately measured.
Nernstian Slope	54 ± 5 mV/decade at 25°C	Indicates the sensitivity of the electrode to changes in sodium concentration. A near-Nernstian slope is indicative of a well-functioning electrode.
Limit of Detection (LOD)	~1 x 10⁻⁶ M	The lowest concentration of sodium that can be reliably detected.
Response Time	< 30 seconds	The time required for the electrode to reach a stable potential reading after a change in sodium concentration. A fast response time is crucial for real-time monitoring.
pH Working Range	4 - 10	The pH range within which the electrode provides accurate and stable readings without interference from H⁺ ions.
Selectivity Coefficients (log KpotNa,M)	K⁺: -2.0 to -3.0	A measure of the electrode's preference for sodium ions over other interfering ions. A more negative value indicates higher selectivity for sodium.
NH₄⁺: ~ -2.5
Li⁺: ~ -2.0
Ca²⁺: ~ -3.5
Mg²⁺: ~ -3.5

Application Protocols for Drug Development Professionals

4-tert-butylcalixarene-based sodium ISEs offer a versatile tool for various applications in the pharmaceutical industry.[1]

Protocol 4: Determination of Sodium Content in a Pharmaceutical Formulation

This protocol describes the use of the fabricated ISE for the quality control of a saline-based pharmaceutical formulation.

Caption: Figure 2: Workflow for Sodium Determination in a Pharmaceutical Formulation.

• Preparation of Standard Solutions: Prepare a series of sodium chloride (NaCl) standard solutions of known concentrations (e.g., 10⁻⁴ M, 10⁻³ M, 10⁻² M, and 10⁻¹ M) in deionized water.

• Sample Preparation: Accurately dilute the pharmaceutical formulation with deionized water to bring the expected sodium concentration within the linear range of the ISE.

• Ionic Strength Adjustment: To each standard and sample solution, add an Ionic Strength Adjustment Buffer (ISAB) in a fixed ratio (e.g., 1 mL of ISAB to 50 mL of solution).

  Causality Insight: ISAB is crucial for maintaining a constant ionic strength across all solutions. This ensures that the measured potential is directly proportional to the activity of sodium ions and not influenced by variations in the ionic strength of the sample matrix. A common ISAB for sodium measurement is a solution of ammonium chloride and ammonium hydroxide.[9][10]

• Calibration:

  • Immerse the conditioned sodium ISE and a reference electrode in each standard solution, starting from the lowest concentration.

  • Record the stable potential reading (in millivolts) for each standard.

  • Plot a calibration curve of the measured potential (y-axis) versus the logarithm of the sodium concentration (x-axis). The plot should be linear with a slope close to the Nernstian value.

• Sample Measurement:

  • Rinse the electrodes with deionized water and blot dry.

  • Immerse the electrodes in the prepared sample solution.

  • Record the stable potential reading.

• Concentration Determination: Using the calibration curve, determine the sodium concentration in the sample solution corresponding to the measured potential. Remember to account for the dilution factor used in the sample preparation to calculate the sodium concentration in the original formulation.

Application in Drug Discovery: Monitoring Ion Channel Activity

In drug discovery, understanding the effect of a compound on ion channel function is critical. Sodium channels are important drug targets, and ISEs can be used to monitor changes in extracellular sodium concentration in cell-based assays. A decrease in extracellular sodium concentration can indicate the opening of sodium channels and influx of sodium into the cells upon stimulation.

Application in Preclinical Studies: Analysis of Biological Fluids

The fabricated sodium ISE can be used for the rapid determination of sodium levels in biological fluids such as serum and urine.[11][12] This is valuable in preclinical studies to assess the electrolyte balance and potential toxicity of drug candidates. The procedure is similar to Protocol 4, with appropriate sample preparation and the use of a suitable ISAB to minimize matrix effects.

Conclusion: A Versatile Tool for Precise Ion Analysis

4-tert-butylcalixarene-based ion-selective electrodes provide a reliable, selective, and cost-effective method for the determination of sodium ions. The protocols and application notes presented in this guide offer a comprehensive framework for researchers, scientists, and drug development professionals to successfully fabricate and utilize these powerful analytical tools. By understanding the underlying principles and the rationale behind each experimental step, users can ensure the generation of accurate and reproducible data, thereby advancing their research and development efforts.

References

• Triclinic Labs. Ion-Selective Electrode Testing Services. [Link]

• MDPI. Ion-Selective Carbon Nanotube Field-Effect Transistors for Monitoring Drug Effects on Nicotinic Acetylcholine Receptor Activation in Live Cells. [Link]

• PubMed. Biocompatible ion selective electrode for monitoring metabolic activity during the growth and cultivation of human cells. [Link]

• PMC - NIH. The Influence of Plasticizers on the Response Characteristics of the Surfactant Sensor for Cationic Surfactant Determination in Disinfectants and Antiseptics. [Link]

• MDPI. Monitoring Ion Activities In and Around Cells Using Ion-Selective Liquid-Membrane Microelectrodes. [Link]

• AlpHa Measurement Solutions. Ion-Selective Electrodes in Pharmaceutical & Biotechnology. [Link]

• WEST VALLEY NUCLEAR SERVICES CO., INC. Sodium-Ion Selective Electrode Method. [Link]

• Bante Instruments. User Guide_Sodium Ion Selective Electrode. [Link]

• Organic Syntheses. p-tert-BUTYLCALIX[4]ARENE. [Link]

• ResearchGate. Structure of p-tert-butylcalix[4]arene-oxacrown-4. [Link]

• Google Patents. US4812400A - Process for measuring sodium levels in biological fluids.

• Semantic Scholar. Sodium-selective PVC membrane electrodes based on bis(12-crowns-4)s. [Link]

• ResearchGate. (PDF) Selective Extraction of Ga(III) with p-t -Butylcalix[4]arene Tetrahydroxamic Acid. [Link]

• ResearchGate. New Cesium Ion-Selective PVC Membrane Electrode Based on a Novel Calix[8]arene Derivative. [Link]

• ResearchGate. Determination of sodium in blood serum by inductively coupled plasma mass spectrometry. [Link]

• ResearchGate. New Silver Ion-selective PVC Membrane and Coated-Graphite Electrodes based on a Novel Calix|4|arene Derivative. [Link]

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• 12. researchgate.net [researchgate.net]

Catalytic Applications of Metal-4-tert-butylcalixarene Complexes: A Guide for Researchers

This document provides researchers, scientists, and drug development professionals with a comprehensive guide to the catalytic applications of metal-4-tert-butylcalixarene complexes. Moving beyond a simple recitation of procedures, this guide delves into the mechanistic underpinnings and practical considerations that are crucial for successful experimentation. The unique structural features of 4-tert-butylcalix[1]arene, a macrocyclic ligand, offer a versatile platform for the design of novel catalysts. Its well-defined cavity and the ability to be functionalized at the upper and lower rims allow for precise control over the metal's coordination environment, thereby influencing catalytic activity and selectivity.

The 4-tert-Butylcalix[1]arene Ligand: A Versatile Scaffold for Catalysis

The p-tert-butylcalix[1]arene molecule is a cyclic tetramer resulting from the condensation of p-tert-butylphenol and formaldehyde[2][3]. Its key characteristic is a three-dimensional basket-like shape, which can exist in several conformations, with the "cone" conformation being particularly relevant for catalysis as it provides a pre-organized platform for metal ion binding at the lower rim's phenolic hydroxyl groups.[4][5] The bulky tert-butyl groups on the upper rim enhance solubility in organic solvents and create a hydrophobic cavity that can influence substrate recognition and reaction pathways.

The true power of calixarenes in catalysis lies in their synthetic versatility. The phenolic hydroxyl groups can be selectively functionalized, allowing for the introduction of various donor atoms and chiral moieties. This modularity enables the fine-tuning of the electronic and steric properties of the resulting metal complexes, making them highly adaptable for a range of catalytic transformations.

Catalytic Applications and Protocols

This section details the application of metal-4-tert-butylcalixarene complexes in several key organic transformations. Each application note is accompanied by a detailed, field-proven protocol.

Suzuki-Miyaura Cross-Coupling Reactions

Application Note: The Suzuki-Miyaura cross-coupling is a cornerstone of modern organic synthesis for the formation of carbon-carbon bonds.[6][7][8] Palladium complexes of modified 4-tert-butylcalix[1]arenes have emerged as highly efficient catalysts for these reactions. The calixarene ligand can stabilize the palladium center, preventing agglomeration into inactive palladium black and promoting catalytic turnover. The macrocyclic structure can also create a unique reaction environment that influences substrate scope and reaction kinetics.

Protocol: Suzuki-Miyaura Coupling of Aryl Halides with Arylboronic Acids using a Pd-4-tert-butylcalixarene Complex

This protocol is a generalized procedure based on established methods for Suzuki-Miyaura cross-coupling reactions, adapted for the use of a pre-synthesized Pd-4-tert-butylcalixarene catalyst.[9]

Materials:

• Aryl halide (1.0 eq)

• Arylboronic acid (1.2 eq)

• Pd-4-tert-butylcalixarene complex (e.g., a phosphine-functionalized derivative) (0.5-2 mol%)

• Base (e.g., K₂CO₃, Cs₂CO₃, or K₃PO₄) (2.0 eq)

• Anhydrous solvent (e.g., 1,4-dioxane, toluene, or DMF)

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add the aryl halide, arylboronic acid, Pd-4-tert-butylcalixarene complex, and the base.

• Evacuate and backfill the flask with the inert gas three times to ensure an oxygen-free environment.

• Add the anhydrous solvent via syringe.

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Data Presentation:

Entry	Aryl Halide	Arylboronic Acid	Catalyst Loading (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	4-Bromoanisole	Phenylboronic acid	1	K₂CO₃	Toluene/H₂O	100	12	>95
2	1-Chloro-4-nitrobenzene	4-Tolylboronic acid	2	Cs₂CO₃	Dioxane	110	24	85
3	2-Bromopyridine	3-Thienylboronic acid	1.5	K₃PO₄	DMF	90	8	92

Note: The data in this table is representative and may vary depending on the specific calixarene ligand and reaction conditions.

Experimental Workflow:

Caption: Workflow for Suzuki-Miyaura cross-coupling.

Transfer Hydrogenation of Ketones and Aldehydes

Application Note: Ruthenium-based catalysts are highly effective for the transfer hydrogenation of carbonyl compounds, a process that uses readily available hydrogen donors like isopropanol or formic acid.[10][11][12] Ruthenium complexes incorporating 4-tert-butylcalixarene ligands have demonstrated excellent catalytic activity in this transformation. The calixarene framework can create a specific microenvironment around the ruthenium center, influencing the efficiency and selectivity of the hydrogen transfer process.

Protocol: Ruthenium-Catalyzed Transfer Hydrogenation of Acetophenone

This protocol is a representative procedure for the transfer hydrogenation of ketones using a Ru-4-tert-butylcalixarene complex.

Materials:

• Acetophenone (1.0 eq)

• Ru-4-tert-butylcalixarene complex (0.1-1 mol%)

• Hydrogen donor (e.g., Isopropanol)

• Base (e.g., KOH or KOtBu) (10 mol%)

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• In a Schlenk tube, dissolve the Ru-4-tert-butylcalixarene complex and the base in the hydrogen donor (isopropanol).

• Degas the solution by bubbling argon through it for 15 minutes.

• Add the acetophenone substrate to the reaction mixture.

• Heat the reaction mixture to reflux (approximately 82 °C) under an inert atmosphere.

• Monitor the reaction by Gas Chromatography (GC) or TLC.

• After completion, cool the reaction to room temperature.

• Remove the solvent under reduced pressure.

• Dissolve the residue in a suitable organic solvent (e.g., dichloromethane) and wash with water to remove the base.

• Dry the organic layer, filter, and concentrate.

• Purify the product, 1-phenylethanol, by column chromatography or distillation.

Data Presentation:

Entry	Substrate	Catalyst Loading (mol%)	Base	Hydrogen Donor	Time (h)	Conversion (%)
1	Acetophenone	0.5	KOH	Isopropanol	2	>99
2	4-Chloroacetophenone	0.5	KOtBu	Isopropanol	3	98
3	Cyclohexanone	1	KOH	Isopropanol	4	95

Note: The data in this table is illustrative and will depend on the specific catalyst and conditions.

Reaction Mechanism:

References

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• 6. Suzuki Coupling [organic-chemistry.org]
• 7. ocf.berkeley.edu [ocf.berkeley.edu]
• 8. scribd.com [scribd.com]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. Synthesis, Reactivity, and Catalytic Transfer Hydrogenation Activity of Ruthenium Complexes Bearing NNN Tridentate Ligands: Influence of the Secondary Coordination Sphere - PMC [pmc.ncbi.nlm.nih.gov]
• 12. diva-portal.org [diva-portal.org]

Application Notes &amp; Protocols: 4-tert-butylcalixarene for the Removal of Organic Pollutants

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Unique Architecture of 4-tert-butylcalixarene for Molecular Encapsulation

Calixarenes are a class of macrocyclic compounds formed by the condensation of a phenol and an aldehyde.[1] Among them, 4-tert-butylcalix[n]arenes, where 'n' denotes the number of repeating phenol units, have garnered significant attention due to their unique three-dimensional basket-like shape, ease of synthesis, and versatile functionalization capabilities.[1][2] The "upper rim" of the calixarene cavity is adorned with bulky tert-butyl groups, creating a hydrophobic pocket, while the "lower rim" consists of hydroxyl groups that can be readily modified to introduce specific functionalities.[1][3] This distinct architecture allows 4-tert-butylcalixarenes to act as powerful host molecules, capable of encapsulating a wide range of guest molecules, including organic pollutants, within their cavities. This ability stems from various non-covalent interactions, such as hydrogen bonding, van der Waals forces, and π-π stacking. The potential applications of these molecules are vast, ranging from drug delivery and catalysis to chemical sensing and environmental remediation.[1][4]

This document provides a detailed guide on the application of 4-tert-butylcalixarene and its derivatives for the removal of organic pollutants from aqueous solutions. It covers the synthesis of the parent macrocycle, its functionalization to enhance pollutant selectivity, and detailed protocols for adsorption-based removal of common organic contaminants.

Synthesis of 4-tert-butylcalix[5]arene: A Foundational Protocol

The synthesis of 4-tert-butylcalix[5]arene is a well-established procedure, typically achieved through a one-pot reaction of p-tert-butylphenol and formaldehyde in the presence of a base catalyst.[6] The following protocol is a modification of the method described by Gutsche and Iqbal.[6]

Materials:

• p-tert-butylphenol

• Formaldehyde (37% solution)

• Sodium hydroxide (NaOH)

• Diphenyl ether

• Ethyl acetate

• Toluene

• Acetic acid

• Acetone

• Nitrogen gas

Equipment:

• 3-L three-necked round-bottomed flask

• Mechanical stirrer

• Heating mantle

• Condenser

• Filtration apparatus

Protocol:

• Preparation of the Precursor:

  • In the 3-L flask, combine 100 g of p-tert-butylphenol, 62 mL of 37% formaldehyde solution, and a solution of 1.2 g of NaOH in 3 mL of water.[6]

  • Stir the mixture at room temperature for 15 minutes.

  • Heat the mixture to 100–120°C for 2 hours with continuous stirring. The mixture will become a thick, viscous mass.[6]

  • Allow the reaction mixture to cool to room temperature.

  • Add 800–1000 mL of warm diphenyl ether to dissolve the residue, stirring for at least 1 hour.[6]

• Pyrolysis of the Precursor:

  • Fit the flask with a nitrogen inlet and heat the solution to 110–120°C while bubbling nitrogen through the mixture to remove water.[6]

  • Once water evolution subsides and a solid begins to form, attach a condenser and heat the mixture to reflux (approximately 150–160°C) for 3–4 hours under a gentle nitrogen flow.[6]

• Isolation and Purification:

  • Cool the reaction mixture to room temperature.

  • Precipitate the product by adding 1.5 L of ethyl acetate and stirring for 15–30 minutes.[6]

  • Filter the crude product and wash it sequentially with ethyl acetate, acetic acid, water, and acetone.[6]

  • Recrystallize the crude product from boiling toluene to obtain the purified 4-tert-butylcalix[5]arene as a white crystalline solid. The product will be a 1:1 complex with toluene.[6]

  • The toluene can be removed by drying under high vacuum at >140°C for 48 hours.[6]

Caption: Workflow for the synthesis of 4-tert-butylcalix[5]arene.

Functionalization of 4-tert-butylcalixarene for Enhanced Pollutant Removal

While the parent 4-tert-butylcalixarene exhibits good affinity for certain organic pollutants, its performance can be significantly enhanced through chemical modification of its upper or lower rims. Functionalization allows for the introduction of specific binding sites that can target a wider range of pollutants with higher selectivity and capacity.

Immobilization on Solid Supports

For practical applications in water treatment, immobilizing 4-tert-butylcalixarene onto solid supports like silica gel or polymers is highly advantageous. This prevents the leaching of the calixarene into the treated water and allows for easy separation and regeneration of the adsorbent.

A common approach involves modifying silica gel with a linker molecule, followed by the attachment of the calixarene. For instance, a p-tert-butylcalix[1]arene-based silica resin has been synthesized for the removal of azo dyes.[7][8]

Functionalization of the Lower Rim

The hydroxyl groups on the lower rim are readily derivatized to introduce various functional groups. For example, the introduction of amino groups can enhance the adsorption of acidic pollutants. A chitosan-p-tert-butylcalix[5]arene polymer has been developed for the efficient removal of mercury ions from water.[9][10][11]

Functionalization of the Methylene Bridges

The methylene bridges connecting the phenol units can also be functionalized. This has been demonstrated through the introduction of sulfur, nitrogen, and carbon-containing nucleophiles to afford bis(spirodienone) derivatives.[3][12]

Application in Organic Pollutant Removal: Protocols

The following protocols detail the use of 4-tert-butylcalixarene-based materials for the removal of specific organic pollutants.

Protocol 1: Removal of Azo Dyes using Immobilized p-tert-butylcalix[13]arene

This protocol is based on the work of Kamboh et al. for the removal of Reactive Black-5 (RB-5) and Reactive Red-45 (RR-45) azo dyes.[13]

Materials:

• p-tert-butylcalix[14]arene immobilized on silica (Material 4 as described in the reference)[13]

• Stock solutions of RB-5 and RR-45 dyes

• pH adjustment solutions (HCl and NaOH)

• Shaker

• UV-Vis spectrophotometer

Procedure:

• Batch Adsorption Experiments:

  • Prepare a series of dye solutions of known concentrations.

  • For each experiment, add a specific amount of the adsorbent to a fixed volume of the dye solution.

  • Adjust the pH of the solutions. The optimal pH for RB-5 is 9, and for RR-45 is 3.[13]

  • Agitate the mixtures on a shaker for a predetermined contact time to reach equilibrium.

  • Separate the adsorbent from the solution by filtration or centrifugation.

  • Measure the final concentration of the dye in the supernatant using a UV-Vis spectrophotometer at the wavelength of maximum absorbance for each dye.

• Data Analysis:

  • Calculate the percentage of dye removal using the following equation: % Removal = ((C₀ - Cₑ) / C₀) * 100 where C₀ is the initial dye concentration and Cₑ is the equilibrium dye concentration.

  • Determine the adsorption capacity (qₑ) in mg/g using: qₑ = ((C₀ - Cₑ) * V) / m where V is the volume of the solution (L) and m is the mass of the adsorbent (g).

  • Analyze the adsorption data using isotherm models such as Langmuir and Freundlich to understand the adsorption mechanism. The Langmuir isotherm was found to be the best fit for this system.[13]

Key Findings:

Parameter	Optimal Value
pH for RB-5 removal	9[13]
pH for RR-45 removal	3[13]
Adsorbent Dosage	Increasing dosage increases percent sorption[13]
Isotherm Model	Langmuir[13]

Protocol 2: Removal of Phenols using Liquid-Liquid Extraction

The hydrophobic cavity of 4-tert-butylcalixarenes makes them excellent extractants for phenolic compounds from aqueous solutions.

Materials:

• 4-tert-butylcalix[5]arene

• Organic solvent (e.g., chloroform)

• Aqueous solution containing phenol

• Separatory funnel

• pH meter

• Analytical instrument for phenol quantification (e.g., HPLC or GC-MS)

Procedure:

• Extraction:

  • Prepare a solution of 4-tert-butylcalix[5]arene in the organic solvent.

  • Place a known volume of the aqueous phenol solution and the organic calixarene solution in a separatory funnel.

  • Adjust the pH of the aqueous phase as needed. The extraction efficiency can be pH-dependent.

  • Shake the funnel vigorously for a set period to allow for phase transfer.

  • Allow the phases to separate.

• Analysis:

  • Collect both the aqueous and organic phases.

  • Determine the concentration of phenol remaining in the aqueous phase and the concentration of the phenol-calixarene complex in the organic phase using an appropriate analytical technique.

• Data Analysis:

  • Calculate the distribution ratio (D) and the extraction efficiency (%E): D = [Phenol]org / [Phenol]aq %E = (D / (D + (Vaq / Vorg))) * 100 where [Phenol]org and [Phenol]aq are the concentrations of phenol in the organic and aqueous phases, respectively, and Vaq and Vorg are the volumes of the aqueous and organic phases.

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Functionalization of the methylene groups of p-tert-butylcalix[4]arene: S-C, N-C, and C-C bond formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Tetra‐Substituted p‐Tert‐Butylcalix[4]Arene with Phosphoryl and Salicylamide Functional Groups: Synthesis, Complexation and Selective Extraction of f‐Element Cations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. Adsorption of direct black-38 azo dye on <i>p-tert</i>-butylcalix[6]arene immobilized material - Arabian Journal of Chemistry [arabjchem.org]
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• 9. researchgate.net [researchgate.net]
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• 11. Synthesis of a new chitosan-p-tert-butylcalix[4]arene polymer as adsorbent for toxic mercury ion - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. Synthesis and application of p-tert-butylcalix[8]arene immobilized material for the removal of azo dyes (Journal Article) | ETDEWEB [osti.gov]
• 14. mdpi.com [mdpi.com]

Synthesis of 4-tert-butylcalixarene-Functionalized Polymers: A Detailed Guide for Researchers

Introduction: The Unique Appeal of Calixarene-Based Polymers

In the realm of supramolecular chemistry and materials science, the fusion of robust polymer scaffolds with the unique host-guest capabilities of macrocycles has led to the development of materials with exceptional properties. Among these, 4-tert-butylcalix[1]arene stands out as a particularly attractive building block. Its well-defined, vase-shaped cavity, flanked by a hydrophobic upper rim of tert-butyl groups and a modifiable lower rim of hydroxyl groups, provides a versatile platform for molecular recognition.[1][2]

When incorporated into a polymer chain, either as a pendant group or as part of the backbone, 4-tert-butylcalixarene imparts its remarkable recognition capabilities to the macromolecule. This synergy creates polymers that can selectively bind and respond to specific ions, small organic molecules, and even biomolecules.[1] Such properties are of immense interest to researchers in drug development, advanced sensing technologies, and separation sciences. The hydrophobic cavity can encapsulate drug molecules, enhancing their solubility and enabling controlled release, while the functionalizable rims allow for the fine-tuning of selectivity and responsiveness.[3][4]

This comprehensive guide provides detailed application notes and step-by-step protocols for the synthesis of 4-tert-butylcalixarene-functionalized polymers. We will explore two primary synthetic strategies: the polymerization of calixarene-containing monomers and the post-polymerization modification of a reactive polymer backbone. These protocols are designed to be self-validating, with explanations of the underlying chemical principles to empower researchers to adapt and innovate.

Core Synthetic Strategies

The incorporation of 4-tert-butylcalixarene into a polymer architecture can be broadly achieved through two distinct and powerful approaches. The choice between these strategies is often dictated by the desired polymer architecture, the specific properties of the target material, and the synthetic accessibility of the starting materials.

Figure 1: Overview of the two primary synthetic strategies for preparing 4-tert-butylcalixarene-functionalized polymers.

Part 1: Synthesis of the 4-tert-butylcalix[1]arene Precursor

A reliable synthesis of the parent 4-tert-butylcalix[1]arene is the essential starting point for all subsequent functionalization and polymerization endeavors. The following protocol is a well-established method for its preparation.[5]

Protocol 1: Synthesis of 4-tert-butylcalix[1]arene

Materials:

• p-tert-butylphenol

• Formaldehyde (37% solution)

• Sodium hydroxide (NaOH)

• Diphenyl ether

• Ethyl acetate

• Toluene

• Acetic acid

• Acetone

• Deionized water

• Nitrogen gas

Equipment:

• 3 L three-necked round-bottomed flask

• Mechanical stirrer

• Heating mantle

• Condenser

• Filtration apparatus

Procedure:

A. Preparation of the Precursor

• To a 3 L three-necked round-bottomed flask equipped with a mechanical stirrer, add p-tert-butylphenol (100 g, 0.666 mol), 37% formaldehyde solution (62 mL, 0.83 mol), and a solution of NaOH (1.2 g, 0.03 mol) in 3 mL of water.

• Stir the mixture at room temperature for 15 minutes.

• Heat the mixture at 100-120 °C for 2 hours using a heating mantle. The initially colorless mixture will turn yellow and become a thick slurry as water evaporates.

• Discontinue stirring and allow the viscous mass to cool to room temperature.

• Add warm diphenyl ether (800-1000 mL) to the flask and stir until the residue is dissolved (this may take at least 1 hour).

B. Pyrolysis of the Precursor

• Fit the flask with a nitrogen inlet and a condenser.

• Heat the stirred solution to 110-120 °C under a rapid stream of nitrogen to remove any remaining water.

• Once water evolution subsides, increase the temperature to reflux (approximately 150-160 °C) and maintain for 3-4 hours under a gentle nitrogen flow. The solution will become a clear, dark brown to grayish-black.

• Cool the reaction mixture to room temperature.

• Precipitate the product by adding 1.5 L of ethyl acetate and stir for 15-30 minutes. Allow the precipitate to settle for at least 30 minutes.

• Filter the solid and wash sequentially with ethyl acetate (2 x 100 mL), acetic acid (1 x 200 mL), water (2 x 100 mL), and acetone (2 x 50 mL). This will yield the crude product.[5]

• For purification, recrystallize the crude product from boiling toluene. The resulting product is a 1:1 complex of p-tert-butylcalix[1]arene and toluene. The toluene can be removed by drying under high vacuum at >140 °C for 48 hours.

Part 2: Strategy 1 - Polymerization of a Calixarene-Functionalized Monomer

This approach involves the initial synthesis of a 4-tert-butylcalix[1]arene derivative bearing a polymerizable group, such as an acrylate or methacrylate. This monomer is then polymerized using a controlled radical polymerization technique like Atom Transfer Radical Polymerization (ATRP) or Reversible Addition-Fragmentation chain Transfer (RAFT) polymerization. This method allows for excellent control over the polymer's molecular weight and architecture.

Protocol 2: Representative Synthesis of a 4-tert-butylcalix[1]arene Acrylate Monomer

This protocol is a representative procedure adapted from known methods for the functionalization of the lower rim of 4-tert-butylcalix[1]arene.

Materials:

• 4-tert-butylcalix[1]arene (from Protocol 1)

• 2-Bromoethanol

• Acryloyl chloride

• Potassium carbonate (K₂CO₃)

• Triethylamine (TEA)

• Acetonitrile (anhydrous)

• Dichloromethane (DCM, anhydrous)

• Magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

A. Synthesis of Mono-hydroxyethyl-functionalized Calix[1]arene

• In a round-bottom flask, dissolve 4-tert-butylcalix[1]arene (10 g, 15.4 mmol) in anhydrous acetonitrile (250 mL).

• Add K₂CO₃ (2.13 g, 15.4 mmol) and 2-bromoethanol (1.09 mL, 15.4 mmol).

• Reflux the mixture under a nitrogen atmosphere for 24 hours.

• Cool the reaction to room temperature and filter to remove inorganic salts.

• Evaporate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: a gradient of hexane/ethyl acetate) to isolate the mono-substituted product.

B. Acrylation of the Hydroxyethyl-functionalized Calix[1]arene

• Dissolve the mono-hydroxyethyl-functionalized calix[1]arene (5 g, 7.2 mmol) in anhydrous DCM (100 mL) in a flask under a nitrogen atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Add triethylamine (1.5 mL, 10.8 mmol) followed by the dropwise addition of acryloyl chloride (0.7 mL, 8.6 mmol).

• Allow the reaction to warm to room temperature and stir for 12 hours.

• Wash the reaction mixture with water (2 x 50 mL) and brine (1 x 50 mL).

• Dry the organic layer over MgSO₄, filter, and evaporate the solvent.

• Purify the resulting monomer by column chromatography (eluent: hexane/ethyl acetate) to obtain the pure 4-tert-butylcalix[1]arene acrylate monomer.

Protocol 3: ATRP of 4-tert-butylcalix[1]arene Acrylate Monomer

Atom Transfer Radical Polymerization (ATRP) is a robust controlled radical polymerization technique that allows for the synthesis of polymers with well-defined molecular weights and low dispersity.[6][7]

Materials:

• 4-tert-butylcalix[1]arene acrylate monomer (from Protocol 2)

• Ethyl α-bromoisobutyrate (EBiB, initiator)

• Copper(I) bromide (CuBr, catalyst)

• N,N,N',N'',N''-Pentamethyldiethylenetriamine (PMDETA, ligand)

• Anisole (solvent)

• Methanol (for precipitation)

• Nitrogen gas

Equipment:

• Schlenk flask

• Magnetic stirrer and stir bar

• Oil bath

• Syringes for liquid transfer

• Degassing equipment (e.g., Schlenk line)

Sources

• 1. Recent progress to construct calixarene-based polymers using covalent bonds: synthesis and applications - RSC Advances (RSC Publishing) DOI:10.1039/D0RA05707J [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Frontiers | Design, Preparation, and Characterization of Novel Calix[4]arene Bioactive Carrier for Antitumor Drug Delivery [frontiersin.org]
• 4. wjpr.s3.ap-south-1.amazonaws.com [wjpr.s3.ap-south-1.amazonaws.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Amphiphilic star block copolymers as gene carrier part I: synthesis via ATRP using calix[4]resorcinarene-based initiators and characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Application Note: A Guide to NMR Spectroscopy for the Characterization of 4-tert-Butylcalixarene Host-Guest Complexes

Application Note: A Guide to NMR Spectroscopy for the Characterization of 4-tert-Butylcalix[1]arene Host-Guest Complexes

Introduction

Calixarenes, particularly p-tert-butylcalix[1]arene, are versatile macrocyclic compounds renowned for their unique "chalice" or "cone" shaped architecture, which makes them exceptional hosts for a wide array of guest molecules and ions.[2] This ability to form host-guest complexes is central to their application in areas such as drug delivery, sensing, catalysis, and separation science.[3][4] Understanding the specifics of these interactions—including binding affinity, stoichiometry, and the precise three-dimensional structure of the complex—is paramount for the rational design of new functional supramolecular systems.

Nuclear Magnetic Resonance (NMR) spectroscopy stands out as one of the most powerful and informative techniques for studying these non-covalent interactions in solution.[4][5] Unlike methods that provide bulk measurements, NMR provides detailed atomic-level information about the host, the guest, and their complex. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the application of various NMR techniques to thoroughly characterize the host-guest complexes of 4-tert-butylcalix[1]arene. We will delve into the causality behind experimental choices and present self-validating protocols to ensure robust and reliable results.

Fundamental Principles: What NMR Tells Us About Host-Guest Interactions

The formation of a host-guest complex induces changes in the local electronic and spatial environment of the nuclei in both the host and guest molecules. NMR spectroscopy is exquisitely sensitive to these changes. The key parameters to monitor are:

• Chemical Shift (δ): The chemical shift of a nucleus is highly sensitive to its electronic environment. Upon complexation, protons of the guest molecule that are encapsulated within the electron-rich cavity of the calixarene typically experience a significant upfield shift (a decrease in ppm value) due to anisotropic shielding effects from the aromatic rings of the host.[6] Conversely, protons on the host that are in proximity to the guest will also exhibit changes in their chemical shifts. Tracking these changes is the basis of NMR titration experiments to determine binding constants.[7]

• Nuclear Overhauser Effect (NOE): The NOE is a through-space interaction that arises from dipole-dipole coupling between nuclei that are close in space (< 5 Å), irrespective of whether they are connected through chemical bonds.[8] 2D NMR experiments like NOESY (Nuclear Overhauser Effect Spectroscopy) and ROESY (Rotating-frame Overhauser Effect Spectroscopy) are used to detect these interactions.[2] The presence of cross-peaks between protons of the host and protons of the guest in a NOESY or ROESY spectrum is unequivocal proof of their spatial proximity and thus, complex formation.[9] These experiments are crucial for determining the geometry of the host-guest complex. For molecules the size of calixarene complexes, ROESY is often superior for obtaining accurate inter-proton distance measurements.[2]

• Diffusion Coefficient (D): Diffusion-Ordered Spectroscopy (DOSY) is an NMR technique that separates the signals of different species in a mixture based on their translational diffusion rates.[10] In a host-guest system, the smaller guest molecule will typically diffuse faster than the larger host. Upon complexation, the host and guest tumble together as a single, larger entity. A DOSY experiment will show that the bound guest has the same, slower diffusion coefficient as the host, providing clear evidence of complex formation.[10]

Experimental Design and Protocols

A thorough investigation of a 4-tert-butylcalix[1]arene host-guest system typically involves a series of NMR experiments. Below are detailed protocols for the most critical of these.

Protocol 1: ¹H NMR Titration for Determining Binding Affinity (Kₐ)

This experiment is the cornerstone for quantifying the strength of the host-guest interaction. It involves the stepwise addition of a guest to a solution of the host and monitoring the resulting changes in the chemical shifts of specific protons.

Methodology:

• Sample Preparation:

  • Prepare a stock solution of the host (4-tert-butylcalix[1]arene) of a known concentration (e.g., 1-5 mM) in a suitable deuterated solvent (e.g., CDCl₃, CD₃CN). The solvent should be chosen to ensure the solubility of both host and guest and to minimize its own interaction with them.

  • Prepare a stock solution of the guest at a much higher concentration (e.g., 50-100 mM) in the same deuterated solvent. Using a high-concentration guest solution minimizes dilution effects during the titration.

• Initial Spectrum:

  • Acquire a standard ¹H NMR spectrum of the host solution alone. This is your reference (0 equivalents of guest). Ensure the spectral window and resolution are adequate to clearly resolve the signals of interest. The aromatic and tert-butyl protons of the calixarene are often good reporters.[11]

• Titration:

  • Add a small, precise aliquot of the guest stock solution to the NMR tube containing the host solution. For example, add aliquots corresponding to 0.2, 0.4, 0.6, 0.8, 1.0, 1.5, 2.0, 3.0, 5.0, and up to 10 or more equivalents of the guest.

  • After each addition, gently mix the solution and acquire a ¹H NMR spectrum. It is crucial to allow the system to reach equilibrium before each measurement.

• Data Analysis:

  • Track the chemical shift (δ) of one or more host or guest protons that show the largest change upon complexation.

  • Plot the change in chemical shift (Δδ = δ_observed - δ_free) against the guest/host molar ratio.

  • Fit the resulting binding isotherm to a suitable binding model (e.g., 1:1, 1:2) using non-linear regression analysis to calculate the association constant (Kₐ).[12]

Workflow for ¹H NMR Titration

Caption: Workflow for determining the association constant (Kₐ) via ¹H NMR titration.

Protocol 2: Stoichiometry Determination using Job's Plot

Job's method of continuous variation is a classic technique to determine the stoichiometry of a complex.[13]

Methodology:

• Sample Preparation:

  • Prepare a series of NMR samples where the total molar concentration of host and guest ([Host] + [Guest]) is kept constant, but their mole fractions are varied systematically (e.g., from 0.1 to 0.9).

• Data Acquisition:

  • Acquire a ¹H NMR spectrum for each sample in the series.

• Data Analysis:

  • Identify a proton signal that exhibits a significant chemical shift change upon complexation.

  • Calculate the value of Δδ * [Host] for each sample, where Δδ is the change in chemical shift of the chosen proton relative to the free host, and [Host] is the concentration of the host in that specific sample.

  • Plot this value (Δδ * [Host]) against the mole fraction of the host.

  • The mole fraction at which the plot shows a maximum corresponds to the stoichiometry of the complex. For example, a maximum at a mole fraction of 0.5 indicates a 1:1 stoichiometry.[14]

Protocol 3: Elucidating Complex Geometry with 2D NOESY/ROESY

This is the definitive experiment to prove complex formation and to understand the 3D arrangement of the guest within the host's cavity.

Methodology:

• Sample Preparation:

  • Prepare a single NMR sample containing the host and guest, ideally at a ratio where a significant portion of the host is in the complexed form (e.g., a 1:1 ratio for a complex with 1:1 stoichiometry). The concentration should be high enough to obtain a good signal-to-noise ratio in a reasonable time.

• Data Acquisition:

  • Acquire a 2D NOESY or ROESY spectrum. Key parameters to optimize are the mixing time (the time during which magnetization transfer occurs). For NOESY, typical mixing times range from 300 to 800 ms. For ROESY, spin-lock times are typically 150-300 ms.

• Data Analysis:

  • Process the 2D spectrum and look for cross-peaks that correlate a proton signal from the host with a proton signal from the guest.

  • The presence of such intermolecular cross-peaks is direct evidence of spatial proximity (< 5 Å).[8]

  • By identifying which specific protons of the host are interacting with which protons of the guest, you can build a model of the complex's geometry. For example, observing NOEs between the inner aromatic protons of the calixarene and the protons of the guest confirms the inclusion of the guest within the cavity.[15]

Logical Flow for NMR-Based Host-Guest Interaction Analysis

Caption: Logical workflow for a comprehensive NMR analysis of a host-guest system.

Data Presentation and Interpretation

For clarity and comparative purposes, quantitative data should be summarized in tables.

Table 1: Example Data from a ¹H NMR Titration of 4-tert-Butylcalix[1]arene (Host) with Guest X

Guest/Host Ratio	Δδ Ar-H (ppm)	Δδ t-Bu (ppm)
0.0	0.000	0.000
0.5	-0.125	-0.055
1.0	-0.210	-0.090
2.0	-0.295	-0.125
5.0	-0.350	-0.150
10.0	-0.365	-0.155
Calculated Kₐ	\multicolumn{2}{c	}{1500 M⁻¹ }

This table illustrates the upfield shift (negative Δδ) of the aromatic (Ar-H) and tert-butyl (t-Bu) protons of the calixarene upon addition of a guest, indicative of the guest entering the hydrophobic cavity.

Trustworthiness: A Self-Validating System

• A significant binding constant (Kₐ) from NMR titration should be accompanied by clear intermolecular cross-peaks in the NOESY/ROESY spectrum.

• The stoichiometry determined by the Job's plot should be used as the model for fitting the NMR titration data.

• The observation of a single, slower diffusion coefficient for both host and guest in a DOSY experiment corroborates the formation of a stable complex as suggested by the other experiments.

Discrepancies between these experiments often point to more complex phenomena, such as multiple binding modes or dynamic equilibria, which themselves can be further investigated using more advanced NMR techniques.

References

• Madigan, R. P., et al. (2023). NMR Analyses of-1, 3-Bridged Calix[1] arene Conformations. ChemRxiv. [Link]

• Garrido, M., et al. (2023). Critical Analysis of Association Constants between Calixarenes and Nitroaromatic Compounds Obtained by Fluorescence. Implications for Explosives Sensing. MDPI. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 335377, 4-tert-Butylcalix[1]arene. [Link]

• Wagner-Wysiecka, E., et al. (2023). Enhancing the Cation-Binding Ability of Fluorescent Calixarene Derivatives: Structural, Thermodynamic, and Computational Studies. National Institutes of Health (NIH). [Link]

• Cortes-Arriagada, D., et al. (2019). Synthesis of Novel p-tert-Butylcalix[1]arene Derivative: Structural Characterization of a Methanol Inclusion Compound. MDPI. [Link]

• Eddaif, L., et al. (2021). 1 H NMR spectra for each p-tert-butylcalix[1]arene's conformation (R = tert-butyl). ResearchGate. [Link]

• Madigan, R. P., et al. (2023). NMR Analyses of-1,3-Bridged Calix[1]arene Conformations. ChemRxiv. [Link]

• Nachtigall, F. F., et al. (2002). Interaction of Calix[1]arene and Aliphatic Amines: A Combined NMR, Spectrophotometric and Conductimetric Investigation. ResearchGate. [Link]

• NPTEL-NOC IITM. (2025). W4L19_Host Guest Complexation in Calixarenes. YouTube. [Link]

• ResearchGate. (n.d.). ¹H NMR titration curves of calix[11]arene host 2 b (6.25 x 10⁻³ M) with.... [Link]

• Gutsche, C. D., et al. (1985). Calixarenes. 19. Syntheses procedures for p-tert-butylcalix[1]arene. The Journal of Organic Chemistry. [Link]

• Wilson, L. R. B., et al. (2022). The coordination chemistry of p-tert-butylcalix[1]arene with paramagnetic transition and lanthanide metal ions: an Edinburgh Perspective. Dalton Transactions. [Link]

• Frish, L. (2019). Diffusion NMR for the characterization, in solution, of supramolecular systems based on calixarenes, resorcinarenes and other macrocyclic arenes. ResearchGate. [Link]

• El-Kemary, M., et al. (2016). A novel method for the analysis of succinylcholine using p-sulfonated calix[1]arene as a host in pharmaceutical formulation. RSC Advances. [Link]

• Pina, F., et al. (2024). Host–Guest Chemosensor Ensembles based on Water-Soluble Sulfonated Calix[n]arenes and a Pyranoflavylium Dye for the Optical Detection of Biogenic Amines. Journal of Agricultural and Food Chemistry. [Link]

• de Namor, A. F. D., et al. (2011). Host-Guest Interactions between Calixarenes and Cp(2)NbCl(2). PubMed. [Link]

• ResearchGate. (n.d.). Job's plot for stoichiometric ratio calculation. [Link]

• ResearchGate. (n.d.). Fig. S1 . 2D NOESY spectra of: (a) [ 1 ] = 5.0 mM, (b) [ 1 ] = 0.5 mM. [Link]

• Rao, C. P., et al. (2019). Calixarene-mediated host–guest interactions leading to supramolecular assemblies: visualization by microscopy. Chemical Communications. [Link]

• Barbosa, T. (2021). NOESY: the experiment for when you just need to know more, particularly the 1H-1H spatial proximity. Nanalysis. [Link]

• Stoikov, I. I., et al. (2023). Stepwise Orthogonal Protection of Calix[1]arene Triamine: A Facile Route to Asymmetric Structures. MDPI. [Link]

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Application Notes and Protocols for Mass Spectrometry Analysis of 4-tert-Butylcalixarene Derivatives

Introduction: The Unique Analytical Challenges of 4-tert-Butylcalixarene Derivatives

4-tert-Butylcalixarenes are a fascinating class of macrocyclic compounds, formed from the condensation of p-tert-butylphenol and formaldehyde. Their defining characteristic is a three-dimensional basket-like shape, which endows them with the ability to form host-guest complexes with a wide variety of ions and neutral molecules.[1] This property has led to their extensive investigation for applications in drug delivery, sensing, and separation science. The functionalization of the upper or lower rims of the calixarene scaffold yields a vast library of derivatives with tailored recognition properties.

Mass spectrometry has emerged as an indispensable tool for the characterization of these derivatives and their non-covalent complexes.[2] It provides crucial information on molecular weight, purity, and the stoichiometry of host-guest interactions. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the effective mass spectrometric analysis of 4-tert-butylcalixarene derivatives, with a focus on Electrospray Ionization (ESI) and Matrix-Assisted Laser Desorption/Ionization (MALDI) techniques.

I. Foundational Principles: Ionization and Fragmentation

The successful mass spectrometric analysis of 4-tert-butylcalixarene derivatives hinges on the selection of an appropriate ionization technique and an understanding of their fragmentation behavior. Due to their relatively large molecular weights and propensity for forming non-covalent complexes, "soft" ionization methods that minimize fragmentation are paramount.

Ionization Techniques: ESI vs. MALDI

Electrospray Ionization (ESI) is a solution-based technique that is particularly well-suited for analyzing host-guest complexes as it can transfer non-covalent assemblies from solution to the gas phase with minimal disruption. The choice of solvent is critical and can influence the stability and observation of complexes. Acetonitrile and methanol are common solvents, often with additives like formic acid to promote protonation or sodium acetate to encourage the formation of sodium adducts.[3]

Matrix-Assisted Laser Desorption/Ionization (MALDI) is a solid-state technique that involves co-crystallizing the analyte with a UV-absorbing matrix.[4] MALDI is highly effective for determining the molecular weight of the calixarene derivatives themselves and can also be used to study robust host-guest complexes. A key advantage of MALDI is its tolerance to salts and buffers that can suppress the ESI signal. For nonpolar analytes like many calixarene derivatives, specific matrices are required.

Understanding Fragmentation Patterns

Tandem mass spectrometry (MS/MS) is invaluable for structural elucidation. The fragmentation of 4-tert-butylcalixarene derivatives is influenced by the ionization method, the charge state, and the presence of coordinated guests.

Common fragmentation pathways observed in ESI-MS/MS include:

• Inductive Cleavage: This involves the cleavage of bonds within the substituent groups on the upper or lower rim.[5][6]

• Proton Rearrangement: This can lead to the loss of entire substituent groups.[5][6]

• Loss of tert-Butyl Groups: A characteristic fragmentation involves the successive loss of C4H8 units (56 Da) from the tert-butyl groups on the upper rim.[7]

• Cleavage of the Macrocycle: While less common with soft ionization, at higher collision energies, fragmentation of the calixarene backbone can occur.

The presence of a metal cation in a complex can alter the fragmentation pathway, often leading to homolytic cleavage and the formation of radical cations.[3]

II. Experimental Protocols

The following protocols provide a starting point for the analysis of 4-tert-butylcalixarene derivatives. Optimization may be required based on the specific derivative and the goals of the analysis.

Protocol 1: ESI-MS Analysis of a 4-tert-Butylcalix[9]arene Derivative

This protocol is designed for the general characterization of a 4-tert-butylcalix[8]arene derivative to confirm its molecular weight and assess its purity.

1. Sample Preparation: a. Prepare a stock solution of the calixarene derivative at a concentration of 1 mg/mL in a suitable organic solvent such as chloroform or methanol. b. Dilute the stock solution to a final concentration of 1-10 µg/mL in an infusion solvent, typically 50:50 (v/v) acetonitrile:water with 0.1% formic acid. For observing sodium adducts, a small amount of sodium acetate can be added.

2. Instrumentation Setup: a. Instrument: A quadrupole time-of-flight (Q-TOF) or Orbitrap mass spectrometer is recommended for high-resolution analysis. b. Ionization Mode: Positive ion mode is typically used. c. Capillary Voltage: 3.5 - 4.5 kV. d. Cone Voltage/Fragmentor Voltage: 100 - 150 V (This may need to be optimized to minimize in-source fragmentation).[5] e. Gas Temperature: 300 - 350 °C. f. Gas Flow: Follow manufacturer's recommendations.

3. Data Acquisition: a. Infuse the sample solution at a flow rate of 5-10 µL/min. b. Acquire data over a mass range that encompasses the expected molecular weight of the derivative and any potential adducts (e.g., m/z 500-2000). c. For structural confirmation, perform MS/MS analysis on the protonated or sodiated molecular ion. Set the collision energy (e.g., 15-40 eV) to induce fragmentation.[7]

4. Data Analysis: a. Identify the molecular ion peak ([M+H]⁺, [M+Na]⁺, etc.) and confirm that the measured m/z corresponds to the calculated exact mass. b. Analyze the MS/MS spectrum to identify characteristic fragment ions, such as the loss of tert-butyl groups or functional groups from the lower rim.

Workflow for ESI-MS Analysis

Caption: A generalized workflow for the ESI-MS analysis of 4-tert-butylcalixarene derivatives.

Protocol 2: MALDI-TOF-MS Analysis of a 4-tert-Butylcalix[9]arene Derivative

This protocol is suitable for rapid molecular weight determination, especially for less polar derivatives or when dealing with samples containing non-volatile salts.

1. Sample and Matrix Preparation: a. Analyte Solution: Prepare a solution of the calixarene derivative at approximately 1 mg/mL in a volatile organic solvent like chloroform or dichloromethane. b. Matrix Solution: Prepare a saturated solution of 2-[(2E)-3-(4-tert-butylphenyl)-2-methylprop-2-enylidene]malononitrile (DCTB) in chloroform or dichloromethane. DCTB is a recommended matrix for nonpolar compounds.[8]

2. Sample Spotting (Dried-Droplet Method): a. Mix the analyte solution and the matrix solution in a 1:10 (v/v) ratio. b. Spot 0.5 - 1 µL of the mixture onto the MALDI target plate. c. Allow the solvent to evaporate completely at room temperature, forming a co-crystallized spot of analyte and matrix.

3. Instrumentation Setup: a. Instrument: A MALDI-TOF mass spectrometer. b. Ionization Mode: Positive ion reflectron mode for higher resolution. c. Laser: Nitrogen laser (337 nm) or other suitable UV laser. d. Laser Power: Adjust to the minimum level required to obtain a good signal-to-noise ratio, avoiding excessive fragmentation.

4. Data Acquisition: a. Acquire spectra by firing the laser at different positions within the sample spot to find the "sweet spots" for optimal ionization. b. Average multiple laser shots (e.g., 100-500) to improve the signal-to-noise ratio. c. Calibrate the instrument using a standard of known molecular weight close to that of the analyte.

5. Data Analysis: a. Identify the molecular ion peak, which is often a singly charged species ([M]⁺ or [M+H]⁺). b. Check for the presence of adducts (e.g., [M+Na]⁺, [M+K]⁺).

References

• 1. Complexation of Calixarenes with Anaesthetics Guests - ChemistryViews [chemistryviews.org]
• 2. Calixarene-mediated host–guest interactions leading to supramolecular assemblies: visualization by microscopy - Chemical Communications (RSC Publishing) [pubs.rsc.org]
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• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for X-ray Crystallography of 4-tert-Butylcalixarene Inclusion Compounds

Application Notes and Protocols for X-ray Crystallography of 4-tert-Butylcalix[1]arene Inclusion Compounds

Introduction: The Unique World of 4-tert-Butylcalix[1]arene Host-Guest Chemistry

4-tert-Butylcalix[1]arene is a fascinating macrocyclic molecule, a member of the calixarene family, renowned for its basket-like shape. This unique topology, featuring a hydrophobic cavity and a modifiable upper and lower rim, makes it an exceptional host for a diverse range of guest molecules. The formation of inclusion compounds, where a guest molecule is encapsulated within the host's cavity, is a cornerstone of supramolecular chemistry.[1][2] The study of these host-guest complexes through single-crystal X-ray crystallography provides unparalleled insights into the forces that govern molecular recognition, information that is invaluable for applications ranging from chemical separations to advanced drug delivery systems.[2][3][4]

This guide provides a comprehensive overview of the theoretical and practical aspects of forming and structurally characterizing 4-tert-butylcalix[1]arene inclusion compounds using X-ray crystallography. We will delve into the rationale behind experimental choices, offering not just protocols, but the expertise to adapt and troubleshoot them effectively.

Part 1: Synthesis and Preparation of 4-tert-Butylcalix[1]arene

A reliable supply of high-purity 4-tert-butylcalix[1]arene is the essential starting point for any inclusion study. The most common synthetic route involves the base-catalyzed condensation of p-tert-butylphenol and formaldehyde.[5][6]

Protocol 1: Synthesis of 4-tert-Butylcalix[1]arene

Materials:

• p-tert-Butylphenol

• Formaldehyde (37% solution)

• Sodium Hydroxide (NaOH)

• Diphenyl ether

• Ethyl acetate

• Methanol

Procedure:

• Precursor Formation: In a three-necked round-bottomed flask equipped with a mechanical stirrer, combine p-tert-butylphenol, formaldehyde solution, and a catalytic amount of sodium hydroxide in water.[5]

• Heat the mixture with stirring at 100–120°C for 2 hours. This initial reaction forms a linear oligomer precursor.[5]

• Cyclization: After cooling, add diphenyl ether to the flask. Heat the mixture to reflux (around 250°C) for 3-4 hours under a gentle stream of nitrogen. This high temperature promotes the cyclization of the precursor into the calixarene.[5]

• Precipitation and Purification: Cool the reaction mixture to room temperature. Precipitate the crude product by adding ethyl acetate and stirring.[5]

• Collect the solid by filtration and wash it with ethyl acetate and then methanol to remove unreacted starting materials and byproducts.

• Recrystallization: The crude 4-tert-butylcalix[1]arene can be further purified by recrystallization from a suitable solvent like toluene. Note that this often yields a 1:1 inclusion complex of the calixarene with toluene. The guest can be removed by heating under high vacuum.[5]

Part 2: Growing Diffraction-Quality Crystals of Inclusion Compounds

The success of an X-ray crystallographic study hinges on the ability to grow single crystals of sufficient size and quality. For 4-tert-butylcalix[1]arene inclusion compounds, this involves co-crystallization of the host with the desired guest molecule.

The Rationale Behind Solvent Choice and Crystallization Technique

The choice of solvent is critical. The solvent itself can act as a guest, or it can facilitate the inclusion of another guest molecule present in the solution.[7][8] The ideal solvent system will dissolve both the calixarene and the guest to an appropriate concentration and allow for slow crystal growth upon cooling or evaporation.

Common Crystallization Techniques:

• Slow Evaporation: This is the simplest method, where a saturated solution of the host and guest is left undisturbed, allowing the solvent to evaporate slowly, leading to crystallization.[7][9]

• Slow Cooling: A saturated solution is prepared at an elevated temperature and then allowed to cool slowly to room temperature or below. The decrease in solubility promotes crystal growth.[7]

• Vapor Diffusion: This technique involves placing a concentrated solution of the host and guest in a small, open container within a larger, sealed vessel containing a solvent in which the components are less soluble (the precipitant). The slow diffusion of the precipitant vapor into the crystallization solution induces crystal formation.

Protocol 2: General Procedure for Growing Single Crystals of Inclusion Compounds

Materials:

• Purified 4-tert-butylcalix[1]arene

• Guest molecule of interest

• A suitable solvent or solvent system (e.g., toluene, chloroform, methanol, chlorobenzene)[1][10]

Procedure:

• Prepare a saturated solution of 4-tert-butylcalix[1]arene in the chosen solvent at a slightly elevated temperature (e.g., 50-70°C) with gentle stirring.[7][10]

• Add an excess of the guest molecule to the saturated solution.

• Filter the warm solution to remove any undissolved material.

• Allow the solution to cool slowly to room temperature. Subsequently, you can either:

  • Loosely cap the vial and allow for slow evaporation over several days to weeks.[7]

  • Place the vial in a refrigerator or a temperature-controlled environment for slower cooling.

• Monitor the vial periodically for the formation of single crystals.

Part 3: X-ray Diffraction Data Collection and Structure Elucidation

Once suitable crystals are obtained, the next step is to analyze them using a single-crystal X-ray diffractometer.[11] This process involves irradiating the crystal with X-rays and measuring the diffraction pattern, which contains information about the arrangement of atoms within the crystal lattice.[4]

Experimental Workflow for X-ray Crystallography

The overall workflow for determining the crystal structure of a 4-tert-butylcalix[1]arene inclusion compound is depicted below.

Caption: Experimental workflow for the X-ray crystallographic analysis of 4-tert-butylcalix[1]arene inclusion compounds.

Protocol 3: X-ray Diffraction Data Collection and Structure Refinement

Instrumentation and Software:

• Single-crystal X-ray diffractometer (e.g., equipped with a CCD or CMOS detector)

• Data collection and processing software (e.g., CrysAlisPro, DENZO-SMN)[10]

• Structure solution and refinement software (e.g., SHELXS, SHELXL, Olex2)[10]

Procedure:

• Crystal Mounting: Carefully select a well-formed single crystal and mount it on a goniometer head.

• Data Collection:

  • Center the crystal in the X-ray beam.

  • Perform an initial screening to determine the crystal quality and unit cell parameters.

  • Collect a full sphere of diffraction data using standard phi (φ) and omega (ω) scans.[10] The exposure time and scan width will depend on the crystal's diffracting power.

• Data Processing:

  • Integrate the raw diffraction images to obtain the intensities of the individual reflections.[12]

  • Scale the data and apply corrections for factors such as Lorentz polarization and absorption.

• Structure Solution:

  • Solve the structure using direct methods, which are implemented in software like SHELXS.[10] This will provide an initial model of the electron density map.

• Structure Refinement:

  • Refine the initial model against the experimental data using a least-squares method with software like SHELXL.[10] This iterative process involves adjusting atomic positions, displacement parameters, and occupancies to improve the agreement between the calculated and observed structure factors.

  • Locate and model all non-hydrogen atoms. Hydrogen atoms can often be placed in calculated positions.

  • If the guest molecule is disordered, it may be necessary to model it in multiple orientations with refined occupancy factors.[10]

• Validation:

  • After the refinement has converged, validate the final structure using tools like CHECKCIF. This will identify any potential issues with the model.

  • The final structural data is typically deposited in a crystallographic database such as the Cambridge Structural Database (CSD).

Part 4: Data Interpretation and Structural Analysis

The refined crystal structure provides a wealth of information about the 4-tert-butylcalix[1]arene inclusion compound.

Key Structural Features to Analyze:

• Host Conformation: 4-tert-Butylcalix[1]arene typically adopts a "cone" conformation, which is stabilized by intramolecular hydrogen bonds between the hydroxyl groups on the lower rim.[10]

• Host-Guest Stoichiometry: The crystal structure reveals the ratio of host to guest molecules in the unit cell.

• Guest Occupancy and Disorder: The refinement will indicate whether the guest molecule fully occupies its position and if it is disordered over multiple sites.[10]

• Host-Guest Interactions: The primary interactions stabilizing the inclusion of a guest in the hydrophobic cavity are van der Waals forces and C-H···π interactions between the guest and the aromatic walls of the calixarene.[1]

• Crystal Packing: The arrangement of the inclusion complexes in the crystal lattice is determined by intermolecular interactions, which can include hydrogen bonding and further C-H···π interactions.[10]

Quantitative Data Summary

The following table provides a representative example of the crystallographic data that would be obtained for a 4-tert-butylcalix[1]arene inclusion compound.

Parameter	Example Value
Chemical Formula	C₄₄H₅₆O₄ · (Guest)
Formula Weight ( g/mol )	Varies with guest
Crystal System	Monoclinic
Space Group	P2/n
a (Å)	~12-15
b (Å)	~10-13
c (Å)	~18-22
β (°)	~95-105
Volume (ų)	~3000-4000
Z (formula units/cell)	2 or 4
Calculated Density (g/cm³)	~1.1-1.3
R1 [I > 2σ(I)]	< 0.05
wR2 (all data)	< 0.15
Goodness-of-fit (S)	~1.0

Applications in Drug Development

The ability of 4-tert-butylcalix[1]arenes to encapsulate drug molecules has significant implications for pharmaceutical sciences.[2] By forming inclusion complexes, it is possible to:

• Enhance Drug Solubility and Bioavailability: Encapsulating a poorly water-soluble drug within the hydrophobic cavity of a calixarene can improve its solubility and dissolution rate.

• Protect Drugs from Degradation: The calixarene can shield the guest drug molecule from enzymatic or chemical degradation, thereby increasing its stability.

• Controlled Drug Release: By modifying the calixarene structure, it is possible to control the rate at which the drug is released from the host-guest complex.

X-ray crystallography is an indispensable tool for understanding these interactions at a molecular level, providing the structural basis for the rational design of calixarene-based drug delivery systems.

References

• Ramon, G., Jacobs, A., Nassimbeni, L. R., & Yav-Kabwit, R. (2011). Inclusion Compounds of p-tert-Butylcalixarenes: Structures, Kinetics, and Selectivity. Crystal Growth & Design, 11(7), 3172–3182. [Link]

• Gutsche, C. D., & Iqbal, M. p-tert-BUTYLCALIX[1]ARENE. Organic Syntheses, Coll. Vol. 9, p.132 (1998); Vol. 70, p.234 (1992). [Link]

• Korchagina, A. A., et al. (2018). Synthesis of new p-tert-butylcalix[1]arene-based polyammonium triazolyl amphiphiles and their binding with nucleoside phosphates. Beilstein Journal of Organic Chemistry, 14, 1937–1946. [Link]

• Rojas-León, A., et al. (2016). Synthesis of Novel p-tert-Butylcalix[1]arene Derivative: Structural Characterization of a Methanol Inclusion Compound. Crystals, 6(9), 114. [Link]

• Müller, P., et al. (2022). Tetra‐Substituted p‐Tert‐Butylcalix[1]Arene with Phosphoryl and Salicylamide Functional Groups: Synthesis, Complexation and Selective Extraction of f‐Element Cations. Chemistry – A European Journal, 28(14), e202104033. [Link]

• Malinska, M., et al. (2022). Insights into molecular recognition from the crystal structures of p-tert-butylcalix[7]arene complexed with different solvents. IUCrJ, 9(Pt 1), 21–35. [Link]

• Sarı, S., & Yılmaz, M. (2015). Different structural representations of p-tert-butyl calix[1]arene and its derivatives. Journal of the Turkish Chemical Society, Section A: Chemistry, 2(3), 1-18. [Link]

• Korchagina, A. A., et al. (2018). Synthesis of new p-tert-butylcalix[1]arene-based polyammonium triazolyl amphiphiles and their binding with nucleoside phosphates. Beilstein Journal of Organic Chemistry, 14, 1937-1946. [Link]

• Malinska, M., et al. (2021). Conformations of p-tert-Butylcalix[13]arene in Solvated Crystal Structures. Crystal Growth & Design, 21(11), 6496–6506. [Link]

• Malinska, M., et al. (2023). Preferential Crystallization of tert-Butyl-calix[7]arene Chlorobenzene Solvate from a Solvent Mixture. Crystal Growth & Design, 23(5), 3749–3757. [Link]

• Geremia, S., et al. (2014). Selectivity assessment in host–guest complexes from single-crystal X-ray diffraction data: the cavitand–alcohol case. CrystEngComm, 16(43), 10076-10084. [Link]

• Iwamoto, K., et al. (1991). Conformations and structures of tetra-O-alkyl-p-tert-butylcalix[1]arenes. How is the conformation of calix[1]arenes immobilized?. The Journal of Organic Chemistry, 56(6), 1955–1962. [Link]

• Rojas-León, A., et al. (2016). Synthesis of Novel p-tert-Butylcalix[1]arene Derivative: Structural Characterization of a Methanol Inclusion Compound. ResearchGate. [Link]

• Pinalli, R., et al. (2019). Protein–Calixarene Complexation: From Recognition to Assembly. Accounts of Chemical Research, 52(4), 937–947. [Link]

• Creative Biostructure. X-ray Diffraction Data Collection. [Link]

• Mancheño, J. M. (2013). X-ray Diffraction Data Collection. Macromolecular Crystallography School. [Link]

• Malinska, M., et al. (2022). Insights into molecular recognition from the crystal structures of p-tert-butylcalix[7]arene complexed with different solvents. National Institutes of Health. [Link]

• Yousaf, M., et al. (2017). Encapsulation of Drug Molecules into Calix[ n ]arene Nanobaskets. Role of Aminocalix[ n ]arenes in Biopharmaceutical Field. ResearchGate. [Link]

• Akdas, H., et al. (2000). Synthesis of p- tert-Butylthiacalix[1]arene and its Inclusion Property 1. ResearchGate. [Link]

• Wikipedia. (2025). X-ray crystallography. [Link]

• Gutsche, C. D., et al. (1989). Calixarenes. 19. Syntheses procedures for p-tert-butylcalix[1]arene. The Journal of Organic Chemistry, 54(17), 4097–4102. [Link]

• ResearchGate. (n.d.). X-ray diffraction data collection and refinement statistics. [Link]

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Application Notes &amp; Protocols: A Guide to the Upper Rim Functionalization of 4-tert-Butylcalixarene

Application Notes & Protocols: A Guide to the Upper Rim Functionalization of 4-tert-Butylcalix[1]arene

Introduction: The Versatile Scaffold of 4-tert-Butylcalix[1]arene

Calix[n]arenes, a class of macrocyclic compounds born from the condensation of phenols and formaldehyde, represent a cornerstone of supramolecular chemistry.[1] Among them, 4-tert-butylcalix[2]arene is a particularly attractive and readily available starting material.[3][4] Its three-dimensional, basket-like architecture, featuring a hydrophobic cavity and two distinct peripheries—the "upper" and "lower" rims—allows for precise and selective chemical modifications.[1][5][6] This inherent modularity enables the rational design of molecules with tailored properties for a vast array of applications, including drug delivery, therapeutics, and molecular recognition.[1][7]

The upper rim, constituted by the para-positions of the phenolic units, is amenable to a variety of electrophilic aromatic substitution reactions.[6][8] The bulky tert-butyl groups, while serving to direct the cyclization during the synthesis of the calixarene, can also be strategically removed to open up these positions for functionalization.[9] This guide provides an in-depth exploration of key methodologies for the upper rim functionalization of 4-tert-butylcalix[2]arene, offering detailed protocols and insights into the underlying chemical principles for researchers in chemistry and drug development.

Core Concepts: Navigating the Chemistry of the Upper Rim

The ability to selectively modify the upper rim of 4-tert-butylcalix[2]arene is pivotal for fine-tuning its host-guest properties and for the attachment of various functionalities. The choice of functionalization strategy is dictated by the desired end-application. Key to many of these transformations is the initial modification or removal of the tert-butyl groups, which then allows for the introduction of a diverse range of substituents.

Workflow for Upper Rim Functionalization

The general workflow for the functionalization of the upper rim of 4-tert-butylcalix[2]arene typically involves a series of steps that can be tailored to achieve the desired molecular architecture. This process often begins with the parent calixarene, which can then be subjected to various chemical transformations to introduce new functional groups.

Caption: A generalized workflow for the upper rim functionalization of 4-tert-butylcalix[2]arene.

Key Functionalization Reactions and Protocols

The following sections detail the protocols for several key reactions for the functionalization of the upper rim of 4-tert-butylcalix[2]arene. These methods have been selected for their reliability and versatility in providing access to a wide range of functionalized calixarenes.

Ipso-Nitration of 4-tert-Butylcalix[1]arene

Ipso-nitration is a powerful technique for replacing the tert-butyl groups with nitro groups. This transformation is a gateway to a variety of other functionalities, as the nitro groups can be readily reduced to amines, which can then be further derivatized.[10]

Reaction Principle: The reaction proceeds via an electrophilic aromatic substitution where the nitronium ion (NO₂⁺) attacks the carbon atom bearing the tert-butyl group, leading to the departure of a tert-butyl cation and the installation of a nitro group.

Caption: Reaction scheme for the ipso-nitration of 4-tert-butylcalix[2]arene.

Protocol: Synthesis of p-Nitrocalix[2]arene

• Dissolution: Dissolve 4-tert-butylcalix[2]arene (1.0 g, 1.54 mmol) in a mixture of dichloromethane (CH₂Cl₂, 20 mL) and glacial acetic acid (AcOH, 20 mL) in a round-bottom flask equipped with a magnetic stirrer.

• Cooling: Cool the solution to 0 °C in an ice bath.

• Addition of Nitric Acid: Slowly add fuming nitric acid (HNO₃, 1.0 mL) dropwise to the cooled solution over a period of 15 minutes. Maintain the temperature below 5 °C during the addition.

• Reaction: Stir the reaction mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2 hours. The color of the solution will typically change to a deep red or brown.

• Quenching: Carefully pour the reaction mixture into ice-water (100 mL).

• Extraction: Separate the organic layer and extract the aqueous layer with dichloromethane (2 x 20 mL).

• Washing: Combine the organic layers and wash with saturated sodium bicarbonate solution (NaHCO₃, 2 x 50 mL) and then with brine (50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude product by recrystallization from a suitable solvent system (e.g., chloroform/methanol) to obtain p-nitrocalix[2]arene as a solid.

Parameter	Value/Condition	Rationale
Starting Material	4-tert-Butylcalix[2]arene	Readily available precursor with activated aromatic rings.
Reagents	Fuming HNO₃, CH₂Cl₂-AcOH	HNO₃ is the source of the electrophile (NO₂⁺). The mixed solvent system ensures solubility of the calixarene and controls the reaction rate.
Temperature	0 °C to room temperature	Low initial temperature controls the exothermicity of the nitration reaction.
Reaction Time	3 hours	Sufficient time for the completion of the ipso-substitution.
Work-up	Aqueous quench, extraction, and washing	Neutralizes excess acid and removes inorganic byproducts.
Typical Yield	60-80%	Dependent on reaction scale and purity of reagents.

Formylation of the Upper Rim

The introduction of formyl groups (-CHO) onto the upper rim of calixarenes is a valuable transformation, as these aldehydes can participate in a wide range of subsequent reactions, such as the formation of Schiff bases, Wittig reactions, and oxidations to carboxylic acids. Two common methods for the formylation of phenols are the Duff reaction and the Reimer-Tiemann reaction.

The Duff reaction utilizes hexamethylenetetramine (hexamine) as the formylating agent in the presence of an acid catalyst, typically trifluoroacetic acid (TFA) or glycerol and boric acid.[11][12] This reaction is generally selective for the ortho-position relative to the hydroxyl group.[11]

Reaction Principle: The reaction proceeds through the formation of an electrophilic iminium ion from hexamine, which then attacks the electron-rich aromatic ring of the calixarene. Subsequent hydrolysis yields the aldehyde.

Protocol: Mono-formylation of 4-tert-Butylcalix[2]arene via the Duff Reaction

• Preparation: In a round-bottom flask, combine 4-tert-butylcalix[2]arene (1.0 g, 1.54 mmol), hexamine (0.43 g, 3.08 mmol), and glycerol (10 mL).

• Heating: Heat the mixture to 150-160 °C with stirring for 4 hours under a nitrogen atmosphere.

• Hydrolysis: Cool the reaction mixture to room temperature and add 2 M hydrochloric acid (HCl, 20 mL). Heat the mixture to 100 °C for 30 minutes.

• Extraction: After cooling, extract the mixture with ethyl acetate (3 x 20 mL).

• Washing: Combine the organic extracts and wash with water (2 x 20 mL) and then brine (20 mL).

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and evaporate the solvent under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate) to afford the mono-formylated calix[2]arene.

The Reimer-Tiemann reaction employs chloroform (CHCl₃) and a strong base to generate dichlorocarbene (:CCl₂), which acts as the electrophile.[13][14] This reaction also favors ortho-formylation.[13]

Reaction Principle: Dichlorocarbene is generated in situ from chloroform and a strong base. The electron-rich phenoxide rings of the calixarene attack the dichlorocarbene. Hydrolysis of the resulting dichloromethyl intermediate yields the formyl group.[14]

Caption: Simplified mechanism of the Reimer-Tiemann reaction, showing carbene generation and subsequent formylation.

Protocol: Formylation of 4-tert-Butylcalix[2]arene via the Reimer-Tiemann Reaction

• Preparation: To a solution of 4-tert-butylcalix[2]arene (1.0 g, 1.54 mmol) in ethanol (20 mL), add a solution of sodium hydroxide (NaOH, 2.0 g) in water (5 mL).

• Addition of Chloroform: Heat the mixture to 70-80 °C and add chloroform (2 mL) dropwise over 30 minutes with vigorous stirring.

• Reflux: Reflux the reaction mixture for 3 hours.

• Solvent Removal: After cooling, remove the excess chloroform and ethanol by distillation.

• Acidification: Acidify the remaining aqueous solution with dilute HCl to precipitate the crude product.

• Filtration and Washing: Filter the precipitate, wash thoroughly with water, and dry.

• Purification: Purify the product by column chromatography or recrystallization to separate the ortho-formylated product from other isomers and unreacted starting material.

Parameter	Duff Reaction	Reimer-Tiemann Reaction
Formylating Agent	Hexamethylenetetramine	Chloroform
Catalyst/Base	Acid (e.g., TFA, Boric Acid)	Strong Base (e.g., NaOH, KOH)
Reactive Intermediate	Iminium ion	Dichlorocarbene (:CCl₂)
Typical Conditions	High temperature (150-160 °C)	Moderate temperature (70-80 °C)
Selectivity	Generally ortho	Generally ortho
Advantages	Avoids chlorinated solvents	Milder temperature conditions
Disadvantages	High reaction temperatures	Use of hazardous chloroform

Other Important Upper Rim Functionalizations

Beyond nitration and formylation, several other electrophilic aromatic substitution reactions can be employed to functionalize the upper rim of 4-tert-butylcalix[2]arene, including:

• Halogenation: Introduction of bromine or chlorine atoms using reagents like N-bromosuccinimide (NBS) or molecular bromine.

• Acylation: Friedel-Crafts acylation to introduce acyl groups, which can serve as handles for further modifications.

• Sulfonation: Treatment with sulfuric acid or chlorosulfonic acid to install sulfonic acid groups, which can enhance water solubility.[5]

• Claisen Rearrangement: For calixarenes bearing allyl ether groups on the upper rim, a thermal or Lewis acid-catalyzed[8][8]-sigmatropic rearrangement can be used to form allyl-substituted phenols.[15][16][17]

Applications in Drug Development and Research

The functionalization of the upper rim of 4-tert-butylcalix[2]arene has profound implications for its application in the life sciences. By attaching specific functional groups, researchers can modulate the macrocycle's solubility, biocompatibility, and binding affinity for biological targets.

• Drug Delivery: Functionalized calixarenes can encapsulate hydrophobic drug molecules, enhancing their solubility and bioavailability.[1] The groups on the upper rim can be tailored to interact with specific cell surface receptors for targeted drug delivery.

• Antimicrobial and Anticancer Agents: Calixarenes functionalized with cationic groups or other pharmacophores have shown promising activity as antibacterial and anticancer agents.[5][7]

• Molecular Sensing: The introduction of chromophores or fluorophores onto the upper rim allows for the development of sensors for biologically relevant ions and molecules.

Conclusion

The upper rim functionalization of 4-tert-butylcalix[2]arene offers a vast chemical space for the design and synthesis of novel molecular architectures. The protocols and principles outlined in this guide provide a solid foundation for researchers to explore the rich chemistry of this versatile scaffold. The ability to precisely control the functionalization of the upper rim will continue to drive innovation in fields ranging from supramolecular chemistry to medicinal chemistry and materials science.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. 4-tert-Butylcalix[4]arene | C44H56O4 | CID 335377 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Functionalized Calixarenes as Promising Antibacterial Drugs to Face Antimicrobial Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Functionalized Calixarenes as Promising Antibacterial Drugs | Encyclopedia MDPI [encyclopedia.pub]
• 7. Recent Advances in Synthesis and Applications of Calixarene Derivatives Endowed with Anticancer Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Upper rim-bridged calixarenes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Lower-Rim Substituted Calixarenes and Their Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Duff reaction - Wikipedia [en.wikipedia.org]
• 12. Duff Reaction | Chem-Station Int. Ed. [en.chem-station.com]
• 13. Reimer Tiemann Reaction Mechanism: Conditions & Applications [allen.in]
• 14. Reimer–Tiemann reaction - Wikipedia [en.wikipedia.org]
• 15. researchgate.net [researchgate.net]
• 16. Claisen rearrangement - Wikipedia [en.wikipedia.org]
• 17. Claisen Rearrangement: Mechanism & Examples | NROChemistry [nrochemistry.com]

Strategic Lower Rim Modification of 4-tert-Butylcalixarene: A Guide to Controlled Functionalization

An Application Note and Protocol Guide

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed guide to the chemical modification of the lower rim of 4-tert-butylcalixarene. It outlines robust protocols for both etherification and esterification, offering insights into controlling the degree of substitution. The causality behind experimental choices is explained to empower researchers in adapting these methods for the synthesis of novel host molecules, sensors, and drug delivery systems.

Introduction: The Calixarene Scaffold

Calixarenes are macrocyclic compounds formed from the condensation of a phenol and an aldehyde. Specifically, 4-tert-butylcalixarene, derived from 4-tert-butylphenol and formaldehyde, presents a unique three-dimensional structure characterized by a hydrophobic upper rim, defined by the tert-butyl groups, and a hydrophilic lower rim, composed of four phenolic hydroxyl groups. This inherent structural dichotomy makes it a versatile scaffold in supramolecular chemistry.

The true potential of 4-tert-butylcalixarene is unlocked through the precise functionalization of its lower rim hydroxyl groups. These modifications dramatically alter the molecule's solubility, conformational flexibility, and, most importantly, its host-guest binding properties. By replacing the acidic phenolic protons, we can create derivatives with tailored cavities capable of selectively binding ions, small molecules, and even biomolecules, with applications ranging from ion-selective electrodes to advanced drug delivery platforms.

Core Strategy: Lower Rim Etherification via Williamson Synthesis

The Williamson ether synthesis is the most prevalent and versatile method for alkylating the lower rim of 4-tert-butylcalixarene. The reaction proceeds via the deprotonation of the phenolic hydroxyl groups by a suitable base to form phenoxide anions, which then act as nucleophiles to attack an alkyl halide or other electrophile.

Mechanism and Control: The acidity of the four hydroxyl groups is not identical, and their sequential deprotonation can be controlled. This allows for a stepwise alkylation, enabling chemists to precisely control the degree of substitution (mono-, di-, tri-, or tetra-alkylation) by carefully managing the stoichiometry of the base. Weaker bases like potassium carbonate (K₂CO₃) often favor partial substitution, while stronger bases like sodium hydride (NaH) drive the reaction to completion, yielding the tetra-substituted product. The choice of solvent is also critical; polar aprotic solvents like dimethylformamide (DMF) or acetonitrile (MeCN) are typically used to dissolve the reactants and facilitate the Sₙ2 reaction.

Below is a generalized workflow for the etherification of the calixarene lower rim.

Caption: Generalized workflow for calixarene lower rim etherification.

Protocol 2.1: Exhaustive Alkylation to Synthesize a Tetra-ether Derivative

This protocol details the synthesis of the tetra-propoxy derivative of 4-tert-butylcalixarene, a common starting point for further functionalization. The use of a strong base (NaH) ensures complete deprotonation and subsequent tetra-alkylation.

Materials:

• 4-tert-Butylcalixarene

• Sodium hydride (NaH), 60% dispersion in mineral oil

• 1-Bromopropane

• Anhydrous N,N-Dimethylformamide (DMF)

• Toluene

• Methanol

• Hydrochloric acid (1 M)

• Dichloromethane (DCM)

• Deionized water

• Magnesium sulfate (anhydrous)

Procedure:

• Preparation: In a flame-dried 250 mL three-neck round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, add 4-tert-butylcalixarene (e.g., 5.0 g, 7.7 mmol).

• Inert Atmosphere: Purge the flask with dry nitrogen gas for 10-15 minutes.

• Solvent Addition: Add anhydrous DMF (100 mL) to dissolve the calixarene.

• Deprotonation: Carefully add sodium hydride (60% dispersion, e.g., 1.54 g, 38.5 mmol, 5 equivalents per hydroxyl group) portion-wise over 30 minutes at 0 °C (ice bath). The addition is exothermic and will generate hydrogen gas; ensure adequate venting.

• Activation: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 1 hour. The solution should become clear or slightly hazy.

• Alkylation: Add 1-bromopropane (e.g., 7.0 mL, 77.0 mmol, 10 equivalents per hydroxyl group) dropwise via a syringe.

• Reaction: Heat the reaction mixture to 70 °C and stir for 24 hours under a nitrogen atmosphere.

• Quenching: Cool the mixture to room temperature and cautiously quench the excess NaH by the slow, dropwise addition of methanol (10 mL).

• Precipitation & Workup: Pour the reaction mixture into 200 mL of 1 M HCl. A precipitate will form. Filter the solid, wash thoroughly with water, and then with methanol.

• Purification: The crude product can be purified by recrystallization from a mixture of dichloromethane and methanol to yield the pure tetra-propoxy-4-tert-butylcalixarene as a white solid.

Parameter	Value	Rationale
Calixarene	1.0 eq	Starting material
Base (NaH)	>4.0 eq (typically 5-10 eq)	A strong base in excess ensures complete deprotonation of all four hydroxyl groups, driving the reaction to tetra-substitution.
Alkylating Agent	>4.0 eq (typically 10-20 eq)	A large excess of the electrophile ensures that each phenoxide is alkylated, maximizing the yield of the tetra-substituted product.
Solvent	Anhydrous DMF	A polar aprotic solvent that effectively dissolves both the calixarene and the phenoxide salt, facilitating the Sₙ2 reaction.
Temperature	70 °C	Provides sufficient thermal energy to overcome the activation barrier of the reaction without causing significant decomposition.
Time	24 h	Ensures the reaction proceeds to completion. Progress can be monitored by Thin Layer Chromatography (TLC).

Alternative Strategy: Lower Rim Esterification

Esterification of the lower rim hydroxyl groups provides another powerful route to functionalized calixarenes. This is typically achieved by reacting the calixarene with an acyl chloride or acid anhydride in the presence of a base. The resulting ester linkages offer different chemical properties compared to ether bonds, including susceptibility to hydrolysis, which can be exploited for controlled release applications.

Mechanism and Control: The reaction proceeds via nucleophilic acyl substitution. A base, such as pyridine or triethylamine, is used to activate the hydroxyl groups and to neutralize the HCl or carboxylic acid byproduct generated during the reaction. Pyridine can act as both a base and a nucleophilic catalyst. Similar to etherification, the stoichiometry of the acylating agent can be controlled to achieve partial or complete esterification.

The general process for esterification is outlined below.

Caption: Generalized workflow for calixarene lower rim esterification.

Protocol 3.1: Exhaustive Esterification to Synthesize a Tetra-ester Derivative

This protocol describes the synthesis of the tetra-acetate derivative of 4-tert-butylcalixarene using acetyl chloride.

Materials:

• 4-tert-Butylcalixarene

• Acetyl chloride

• Pyridine (anhydrous)

• Toluene (anhydrous)

• Hydrochloric acid (2 M)

• Dichloromethane (DCM)

• Deionized water

• Sodium bicarbonate (saturated solution)

• Magnesium sulfate (anhydrous)

Procedure:

• Preparation: To a solution of 4-tert-butylcalixarene (e.g., 5.0 g, 7.7 mmol) in anhydrous toluene (100 mL) in a 250 mL round-bottom flask, add anhydrous pyridine (e.g., 6.2 mL, 77.0 mmol).

• Acylation: Cool the mixture to 0 °C in an ice bath. Add acetyl chloride (e.g., 5.5 mL, 77.0 mmol) dropwise with vigorous stirring. A white precipitate of pyridinium hydrochloride will form.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 12 hours.

• Workup: Pour the reaction mixture into 150 mL of 2 M HCl and stir for 30 minutes.

• Extraction: Separate the organic layer. Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and finally with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.

• Purification: The resulting crude solid can be purified by recrystallization from a mixture of chloroform and methanol to afford the pure tetra-acetate product.

Parameter	Value	Rationale
Calixarene	1.0 eq	Starting macrocycle.
Acylating Agent	>4.0 eq (typically 10 eq)	A large excess drives the equilibrium towards the formation of the tetra-esterified product.
Base (Pyridine)	>4.0 eq (typically 10 eq)	Acts as a catalyst and scavenges the HCl byproduct, preventing side reactions and pushing the reaction to completion.
Solvent	Anhydrous Toluene	An inert solvent that dissolves the starting material and is compatible with the reaction conditions.
Temperature	0 °C to RT	The initial cooling helps to control the exothermic reaction between the acyl chloride and pyridine. The reaction then proceeds efficiently at room temperature.
Time	12 h	Generally sufficient for complete esterification. Progress can be monitored by TLC.

Characterization of Modified Calixarenes

Successful modification of the lower rim must be confirmed through rigorous analytical techniques.

• ¹H NMR Spectroscopy: This is the most powerful tool for confirming functionalization. The disappearance of the broad singlet corresponding to the phenolic -OH protons (typically around 10 ppm) is a key indicator. New signals corresponding to the protons of the introduced alkyl or acyl groups will appear. For example, in the tetra-propoxy derivative, one would expect to see new multiplets corresponding to the -OCH₂CH₂CH₃ group. The characteristic bridging methylene protons (-Ar-CH₂-Ar-) often appear as a pair of doublets around 3-4.5 ppm, and their chemical shift and coupling constants can provide information about the conformation of the calixarene.

• ¹³C NMR Spectroscopy: Confirms the presence of the new carbon atoms from the modifying groups.

• FT-IR Spectroscopy: The broad O-H stretching band of the starting calixarene (around 3100-3400 cm⁻¹) will disappear upon complete functionalization. New bands will appear, such as the C-O-C stretching for ethers or the prominent C=O stretching for esters (around 1735-1750 cm⁻¹).

• Mass Spectrometry (MS): Provides the molecular weight of the synthesized derivative, confirming that the desired number of groups has been attached to the calixarene core.

References

• Gutsche, C. D. (2008). Calixarenes: An Introduction. Royal Society of Chemistry. (Note: While a specific URL isn't available for the entire book, this is a foundational text in the field, widely available through academic libraries and publishers.)

• Lhoták, P. (2001). Partial Substitution on the Lower Rim of Calixarenes. European Journal of Organic Chemistry, 2001(9), 1675-1692. [Link]

• Gutsche, C. D., & Iqbal, M. (1989). p-tert-Butylcalixarene. Organic Syntheses, 68, 234. [Link]

Technical Notes & Optimization

Technical Support Center: Optimizing 4-tert-Butylcalixarene Synthesis

Welcome to the technical support guide for the synthesis of 4-tert-butylcalix[1]arene. This resource is designed for researchers, chemists, and drug development professionals to navigate the nuances of this foundational supramolecular synthesis. We will move beyond simple procedural outlines to address common challenges, explain the chemical rationale behind specific steps, and provide actionable troubleshooting advice to maximize your yield and purity.

Frequently Asked Questions: Core Principles of the Synthesis

This section addresses fundamental questions about the reaction mechanism and components. Understanding these principles is the first step toward troubleshooting and optimization.

Q1: What is the fundamental reaction for synthesizing 4-tert-butylcalix[1]arene?

The synthesis is a base-catalyzed condensation reaction between p-tert-butylphenol and formaldehyde.[2][3] The process typically involves two key stages: first, the formation of a linear oligomeric precursor at a moderate temperature, followed by a high-temperature cyclization (pyrolysis) in a high-boiling solvent to form the final cyclic tetramer.[4]

Q2: Why is a high-boiling solvent like diphenyl ether necessary?

Diphenyl ether, with a boiling point of 259 °C, is used to achieve the high temperatures required for the thermodynamically controlled cyclization. These "strenuous pyrolysis conditions" are essential to drive the reaction towards the formation of the cyclic tetramer and remove water, which is a byproduct of the condensation.[4] Insufficiently high temperatures are a primary cause of isolating the undesired cyclic octamer as the major product.[4]

Q3: What is the role of the base (e.g., Sodium Hydroxide)?

The base, typically sodium hydroxide (NaOH), serves two critical functions:

• Catalyst: It deprotonates the phenol, forming a phenoxide ion which is a much more reactive nucleophile for the initial attack on formaldehyde.

• Template Ion: The sodium cation (Na⁺) plays a crucial role in organizing the linear precursors into a conformation that favors the formation of the smaller, four-unit ring (the calix[1]arene). The size of the alkali metal ion can direct the cyclization; using potassium hydroxide (KOH), for instance, tends to yield a mixture of the larger calix[5]arene and calix[6]arene products.[1]

Troubleshooting Guide: Common Issues & Solutions

This section is formatted as a direct Q&A to address the most common problems encountered during the synthesis.

Q4: My final yield is disappointingly low. What are the most likely causes?

Low yield is a frequent issue with several potential root causes. Systematically check the following:

• Insufficient Pyrolysis Temperature: The most common error is failing to bring the diphenyl ether to a vigorous reflux and maintain it for the specified duration (typically 3-4 hours).[4] This prevents the efficient conversion of the precursor to the cyclic product.

• Incorrect Base: Ensure you are using NaOH for the tetramer. Using other bases like KOH will drastically reduce the yield of the desired calix[1]arene in favor of larger oligomers.[1]

• Inefficient Water Removal: The condensation reaction produces water, which must be removed to drive the equilibrium toward the product. During the pyrolysis step, a gentle flow of nitrogen over the reaction surface helps carry away evolved water.[4] Some modified procedures suggest adding a water carrier to aid in this process.[7]

• Reagent Purity: The purity of the starting p-tert-butylphenol is critical. Impurities can interfere with the condensation and cyclization steps. Furthermore, for subsequent reactions, it has been noted that calixarene starting material recrystallized from toluene (forming a toluene-inclusion complex) gives superior results compared to crude material.[8]

• Solvent Reuse: Interestingly, some protocols note that reusing diphenyl ether recovered from previous successful syntheses can sometimes lead to slightly higher yields.[4]

Q5: I've isolated a white powder, but characterization shows it's the cyclic octamer, not the tetramer. What went wrong?

This is a classic and well-documented issue. The formation of the cyclic octamer is almost always due to insufficiently strenuous pyrolysis conditions .[4]

• Primary Cause: The reaction temperature was too low. You must ensure the diphenyl ether is at a full, rolling reflux. A heating mantle temperature of 150-160°C is often cited just to initiate reflux, but the internal reaction temperature should be significantly higher.[4]

• Secondary Cause: The reaction time at reflux was too short. The conversion of the linear precursor and any kinetic cyclic products to the thermodynamically stable tetramer requires several hours at high temperature.

To fix this, repeat the reaction and ensure your heating apparatus can achieve and maintain a vigorous reflux of the diphenyl ether for the entire recommended duration.

Q6: My product seems impure and is difficult to clean up. What are the best practices for purification?

• Initial Precipitation: The standard procedure involves cooling the reaction mixture and precipitating the crude product by adding a large volume of ethyl acetate.[4] This crashes out the calixarene while leaving many impurities dissolved. Thoroughly washing the filtered solid with ethyl acetate, followed by acetic acid and water, is crucial for removing residual solvent and base.[4]

• Recrystallization: The gold standard for purification is recrystallization from boiling toluene. This method yields a highly pure product, but it's important to be aware that 4-tert-butylcalix[1]arene forms a stable 1:1 inclusion complex with toluene .[4]

• Removing Toluene from the Complex: The included toluene molecule is held tightly within the calixarene's cavity. To obtain the pure, solvent-free calixarene, the toluene complex must be dried under high vacuum (<1 mm Hg) at an elevated temperature (>140°C) for an extended period (e.g., 48 hours).[4] For many subsequent reactions, using the toluene complex directly is acceptable, but you must account for its presence when calculating molar equivalents.

Experimental Protocols & Optimization

Protocol 1: Standard Synthesis (Gutsche & Iqbal Method)

This protocol is adapted from the robust and widely cited procedure in Organic Syntheses.[4]

Step 1: Preparation of the Precursor

• To a 3-L three-necked, round-bottomed flask equipped with a mechanical stirrer, add p-tert-butylphenol (100 g, 0.666 mol), 37% formaldehyde solution (62 mL, 0.83 mol), and sodium hydroxide (1.2 g, 0.03 mol) in 3 mL of water.

• Stir the mixture at room temperature for 15 minutes. The flask should be open to the atmosphere.

• Heat the mixture using a heating mantle to 100–120°C for 2 hours. The mixture will become a thick, viscous yellow or brown mass as water evaporates.

• Remove from heat and allow to cool to room temperature.

• Add 800–1000 mL of warm diphenyl ether to the flask and stir until the residue is fully dissolved (this may take over an hour).

Step 2: Pyrolysis and Cyclization

• Fit the flask with a nitrogen inlet and a condenser.

• Heat the solution to 110–120°C while blowing a rapid stream of nitrogen over the surface to facilitate the removal of residual water.

• Once water evolution subsides, heat the mixture vigorously to bring the diphenyl ether to a strong reflux.

• Maintain this reflux for 3–4 hours under a gentle flow of nitrogen.

• Cool the reaction mixture to room temperature.

• Precipitate the product by adding 1.5 L of ethyl acetate and stir for 30 minutes.

• Filter the resulting solid. Wash the filter cake sequentially with two 100-mL portions of ethyl acetate, 200 mL of acetic acid, two 100-mL portions of water, and finally two 50-mL portions of acetone.

• Dry the resulting white-to-beige solid to yield the crude product. Expected yield is approximately 61%.[4]

Protocol 2: Microwave-Assisted Synthesis

Microwave irradiation offers a significant acceleration of the reaction, reducing the time from hours to minutes.[5] This method provides excellent temperature control but requires specialized equipment.

Step 1: One-Pot Reaction

• In a microwave reaction vessel, combine p-tert-butylphenol (0.5 g, 3.33 mmol), 37% formaldehyde solution (0.31 mL, 4.04 mmol), and 10 M aqueous NaOH (15 µL, 0.15 mmol).

• Add a high-boiling solvent mixture such as diphenyl ether/tetraethylene glycol (DPE/TEG, 1:2 ratio, 3 mL).

• Seal the vessel and heat with microwave irradiation to a maximum temperature of 150°C for 5 minutes.

• Follow the manufacturer's instructions for safe cooling and depressurization.

• Work-up the product as described in the standard protocol (precipitation with ethyl acetate, washing).

Quantitative Data Summary

Parameter	Standard Protocol[4]	Microwave Protocol[5]	Rationale / Key Insight
Phenol:Formaldehyde:Base Ratio	1 : 1.25 : 0.045	1 : 1.2 : 0.045	A slight excess of formaldehyde is used to drive the reaction. The base is catalytic.
Solvent	Diphenyl Ether	Diphenyl Ether / TEG	High boiling point is essential for the pyrolysis step.
Temperature (Cyclization)	Reflux (~259°C)	150°C (Max setting)	High thermal energy is required for cyclization.
Reaction Time (Cyclization)	3 - 4 hours	5 minutes	Microwave energy transfer is highly efficient, dramatically reducing reaction time.
Typical Yield	~61%	Modest Yields	While faster, microwave yields may require further optimization of conditions.

Workflow & Troubleshooting Diagrams

Synthesis Workflow

This diagram illustrates the key stages of the standard synthesis procedure.

Caption: General workflow for the synthesis of 4-tert-butylcalix[1]arene.

Troubleshooting Decision Tree

This diagram provides a logical path for diagnosing common synthesis problems.

Caption: Decision tree for troubleshooting common synthesis issues.

References

• Gutsche, C. D.; Iqbal, M. (1989). p-tert-BUTYLCALIX[1]ARENE. Organic Syntheses, 68, 234. Available at: [Link]

• Burilov, V. A., et al. (2018). Synthesis of new p-tert-butylcalix[1]arene-based polyammonium triazolyl amphiphiles and their binding with nucleoside phosphates. Beilstein Journal of Organic Chemistry, 14, 1980–1993. Available at: [Link]

• Eicler, S., et al. (2024). Upper rim-bridged calixarenes. RSC Publishing. Available at: [Link]

• Patel, M. H., & Shrivastav, P. S. (2008). Casting heteracalixarenes from calixarene templates: a unique synthetic strategy. Chemical Communications, 49, 6834-6836. Available at: [Link]

• Moris, S., et al. (2016). Synthesis of Novel p-tert-Butylcalix[1]arene Derivative: Structural Characterization of a Methanol Inclusion Compound. Crystals, 6(9), 114. Available at: [Link]

• Gondal, S., et al. (2011). Rapid and convenient laboratory method for the preparation of p-tert-butylcalix[1]arene using microwave irradiation. Tetrahedron Letters, 52(42), 5453-5455. Available at: [Link]

• Li, X., et al. (2012). Synthesis of p-tert-Butylcalix[1]arene and ether derivative. Advanced Materials Research, 554-556, 1145-1148. Available at: [Link]

• Talotta, C., et al. (2016). Efficient active-template synthesis of calix[5]arene-based oriented pseudorotaxanes and rotaxanes. Organic & Biomolecular Chemistry, 14(43), 10291-10299. Available at: [Link]

• Talotta, C., et al. (2021). Selective access to constitutionally identical, orientationally isomeric calix[5]arene-based[9]rotaxanes by an active template approach. Chemical Science, 12(20), 7048-7056. Available at: [Link]

• Kortus, D., et al. (2022). Synthesis of Monothiacalix[1]arene Using the Fragment Condensation Approach. Molecules, 27(15), 4843. Available at: [Link]

• Burilov, V. A., et al. (2018). Synthesis of new p-tert-butylcalix[1]arene-based polyammonium triazolyl amphiphiles and their binding with nucleoside phosphates. Beilstein Journal of Organic Chemistry, 14, 1980–1993. Available at: [Link]

• Neri, P., et al. (2023). Calix[5]arene-Based[9]Rotaxanes as Prototypes for the Template Synthesis of Molecular Capsules. Molecules, 28(2), 569. Available at: [Link]

• WO 2009/155747 A1. (2009). Modified para-alkylphenol-formaldehyde tackifying resin and process for making the same. Google Patents.

• Kortus, D., et al. (2022). Synthesis of Monothiacalix[1]arene Using the Fragment Condensation Approach. Molecules, 27(15), 4843. Available at: [Link]

• van der Watt, J. A., et al. (2018). ipso-Bromination of tert-butylcalix[1]arenes. Arkivoc, 2018(5), 205-217. Available at: [Link]

• Wikipedia contributors. (2023). Para tertiary butylphenol formaldehyde resin. Wikipedia. Available at: [Link]

• Moris, S., et al. (2016). Synthesis of Novel p-tert-Butylcalix[1]arene Derivative: Structural Characterization of a Methanol Inclusion Compound. ResearchGate. Available at: [Link]

Sources

• 1. Casting heteracalixarenes from calixarene templates: a unique synthetic strategy - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 2. Synthesis of Novel p-tert-Butylcalix[4]arene Derivative: Structural Characterization of a Methanol Inclusion Compound [mdpi.com]
• 3. Para tertiary butylphenol formaldehyde resin - Wikipedia [en.wikipedia.org]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. researchgate.net [researchgate.net]
• 6. Efficient active-template synthesis of calix[6]arene-based oriented pseudorotaxanes and rotaxanes - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. arkat-usa.org [arkat-usa.org]
• 9. Upper rim-bridged calixarenes - RSC Advances (RSC Publishing) DOI:10.1039/D4RA04663C [pubs.rsc.org]

Navigating the Solubility Labyrinth of 4-tert-Butylcalixarene: A Technical Support Guide

Navigating the Solubility Labyrinth of 4-tert-Butylcalix[1]arene: A Technical Support Guide

Welcome to the technical support center for 4-tert-butylcalix[1]arene. This guide is designed for researchers, scientists, and drug development professionals to provide expert insights and practical solutions for overcoming the solubility challenges associated with this versatile macrocycle. As a cornerstone of supramolecular chemistry, understanding and mastering the solubility of 4-tert-butylcalix[1]arene is paramount for its successful application in host-guest chemistry, drug delivery, and materials science.

This document moves beyond simple protocols to explain the underlying principles of why certain methods are effective, empowering you to troubleshoot and adapt procedures to your specific experimental needs.

Frequently Asked Questions (FAQs)

Here we address some of the most common initial questions regarding the solubility of 4-tert-butylcalix[1]arene.

Q1: What is the general solubility profile of 4-tert-butylcalix[1]arene?

A1: 4-tert-butylcalix[1]arene is a non-polar molecule and, as such, is generally insoluble in water and other polar solvents. It exhibits good solubility in various non-polar aromatic and chlorinated organic solvents.[1][2]

Q2: In which organic solvents is 4-tert-butylcalix[1]arene most soluble?

A2: It is readily soluble in solvents such as chloroform, benzene, and toluene.[1][2] Purification often involves recrystallization from chloroform or toluene, which is a testament to its solubility in these media.[1][3]

Q3: Can I dissolve 4-tert-butylcalix[1]arene in alcohols like methanol or ethanol?

A3: While it has limited solubility in lower alcohols, it can be used in combination with other solvents. For instance, a mixture of chloroform and methanol is sometimes used for crystallization, indicating some degree of miscibility and solubility.[4] However, alcohols are generally not the primary choice for achieving high concentrations.

Q4: Is it possible to make 4-tert-butylcalix[1]arene water-soluble?

A4: The parent 4-tert-butylcalix[1]arene is not water-soluble. However, it can be chemically modified to introduce hydrophilic functional groups, which dramatically increases its aqueous solubility. The most common modification is sulfonation to produce p-sulfonatocalix[n]arenes, which are highly water-soluble.[5]

Q5: Does 4-tert-butylcalix[1]arene have any known safety hazards I should be aware of when handling it and its solvents?

A5: While 4-tert-butylcalix[1]arene itself is not classified as hazardous, the organic solvents used to dissolve it, such as chloroform and toluene, are.[6] Always consult the Safety Data Sheet (SDS) for each solvent and handle them in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves and safety goggles.[7]

Troubleshooting Guide: Common Solubility Issues and Solutions

This section provides a systematic approach to resolving common problems encountered during the solubilization of 4-tert-butylcalix[1]arene.

Issue 1: The compound is not dissolving in a recommended solvent (e.g., chloroform, toluene).

Possible Causes and Step-by-Step Solutions:

• Insufficient Solvent Volume: The concentration may be too high for the chosen solvent.

  • Solution: Gradually add more solvent in small increments while stirring until the solid dissolves.

• Low Temperature: Solubility is often temperature-dependent.

  • Solution: Gently warm the mixture while stirring. For many organic solvents, a warm water bath is sufficient. Avoid excessive heat to prevent solvent evaporation.

• Impure Starting Material: Impurities can affect solubility.

  • Solution: Ensure the 4-tert-butylcalix[1]arene is of high purity. If necessary, purify the material by recrystallization. A common method is to dissolve the crude product in boiling toluene and then allow it to cool slowly to form crystals.[3]

• Presence of Water: Trace amounts of water can reduce the solubility in non-polar organic solvents.

  • Solution: Use anhydrous solvents and ensure all glassware is thoroughly dried before use.

Issue 2: The compound precipitates out of solution unexpectedly.

Possible Causes and Step-by-Step Solutions:

• Temperature Fluctuation: A decrease in temperature can cause the compound to crystallize or precipitate.

  • Solution: Maintain a constant temperature, especially for saturated or near-saturated solutions. If precipitation occurs upon cooling, gently warm the solution to redissolve the compound.

• Solvent Evaporation: Evaporation of the solvent will increase the concentration, potentially exceeding the solubility limit.

  • Solution: Keep the container tightly sealed to minimize solvent loss. If evaporation has occurred, add fresh solvent to restore the original volume.

• Introduction of an Anti-Solvent: The addition of a solvent in which the compound is insoluble (an anti-solvent) will cause it to precipitate.

  • Solution: Ensure that any additional reagents or solvents added to the solution are compatible and will not decrease the solubility of the calixarene. This principle is intentionally used for recrystallization, for example, by adding ethyl acetate to a solution in diphenyl ether to precipitate the product.[3]

Issue 3: Formation of a gel or highly viscous solution.

Possible Causes and Step-by-Step Solutions:

• Aggregation: At higher concentrations, calixarenes can self-assemble into larger aggregates, leading to increased viscosity or gel formation.[8][9]

  • Solution 1 (Dilution): Dilute the solution with more of the same solvent.

  • Solution 2 (Temperature): Gently heating the solution can sometimes break up these aggregates.

  • Solution 3 (Sonication): Using an ultrasonic bath can help to disperse aggregates and improve dissolution.

Experimental Protocols

Protocol 1: Standard Solubilization of 4-tert-Butylcalix[1]arene for General Use

• Preparation: Ensure all glassware is clean and dry. Weigh the desired amount of 4-tert-butylcalix[1]arene into a suitable flask.

• Solvent Addition: Add a non-polar solvent such as chloroform or toluene. Start with a volume that is expected to fully dissolve the compound based on its known solubility.

• Dissolution: Stir the mixture at room temperature using a magnetic stirrer.

• Gentle Heating (Optional): If the compound does not dissolve completely, warm the mixture gently in a water bath with continued stirring.

• Filtration (Optional): If any insoluble impurities remain, filter the solution through a syringe filter or a fluted filter paper.

Protocol 2: Preparation of a Water-Soluble Derivative via Sulfonation

This is a generalized protocol and should be performed with appropriate safety precautions and reference to detailed literature procedures.

• Reaction Setup: In a reaction vessel, carefully add 4-tert-butylcalix[1]arene.

• Sulfonating Agent: Slowly add a sulfonating agent, such as concentrated sulfuric acid or chlorosulfonic acid, at a controlled temperature (often cooled in an ice bath).

• Reaction: Allow the reaction to proceed for the specified time at the appropriate temperature, as determined by the specific literature method.

• Quenching and Precipitation: Carefully quench the reaction by pouring the mixture into ice-cold water or a saturated salt solution. The water-soluble sulfonated calixarene will precipitate.

• Purification: The crude product is then collected by filtration and purified, typically by recrystallization from a water/alcohol mixture.

Visualizing the Path to Solubility

The following workflow provides a decision-making process for addressing solubility challenges with 4-tert-butylcalix[1]arene.

Caption: A decision tree for troubleshooting the dissolution of 4-tert-butylcalix[1]arene.

Quantitative Solubility Data

While precise, universally applicable solubility data can be elusive due to variations in experimental conditions (temperature, purity, crystal form), the following table provides an overview of the solubility behavior of 4-tert-butylcalix[1]arene in common laboratory solvents.

Solvent	Formula	Polarity	Solubility	Notes
Water	H₂O	High	Insoluble	[1][2]
Methanol	CH₃OH	High	Sparingly Soluble	Often used as an anti-solvent or in co-solvent systems.[4]
Ethanol	C₂H₅OH	High	Sparingly Soluble
Acetone	C₃H₆O	Medium	Soluble
Chloroform	CHCl₃	Medium	Soluble	[1][2]
Toluene	C₇H₈	Low	Soluble	[1][2]
Benzene	C₆H₆	Low	Soluble	[1][2]
Hexane	C₆H₁₄	Low	Sparingly Soluble

References

• Cole-Parmer. Material Safety Data Sheet - Tetraester 4-Tert-Butylcalix(4)Arene, 95% (TLC). Retrieved from [Link]

• Gutsche, C. D., & Iqbal, M. (1990). p-tert-BUTYLCALIX[1]ARENE. Organic Syntheses, 68, 234. doi:10.15227/orgsyn.068.0234

• MDPI. (2016). Synthesis of Novel p-tert-Butylcalix[1]arene Derivative: Structural Characterization of a Methanol Inclusion Compound. Crystals, 6(9), 114. doi:10.3390/cryst6090114

• MDPI. (2022). Calix[1]arene Polyamine Triazoles: Synthesis, Aggregation and DNA Binding. International Journal of Molecular Sciences, 23(23), 14995. doi:10.3390/ijms232314995

• MDPI. (2023). Aggregation, Cytotoxicity and DNA Binding in a Series of Calix[1]arene Amphiphile Containing Aminotriazole Groups. International Journal of Molecular Sciences, 24(10), 8605. doi:10.3390/ijms24108605

• Liu, Y., et al. (2008). Selective binding behaviors of p-sulfonatocalixarenes in aqueous solution. Journal of Inclusion Phenomena and Macrocyclic Chemistry, 62(1-2), 1-16. doi:10.1007/s10847-008-9447-9

Sources

• 1. 4-tert-Butylcalix[4]arene | 60705-62-6 [chemicalbook.com]
• 2. 4-tert-Butylcalix[4]arene CAS#: 60705-62-6 [m.chemicalbook.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. mdpi.com [mdpi.com]
• 5. supram.nankai.edu.cn [supram.nankai.edu.cn]
• 6. fishersci.com [fishersci.com]
• 7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 8. mdpi.com [mdpi.com]
• 9. Aggregation, Cytotoxicity and DNA Binding in a Series of Calix[4]arene Amphiphile Containing Aminotriazole Groups - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Functionalization of 4-tert-Butylcalixarene

Technical Support Center: Functionalization of 4-tert-Butylcalix[1]arene

Welcome to the technical support center for the functionalization of 4-tert-butylcalix[1]arene. This guide is designed for researchers, scientists, and drug development professionals who are actively working with this versatile macrocycle. Here, you will find in-depth troubleshooting advice and frequently asked questions to navigate the complexities of calixarene chemistry.

The unique chalice-like structure of 4-tert-butylcalix[1]arene, with its distinct upper (para-position) and lower (phenolic-OH) rims, offers a powerful platform for supramolecular chemistry.[2] However, harnessing its full potential requires a nuanced understanding of the challenges inherent in its functionalization, including controlling selectivity, managing steric hindrance, and preventing undesired conformational changes. This guide provides practical, field-proven insights to help you overcome these common experimental hurdles.

Troubleshooting Guide

This section addresses specific problems that can arise during the functionalization of 4-tert-butylcalix[1]arene, offering probable causes and actionable solutions.

Issue 1: Poor or No Yield in Lower Rim Functionalization (O-Alkylation/O-Acylation)

Symptoms:

• Low to no conversion of the starting calixarene observed by TLC or NMR.

• Formation of a complex mixture of partially substituted products.

Probable Causes:

• Inadequate Base Strength or Stoichiometry: The four hydroxyl groups on the lower rim have different pKa values due to a strong intramolecular hydrogen-bonding network that stabilizes the cone conformation.[3] A base that is too weak may not be sufficient to deprotonate the phenolic protons effectively. Conversely, an inappropriate amount of a strong base can lead to a mixture of partially and fully substituted products.

• Steric Hindrance from Bulky Reagents: Large electrophiles can struggle to access the hydroxyl groups, especially for complete functionalization.

• Solvent Effects: The choice of solvent can significantly impact the solubility of the calixarene and the reactivity of the base and electrophile.

• "Template" Ion Effect: The nature of the cation from the base (e.g., Na+, K+, Cs+) can influence the regioselectivity of the reaction by coordinating to the lower rim oxygen atoms.[3]

Solutions & Methodologies:

• Optimize Base Selection and Stoichiometry:

  • For Monosubstitution: Use a weaker base like potassium carbonate (K₂CO₃) or a bulky base to favor single deprotonation.[4] Ionic liquids have also been shown to facilitate selective mono-deprotonation.[5]

  • For Disubstitution (1,3-alternate): A common strategy involves using a base like cesium carbonate (Cs₂CO₃). The larger cesium ion templates the reaction to favor substitution at opposite phenolic units.

  • For Tetrasubstitution: A strong base like sodium hydride (NaH) in an appropriate solvent (e.g., DMF or THF) is typically required to ensure complete deprotonation of all four hydroxyl groups.[6] Use a significant excess of both the base and the alkylating/acylating agent.

• Address Steric Hindrance:

  • If using a bulky electrophile, consider a two-step approach. First, introduce a smaller, more reactive group that can be subsequently modified.

  • Increase reaction times and/or temperature to overcome the activation energy barrier, but monitor for potential side reactions or conformational changes.

• Solvent Considerations:

  • For reactions with strong bases like NaH, anhydrous DMF or THF are standard choices as they effectively dissolve the calixarene salt.

  • Acetonitrile is often used with weaker bases like K₂CO₃.[4]

Issue 2: Lack of Selectivity in Upper Rim Functionalization

Symptoms:

• Obtaining a mixture of products with functional groups at different para-positions.

• Difficulty in isolating the desired regioisomer.

Probable Causes:

• Harsh Reaction Conditions: Aggressive reagents or high temperatures can lead to over-functionalization or loss of selectivity.

• Ineffective Protecting Group Strategy: Functionalization of the upper rim often requires prior modification of the lower rim to lock the conformation and influence the reactivity of the para-positions.[1][7] Failure to do so can result in a mixture of products.

• Steric Influence of tert-Butyl Groups: While the tert-butyl groups direct electrophilic substitution to the para-position, their removal (de-tert-butylation) is a common first step for upper rim modification. Incomplete or non-selective de-tert-butylation will lead to a mixture of starting material and partially debutylated products.[8][9]

Solutions & Methodologies:

• Controlled De-tert-butylation:

  • To achieve selective removal of one or more tert-butyl groups, use a Lewis acid like AlCl₃ in a controlled stoichiometric amount.[8] The reaction progress should be carefully monitored by TLC or HPLC.

  • For complete de-tert-butylation, a large excess of AlCl₃ in a solvent like toluene is typically employed.

• Electrophilic Aromatic Substitution:

  • Nitration: A common method for introducing functional groups that can be further modified (e.g., reduced to amines).[10] Use mild nitrating agents and control the temperature to avoid multiple nitrations. Selective ipso-nitration of tripropoxy-substituted tert-butylcalix[1]arene has been described.

  • Halogenation: Use reagents like N-bromosuccinimide (NBS) or iodine with an oxidizing agent for controlled halogenation.

• Protecting Group Strategy:

  • Before upper rim modification, protect the lower rim hydroxyl groups as ethers (e.g., methyl, propyl, or benzyl ethers). This locks the calixarene in the cone conformation and prevents unwanted side reactions at the lower rim.[11] Benzyl groups are particularly useful as they can be removed later by hydrogenolysis.

Experimental Protocol: Selective 1,3-Dialkylation of the Lower Rim

This protocol is designed to achieve 1,3-disubstitution, a common precursor for further modifications.

• Dissolve 4-tert-butylcalix[1]arene (1.0 eq) in anhydrous DMF.

• Add cesium carbonate (Cs₂CO₃, 2.2 eq) and stir the mixture at room temperature for 30 minutes under an inert atmosphere (N₂ or Ar).

• Add the alkylating agent (e.g., ethyl bromoacetate, 2.2 eq) dropwise to the suspension.

• Heat the reaction to 60-70 °C and monitor its progress by TLC. The reaction may take several hours to 24 hours.

• Cool the reaction to room temperature and pour it into cold, dilute HCl.

• Extract the product with an organic solvent (e.g., dichloromethane or ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the product by column chromatography (silica gel) to isolate the 1,3-dialkylated product.

Issue 3: Conformational Isomerism and Product Characterization

Symptoms:

• Obtaining a mixture of conformers (cone, partial cone, 1,2-alternate, 1,3-alternate).[3][12]

• Complex NMR spectra that are difficult to interpret.[2]

Probable Causes:

• Flexible Lower Rim Substituents: Small O-alkyl groups (like methyl) may not be sufficient to lock the conformation, allowing for ring inversion, especially at higher temperatures.[6]

• Reaction Conditions: Certain reaction conditions can promote conformational changes.

• Incomplete Derivatization: Partially functionalized calixarenes can be more conformationally mobile than their fully substituted counterparts.

Solutions & Methodologies:

• Locking the Conformation:

  • Introduce bulky groups on the lower rim (e.g., propyl or larger) to increase the energy barrier for ring inversion.[6]

  • Bridging two adjacent or opposite hydroxyl groups on the lower rim can also rigidly fix the conformation.[3][13]

• Characterization Techniques:

  • NMR Spectroscopy: This is the most powerful tool for determining the conformation.

    • ¹H NMR: The pattern of the methylene bridge protons (Ar-CH₂-Ar) is diagnostic. In the cone conformation, this typically appears as a pair of doublets due to the protons being in different chemical environments. Other conformations will show more complex splitting patterns or singlets.

    • ¹³C NMR: The chemical shift of the methylene bridge carbon can also be used to determine the conformation.[14]

    • 2D NMR (COSY, HSQC, HMBC, NOESY): These techniques are invaluable for assigning complex spectra and confirming through-space interactions that are characteristic of specific conformers.[10]

  • X-ray Crystallography: Provides unambiguous structural information, including the conformation in the solid state.[15]

Table 1: Diagnostic ¹H NMR Signals for Methylene Bridge Protons in Functionalized Calix[1]arenes

Conformation	Methylene Proton (Ar-CH₂-Ar) Signal
Cone	Pair of doublets (AX system), ~3.5 and 4.5 ppm
Partial Cone	More complex, often multiple pairs of doublets or singlets
1,2-Alternate	Two singlets
1,3-Alternate	One singlet

Note: Chemical shifts are approximate and can vary depending on the substituents and solvent.

Frequently Asked Questions (FAQs)

Q1: Why is the functionalization of the upper rim more challenging than the lower rim?

A: Functionalization of the upper rim is generally more difficult for several reasons.[1] First, it often requires the removal of the sterically bulky tert-butyl groups, which can be a challenging reaction to control selectively. Second, electrophilic substitution on the aromatic rings requires harsher conditions than the nucleophilic substitution at the phenolic hydroxyls. Finally, to achieve selectivity on the upper rim, the lower rim usually needs to be derivatized first to lock the conformation and prevent side reactions, adding extra steps to the synthesis.

Q2: How can I improve the water solubility of my functionalized calixarene?

A: To make calixarenes water-soluble, you need to introduce hydrophilic functional groups.[3] Common strategies include:

• Sulfonation: Introducing sulfonate groups (-SO₃H) on the upper rim.[7]

• Carboxylation: Adding carboxylic acid groups (-COOH) to either the upper or lower rim.[3]

• Ammonium Groups: Functionalizing with quaternary ammonium salts for cationic water solubility.

• PEGylation: Attaching polyethylene glycol (PEG) chains to the lower rim.[16]

Q3: What is the "template effect" in lower rim functionalization?

A: The template effect refers to the use of a metal cation (from the base) to direct the regioselectivity of a reaction.[3] The size of the cation influences how it coordinates with the oxygen atoms of the lower rim. For example, a large cation like Cs⁺ is known to template the 1,3-dialkylation by bridging the two opposite phenolic oxygens, making them more nucleophilic.

Q4: Can the methylene bridges of the calixarene be functionalized?

A: Yes, while less common, the methylene bridges can be functionalized.[17][18][19] This typically involves oxidation to a quinone methide intermediate, followed by nucleophilic addition. This route allows for the introduction of a wide range of functional groups directly onto the calixarene backbone.

Visualizing Functionalization Pathways

Below are diagrams illustrating key concepts in 4-tert-butylcalix[1]arene functionalization.

References

• 1. researchgate.net [researchgate.net]
• 2. chemrxiv.org [chemrxiv.org]
• 3. Functionalized Calixarenes as Promising Antibacterial Drugs to Face Antimicrobial Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Lower-Rim Substituted Calixarenes and Their Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Selective monoalkylation of p-tert-butylcalix-[4]-arene in a methyl carbonate ionic liquid - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 6. kyushu-u.elsevierpure.com [kyushu-u.elsevierpure.com]
• 7. Functionalized Calixarenes as Promising Antibacterial Drugs to Face Antimicrobial Resistance [mdpi.com]
• 8. ris.utwente.nl [ris.utwente.nl]
• 9. pubs.acs.org [pubs.acs.org]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Selective 1,2-functionalization of calix[4]arenes at the lower rim. Synthesis of a new type of bis-calixcrown ether - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Synthesis of Novel p-tert-Butylcalix[4]arene Derivative: Structural Characterization of a Methanol Inclusion Compound | MDPI [mdpi.com]
• 16. Protein–Calixarene Complexation: From Recognition to Assembly - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Functionalization of the methylene groups of p-tert-butylcalix[4]arene: S-C, N-C, and C-C bond formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. pubs.acs.org [pubs.acs.org]
• 19. cris.huji.ac.il [cris.huji.ac.il]

Calixarene Synthesis Technical Support Center: Mastering the Petrolite Procedure

Welcome to the technical support center for calixarene synthesis, specifically focusing on optimizing the yield of the "Petrolite procedure" and its modern variations. This guide is designed for researchers, scientists, and drug development professionals who are actively engaged in the synthesis of these versatile macrocycles. As a Senior Application Scientist with extensive experience in synthetic organic chemistry, I aim to provide not just protocols, but a deeper understanding of the causality behind experimental choices, empowering you to troubleshoot and enhance your synthetic outcomes.

The synthesis of calixarenes, while conceptually straightforward, is often plagued by challenges such as low yields, the formation of complex mixtures of different ring sizes, and purification difficulties.[1] This guide is structured to directly address these common pain points in a practical, question-and-answer format, grounded in established chemical principles and supported by authoritative literature.

Frequently Asked Questions (FAQs)

Here, we address some of the fundamental questions regarding the Petrolite procedure for calixarene synthesis.

Q1: What is the "Petrolite procedure" for calixarene synthesis?

The "Petrolite procedure" is a historically significant one-step method for synthesizing calixarenes, first described in the patent literature by chemists at the Petrolite Corporation.[2] It involves the base-catalyzed condensation of a para-substituted phenol, most commonly p-tert-butylphenol, with formaldehyde in a high-boiling solvent like xylene.[2] This procedure typically yields a mixture of calixarenes, with the cyclic octamer (p-tert-butylcalix[3]arene) often being a major product.[2]

Q2: What are the key factors influencing the yield and ring size of the calixarene product?

The outcome of the Petrolite procedure is highly sensitive to several experimental parameters. Finely tuned starting materials and reaction conditions are crucial for achieving efficient synthesis and avoiding complex mixtures of linear and cyclic oligomers.[1] The most critical factors include:

• The choice of base: The nature of the alkali metal hydroxide (e.g., NaOH, KOH, RbOH, CsOH) plays a significant role in determining the final calixarene ring size due to the "template effect."[4][5]

• Reactant stoichiometry: The ratio of phenol, formaldehyde, and base must be carefully controlled.

• Solvent: High-boiling aromatic solvents like xylene or diphenyl ether are commonly used to achieve the necessary reaction temperatures.[2][6]

• Temperature and Reaction Time: These parameters influence the kinetics and thermodynamics of the reaction, affecting the distribution of linear oligomers and cyclic products.[7]

• Water Removal: Efficient removal of water, a byproduct of the condensation reaction, is essential to drive the equilibrium towards product formation.[8]

Q3: What is the "template effect" in calixarene synthesis?

The template effect refers to the ability of alkali metal cations to direct the cyclization of linear phenol-formaldehyde oligomers to form specific calixarene ring sizes. The size of the cation influences which cyclic structure is preferentially formed. Larger cations like Rb⁺ and Cs⁺ tend to favor the formation of larger calixarenes, such as the hexamer and octamer, by coordinating with the oxygen atoms of the precursor and organizing it into a conformation that leads to the larger ring.[4][5] Conversely, smaller cations can favor smaller ring sizes.

Troubleshooting Guide

This section provides solutions to specific problems you may encounter during your calixarene synthesis experiments.

Problem	Probable Cause(s)	Solution(s)
Low or No Yield of Calixarene	1. Incomplete reaction due to insufficient heating or reaction time. 2. Presence of water in the reaction mixture. 3. Incorrect stoichiometry of reactants. 4. Ineffective base.	1. Ensure the reaction is heated to reflux in a suitable high-boiling solvent (e.g., xylene, diphenyl ether) for the recommended duration (typically several hours).[2][8] 2. Use a Dean-Stark trap to azeotropically remove water during the reaction. Ensure all reagents and glassware are dry.[8] 3. Carefully measure and use the correct molar ratios of phenol, formaldehyde, and base as specified in the protocol. 4. Use fresh, high-quality alkali metal hydroxide. LiOH is noted to be considerably inferior for the synthesis of p-tert-butylcalix[3]arene.[2]
Formation of an Intractable Mixture or Linear Polymers	1. Reaction conditions favoring linear oligomerization over cyclization. 2. Insufficiently strenuous pyrolysis conditions in two-step procedures. 3. Use of highly reactive aldehydes like formaldehyde can lead to rapid, uncontrolled polymerization.	1. Optimize the base concentration and type. For example, a higher concentration of base like KOH or RbOH can favor the formation of the cyclic hexamer.[8][9] 2. For the synthesis of p-tert-butylcalix[10]arene via the two-step method, ensure the pyrolysis of the precursor is carried out at a sufficiently high temperature (e.g., refluxing diphenyl ether).[11] 3. Carefully control the addition of formaldehyde and the reaction temperature to manage the reaction rate.
Product "Oils Out" During Recrystallization	1. The melting point of the compound is lower than the boiling point of the solvent. 2. The presence of significant impurities. 3. The solution is supersaturated, and the compound is precipitating too quickly.	1. Choose a solvent or solvent mixture with a lower boiling point. 2. Attempt to purify the crude product by other means (e.g., column chromatography) before recrystallization. 3. Re-dissolve the oil by heating and add a small amount of additional solvent. Allow the solution to cool more slowly to encourage crystal formation.
Difficulty in Isolating a Specific Calixarene Ring Size	The reaction inherently produces a mixture of different calixarenes.	1. Reaction Control: Tailor the reaction conditions to favor the desired ring size. For example, using NaOH in xylene tends to produce the cyclic octamer, while KOH or RbOH can favor the hexamer.[2][8] 2. Fractional Crystallization: Carefully perform fractional crystallization from appropriate solvents. For instance, the less soluble p-tert-butylcalix[3]arene can often be precipitated first from the reaction mixture.[2] The more soluble tetramer and hexamer may be found in the filtrate.[2] 3. Chromatography: For smaller scale purifications, column chromatography can be effective in separating different calixarenes.
Crude Product is a Tarry, Insoluble Mass	Excessive polymerization has occurred.	This is often difficult to salvage. Prevention is key. Ensure: - Efficient stirring to prevent localized overheating. - Gradual heating to control the initial reaction rate. - The correct ratio of formaldehyde to phenol is used; an excess of formaldehyde can promote polymer formation.

Experimental Protocols

Here are detailed, step-by-step methodologies for the synthesis of common p-tert-butylcalix[n]arenes.

Protocol 1: Synthesis of p-tert-Butylcalix[3]arene

This protocol is a classic example of the one-step Petrolite procedure.

Materials:

• p-tert-Butylphenol (100 g, 0.67 mol)

• Paraformaldehyde (35 g, ~1.1 mol)

• 10 N Sodium Hydroxide (2.0 mL, 0.02 mol)

• Xylene (600 mL)

• Toluene, Ether, Acetone, Water, Chloroform for washing and recrystallization

Procedure:

• Combine p-tert-butylphenol, paraformaldehyde, and 10 N sodium hydroxide in 600 mL of xylene in a 2-L three-necked round-bottomed flask equipped with a mechanical stirrer and a Dean-Stark trap.[2]

• Replace the air in the flask with nitrogen.

• Heat the stirred mixture to reflux. A homogeneous solution should form after about 30 minutes, and a white precipitate will begin to appear after approximately 1 hour.[2]

• Continue refluxing for 4 hours.[2]

• Allow the reaction mixture to cool to room temperature.

• Collect the precipitate by filtration.

• Wash the crude product sequentially with 400 mL portions of toluene, ether, acetone, and water.[2]

• Dry the product under reduced pressure.

• Recrystallize the crude product from boiling chloroform. Dissolve the solid in approximately 1600 mL of boiling chloroform, concentrate the solution to about 1200 mL, and then cool to room temperature to allow for crystallization.[2]

• Collect the purified product by filtration. Expected yield: 62-65%.[2]

Protocol 2: Synthesis of p-tert-Butylcalix[12]arene

This procedure utilizes a higher concentration of a different base (potassium hydroxide) to favor the formation of the cyclic hexamer.

Materials:

• p-tert-Butylphenol (100 g, 0.665 mol)

• 37% Formalin solution (135 mL, 1.8 mol HCHO)

• Potassium Hydroxide pellets (15 g, 0.227 mol)

• Xylene (1 L)

• Chloroform, 1 N Hydrochloric Acid, Acetone for workup and recrystallization

Procedure:

• In a 2-L three-necked round-bottomed flask equipped with a mechanical stirrer and a Dean-Stark trap, combine p-tert-butylphenol, formalin, and potassium hydroxide.[8]

• Heat and stir the mixture for 2 hours while blowing a stream of nitrogen over the surface to aid in water removal. The mixture will become a thick, taffy-like mass.[8]

• Add 1 L of xylene to dissolve the semi-solid mass and bring the solution to a rapid reflux. A precipitate should form after about 30 minutes.[8]

• Continue refluxing for 3 hours.[8]

• Cool the mixture to room temperature and collect the precipitate by filtration.

• Wash the crude product with xylene and dry.

• Powder the crude product and dissolve it in 2.5 L of chloroform.

• Wash the chloroform solution with 800 mL of 1 N hydrochloric acid, then with water.[8]

• Dry the chloroform solution over magnesium sulfate, filter, and concentrate to about 1 L.

• Add 1 L of hot acetone to the boiling chloroform solution to induce crystallization.[8]

• Cool the solution and collect the purified product by filtration.

Visualization of Key Processes

To further clarify the experimental and logical workflows, the following diagrams are provided.

Troubleshooting Workflow for Low Calixarene Yield

Caption: A logical workflow for diagnosing and resolving low yield issues in calixarene synthesis.

Generalized Calixarene Synthesis and Purification Workflow

Sources

• 1. Calixarene - Wikipedia [en.wikipedia.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. sunankalijaga.org [sunankalijaga.org]
• 4. tandfonline.com [tandfonline.com]
• 5. Regioisomers of singly bridged calix[6]crown-6 and their heavy alkali metal complexes: a molecular baseball glove for caesium(I) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scribd.com [scribd.com]
• 7. The synthesis and characterization of giant Calixarenes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. researchgate.net [researchgate.net]
• 10. asianpubs.org [asianpubs.org]
• 11. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Enhancing the Stability of 4-tert-Butylcalixarene-Guest Complexes

Welcome to the technical support center dedicated to the fascinating world of 4-tert-butylcalixarene host-guest chemistry. This guide is designed for researchers, scientists, and drug development professionals who are actively working with these versatile macrocycles. My goal is to provide you with not just protocols, but the underlying scientific reasoning to empower you to troubleshoot and optimize your experiments effectively.

Frequently Asked Questions (FAQs)

Here, we address some of the most common initial questions that arise when working with 4-tert-butylcalixarene.

Q1: What is 4-tert-butylcalix[1]arene and why is it a popular host molecule?

A: 4-tert-butylcalixarene is a cyclic molecule made up of four phenol units linked by methylene bridges.[2] Its defining feature is a three-dimensional, basket-shaped structure with a hydrophobic cavity.[2][3] This unique architecture makes it an excellent host for a variety of guest molecules, ranging from small organic solvents to larger biomolecules.[3][4][5] The tert-butyl groups on the upper rim enhance its solubility in common organic solvents, while the hydroxyl groups on the lower rim provide a site for chemical modification to tune its properties.[3][6]

Q2: What are the primary forces driving the formation of 4-tert-butylcalixarene-guest complexes?

A: The stability of these complexes arises from a combination of non-covalent interactions. The most significant of these are often hydrophobic interactions, where the non-polar guest molecule is driven into the hydrophobic cavity of the calixarene to minimize its contact with a polar solvent.[7] Other important contributors include van der Waals forces, π-π stacking interactions between the aromatic rings of the host and guest, and cation-π interactions if the guest is positively charged.[2][8] For modified calixarenes, hydrogen bonding and electrostatic interactions can also play a crucial role.[2]

Q3: My 4-tert-butylcalixarene won't dissolve. What am I doing wrong?

A: While the tert-butyl groups improve solubility compared to the parent calixarene, it can still be challenging to dissolve in certain solvents.[9] The choice of solvent is critical. Toluene, chloroform, and dichloromethane are generally good starting points. If you are working in more polar solvents, solubility can be significantly lower. Gentle heating and sonication can aid dissolution. For aqueous applications, it is often necessary to use chemically modified, water-soluble calixarenes, such as sulfonated derivatives.[10]

Q4: How can I confirm that I have successfully formed a host-guest complex?

A: Several analytical techniques can be used to confirm complex formation. Nuclear Magnetic Resonance (NMR) spectroscopy is one of the most powerful tools, as the chemical shifts of the guest protons will often shift upfield upon inclusion into the calixarene cavity due to the shielding effect of the aromatic rings.[11][12] Isothermal Titration Calorimetry (ITC) can provide thermodynamic data on the binding affinity, stoichiometry, and enthalpy and entropy of complexation.[1][13] Other useful techniques include UV-Vis and fluorescence spectroscopy, X-ray crystallography for solid-state characterization, and mass spectrometry.[5][14][15]

Troubleshooting Guides

This section provides solutions to specific problems you might encounter during your experiments.

Issue 1: Low or No Complex Formation Observed

Potential Causes & Solutions:

• Inappropriate Solvent Choice: The solvent plays a critical role in complex stability. A solvent that strongly solvates either the host or the guest can compete with complex formation, leading to low stability.[16] Conversely, a solvent that is too "good" at solvating the complex can also be detrimental.

  • Troubleshooting Step: Systematically screen a range of solvents with varying polarities. For instance, if you are working in a highly polar solvent like methanol, consider switching to a less polar one like acetonitrile, which has been shown to enhance complex stability in some cases.[16] The inclusion of a solvent molecule within the calixarene cavity can sometimes stabilize the complex.[3][16]

• Size and Shape Mismatch: The guest molecule may be too large or of an incompatible shape to fit within the calixarene cavity.

  • Troubleshooting Step: Before beginning experiments, use molecular modeling software to perform a simple docking study to visualize the potential fit of your guest within the 4-tert-butylcalix[1]arene cavity. This can provide a preliminary indication of steric hindrance.

• Unfavorable Thermodynamics: The enthalpy and/or entropy of complexation may be unfavorable under your experimental conditions.

  • Troubleshooting Step: Use Isothermal Titration Calorimetry (ITC) to directly measure the thermodynamic parameters of the interaction.[1][13] This will provide a definitive answer as to whether a stable complex is forming and what the driving forces are.

Issue 2: Difficulty in Obtaining High-Quality Crystals of the Complex for X-ray Diffraction

Potential Causes & Solutions:

• Poor Solubility of the Complex: The complex may be precipitating out of solution too quickly, leading to the formation of amorphous powder instead of single crystals.

  • Troubleshooting Step: Employ slow crystallization techniques. Vapor diffusion (either liquid-vapor or solid-vapor) is often successful. Layering a solution of the host over a solution of the guest (or vice-versa) with a buffer layer can also promote slow crystal growth. Experiment with a variety of solvent systems and concentrations.

• Conformational Flexibility: 4-tert-butylcalix[1]arene can exist in several conformations (cone, partial cone, 1,2-alternate, and 1,3-alternate).[17][18] This conformational flexibility can hinder the formation of a well-ordered crystal lattice.

  • Troubleshooting Step: The cone conformation is generally the most stable due to intramolecular hydrogen bonding between the lower rim hydroxyl groups.[18] Performing crystallization at lower temperatures can sometimes favor the more stable cone conformation. The choice of solvent can also influence the conformation.[19]

• Presence of Impurities: Even small amounts of impurities can disrupt crystal growth.

  • Troubleshooting Step: Ensure that both the 4-tert-butylcalix[1]arene and the guest molecule are of the highest possible purity. Recrystallization of the starting materials may be necessary.

Issue 3: Inconsistent or Non-Reproducible Binding Data from ITC or NMR Titrations

Potential Causes & Solutions:

• Inaccurate Concentration Determination: Errors in the concentrations of the host or guest will lead to inaccurate binding constants.

  • Troubleshooting Step: Accurately determine the concentrations of your stock solutions using a reliable method, such as UV-Vis spectroscopy with a known extinction coefficient or by quantitative NMR (qNMR).

• Presence of Competing Equilibria: The guest molecule may be self-associating or interacting with other components in the solution, leading to complex binding isotherms.

  • Troubleshooting Step: Simplify the experimental system as much as possible. Use a well-defined buffer system if working in aqueous solutions. If self-association of the guest is suspected, perform control experiments (e.g., ITC titration of the guest into the buffer) to quantify this effect.

• Instrumental Artifacts: Improperly cleaned or calibrated instruments can lead to erroneous data.

  • Troubleshooting Step: Ensure that the ITC cell and syringe are thoroughly cleaned between experiments. Regularly calibrate the instrument according to the manufacturer's instructions. For NMR, ensure proper shimming and temperature control.

Experimental Protocols

Here are detailed, step-by-step methodologies for key experiments.

Protocol 1: Synthesis of 4-tert-Butylcalix[1]arene

This protocol is adapted from established literature procedures.[20]

Materials:

• p-tert-butylphenol

• 37% Formaldehyde solution

• Sodium hydroxide

• Diphenyl ether

• Ethyl acetate

• Toluene

• Acetic acid

• Acetone

• Water

Procedure:

• Preparation of the Precursor: In a three-necked round-bottom flask equipped with a mechanical stirrer, combine p-tert-butylphenol, 37% formaldehyde solution, and a catalytic amount of sodium hydroxide in water.[20]

• Heat the mixture with stirring at 100-120°C for 2 hours. The mixture will become a thick, viscous mass.[20]

• Allow the reaction to cool to room temperature and dissolve the residue in warm diphenyl ether.[20]

• Pyrolysis: Heat the solution to 110-120°C with stirring under a stream of nitrogen to remove water.[20]

• Once water evolution subsides, fit the flask with a condenser and heat to reflux for 3-4 hours under a gentle flow of nitrogen.[20]

• Cool the reaction mixture to room temperature and precipitate the product by adding ethyl acetate.[20]

• Filter the solid and wash sequentially with ethyl acetate, acetic acid, water, and acetone to yield the crude product.[20]

• Recrystallization: Dissolve the crude product in boiling toluene, concentrate the solution, and allow it to cool to obtain crystalline 4-tert-butylcalix[1]arene. Note that the product from toluene crystallization is a 1:1 complex with toluene, which can be removed by drying under high vacuum at an elevated temperature.[20]

Protocol 2: Characterization of Host-Guest Complexation by ¹H NMR Titration

Materials:

• 4-tert-butylcalix[1]arene

• Guest molecule

• Deuterated solvent (e.g., CDCl₃, CD₃CN)

• NMR tubes

Procedure:

• Prepare a stock solution of the 4-tert-butylcalix[1]arene host in the chosen deuterated solvent at a known concentration (e.g., 1 mM).

• Prepare a stock solution of the guest molecule in the same deuterated solvent at a significantly higher concentration (e.g., 20 mM).

• Add a fixed volume of the host solution to an NMR tube.

• Acquire a ¹H NMR spectrum of the host alone.

• Perform a stepwise addition of small aliquots of the guest stock solution to the NMR tube containing the host.

• Acquire a ¹H NMR spectrum after each addition, ensuring the solution is thoroughly mixed.

• Monitor the chemical shifts of the host and/or guest protons. A significant upfield shift of the guest protons is indicative of inclusion into the calixarene cavity.[11]

• Plot the change in chemical shift (Δδ) against the guest concentration. The data can be fitted to a suitable binding model (e.g., 1:1, 1:2) to determine the association constant (Ka).

Protocol 3: Determination of Thermodynamic Parameters by Isothermal Titration Calorimetry (ITC)

Materials:

• 4-tert-butylcalix[1]arene

• Guest molecule

• Appropriate solvent (degassed)

Procedure:

• Prepare a solution of the 4-tert-butylcalix[1]arene host in the chosen solvent at a known concentration (e.g., 0.1 mM).

• Prepare a solution of the guest molecule in the same solvent at a concentration 10-20 times higher than the host (e.g., 1-2 mM).

• Degas both solutions thoroughly to prevent the formation of air bubbles in the ITC cell and syringe.

• Load the host solution into the ITC sample cell and the guest solution into the injection syringe.

• Set the experimental parameters, including the cell temperature, injection volume, and spacing between injections.

• Perform the titration experiment, injecting the guest solution into the host solution.

• A control experiment, injecting the guest solution into the pure solvent, should be performed to account for the heat of dilution.

• Subtract the heat of dilution from the experimental data and analyze the resulting binding isotherm to determine the stoichiometry (n), binding constant (Ka), and enthalpy of binding (ΔH). The Gibbs free energy (ΔG) and entropy of binding (ΔS) can then be calculated.

Visualization of Key Concepts

To aid in understanding, the following diagrams illustrate important aspects of 4-tert-butylcalixarene chemistry.

Caption: A simplified representation of the dynamic equilibrium between the free host and guest and the resulting host-guest complex.

Caption: A diagram illustrating the key factors that influence the stability of 4-tert-butylcalixarene-guest complexes and the corresponding intermolecular forces involved.

Data Summary

The following table summarizes typical binding affinities for 4-tert-butylcalixarene with various guests, highlighting the influence of the guest's nature.

Guest Molecule	Solvent	Association Constant (Kₐ) (M⁻¹)	Primary Driving Force
Toluene	CDCl₃	~10²	π-π stacking, Hydrophobic
Pyridine	CDCl₃	~10²	Cation-π (if protonated), π-π stacking
Alkylammonium Ions	Water (with sulfonated calixarene)	10³ - 10⁵	Cation-π, Hydrophobic
Small Peptides	Aqueous Buffer (with functionalized calixarene)	10⁴ - 10⁶	Multiple interactions

Note: These are approximate values and can vary significantly with experimental conditions.

References

• Gutsche, C. D.; Iqbal, M. p-tert-BUTYLCALIX[1]ARENE. Org. Synth.1990 , 68, 234.

• Buvári, Z.; Szabó, Z.; Biczók, L. The Effect of Specific Solvent–Solute Interactions on Complexation of Alkali-Metal Cations by a Lower-Rim Calix[1]arene Amide Derivative. Inorg. Chem.2012 , 51 (15), 8345–8353.

• Vallejos, J.; et al. Synthesis of Novel p-tert-Butylcalix[1]arene Derivative: Structural Characterization of a Methanol Inclusion Compound. Molecules2017 , 22 (11), 1894.

• Crowley, P. B. Protein–Calixarene Complexation: From Recognition to Assembly. Acc. Chem. Res.2022, 55 (16), 2269–2280.

• Burilov, V. A.; et al. Synthesis of new p-tert-butylcalix[1]arene-based polyammonium triazolyl amphiphiles and their binding with nucleoside phosphates. Beilstein J. Org. Chem.2018 , 14, 1846–1855.

• Ben-Amor, M.; et al. Investigation of Host–Guest Stability Constants of Calix[n]arenes Complexes with Aromatic Molecules by RP-HPLC Method. J. Liq. Chromatogr.

• Cardoso, M.; Beauchemin-Ratté, J.; Schaper, F. Solution and solid-state structures of dibenzylamino calix[1]arene with complexed solvent molecules. ChemRxiv. 2021 .

• van der Gucht, J.; et al. Controlling the Processability and Stability of Supramolecular Polymers Using the Interplay of Intra- and Intermolecular Interactions. Macromolecules2022, 55 (16), 7245–7255.

• Burilov, V. A.; et al. Synthesis of new p-tert-butylcalix[1]arene-based polyammonium triazolyl amphiphiles and their binding with nucleoside phosphates. Beilstein J. Org. Chem.2018 , 14, 1846–1855.

• Crowley, P. B. Protein–Calixarene Complexation: From Recognition to Assembly. Acc. Chem. Res.2022, 55 (16), 2269–2280.
• Rebek, J. Host–Guest Chemistry of Calixarene Capsules. Isr. J. Chem.2017, 57 (3-4), 228–236.
• Panchal, S.; et al. Preparation and physicochemical characterization of carbamazepine (CBMZ): Para-sulfonated calix[n]arene inclusion complexes. J. Incl. Phenom. Macrocycl. Chem.2014, 80 (3-4), 319–328.
• Yablokov, V. A.; et al. Supramolecular Carotenoid Complexes of Enhanced Solubility and Stability—The Way of Bioavailability Improvement. Molecules2021, 26 (11), 3144.
• Alagbe, B. D.; Gibb, B.; Ashbaugh, H. Crowding agents stabilize supramolecular assembly. Abstr. Pap. Am. Chem. Soc.2022.

• Van Geet, M.; et al. Synthesis of 2-Alkyl- and 2-Carboxy-p-tert-butylcalix[1]arenes via the Lithiation of Tetramethoxy-p-tert-butylcalix[1]arene. Org. Lett.2000 , 2 (8), 1085–1088.

• Brouwer, E. B.; et al. NMR crystallography of p-tert-butylcalix[1]arene host-guest complexes using 1H complexation-induced chemical shifts. Phys. Chem. Chem. Phys.2008 , 10 (26), 3857–3860.

• Crowley, P. B. Protein-Calixarene Complexation: From Recognition to Assembly. Acc. Chem. Res.2022, 55 (16), 2269–2280.
• van der Gucht, J.; et al. Controlling the Processability and Stability of Supramolecular Polymers Using the Interplay of Intra- and Intermolecular Interactions. Macromolecules2022, 55 (16), 7245–7255.
• Muhammad, S.; et al. Stacking interactions in stabilizing supramolecular assembly of M[9C]2M complexes: dynamic stability with remarkable nonlinear optical features. Phys. Chem. Chem. Phys.2021, 23 (28), 15068–15079.

• Nachtigall, F. F.; Lazzarotto, M.; Nome, F. Interaction of Calix[1]arene and Aliphatic Amines: A Combined NMR, Spectrophotometric and Conductimetric Investigation. J. Braz. Chem. Soc.2002 , 13 (3), 297–301.

• Harris, A. R.; et al. Experimental and Computational NMR Strategies to Identify Constrained Conformers of Modified Calix[1]arenes. ChemRxiv. 2023 .

• Amendola, V.; et al. Critical Analysis of Association Constants between Calixarenes and Nitroaromatic Compounds Obtained by Fluorescence. Implications for Explosives Sensing. Int. J. Mol. Sci.2023, 24 (7), 6393.
• Wang, G.-S.; et al. Preparation and characterization of inclusion complexes of topotecan with sulfonatocalixarene. J. Incl. Phenom. Macrocycl. Chem.2011, 69 (3-4), 361–366.
• Liu, Y.; et al. Complexation of Calixarenes with Anaesthetics Guests. ChemistryViews. 2012.
• de la Torre, M. C.; et al. Calixarenes: Generalities and Their Role in Improving the Solubility, Biocompatibility, Stability, Bioavailability, Detection, and Transport of Biomolecules. Int. J. Mol. Sci.2019, 20 (5), 1153.
• Singh, N.; et al. Calixarene-mediated host–guest interactions leading to supramolecular assemblies: visualization by microscopy. Chem. Commun.2017, 53 (5), 843–859.
• Steed, J. W. Calixarenes. DAV University.

• Guo, H.; et al. A p-tert-Butyldihomooxacalix[1]arene Based Soft Gel for Sustained Drug Release in Water. Front. Chem.2020 , 8, 144.

• Rivera, A.; et al. Host-Guest Interactions between Calixarenes and Cp2NbCl2. Int. J. Mol. Sci.2011, 12 (9), 5646–5659.
• Sharma, R.; et al. potential polymer for drug delivery – calixarene. World J. Pharm. Res.2017, 6 (13), 522–534.
• NPTEL-NOC IITM.

• Wilson, L. R. B.; et al. The coordination chemistry of p-tert-butylcalix[1]arene with paramagnetic transition and lanthanide metal ions: an Edinburgh Perspective. Dalton Trans.2022 , 51 (11), 4153–4168.

• Bryant, G.; et al. Tetra‐Substituted p‐Tert‐Butylcalix[1]Arene with Phosphoryl and Salicylamide Functional Groups: Synthesis, Complexation and Selective Extraction of f‐Element Cations. ChemistrySelect2022 , 7 (7), e202104325.

• Wilson, L. R. B.; et al. The coordination chemistry of p-tert-butylcalix[1]arene with paramagnetic transition and lanthanide metal ions: an Edinburgh Perspective. Dalton Trans.2022 , 51 (11), 4153–4168.

• Kumar, P.; et al. Calixarene-Metal Complexes in Lactide Polymerization: The Story so Far. ACS Omega2023, 8 (15), 13575–13593.

• Chen, Y.; et al. The synthesis of p- tert-butyl thiacalix[1]arenes functionalized with secondary amide groups at the lower rim and their extraction properties and self-assembly into nanoscale aggregates. New J. Chem.2015 , 39 (2), 1168–1176.

• Memon, S.; et al. Design and synthesis of Calixarene. J. Saudi Chem. Soc.2015, 19 (6), 635–651.
• Gutsche, C. D.; et al. Calixarenes. 22. Synthesis, properties, and metal complexation of aminocalixarenes. J. Am. Chem. Soc.1990, 112 (13), 5149–5158.

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Technical Support Center: Optimizing Upper Rim Functionalization of Calixarenes

Welcome to the technical support center for calixarene modification. This guide is designed for researchers, medicinal chemists, and materials scientists engaged in the synthesis of functionalized calixarenes. Here, we address common challenges encountered during the electrophilic substitution of the upper rim, providing practical, field-tested solutions and the scientific rationale behind them. Our goal is to empower you to troubleshoot effectively, optimize your reaction conditions, and achieve your synthetic targets with higher purity and yield.

Section 1: Frequently Asked Questions (FAQs)

This section provides quick answers to common high-level questions regarding upper rim functionalization.

Q1: What are the most common strategies for functionalizing the upper rim of a calixarene?

A1: The upper rim, comprising the para-positions of the phenolic units, is electron-rich and thus amenable to electrophilic aromatic substitution.[1][2] The most common methods include nitration, formylation, halogenation, and acylation.[2][3] For calixarenes bearing p-tert-butyl groups, functionalization often proceeds via an ipso-substitution, where the bulky tert-butyl group is replaced by the incoming electrophile, such as a nitro (-NO₂) or formyl (-CHO) group.[4][5]

Q2: Why is my upper rim functionalization reaction giving low or no yield?

A2: Low yields can stem from several factors:

• Insufficient Electrophilicity: The electrophile may not be strong enough to react with the electron-rich aromatic rings of the calixarene, especially if the lower rim hydroxyl groups are deprotonated, which reduces the ring's activation.

• Steric Hindrance: The bulky nature of the calixarene scaffold can impede the approach of the electrophile.[6]

• Poor Solubility: Calixarenes are often poorly soluble in common reaction solvents, leading to heterogeneous mixtures and inefficient reactions.

• Sub-optimal Temperature: The reaction may require higher temperatures to overcome the activation energy barrier, or conversely, lower temperatures to prevent decomposition of the electrophile or product.

• Incorrect Stoichiometry: An improper ratio of electrophile to calixarene can lead to incomplete reaction or the formation of undesired side products.

Q3: How can I control the degree of substitution on the upper rim (e.g., mono-, di-, vs. tetra-substitution)?

A3: Achieving selective substitution is a significant challenge. Control can be exerted by:

• Stoichiometry: Carefully controlling the molar equivalents of the electrophilic reagent is the most direct method. For example, using one equivalent of a reagent is intended for mono-substitution.

• Protecting Groups: Selectively protecting some of the lower rim hydroxyl groups can alter the electronic properties and steric environment of the upper rim positions, directing substitution.[7]

• Reaction Conditions: Milder conditions (lower temperature, shorter reaction time, less active catalyst) generally favor lower degrees of substitution.[8] For instance, selective mono-nitration or 1,3-di-nitration can often be achieved by using specific benzoyl protecting groups on the lower rim, which can be later removed.[9]

Q4: What is ipso-substitution and when does it occur?

A4: Ipso-substitution is a type of electrophilic aromatic substitution where an incoming electrophile displaces a substituent already present on the aromatic ring, other than hydrogen.[5] In calixarene chemistry, this is most common with p-tert-butylcalixarenes, where the bulky tert-butyl group is replaced by groups like -NO₂ (ipso-nitration) or -CHO (ipso-formylation).[4][10][11] This reaction is favorable because the tert-butyl cation is a stable leaving group.[10]

Section 2: Troubleshooting Guide: Common Problems & Solutions

This section addresses specific experimental problems in a structured Q&A format, providing detailed causal analysis and actionable solutions.

Problem Area 1: Low Yield & Incomplete Reactions

Q: My ipso-nitration of p-tert-butylcalix[12]arene is sluggish and gives a low yield of the desired tetra-nitro product. What's going wrong?

A: Possible Causes & Solutions

• Cause: Inadequate Nitrating Agent. Standard nitrating mixtures like HNO₃/H₂SO₄ can be too harsh, leading to degradation. The concentration of nitric acid is critical.

  • Solution: Use milder, more controlled nitrating conditions. Using 100% HNO₃ in a mixture of acetic acid and dichloromethane at room temperature has been shown to produce high yields of ipso-nitrated products.[4] Alternatively, silica-supported sulfuric acid with nitric acid provides a heterogeneous system that can improve yields and simplify workup.[8]

• Cause: Poor Solubility. The calixarene starting material may not be fully dissolved in the reaction solvent, leading to an incomplete reaction.

  • Solution: Ensure you are using an appropriate solvent system. For nitration, mixtures of dichloromethane (DCM) and acetic acid are often effective.[4] If solubility remains an issue, consider derivatizing the lower rim with groups like propyl ethers, which can enhance solubility in organic solvents before attempting the upper rim functionalization.[8]

• Cause: Insufficient Reaction Time or Temperature. The activation energy for the ipso-substitution may not be met.

  • Solution: First, ensure the reaction is monitored effectively by thin-layer chromatography (TLC). If the starting material is consumed slowly, consider gradually increasing the temperature. However, be cautious, as higher temperatures can lead to side product formation. A longer reaction time at a moderate temperature is often preferable.

Problem Area 2: Poor Selectivity & Side Product Formation

Q: I'm attempting a Vilsmeier-Haack formylation to introduce one or two formyl groups, but I'm getting a complex mixture of products, including over-formylated species.

A: Possible Causes & Solutions

• Cause: Overly Reactive Vilsmeier Reagent. The Vilsmeier reagent (formed from POCl₃ and DMF) is a powerful electrophile, making it difficult to control the degree of substitution on the highly activated calixarene rings.[13][14]

  • Solution: Control the stoichiometry of the Vilsmeier reagent precisely. Use only 1-1.2 equivalents for mono-formylation. Running the reaction at a lower temperature (e.g., 0 °C to room temperature) can help temper reactivity and improve selectivity.

• Cause: All Upper Rim Positions are Equally Reactive. In an unsubstituted calixarene, all para-positions are electronically similar, leading to mixtures.

  • Solution: Employ a directing group strategy. By selectively protecting the lower rim hydroxyl groups, you can differentiate the reactivity of the upper rim positions. For example, using a 1,3-dibenzoyl protected calix[12]arene can direct formylation to the two unprotected phenolic rings.[7]

• Cause: Competing Reactions. Besides formylation, other electrophilic reactions might occur if impurities are present or if the reaction conditions are too harsh.

  • Solution: Use high-purity, dry solvents and reagents. The Vilsmeier reagent is sensitive to moisture. Perform the reaction under an inert atmosphere (e.g., Nitrogen or Argon) to prevent side reactions.

Problem Area 3: Product Purification Challenges

Q: My crude product is an inseparable mixture of calixarene isomers and oligomers. How can I effectively purify my target functionalized calixarene?

A: Possible Causes & Solutions

• Cause: Similar Polarity of Products. Different degrees of functionalization (e.g., mono-, di-, tri-substituted) can result in compounds with very similar polarities, making separation by standard column chromatography difficult.

  • Solution 1: Recrystallization. Many calixarenes are highly crystalline. Experiment with a range of solvent systems (e.g., chloroform/methanol, toluene, or DMSO/acetone) to find conditions that selectively crystallize your desired product.[15][16] Complexation with a specific solvent during crystallization can sometimes aid in purification.[17]

  • Solution 2: Derivatization. If direct separation is failing, consider temporarily derivatizing the remaining hydroxyl groups on the lower rim. This will significantly change the polarity of the molecule, potentially allowing for easier separation of the differently functionalized upper rim isomers. The protecting group can be removed in a subsequent step.

  • Solution 3: Preparative HPLC. For high-value or difficult-to-separate mixtures, preparative High-Performance Liquid Chromatography (HPLC) is a powerful, albeit more resource-intensive, option.

• Cause: Presence of Linear Oligomers. The initial synthesis of the calixarene scaffold itself can produce linear phenol-formaldehyde oligomers, which can interfere with subsequent reactions and purification.[18]

  • Solution: Ensure the starting calixarene is pure before beginning functionalization. The purity of the starting p-tert-butylcalix[12]arene, for instance, is critical and should be confirmed by ¹H NMR and melting point.[19] Purification is typically achieved by recrystallization from boiling toluene.[19]

Section 3: Experimental Protocols & Data

Protocol 1: Selective ipso-Nitration of Tetra-propoxy-p-tert-butylcalix[12]arene

This protocol is adapted from methodologies emphasizing mild, heterogeneous conditions for improved yields and easier workup.[8]

Step-by-Step Methodology:

• Preparation of Nitrating Agent: In a flask, add silica gel (10 g) to concentrated sulfuric acid (98%, 5 mL) slowly while cooling in an ice bath. Stir the mixture until a free-flowing white powder (Silica-Supported Sulfuric Acid, SSA) is obtained.

• Reaction Setup: Dissolve tetra-propoxy-p-tert-butylcalix[12]arene (1 mmol) in dichloromethane (DCM, 20 mL) in a round-bottom flask equipped with a magnetic stirrer.

• Nitration: Add the prepared SSA (0.5 g) to the solution. Cool the mixture to 0 °C. Add nitric acid (65%, 4.2 mmol) dropwise over 10 minutes.

• Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the progress by TLC (e.g., using a hexane/ethyl acetate mobile phase), checking for the consumption of the starting material.

• Workup: Once the reaction is complete (typically 2-4 hours), filter the reaction mixture to remove the SSA. Wash the solid with additional DCM.

• Purification: Combine the organic filtrates and wash with a saturated sodium bicarbonate solution, followed by brine. Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure. The crude product can be purified by recrystallization from chloroform/methanol to yield the desired tetra-nitro-calix[12]arene derivative.

Protocol 2: Vilsmeier-Haack Formylation of Calix[12]arene

This protocol outlines a general procedure for formylation, which should be optimized for the desired degree of substitution by adjusting stoichiometry.[13][14]

Step-by-Step Methodology:

• Vilsmeier Reagent Formation: In a two-necked flask under an inert atmosphere (N₂), place anhydrous N,N-dimethylformamide (DMF, 3 eq.) in anhydrous chloroform. Cool the solution to 0 °C. Add phosphorus oxychloride (POCl₃, 1.2 eq.) dropwise with vigorous stirring. Stir the mixture at 0 °C for 30 minutes, then at room temperature for 1 hour to form the Vilsmeier reagent.

• Reaction Setup: In a separate flask, dissolve the calix[12]arene starting material (1 eq.) in anhydrous chloroform.

• Formylation: Cool the calix[12]arene solution to 0 °C. Add the freshly prepared Vilsmeier reagent dropwise via cannula.

• Reaction: Allow the reaction to warm to room temperature and then heat to reflux (approx. 60 °C). Monitor the reaction progress by TLC.

• Workup: After completion, cool the reaction mixture to room temperature and slowly pour it into a beaker of crushed ice and water. Stir until the hydrolysis is complete.

• Extraction & Purification: Separate the organic layer. Extract the aqueous layer with chloroform. Combine the organic layers, wash with water and brine, and dry over anhydrous sodium sulfate. After solvent evaporation, purify the crude product by column chromatography (silica gel) or recrystallization.

Data Summary Table: Reaction Condition Parameters

Reaction	Electrophile/Reagents	Solvent	Temp. (°C)	Typical Yield	Key Considerations
Ipso-Nitration	HNO₃ / Acetic Acid	Dichloromethane	RT	>95%[4]	Stoichiometry of HNO₃ is critical for selectivity.
Vilsmeier Formylation	POCl₃ / DMF	Chloroform	0 to 60	Variable	Strict stoichiometric control needed for selectivity.
Bromination	N-Bromosuccinimide (NBS)	Acetonitrile	RT	~90%	Light can initiate radical side reactions; protect the flask.
Acylation	Acyl Chloride / AlCl₃	Carbon Disulfide	0 to RT	Variable	Classic Friedel-Crafts conditions; moisture sensitive.

Section 4: Workflow & Relationship Diagrams

Troubleshooting Workflow for Low Reaction Yield

This diagram outlines a logical decision-making process for diagnosing and solving issues related to low product yield in upper rim functionalization reactions.

Caption: A decision tree for troubleshooting low yields.

References

• Bozorov, K. et al. (2017). Recent advances in ipso-nitration reactions. Arkivoc, 2017(i), 41-66. Link

• Nikpassand, M. et al. (2024). Ipso nitration in organic synthesis. RSC Advances. Link

• ResearchGate. (n.d.). Ipso-nitration in new calixarene copolymer. ResearchGate. Link

• BenchChem. (2025). Functionalized Calixarenes: A Technical Guide to Advanced Applications. BenchChem. Link

• Reinhoudt, D. N. et al. (n.d.). Cavity effect of calix[12]arenes in electrophilic aromatic substitution reactions. ElectronicsAndBooks. Link

• ResearchGate. (2014). Regioselective ipso formylation of p- tert-butylcalix[12]arene. ResearchGate. Link

• ResearchGate. (n.d.). DMSO/acetone-based purification process of giant calixarenes. ResearchGate. Link

• Unacademy. (n.d.). Notes on Ipso Nitration. Unacademy. Link

• Atwood, J. L. et al. (1994). Purification of C>60> and C>70> by selective complexation with calixarenes. Nature, 368(6468), 229-231. Link

• Nimse, S. B., & Kim, T. (2013). Lower-Rim Substituted Calixarenes and Their Applications. PMC. Link

• Stoikov, I. I. et al. (2021). Stepwise Orthogonal Protection of Calix[12]arene Triamine: A Facile Route to Asymmetric Structures. MDPI. Link

• Gutsche, C. D., & Iqbal, M. (1990). p-tert-BUTYLCALIX[12]ARENE. Organic Syntheses, 69, 234. Link

• Garel, L. et al. (2019). The synthesis and characterization of giant Calixarenes. Nature Communications. Link

• Gibb, B. C. et al. (2023). Calix[12]arene sulfonate hosts selectively modified on the upper rim: A study of nicotine binding strength and selectivity. ChemRxiv. Link

• Taghvaei-Ganjali, S. et al. (2010). Selective Ipso-Nitration of tert-Butyl Calix[12]arene Ether Derivatives under Mild and Heterogeneous Conditions. Asian Journal of Chemistry, 19, 1494-1498. Link

• Kiasat, A. R. et al. (n.d.). Selective monoalkylation of p-tert-butylcalix-[12]-arene in a methyl carbonate ionic liquid. Royal Society of Chemistry. Link

• Eigner, V. et al. (2024). Upper Rim-Bridged Calix[12]arenes via Cyclization of meta Alkynyl Intermediates with Diphenyl Diselenide. Molecules. Link

• Yáñez-S, C. et al. (2019). Calixarenes: Generalities and Their Role in Improving the Solubility, Biocompatibility, Stability, Bioavailability, Detection, and Transport of Biomolecules. Molecules. Link

• Yilmaz, M. et al. (2022). Calixarene-Based Functional Fabric for Simultaneously Adsorptive Removal of Anionic and Cationic Dyes. ACS Omega. Link

• E., L. et al. (2018). Upper rim-bridged calixarenes. RSC Advances. Link

• Duval, R. E. et al. (2021). Functionalized Calixarenes as Promising Antibacterial Drugs to Face Antimicrobial Resistance. MDPI. Link

• Zaworotko, M. J. et al. (2022). Controlling phase in low-nuclearity calixarene-capped porous coordination cages with ligand functionalization. CrystEngComm. Link

• Szemes, F. et al. (2015). Functionalization reactions of calixarenes. ResearchGate. Link

• Chun, N. K., & Kim, D. S. (1994). Selective Nitration of Calix[12]arene. Scribd. Link

• Organic Chemistry Portal. (n.d.). Vilsmeier-Haack Reaction. Organic Chemistry Portal. Link

• Chun, N. K., & Kim, D. S. (1994). Selective Nitration of Calix[12]arene. Semantic Scholar. Link

• Chemistry Steps. (n.d.). Vilsmeier-Haack Reaction. Chemistry Steps. Link

• Ochoa-Lara, M. E. et al. (2019). Synthesis of Novel p-tert-Butylcalix[12]arene Derivative: Structural Characterization of a Methanol Inclusion Compound. MDPI. Link

• ResearchGate. (2009). Rapid and convenient laboratory method for the preparation of p-tert-butylcalix[12]arene using microwave irradiation. ResearchGate. Link

• Lhoták, P. (2018). Upper rim-bridged calixarenes. RSC Advances. Link

• ResearchGate. (n.d.). Schematic representation of “ upper ” and “ lower ” rim positions of calix[12]arene. ResearchGate. Link

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• 1. Upper rim-bridged calixarenes - PMC [pmc.ncbi.nlm.nih.gov]
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• 19. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Strategies for Selective Lower Rim Alkylation of 4-tert-Butylcalixarene

Technical Support Center: Strategies for Selective Lower Rim Alkylation of 4-tert-Butylcalix[1]arene

Welcome to the technical support center for calixarene modification. As researchers and drug development professionals, you understand the immense potential of calixarenes as molecular scaffolds.[1][2][3] Their unique cup-like structure allows for the precise arrangement of functional groups, making them ideal for applications in host-guest chemistry, sensing, and catalysis.[4][3]

The hydroxyl groups on the lower rim of 4-tert-butylcalix[4]arene are primary sites for chemical modification, but controlling the degree and regioselectivity of these modifications can be a significant experimental hurdle.[1][5] This guide is designed to address the specific issues you may encounter during these syntheses. It moves beyond simple protocols to explain the underlying chemical principles, empowering you to troubleshoot effectively and design more robust experiments.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems encountered during the selective alkylation of 4-tert-butylcalix[4]arene in a direct question-and-answer format.

Q1: My reaction yielded only the fully tetra-alkylated product, but my goal was partial alkylation. What went wrong?

A1: This is a classic case of overpowering your reaction conditions. Obtaining the tetra-alkylated product almost certainly points to two factors: the choice of base and the stoichiometry of your alkylating agent.

• Causality - The Role of the Base: You likely used a strong base, such as sodium hydride (NaH). NaH is strong enough to deprotonate all four phenolic hydroxyl groups, creating the tetra-anion. In the presence of sufficient alkylating agent, this intermediate will react completely to form the tetra-substituted product.[5] Weaker bases, like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃), are generally preferred for partial alkylation because they selectively deprotonate only one or two of the most acidic phenolic protons at any given time.[5][6]

• Causality - Stoichiometry: Even with a strong base, if you had used a limiting amount of the alkylating agent, you might have seen a mixture of partially substituted products. The fact that you isolated primarily the tetra-alkylated product implies you used at least four equivalents of the alkylating agent. For partial alkylation, precise control over stoichiometry (typically 1 to 2 equivalents of the alkylating agent) is critical.

Troubleshooting Steps:

• Switch to a Weaker Base: Replace NaH with K₂CO₃ or Cs₂CO₃.

• Control Stoichiometry: Use a carefully measured amount of your alkylating agent (e.g., 1.1 equivalents for mono-alkylation, 2.2 equivalents for di-alkylation).

• Lower the Temperature: Running the reaction at room temperature or even 0 °C can help moderate reactivity and improve selectivity.

Q2: I'm getting an inseparable mixture of mono-, di-, and tri-substituted products. How can I improve selectivity for a specific isomer, like the 1,3-dialkylated product?

A2: Achieving high regioselectivity, especially for the 1,3-di-substituted isomer, relies on exploiting the inherent properties of the calixarene scaffold. A complex mixture indicates that the reaction conditions are not selective enough.

• Expertise - The "Template Effect" of the Base: The 1,3- (or distal) dialkylation is often favored when using specific bases. Cesium carbonate (Cs₂CO₃) is particularly effective. The large cesium ion is thought to act as a template, coordinating to two diagonally opposite phenoxide groups on the lower rim, thereby directing the alkylating agent to these specific positions.

• Expertise - Hydrogen Bonding: When using a weak base like K₂CO₃, the first deprotonation occurs. The resulting phenoxide is stabilized by hydrogen bonds from the adjacent hydroxyl groups. This can influence the site of the second deprotonation, sometimes favoring the 1,3-positions to minimize disruption of the remaining hydrogen-bonding network.[6]

• Workflow Logic: The general workflow to favor 1,3-disubstitution is to use a weak base in a suitable solvent like acetonitrile or acetone and carefully control the stoichiometry to ~2 equivalents of the alkylating agent.[5]

Logical Workflow for Selective Alkylation

Caption: Relationship between base strength and alkylation outcome.

Q3: Are there alternative strategies to direct alkylation for obtaining partially substituted calixarenes?

A3: Yes. When direct alkylation fails to provide the desired isomer in good yield, more sophisticated strategies can be employed.

• Protection/Deprotection: This is a classic organic chemistry strategy. One could, for example, protect two hydroxyl groups with a bulky protecting group (like a silyl ether), alkylate the remaining two free hydroxyls, and then remove the protecting groups. This multi-step process offers precise control but is more labor-intensive. [7]

• Selective Dealkylation: This is a powerful and often overlooked technique. One can start with the easily synthesized tetra-alkylated calixarene and selectively remove one or more alkyl groups. For instance, treating a tetra-O-propyl-p-tert-butylcalixa[4]rene with a stoichiometric amount of a Lewis acid like aluminum chloride (AlCl₃) can yield tri-, di-, and mono-O-propyl derivatives in good yield. [8]This "top-down" approach can provide access to isomers that are difficult to obtain via the "bottom-up" direct alkylation method.

Key Experimental Protocols

The following are generalized protocols based on established literature procedures. Always perform a thorough risk assessment before conducting any experiment.

Protocol 1: Synthesis of 1,3-Dibenzyl-p-tert-butylcalixa[1]rene

This protocol is designed to favor the formation of the 1,3-disubstituted product.

• Reagents & Materials:

  • p-tert-Butylcalixa[4]rene

  • Cesium Carbonate (Cs₂CO₃)

  • Benzyl Bromide

  • Anhydrous Acetonitrile

  • Standard glassware for reflux, extraction, and chromatography

• Procedure:

  • To a solution of p-tert-butylcalixa[4]rene (1.0 eq) in anhydrous acetonitrile, add Cs₂CO₃ (2.5 eq).

  • Stir the suspension at room temperature for 30 minutes.

  • Add benzyl bromide (2.2 eq) dropwise to the mixture.

  • Heat the reaction mixture to reflux and monitor by TLC until the starting material is consumed (typically 8-12 hours).

  • Cool the reaction to room temperature and filter off the inorganic salts.

  • Evaporate the solvent under reduced pressure.

  • Perform an aqueous workup by dissolving the residue in dichloromethane and washing with dilute HCl followed by brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify the crude product by column chromatography (silica gel, typically a hexane/dichloromethane gradient) to isolate the 1,3-dibenzylated product.

Protocol 2: Selective Dealkylation of Tetra-O-propyl-p-tert-butylcalixa[1]rene to the Tri-O-propyl Derivative[11]

This protocol demonstrates the "top-down" approach to access a partially functionalized calixarene.

• Reagents & Materials:

  • Tetra-O-propyl-p-tert-butylcalixa[4]rene (starting material)

  • Aluminum Chloride (AlCl₃)

  • Anhydrous Dichloromethane

  • Standard inert atmosphere glassware

• Procedure:

  • Dissolve the tetra-O-propyl-p-tert-butylcalixa[4]rene (1.0 eq) in anhydrous dichloromethane under an inert atmosphere (e.g., nitrogen or argon).

  • Cool the solution to 0 °C in an ice bath.

  • Add a solution of AlCl₃ (1.0 eq) in anhydrous dichloromethane dropwise over 15 minutes.

  • Allow the reaction to stir at 0 °C and monitor its progress by TLC. The reaction time will vary depending on the desired product (mono-, di-, or tri-dealkylation).

  • Once the desired level of conversion is reached, quench the reaction by slowly adding cold water.

  • Perform an aqueous workup, separating the organic layer and washing it with water and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify the resulting mixture of partially dealkylated products by column chromatography to isolate the desired tri-O-propyl derivative.

References

• Iwamoto, K., Yanagi, A., Araki, K., & Shinkai, S. (n.d.). Syntheses of New Isomers from p-t-Butylcalixa[4]rene. Strategies for Regioselective Alkylation on the Lower Rim. Chemistry Letters. [Link]

• Mandhata, C., D’Souza, L., & D’Souza, F. (2012). Lower-Rim Substituted Calixarenes and Their Applications. PMC. [Link]

• (n.d.). Procedures for the selective alkylation of calixa[9]renes at the lower rim. SciSpace. [Link]

• (2009). Design and synthesis of Calixarene. ResearchGate. [Link]

• (n.d.). Synthesis, modification, and utilization of calixarene-capped coordination cages. UDSpace. [Link]

• (n.d.). Selective 1,2-functionalization of calixa[4]renes at the lower rim. Synthesis of a new type of bis-calixcrown ether. RSC Publishing. [Link]

• Maldonado, M., & Vargas, E. F. (2019). Calixarenes: Generalities and Their Role in Improving the Solubility, Biocompatibility, Stability, Bioavailability, Detection, and Transport of Biomolecules. PMC. [Link]

• (2024). Upper Rim-Bridged Calixa[4]renes via Cyclization of meta Alkynyl Intermediates with Diphenyl Diselenide. MDPI. [Link]

• (2020). Recent progress to construct calixarene-based polymers using covalent bonds: synthesis and applications. RSC Publishing. [Link]

• (n.d.). Understanding Calixarenes: Structure & Uses. Scribd. [Link]

• (n.d.). Synthesis of p-tert-butyl thiacalixa[4]rene tetrasubstituted at the lower rim by oxazoline groups in 1,3-alternate conformation. Butlerov Communications. [Link]

• (n.d.). Calixarenes. DAV University. [Link]

• (n.d.). Site-Selective C–H alkylation of Complex Arenes by a Two-Step Aryl Thianthrenation-Reductive Alkylation Sequence. NIH. [Link]

• (2023). Stepwise Orthogonal Protection of Calixa[4]rene Triamine: A Facile Route to Asymmetric Structures. MDPI. [Link]

• (n.d.). Calixarene. Wikipedia. [Link]

• (n.d.). Part I General Characteristics of Calixarenes. Wiley-VCH. [Link]

• (2017). The synthesis and characterization of giant Calixarenes. ResearchGate. [Link]

• (n.d.). Selective monoalkylation of p-tert-butylcalix--[4]arene in a methyl carbonate ionic liquid. RSC Publishing. [Link]

• (2011). P-tert-Butyl thiacalixa[4]renes functionalized at the lower rim by amide, hydroxyl and ester groups as anion receptors. ResearchGate. [Link]

• (n.d.). Synthesis and Structures of p-tert-Butyltetrathiacalixa[4]rene-dihydrides of Mo(IV) and W(IV). ResearchGate. [Link]

• (n.d.). Selective dealkylation of tetra-O-propyl-p-tert-butyl calixa[4]rene at the lower rim by AlCl3. ResearchGate. [Link]

• (n.d.). p-tert-BUTYLCALIXA[4]RENE. Organic Syntheses. [Link]

• (2022). Synthesis of Novel p-tert-Butylcalixa[4]rene Derivative: Structural Characterization of a Methanol Inclusion Compound. MDPI. [Link]

• (n.d.). Preparative synthesis of para -tert-butylcalixa[4]rene monoalkyl ethers. ResearchGate. [Link]

• (2024). Upper rim-bridged calixarenes. RSC Publishing. [Link]

• (n.d.). Synthesis of Ionizable Calixa[4]renes for Chelation of Selected Divalent Cations. NIH. [Link]

• (n.d.). Selective Nitration of Calixa[4]rene. Semantic Scholar. [https://www.semanticscholar.org/paper/Selective-Nitration-of-Calixa[4]rene-Chun-Soon/c11a2f6468755018a1a3848e64020a5905d45479]([Link]4]rene-Chun-Soon/c11a2f6468755018a1a3848e64020a5905d45479)

• (n.d.). Protein–Calixarene Complexation: From Recognition to Assembly. PMC. [Link]

• (2021). Bulky alkylation troubleshooting. Reddit. [Link]

• (2024). Development of a selective and scalable N1-indazole alkylation. RSC Publishing. [Link]

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Technical Support Center: Navigating Steric Hindrance in 4-tert-Butylcalixarene Chemistry

Welcome to the technical support center for 4-tert-butylcalixarene chemistry. This guide is designed for researchers, scientists, and drug development professionals who are working with this versatile yet sterically challenging macrocycle. Here, we address common experimental issues, provide in-depth troubleshooting guides, and answer frequently asked questions to help you navigate the complexities of 4-tert-butylcalixarene reactions and achieve your synthetic goals.

Section 1: Troubleshooting Guide - Common Experimental Issues

This section is dedicated to resolving specific problems you may encounter in the lab. Each issue is presented in a question-and-answer format, offering direct and actionable advice.

Issue 1: Low or No Yield in Lower Rim Functionalization (e.g., Williamson Ether Synthesis)

Question: "I am attempting a Williamson ether synthesis on the lower rim of my 4-tert-butylcalixarene, but I'm getting very low yields or recovering only the starting material. What's going wrong?"

Answer:

Low yields in lower rim alkylations are a frequent challenge, primarily due to the steric bulk of the tert-butyl groups influencing the accessibility of the phenolic hydroxyl groups. The conformation of the calixarene also plays a crucial role. Here’s a systematic approach to troubleshoot this issue:

1. Re-evaluate Your Base and Solvent System:

• Base Strength and Steric Hindrance: The choice of base is critical. While strong bases like sodium hydride (NaH) are commonly used to deprotonate the phenolic hydroxyls, incomplete deprotonation can occur.[1] Consider using a stronger, non-nucleophilic base like potassium tert-butoxide (KOtBu) or cesium carbonate (Cs₂CO₃). Cesium carbonate is particularly effective as the larger cesium ion can better coordinate with the lower rim oxygens, enhancing the nucleophilicity of the phenoxides.

• Solvent Polarity: The solvent must be anhydrous and capable of dissolving both the calixarene and the base. Tetrahydrofuran (THF) and dimethylformamide (DMF) are common choices.[2] If solubility is an issue, consider a co-solvent system or switching to a more polar aprotic solvent like dimethyl sulfoxide (DMSO), but be mindful of potential side reactions.

2. Optimize Reaction Temperature and Time:

• Due to steric hindrance, these reactions often require more forcing conditions than typical Williamson ether syntheses.[3] If you are running the reaction at room temperature, try gradually increasing the temperature. Refluxing in THF (around 66°C) or heating in DMF (up to 100-120°C) for an extended period (12-24 hours) is often necessary. Monitor the reaction progress by TLC to avoid decomposition.

3. Consider the Electrophile's Reactivity and Steric Profile:

• Leaving Group: Ensure you are using a reactive electrophile with a good leaving group. Alkyl iodides are more reactive than bromides, which are more reactive than chlorides. If you are using a tosylate or mesylate, ensure it is freshly prepared.

• Steric Hindrance of the Electrophile: A bulky electrophile will struggle to access the sterically hindered lower rim.[4][5] If possible, use a less sterically demanding alkylating agent. For instance, methyl iodide will react more readily than isopropyl iodide.

4. Control the Calixarene Conformation:

• The cone conformation is generally the most reactive for lower rim functionalization as all the hydroxyl groups are oriented on the same face.[6] The conformation can be "locked" by using specific reaction conditions or by the choice of base and solvent. For instance, using a sodium base tends to favor the cone conformation, while a cesium base can sometimes lead to other isomers. Ensure the conformational integrity of your starting material by NMR.

Experimental Protocol: Optimized Williamson Ether Synthesis for 4-tert-Butylcalixarene

• Preparation: Dry all glassware thoroughly in an oven. Ensure your 4-tert-butylcalixarene is pure and dry.

• Reaction Setup: Under an inert atmosphere (argon or nitrogen), dissolve the 4-tert-butylcalixarene in anhydrous DMF.

• Deprotonation: Add an excess of cesium carbonate (e.g., 4-5 equivalents per hydroxyl group to be functionalized). Stir the suspension at room temperature for 1-2 hours.

• Alkylation: Add the alkyl halide (1.5-2 equivalents per hydroxyl group) dropwise to the reaction mixture.

• Heating: Heat the reaction to 80-100°C and monitor by TLC. The reaction may take 12-24 hours to go to completion.

• Workup: After cooling, quench the reaction with dilute HCl. Extract the product with an organic solvent like dichloromethane or ethyl acetate. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Issue 2: Lack of Selectivity in Upper Rim Functionalization

Question: "I'm trying to selectively functionalize one or two positions on the upper rim of 4-tert-butylcalixarene, but I'm getting a mixture of products. How can I improve the regioselectivity?"

Answer:

Achieving high regioselectivity on the upper rim is challenging due to the presence of four equivalent para-positions.[7] The key to controlling selectivity lies in a multi-step approach involving protection and deprotection strategies.

1. Directed ortho-Metalation:

• This is a powerful technique for introducing a single functional group. By first protecting the lower rim hydroxyl groups (e.g., as methoxy or propoxy ethers), you can use an organolithium reagent (like n-butyllithium) in the presence of a directing group (the ether) to selectively deprotonate an ortho-position on the upper rim. This lithiated intermediate can then be quenched with an electrophile.

2. Partial Deblocking of tert-Butyl Groups:

• It is possible to selectively remove one or more tert-butyl groups from the upper rim, creating reactive sites for subsequent functionalization.[8] A common method is retro-Friedel-Crafts dealkylation using a Lewis acid like aluminum chloride in the presence of a cation scavenger like phenol or toluene. By carefully controlling the stoichiometry of the Lewis acid and the reaction time, you can achieve partial de-tert-butylation.

3. Stepwise Functionalization:

• If you need to introduce different functional groups, a stepwise approach is necessary. For example, you can first introduce a nitro group at one position, reduce it to an amine, protect the amine, and then proceed to functionalize the remaining positions.[9]

Workflow for Selective Diametrical Functionalization at the Upper Rim

Caption: Stepwise approach to achieve selective upper rim functionalization.

Section 2: Frequently Asked Questions (FAQs)

Q1: What are the different conformations of 4-tert-butylcalixarene, and how do they affect reactivity?

A1: 4-tert-Butylcalix[10]arene can exist in four main conformational isomers: cone, partial cone, 1,2-alternate, and 1,3-alternate.[11][12] The interconversion between these conformers is restricted due to the steric hindrance of the bulky tert-butyl groups.

• Cone Conformation: All four hydroxyl groups are on the same side of the macrocycle. This is the most common and often the most synthetically useful conformation for lower rim modifications due to the pre-organized arrangement of the hydroxyl groups.[6]

• Partial Cone Conformation: Three hydroxyl groups are on one side, and one is on the opposite side.

• 1,2-Alternate Conformation: Two adjacent hydroxyl groups are on one side, and the other two are on the opposite side.

• 1,3-Alternate Conformation: Hydroxyl groups are on alternating sides of the macrocycle.

The conformation has a profound impact on reactivity. For instance, in the cone conformation, the hydroxyl groups are in close proximity, which can facilitate cooperative effects in catalysis or chelation. In contrast, the 1,3-alternate conformation presents hydroxyl groups on opposite faces, which can be exploited for the synthesis of molecular capsules or sensors with distinct binding sites.

Q2: How can I remove the tert-butyl groups from the upper rim?

A2: The tert-butyl groups can be removed via a retro-Friedel-Crafts reaction.[8] The most common method involves treating the 4-tert-butylcalixarene with a Lewis acid, typically aluminum chloride (AlCl₃), in a suitable solvent like toluene, which acts as a cation scavenger. The reaction conditions (temperature, time, and stoichiometry of AlCl₃) can be tuned to achieve either partial or complete de-tert-butylation.

Q3: What are the best analytical techniques to characterize my functionalized 4-tert-butylcalixarene?

A3: A combination of spectroscopic techniques is essential for unambiguous characterization:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): This is the most powerful tool for determining the structure, conformation, and purity of your product. The pattern of the methylene bridge protons in the ¹H NMR spectrum is particularly diagnostic of the calixarene's conformation.

• Mass Spectrometry (MS): Techniques like Electrospray Ionization (ESI) or Matrix-Assisted Laser Desorption/Ionization (MALDI) are used to confirm the molecular weight of the product.

• Infrared (IR) Spectroscopy: Useful for identifying the presence or absence of key functional groups, such as the broad O-H stretch of the starting material or the appearance of new stretches corresponding to the introduced functional groups.

• Single-Crystal X-ray Diffraction: Provides definitive structural information, including bond lengths, bond angles, and the solid-state conformation.[13]

Data Summary: Diagnostic ¹H NMR Signals for 4-tert-Butylcalix[10]arene Conformations

Conformation	Methylene Bridge Protons (Ar-CH₂-Ar)
Cone	A pair of doublets (AX system)
Partial Cone	A combination of singlets and pairs of doublets
1,2-Alternate	Two singlets
1,3-Alternate	One singlet

References

• Regioselective upper rim substitution of calix[10]arenes. ResearchGate. Available at: [Link]

• p-tert-BUTYLCALIX[10]ARENE. Organic Syntheses. Available at: [Link]

• Lower rim-modified calix[10]arenes with fragments of EDTA (DTPA) and their Ln(III) complexes (Ln = Yb, Lu): synthesis and NIR-luminescent properties. Ukrainian Chemistry Journal. Available at: [Link]

• Supramolecular Assistance for the Selective Demethylation of Calixarene-Based Receptors. The Journal of Organic Chemistry. Available at: [Link]

• Synthesis of Novel p-tert-Butylcalix[10]arene Derivative: Structural Characterization of a Methanol Inclusion Compound. MDPI. Available at: [Link]

• Lower-Rim Substituted Calixarenes and Their Applications. Molecules. Available at: [Link]

• Selective functionalization of calix[10]arenes at the upper rim. The Journal of Organic Chemistry. Available at: [Link]

• First Synthesis of Lower-Rim-Substituted Aryl Ethers of p-tert-Butylcalix[10]arene. The Journal of Organic Chemistry. Available at: [Link]

• Synthesis of p-tert-butyl thiacalix[10]arene tetrasubstituted at the lower rim by oxazoline groups in 1,3-alternate conformation. Butlerov Communications. Available at: [Link]

• Synthesis of new p-tert-butylcalix[10]arene-based polyammonium triazolyl amphiphiles and their binding with nucleoside phosphates. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Selective binding behaviors of p-sulfonatocalixarenes in aqueous solution. SpringerLink. Available at: [Link]

• Synthesis of p-tert-butylcalix[10]arene derivatives with trans-alkyl substituents on opposite methylene bridges. The Journal of Organic Chemistry. Available at: [Link]

• Schematic representation of “ upper ” and “ lower ” rim positions of calix[10]arene. ResearchGate. Available at: [Link]

• Conformational analysis of p-tert-butylcalix[10]arene derivatives with trans-alkyl substituents on opposite methylene bridges. The Journal of Organic Chemistry. Available at: [Link]

• Syntheses of all possible conformational isomers of O-alkyl-p-t-butylcalix[10]arenes. Journal of the Chemical Society, Chemical Communications. Available at: [Link]

• Calixarenes. 19. Syntheses procedures for p-tert-butylcalix[10]arene. The Journal of Organic Chemistry. Available at: [Link]

• 4-tert-butylcalix[10]arene-based porous structures. ResearchGate. Available at: [Link]

• Conformations and structures of tetra-O-alkyl-p-tert-butylcalix[10]arenes. How is the conformation of calix[10]arenes immobilized? The Journal of Organic Chemistry. Available at: [Link]

• Functionalization of the methylene groups of p-tert-butylcalix[10]arene: S-C, N-C, and C-C bond formation. The Journal of Organic Chemistry. Available at: [Link]

• Functionalization of the methylene groups of p-tert-butylcalix[10]arene: S-C, N-C, and C-C bond formation. The Journal of Organic Chemistry. Available at: [Link]

• Conformers of t-butylcalix-4-arene. ResearchGate. Available at: [Link]

• Calixarenes: Generalities and Their Role in Improving the Solubility, Biocompatibility, Stability, Bioavailability, Detection, and Transport of Biomolecules. Molecules. Available at: [Link]

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improving the loading capacity of 4-tert-butylcalixarene drug carriers

Technical Support Center: 4-tert-butylcalix[1]arene Drug Carriers

Welcome to the technical support guide for optimizing the loading capacity of 4-tert-butylcalix[1]arene-based drug delivery systems. This document is designed for researchers, scientists, and drug development professionals to address common experimental challenges and provide field-proven insights to enhance your research outcomes. We will move beyond simple protocols to explain the underlying scientific principles, ensuring your methodologies are robust and reproducible.

Section 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions to establish a foundational understanding.

Q1: What is the primary mechanism for loading drugs into 4-tert-butylcalix[1]arene?

The primary mechanism is host-guest inclusion, where the drug molecule (guest) is encapsulated within the hydrophobic cavity of the calixarene (host).[2][3] The efficiency of this process is governed by non-covalent interactions such as hydrophobic interactions, van der Waals forces, π-π stacking, and hydrogen bonding.[4] For modified calixarenes, drugs can also be loaded into the interior of self-assembled nanostructures like micelles or vesicles.[1][5][6]

Q2: How does functionalization of the 4-tert-butylcalix[1]arene rims affect drug loading capacity?

Functionalization is a critical strategy for enhancing drug loading.[1][7]

• Upper Rim (para-positions): Modification at the upper rim, where the tert-butyl groups reside, is less common for improving loading but can be used to attach targeting ligands or polymers that influence the overall carrier properties.

• Lower Rim (hydroxyl groups): This is the primary site for modification.[2][8] Introducing specific functional groups can drastically alter the carrier's properties. For instance, adding hydrophilic groups (e.g., sulfonic acids, carboxylic acids, or polyethylene glycol chains) can create amphiphilic calixarenes.[4][5][9] These amphiphilic molecules can self-assemble into nanoparticles or micelles in aqueous media, providing additional loading space for hydrophobic drugs beyond the calixarene cavity itself.[1][10]

Q3: What are the key factors that dictate the success of a drug loading experiment?

Success hinges on a triad of factors: the drug's properties, the calixarene's structure, and the experimental conditions. Key variables include solvent choice, pH, temperature, and the drug-to-carrier ratio. The interplay between the drug's solubility and the calixarene's affinity for the drug in a given solvent system is paramount.

Q4: Is p-tert-butylcalix[1]arene cytotoxic?

Unmodified calixarenes and many of their derivatives generally exhibit low cytotoxicity and good biocompatibility, which are essential prerequisites for a drug delivery system.[1][4] However, it is imperative to perform cytotoxicity assays (e.g., MTT, LDH assays) for any new derivative or formulation, as modifications can alter its biological interaction profile.

Section 2: Troubleshooting Guide: Common Issues & Solutions

This guide provides a systematic approach to resolving common experimental hurdles.

Problem 1: Low Drug Entrapment Efficiency (EE%) or Loading Content (LC%)

This is the most frequent challenge. Low EE% indicates that a large fraction of the drug failed to incorporate into the carrier.

Potential Causes & Recommended Solutions

• Cause A: Poor Host-Guest Compatibility. The size, shape, and polarity of the drug may not be optimal for the calixarene's hydrophobic cavity.

  • Scientific Rationale: The principle of "like dissolves like" applies here. A highly polar drug will have a low affinity for the nonpolar calixarene cavity. Similarly, a drug molecule that is too large will be sterically hindered from entering the cavity.

  • Solution: While you cannot change the drug, you can modify the carrier. Consider synthesizing calixarene derivatives with functional groups on the lower rim that can establish specific interactions (e.g., hydrogen bonds, electrostatic interactions) with your drug molecule.[7][8]

• Cause B: Inappropriate Solvent System. The solvent used during loading significantly impacts both drug solubility and the stability of the host-guest complex. A solvent that strongly solvates the drug will compete with the calixarene for binding, reducing encapsulation.

  • Scientific Rationale: The complexation is an equilibrium process. High drug solubility in the bulk solvent shifts the equilibrium away from the encapsulated state. The ideal solvent system should keep the drug and carrier in solution just enough for complexation to occur without excessively stabilizing the free drug.

  • Solution: Employ a mixed-solvent or co-solvent system. Often, a combination of a "good" solvent (in which the drug and calixarene are soluble) and an "anti-solvent" (in which the complex is less soluble) is used. The gradual addition of the anti-solvent can drive the encapsulation process. A systematic solvent screening is recommended.

Solvent Type	Examples	Polarity	Rationale & Use Case
Good Solvents	Dichloromethane (DCM), Chloroform, THF	Low	Excellent for dissolving the calixarene and many hydrophobic drugs. Used to form the initial drug-carrier solution.
Co-Solvents	Methanol, Ethanol, Acetonitrile	Medium	Used in small quantities to enhance the solubility of slightly more polar drugs without significantly disrupting complex formation.[2]
Anti-Solvents	Water, Hexane	High / Very Low	Added gradually to a solution in a "good solvent" to decrease the solubility of the drug-calixarene complex, promoting its formation and/or precipitation.

• Cause C: Suboptimal pH (for ionizable drugs). The charge state of an ionizable drug molecule dramatically affects its solubility and ability to interact with the calixarene.

  • Scientific Rationale: An ionized drug is typically more hydrophilic and less likely to enter the hydrophobic cavity. For acidic or basic drugs, loading should be performed at a pH where the drug is in its neutral, un-ionized form.[4][11]

  • Solution: Adjust the pH of the loading buffer. For a basic drug with a pKa of 8.0, conduct the loading at a pH of 9.0 or higher. For an acidic drug with a pKa of 5.0, a pH of 4.0 or lower is recommended.

Problem 2: Drug Precipitation During the Loading Process

This issue often occurs during solvent evaporation or anti-solvent addition methods.

Potential Causes & Recommended Solutions

• Cause A: Exceeding Drug Solubility Limit. The concentration of the free, uncomplexed drug may have surpassed its solubility limit in the solvent mixture.

  • Solution 1: Decrease the initial drug concentration or increase the volume of the solvent.

  • Solution 2: Slow down the rate of anti-solvent addition or the rate of solvent evaporation. A slower process allows more time for equilibrium to be reached and for the drug to be encapsulated rather than crashing out of solution.

• Cause B: Instability of the Formed Nanoparticles. For systems involving self-assembled amphiphilic calixarenes, the resulting nanoparticles may be unstable and aggregate, leading to drug expulsion and precipitation.

  • Solution: Incorporate stabilizing agents. For example, using calixarene derivatives functionalized with PEG chains can provide steric stabilization to the formed nanoparticles, improving their colloidal stability.[12][13]

Problem 3: Poor Reproducibility of Loading Results

Inconsistent results from batch to batch undermine the reliability of the formulation.

Potential Causes & Recommended Solutions

• Cause A: Impurity of the Calixarene. The synthesis and purification of 4-tert-butylcalix[1]arene can be complex, and residual solvents or reactants can interfere with drug loading.[14][15]

  • Solution: Ensure the purity of your calixarene using techniques like NMR, Mass Spectrometry, and HPLC before use. Recrystallization is a common and effective purification step.[15]

• Cause B: Variability in Experimental Parameters. Minor, uncontrolled variations in temperature, stirring speed, or rate of solvent change can lead to significant differences in outcomes.

  • Solution: Standardize your protocol rigorously. Use a temperature-controlled stirrer, a syringe pump for controlled anti-solvent addition, and a rotary evaporator with precise vacuum and temperature settings.

• Cause C: Inaccurate Quantification Method. The method used to measure the amount of loaded drug may be unreliable or improperly validated.

  • Solution: Validate your quantification method for linearity, accuracy, and precision.[16] See the detailed protocol in Section 3 for guidance on using UV-Vis spectroscopy, a common technique. Alternative methods include HPLC, FTIR, and AFM-IR.[16][17][18]

Section 3: Key Experimental Protocols & Workflows

Workflow for Optimizing Drug Loading

This workflow provides a logical sequence for developing a robust loading protocol.

Caption: A systematic workflow for developing and validating a drug loading protocol.

Protocol 1: Drug Loading via the Solvent Evaporation Method

This is a widely used method for encapsulating hydrophobic drugs.

• Preparation: Accurately weigh 10 mg of 4-tert-butylcalix[1]arene and 1 mg of the drug.

• Dissolution: Dissolve both components in 5 mL of a suitable organic solvent (e.g., Dichloromethane) in a round-bottom flask. Ensure complete dissolution using gentle sonication if necessary.

• Film Formation: Remove the organic solvent using a rotary evaporator at a controlled temperature (e.g., 30-40°C) and reduced pressure. This will form a thin, uniform film of the drug-calixarene mixture on the flask wall.

• Hydration: Add 10 mL of an aqueous buffer (e.g., PBS, pH 7.4) to the flask. This step is critical for self-assembly if using an amphiphilic calixarene derivative.

• Sonication/Agitation: Hydrate the film by rotating the flask at room temperature for 1-2 hours or by using a probe sonicator. This step disperses the film to form drug-loaded nanoparticles or complexes.

• Purification: Separate the unencapsulated drug from the drug-loaded carriers. This is typically done by centrifuging the solution (e.g., 15,000 rpm for 30 min) and collecting the supernatant containing the loaded carriers. Free drug, especially if it has precipitated, will form a pellet. Alternatively, dialysis can be used.

• Storage: Store the final formulation at 4°C for further analysis.

Protocol 2: Quantification of Drug Loading using UV-Vis Spectroscopy

This protocol determines the Entrapment Efficiency (EE%) and Loading Content (LC%).

• Create a Calibration Curve:

  • Prepare a stock solution of the free drug in a suitable solvent (e.g., methanol, DMSO) at a known concentration (e.g., 1 mg/mL).

  • Create a series of dilutions from the stock solution to cover the expected concentration range (e.g., 1, 2, 5, 10, 20 µg/mL).

  • Measure the absorbance of each dilution at the drug's λ_max.

  • Plot absorbance vs. concentration and perform a linear regression. The equation (y = mx + c) and R² value (>0.99) are required.

• Measure the Loaded Drug:

  • After the purification step in Protocol 1, collect the supernatant.

  • Take a known volume of the supernatant (e.g., 100 µL) and dissolve it in a solvent that disrupts the nanoparticles/complexes and dissolves all components (e.g., 900 µL of methanol). This ensures you are measuring the total drug content (encapsulated drug).

  • Measure the absorbance of this sample at the same λ_max.

• Calculate EE% and LC%:

  • Use the calibration curve equation to determine the concentration of the drug in your sample, and thus the total mass of the encapsulated drug.

  • Entrapment Efficiency (EE%) = (Mass of drug in nanoparticles / Initial mass of drug used) x 100

  • Loading Content (LC%) = (Mass of drug in nanoparticles / Total mass of drug-loaded nanoparticles) x 100

Visualizing Key Interactions in Drug Loading

The success of encapsulation depends on a balance of intermolecular forces and environmental factors.

Caption: Key factors influencing the drug loading capacity of calixarene carriers.

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minimizing side reactions during the synthesis of calixarene

Technical Support Center: Synthesis of Calixarenes

A Guide to Minimizing Side Reactions and Maximizing Yield

Welcome to the technical support center for calixarene synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis of these versatile macrocycles. Here, we provide in-depth troubleshooting advice in a question-and-answer format, grounded in mechanistic principles and supported by established protocols. Our goal is to empower you with the knowledge to minimize side reactions, control product selectivity, and achieve high yields of your target calixarenes.

Troubleshooting Guide

Issue 1: Low Yield and Formation of Linear Oligomers

Question: My calixarene synthesis resulted in a low yield of the desired cyclic product, with a significant amount of a viscous, intractable residue, likely linear oligomers. How can I favor cyclization over polymerization?

Answer: The formation of linear oligomers is a common competing side reaction in calixarene synthesis.[1] This occurs when the growing linear chain of phenol and formaldehyde units fails to cyclize. Several factors can be optimized to promote the desired intramolecular cyclization over intermolecular polymerization.

Underlying Principles: The key to favoring cyclization is to create conditions that promote the ends of the linear oligomer to come into close proximity. This can be achieved through several strategies:

• The Template Effect: Alkali metal cations, particularly Na⁺, K⁺, Rb⁺, and Cs⁺, can act as templates around which the linear oligomer wraps, bringing the reactive ends together and facilitating cyclization.[2] The size of the cation can influence the size of the resulting calixarene ring.

• Reaction Concentration: While seemingly counterintuitive, running the reaction at a higher concentration can sometimes favor the formation of the cyclic product, especially in the presence of a good template ion. However, for some systems, high dilution principles may apply to favor intramolecular reactions.[3]

• Reaction Time and Temperature: Prolonged reaction times at elevated temperatures are generally required to drive the cyclization to completion and break down less stable intermediates.[4][5]

Troubleshooting Protocol: Optimizing for Cyclization

• Choice of Base: The cation of the base plays a crucial role as a template. For the synthesis of smaller calixarenes like p-tert-butylcalix[6]arene, NaOH is often effective.[7] For larger calixarenes, heavier alkali metal hydroxides like RbOH or CsOH can be more effective.[4][8]

• Solvent Selection: High-boiling, non-polar solvents such as xylene or diphenyl ether are commonly used to achieve the necessary reaction temperatures for cyclization.[9]

• Stepwise vs. One-Pot Synthesis: Consider a two-step procedure where a linear precursor is first formed at a lower temperature, followed by cyclization at a higher temperature.[4][10] This can provide better control over the reaction.

• Monitoring the Reaction: Track the progress of the reaction using Thin Layer Chromatography (TLC) or ¹H NMR spectroscopy to determine the optimal reaction time.

Issue 2: Poor Selectivity and Formation of a Mixture of Calixarene Ring Sizes

Question: My synthesis produced a mixture of calix[6]arene, calix[9]arene, and calix[10]arene. How can I improve the selectivity for a specific ring size?

Answer: The formation of a mixture of calixarene ring sizes is a frequent outcome, as the cyclization of the linear oligomer can lead to different ring closures.[11] The selectivity is highly dependent on the reaction conditions, particularly the choice of the base (template ion) and the reaction temperature.

Underlying Principles: The "template effect" is the dominant principle governing ring size selectivity. The size of the alkali metal cation used in the base catalyst directs the folding of the linear precursor, favoring the formation of a calixarene with a cavity size that best accommodates the ion.

• Cation Size and Ring Size Correlation:

  • Li⁺: Tends to yield smaller calixarenes and can increase the yield of odd-numbered calixarenes like calix[12]arene and calix[13]arene.[11]

  • Na⁺: Generally favors the formation of calix[6]arene.[14]

  • K⁺: Often used for the synthesis of calix[9]arene.[9]

  • Rb⁺ and Cs⁺: Promote the formation of larger calixarenes, such as calix[10]arene and even giant calixarenes.[4][8]

Troubleshooting Protocol: Controlling Ring Size

Target Calix[n]arene	Recommended Base	Key Reaction Conditions
p-tert-butylcalix[6]arene	NaOH	Reflux in diphenyl ether.[7]
p-tert-butylcalix[9]arene	KOH	Reflux in xylene.[9]
p-tert-butylcalix[10]arene	NaOH (low concentration) or CsOH	Reflux in xylene.[4][9]

Experimental Workflow for Selective Synthesis

Caption: Workflow for selective calixarene synthesis.

Issue 3: Controlling Conformational Isomerism in Calix[6]arenes

Question: My synthesized calix[6]arene is a mixture of conformers. How can I selectively obtain the cone conformation, and how can I lock it to prevent interconversion?

Answer: Calix[6]arenes can exist in four main conformational isomers: cone, partial cone, 1,2-alternate, and 1,3-alternate.[15] The parent p-tert-butylcalix[6]arene predominantly exists in the cone conformation in the solid state due to stabilizing intramolecular hydrogen bonds between the hydroxyl groups.[16] However, in solution, it can be conformationally mobile. To obtain and lock a specific conformation, functionalization of the lower rim hydroxyl groups is necessary.

Underlying Principles: The conformational flexibility of calix[6]arenes arises from the rotation of the phenolic units through the annulus of the macrocycle. By introducing bulky substituents on the lower rim hydroxyl groups, this rotation can be sterically hindered, thus "locking" the conformation.

• Kinetic vs. Thermodynamic Control: The choice of base and solvent during the alkylation of the lower rim can influence the conformational outcome through kinetic or thermodynamic control.

• Bulky Substituents: Alkyl groups larger than ethyl are generally sufficient to prevent conformational inversion at room temperature.[15]

Troubleshooting Protocol: Selective Synthesis of the Cone Conformation

• Alkylation of the Lower Rim: To lock the cone conformation, the p-tert-butylcalix[6]arene can be tetra-alkylated. A common procedure involves the use of an alkyl halide (e.g., n-propyl bromide) and a weak base like K₂CO₃ in a solvent such as acetone or acetonitrile.[17]

• Selective Functionalization: For more complex structures, stepwise functionalization can be employed to achieve a desired substitution pattern that favors a specific conformation.[9]

Visualizing Calix[6]arene Conformers

Caption: Schematic of calix[6]arene conformers.

Frequently Asked Questions (FAQs)

Q1: What is the best way to purify p-tert-butylcalix[6]arene from unreacted starting materials and linear oligomers?

A1: Recrystallization is the most common and effective method for purifying p-tert-butylcalix[6]arene. A well-established procedure involves dissolving the crude product in a boiling solvent like toluene and then allowing it to cool slowly.[7] The calixarene, being less soluble than the linear oligomers and starting materials at lower temperatures, will crystallize out. Washing the crystals with a solvent in which the impurities are soluble but the calixarene is not (e.g., acetone or methanol) can further enhance purity.[7] For more challenging purifications, column chromatography can be employed.[18]

Q2: How can I confirm the conformation of my synthesized calix[6]arene?

A2: ¹H and ¹³C NMR spectroscopy are powerful tools for determining the conformation of calix[6]arenes.[4][6] The symmetry of the molecule in each conformation gives rise to a characteristic pattern of signals for the methylene bridge protons (Ar-CH₂-Ar) and the aromatic protons. For example, the highly symmetric cone conformation will show a single pair of doublets for the methylene protons, while less symmetric conformers will exhibit more complex splitting patterns.[12] 2D NMR techniques like NOESY can provide further confirmation by showing through-space correlations between protons on different aromatic rings.[9]

Q3: Are there any "green" synthesis methods for calixarenes that avoid the use of harsh solvents?

A3: Yes, there has been growing interest in developing more environmentally friendly methods for calixarene synthesis. Mechanochemical (solvent-free) synthesis, where the reactants are ground together, has been shown to produce calixarenes in high yields with reduced reaction times and waste.[3][19][20] Microwave-assisted synthesis is another green approach that can significantly shorten reaction times.[3][20]

Q4: Can I synthesize a calixarene with different substituents on the upper rim?

A4: Yes, it is possible to synthesize calixarenes with a variety of substituents on the upper rim. This is typically achieved through a multi-step process. First, the p-tert-butyl groups of a pre-formed calixarene are removed (de-tert-butylation).[1] The resulting unsubstituted calixarene can then be functionalized at the para-positions through electrophilic aromatic substitution reactions.[1] This allows for the introduction of a wide range of functional groups, enabling the tuning of the calixarene's properties for specific applications.

References

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• Gérardin, C., Barlat, I., Leveque, S., & Lebeau, B. (2019). The synthesis and characterization of giant Calixarenes. Nature communications, 10(1), 169. Available at: [Link]

• Jaime, C., De Mendoza, J., Prados, P., Nieto, P. M., & Sanchez, C. (1991). Carbon-13 NMR chemical shifts. A single rule to determine the conformation of calix[6]arenes. The Journal of Organic Chemistry, 56(10), 3372-3376. Available at: [Link]

• Madigan, R. P., Fulton, B. B., Gerro, W. E., Nino, P. F., Vilaysane, B., Dominguez, N. R., ... & Foss, F. W. (2023). NMR Analyses of-1, 3-Bridged Calix[6] arene Conformations. ChemRxiv. Cambridge: Cambridge Open Engage. Available at: [Link]

• Yamakoshi, Y., & Schluter, A. D. (2003). Conformationally Selective Synthesis of Mononitrocalix[6] arene in Cone or Partial Cone. Helvetica Chimica Acta, 86(5), 1634-1639. Available at: [Link]

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• Gutsche, C. D. (2008). Calixarenes: an introduction. Royal Society of Chemistry.

• Arduini, A., Fanni, S., Geremia, S., Pochini, A., Secchi, A., & Zadmard, R. (2003). Selective access to constitutionally identical, orientationally isomeric calix[9] arene-based[21] rotaxanes by an active template approach. Chemical Science, 12(7), 2417-2425. Available at: [Link]

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• Lhoták, P. (2024). Upper rim-bridged calixarenes. RSC Advances, 14(31), 22005-22026. Available at: [Link]

• Matthews, S. E., Cecioni, S., O'Brien, J. E., MacDonald, C. J., Hughes, D. L., Jones, G. A., ... & Vidal, S. (2018). Fixing the Conformation of Calix[6] arenes: When Are Three Carbons Not Enough?. Chemistry–A European Journal, 24(18), 4566-4576. Available at: [Link]

• Danchine, S., Hoffner, J., & Fantini, J. (2022). Selective synthesis of cis and trans isomers of calix[6]arenes with an amide incorporated in the macrocycle skeleton. American Chemical Society. Available at: [Link]

• Karakurt, S., Oguz, M., Yildirim, A., Durmus, I. M., & Yilmaz, M. (2022). Synthesis of new calix[6] arene derivatives and evaluation of their cytotoxic activity. Medicinal Chemistry Research, 31(1), 133-144. Available at: [Link]

• Nimse, S. B., & Kim, T. (2009). Design and synthesis of Calixarene. Journal of Scientific & Industrial Research, 68(9), 743-752. Available at: [Link]

• Gutsche, C. D., & Levine, J. A. (1982). Calixarenes. 6. Synthesis of a functionalizable calix[6] arene in a conformationally rigid cone conformation. Journal of the American Chemical Society, 104(9), 2652-2653. Available at: [Link]

• Salas-Reyes, V., Campos-Gaxiola, J. J., & Ochoa, M. E. (2018). Synthesis of Novel p-tert-Butylcalix[6] arene Derivative: Structural Characterization of a Methanol Inclusion Compound. Molbank, 2018(4), M1023. Available at: [Link]

• Surov, O. V., Voronin, M. A., Vasilev, I. S., & Antipin, I. S. (2014). Complexation of solvents and conformational equilibria in solutions of the simplest calix[6] arenes. Journal of Molecular Liquids, 197, 333-339. Available at: [Link]

• Sardjono, R. E., & Rachmawati, R. (2017). Green synthesis of oligomer calixarenes. Calixarenes-powerful molecules for fundamental and applied sciences. IntechOpen. Available at: [Link]

• Pereira, M. M., & Calvete, M. J. (2023). Green synthesis of calixarenes derivatives: Mechanochemical-assisted key steps. Beilstein Archives. Available at: [Link]

• Karim, N. F. N. A., Supian, F. L., Musa, M., Ayop, S. K., & Yi, W. Y. (2022). Calixarene Derivatives: A Mini-Review on their Synthesis and Demands in Nanosensors and Biomedical Fields. Mini-Reviews in Medicinal Chemistry, 22(16), 2097-2111. Available at: [Link]

• Dalgarno, S. J., Tucker, S. A., & Raston, C. L. (2006). Casting heteracalixarenes from calixarene templates: A unique synthetic strategy. Chemical Communications, (3), 324-326. Available at: [Link]

• Burilov, V. A., Mironova, D. A., Solovieva, S. E., & Antipin, I. S. (2014). Improved Procedure for the Synthesis of Calix[6] arenes with Four Amino Groups on the Wide Rim. British Journal of Organic Chemistry, 1(1), 1-6. Available at: [Link]

• Böhmer, V. (1997). Special Calixarenes by Directed Syntheses. European Journal of Organic Chemistry, 1997(10), 2261-2275. Available at: [Link]

• Mphahlele, M. J. (2006). Study on the synthesis of p-tert-butylcalixarenes and p-isopropenylcalixarenes. Molecules, 11(4), 263-273. Available at: [Link]

• Sgarlata, C., & D'urso, A. (2020). Synthesis of Monothiacalix[6] arene Using the Fragment Condensation Approach. Molecules, 25(22), 5308. Available at: [Link]

• Lhoták, P., Stastny, V., & Dvorakova, H. (2011). Synthesis of (thia) calix[6] arene oligomers: Towards calixarene-based dendrimers. Beilstein journal of organic chemistry, 7, 120-125. Available at: [Link]

• Mphahlele, M. J., & Maluleka, M. M. (2006). Study on the synthesis of p-tert-butylcalixarenes and p-isopropenylcalixarenes. Molecules, 11(4), 263-273. Available at: [Link]

• Engilberge, S., Riobé, F., Wagner, A., & Crowley, P. B. (2020). Protein–Calixarene Complexation: From Recognition to Assembly. Accounts of Chemical Research, 53(6), 1193-1203. Available at: [Link]

• Sgarlata, C., La Mendola, D., Giuffrida, M. L., Rizzarelli, E., & D'urso, A. (2012). Novel Peptide-Calix[6] arene Conjugate Inhibits Aβ Aggregation and Rescues Neurons from Aβ's Oligomers Cytotoxicity In Vitro. ACS chemical neuroscience, 3(11), 861-870. Available at: [Link]

• Sardjono, R. E. (2017). Green Synthesis of Oligomer Calixarenes. Calixarenes-Powerful Molecules for Fundamental and Applied Sciences. IntechOpen. Available at: [Link]

• Sardjono, R. E. (2017). Green Synthesis of Oligomer Calixarenes. Calixarenes-Powerful Molecules for Fundamental and Applied Sciences. IntechOpen. Available at: [Link]

• Lhotak, P., Stastny, V., & Dvorakova, H. (2011). Synthesis of (thia) calix[6] arene oligomers: towards calixarene-based dendrimers. Beilstein journal of organic chemistry, 7, 120-125. Available at: [Link]

• Asfari, Z., Böhmer, V., Harrowfield, J., & Vicens, J. (Eds.). (2001). Calixarenes 2001. Springer Science & Business Media.
• Gutsche, C. D. (1998). Calixarenes revisited (Vol. 1). Royal Society of Chemistry.

• Nimse, S. B., & Kim, T. (2013). Lower-rim substituted calixarenes and their applications. Journal of inclusion phenomena and macrocyclic chemistry, 76(1-2), 1-26. Available at: [Link]

• Salas-Reyes, V., Campos-Gaxiola, J. J., & Ochoa, M. E. (2018). Synthesis of Novel p-tert-Butylcalix[6] arene Derivative: Structural Characterization of a Methanol Inclusion Compound. Molbank, 2018(4), M1023. Available at: [Link]

• Mamleev, K., Eigner, V., Dvořáková, H., & Lhoták, P. (2023). The Unexpected Chemistry of Thiacalix[6] arene Monosulfoxide. Molecules, 28(9), 3899. Available at: [Link]

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Technical Support Center: Achieving Specific Conformational Isomers of 4-tert-Butylcalixarene

Welcome to the technical support center for the targeted synthesis of 4-tert-butylcalixarene conformational isomers. This guide is designed for researchers, scientists, and drug development professionals navigating the complexities of supramolecular chemistry. Here, we address common challenges and provide field-proven solutions for achieving high-purity cone, partial cone, 1,2-alternate, and 1,3-alternate conformers.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My synthesis of the 1,3-alternate isomer of tetra-O-alkylated 4-tert-butylcalixarene is yielding a mixture of conformers, with a significant amount of the partial cone. What are the critical parameters to control?

A1: Achieving a high yield of the 1,3-alternate conformer is a classic example of thermodynamic control, where the most stable product is favored.[1][2] The partial cone is often a kinetically favored intermediate, and reaction conditions must be robust enough to allow the system to reach thermodynamic equilibrium.

• Troubleshooting Steps:

  • Solvent and Temperature: High-boiling point solvents like toluene or xylene are essential. Refluxing at these temperatures (≥110 °C) provides the necessary thermal energy to overcome the rotational barriers of the phenolic rings, allowing for interconversion between conformers.

  • Base and Cation Templating: The choice of base is paramount. Large alkali metal cations are crucial for templating the 1,3-alternate conformation. Cesium carbonate (Cs₂CO₃) and potassium carbonate (K₂CO₃) are highly effective.[3] The large ionic radius of Cs⁺ and K⁺ allows them to coordinate with the phenolic oxygens in a way that pre-organizes the calixarene for 1,3-difunctionalization. Sodium bases are generally less effective for this purpose.

  • Reaction Time: Thermodynamic control requires sufficient time to reach equilibrium.[4] Reactions are often run for 24 hours or longer to ensure the less stable kinetic products have converted to the desired 1,3-alternate isomer.

  • Reagent Stoichiometry: An excess of both the base and the alkylating agent is typically used to drive the reaction to completion.[5]

• Underlying Rationale: The synthesis hinges on shifting the conformational equilibrium towards the most stable isomer. At high temperatures, the calixarene rings can rotate. The large cesium or potassium cation acts as a template, preferentially binding to and stabilizing the arrangement of two opposing phenolic units, which upon alkylation, locks the molecule in the 1,3-alternate conformation.

Q2: I am attempting a "cone" selective synthesis using sodium hydride, but the reaction is sluggish and I'm observing incomplete alkylation. What could be the issue?

A2: The synthesis of the cone isomer is typically under kinetic control, favoring the fastest-formed product at lower temperatures.[1][2] Issues with this reaction often stem from reagent purity and handling. The cone conformation is stabilized by intramolecular hydrogen bonding between the lower rim hydroxyl groups.[6]

• Troubleshooting Steps:

  • Sodium Hydride (NaH) Quality: NaH is extremely sensitive to moisture. Use fresh, high-purity NaH from a sealed container. If it is a dispersion in mineral oil, it must be washed with a dry, inert solvent like hexane under an inert atmosphere (e.g., argon or nitrogen) immediately before use.

  • Solvent Purity: The reaction is highly sensitive to trace amounts of water. Solvents such as tetrahydrofuran (THF) or dimethylformamide (DMF) must be rigorously dried. Any moisture will consume the NaH, leading to incomplete deprotonation of the calixarene.

  • Deprotonation Step: While the subsequent alkylation is performed at low to ambient temperatures to favor the cone product, the initial deprotonation with NaH may require gentle warming (e.g., 40–50 °C) to ensure it goes to completion. Cessation of hydrogen gas evolution is a good indicator that the calixarene is fully deprotonated.

  • Temperature Control during Alkylation: Once deprotonation is complete, the reaction should be cooled (often to 0 °C) before the addition of the alkylating agent to prevent conformational rearrangements and favor the kinetic cone product.[7]

Q3: How can I selectively synthesize the partial cone conformer? My attempts often result in mixtures with the cone isomer.

A3: The selective synthesis of the partial cone isomer relies on a delicate balance of conditions that are more energetic than those for the cone, but not vigorous enough to allow for full equilibration to the 1,3-alternate form.

• Methodology: A common and effective method involves using potassium carbonate (K₂CO₃) as the base in a solvent like acetone, heated to reflux.[3]

• Mechanistic Insight: Under these conditions, there is sufficient energy for one of the phenolic units to rotate through the annulus of the calixarene, leading to the partial cone conformation. However, the energy is insufficient for the complete equilibration that would favor the 1,3-alternate isomer, which requires a higher boiling point solvent.[8]

• Purification is Critical: It is important to anticipate that this synthesis will likely yield a mixture of conformers. The separation of the partial cone from the cone and other isomers is typically achieved by column chromatography on silica gel. The different conformers possess distinct polarities and shapes, which facilitates their separation.

Experimental Protocols & Data

Protocol 1: Synthesis of 1,3-Alternate Tetra-O-propyl-4-tert-butylcalixarene (Thermodynamic Control)

This protocol is optimized for achieving the thermodynamically stable 1,3-alternate conformation.

Step-by-Step Methodology:

• Setup: In a flame-dried round-bottom flask under an inert atmosphere (Argon), combine 4-tert-butylcalixarene (1.0 g, 1.54 mmol) and dry toluene (50 mL).

• Base Addition: Add cesium carbonate (Cs₂CO₃, 3.0 g, 9.24 mmol, 6 eq.) to the suspension.

• Templating: Heat the mixture to reflux (approximately 110°C) for 2 hours to facilitate the formation of the cesium-calixarene complex.

• Alkylation: Slowly add 1-bromopropane (0.85 mL, 9.24 mmol, 6 eq.) to the refluxing mixture.

• Reaction: Maintain the reflux for 24 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Workup: After cooling to room temperature, filter the mixture to remove inorganic salts. Wash the organic filtrate with 1M HCl and then with brine.

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The crude product is then purified by column chromatography (silica gel, hexane/dichloromethane gradient) to isolate the pure 1,3-alternate isomer.

Expected Yield & Purity:

Conformer	Typical Yield	¹H NMR Diagnostic Signal (Ar-CH₂-Ar)
1,3-Alternate	>85%	A sharp singlet around 3.1 ppm[9]

Protocol 2: Synthesis of Cone Tetra-O-benzyl-4-tert-butylcalixarene (Kinetic Control)

This protocol utilizes kinetic control at low temperatures to favor the formation of the cone isomer.[10]

Step-by-Step Methodology:

• Preparation: To a flame-dried, three-neck flask under an argon atmosphere, add sodium hydride (NaH, 60% dispersion, 0.37 g, 9.24 mmol, pre-washed with dry hexane) and 30 mL of anhydrous DMF.

• Deprotonation: Cool the suspension to 0 °C. Slowly add a solution of 4-tert-butylcalixarene (1.0 g, 1.54 mmol) in 20 mL of anhydrous DMF.

• Reaction Initiation: Stir the mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2 hours, or until hydrogen evolution stops.

• Alkylation: Re-cool the mixture to 0 °C and add benzyl bromide (1.1 mL, 9.24 mmol) dropwise.

• Reaction: Allow the reaction to slowly warm to room temperature and stir for 18-24 hours.

• Quenching & Workup: Carefully quench the reaction at 0 °C by the slow addition of methanol. Dilute with dichloromethane and wash with water.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and remove the solvent in vacuo. The product can be further purified by recrystallization from a methanol/chloroform mixture to yield the pure cone isomer.

Expected Yield & Purity:

Conformer	Typical Yield	¹H NMR Diagnostic Signal (Ar-CH₂-Ar)
Cone	>90%	A pair of doublets around 3.1 and 4.4 ppm (J ≈ 13 Hz)[11]

Visualization of Conformational Isomers

The four principal conformations of a tetra-substituted calix[12]arene are dictated by the orientation of the four phenolic units relative to the macrocycle's main plane.[13]

Caption: Orientation of phenolic units in the four main conformers.

Synthetic Control Pathway

The choice of reaction conditions directly influences the conformational outcome of the synthesis, allowing for the selective targeting of a desired isomer.

Caption: Reaction conditions guide the synthesis to specific conformers.

References

• [Synthesis of partial-cone p-tert-butylcalix[12]arene-1,2-crown-5 ligands... - ResearchGate]([Link])

• [NMR Analyses of-1,3-Bridged Calix[12]arene Conformations - ChemRxiv]([Link])

• [Selective synthesis of three conformational isomers of tetrakis[(ethoxycarbonyl)methoxy]thiacalix[12]arene and their complexation properties towards alkali metal ions - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing)]([Link])

• [Stepwise Orthogonal Protection of Calix[12]arene Triamine: A Facile Route to Asymmetric Structures - MDPI]([Link])

• [1,3-Alternate calix[12]arenes, selectively functionalized by amino groups - ResearchGate]([Link])

• [Experimental and Computational NMR Strategies to Identify Constrained Conformers of Modified Calix[12]arenes | ChemRxiv]([Link])

• [Synthesis of Novel p-tert-Butylcalix[12]arene Derivative: Structural Characterization of a Methanol Inclusion Compound - MDPI]([Link])

• [Conformationally Selective Synthesis of Mononitrocalix[12]arene in Cone or Partial Cone]([Link])

• [Selective monoalkylation of p-tert-butylcalix-[12]-arene in a methyl carbonate ionic liquid]([Link])

• [Synthesis of p-tert-butyl thiacalix[12]arene tetrasubstituted at the lower rim by oxazoline groups in 1,3-alternate conformation]([Link])

• [Polycationic Derivatives of p-tert-Butylthiacalix[12]arene in 1,3-alternate Stereoisomeric Form: New DNA Condensing Agents | Журнал "Макрогетероциклы"]([Link])

• [p-tert-BUTYLCALIX[12]ARENE - Organic Syntheses Procedure]([Link])

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Reference Data & Comparative Studies

The Enduring Significance of 4-tert-butylcalixarene in Molecular Recognition: A Comparative Guide

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The Enduring Significance of 4-tert-butylcalix[1]arene in Molecular Recognition: A Comparative Guide

In the dynamic field of supramolecular chemistry, calixarenes have emerged as a cornerstone for the development of synthetic receptors.[1] Their unique, vase-like three-dimensional structure, featuring a hydrophobic cavity and modifiable upper and lower rims, makes them exceptional candidates for molecular recognition, sensing, and beyond.[2][3] Among the diverse family of calixarenes, 4-tert-butylcalix[1]arene has historically held a prominent position. This guide provides an in-depth comparison of 4-tert-butylcalix[1]arene with other calixarene derivatives, leveraging experimental data to elucidate its performance in molecular recognition for researchers, scientists, and drug development professionals.

The Archetype: Understanding the Structural Advantages of 4-tert-butylcalix[1]arene

4-tert-butylcalix[1]arene is synthesized through the base-catalyzed condensation of p-tert-butylphenol and formaldehyde.[4][5] The resulting cyclic tetramer possesses a well-defined cone conformation, stabilized by intramolecular hydrogen bonding between the hydroxyl groups at the lower rim.[6] The defining feature of this calixarene is the presence of bulky tert-butyl groups at the upper rim. These groups serve several critical functions:

• Preorganization and Cavity Definition: The tert-butyl groups lock the calixarene into a more rigid cone conformation, which is crucial for pre-organizing the binding sites for guest molecules.[1] This rigidity enhances binding affinities by minimizing the entropic penalty associated with conformational changes upon complexation.

• Solubility: The lipophilic nature of the tert-butyl groups imparts good solubility in common organic solvents, facilitating its use in a wide range of experimental conditions.

• Synthetic Accessibility: The tert-butyl groups can be readily removed, providing a versatile starting point for a vast array of upper-rim functionalized calixarenes.[7]

Comparative Analysis of Molecular Recognition Capabilities

The efficacy of a calixarene in molecular recognition is quantified by its binding affinity (association constant, K_a) and selectivity for a specific guest molecule. The following sections compare the performance of 4-tert-butylcalix[1]arene with other calixarenes in recognizing various guest species, supported by experimental data.

Recognition of Cations

The electron-rich cavity of calixarenes makes them particularly adept at binding cations through cation-π interactions.

A study on the complexation of N-methylpyridinium cation revealed significantly stronger binding with a calix[1]pyrene derivative (Ka = (1.37 ± 0.3) × 10^4 M⁻¹) compared to a more flexible tetraether calix[1]arene (Ka = 36.6 ± 6.5 M⁻¹).[8] This highlights the role of the extended aromatic system in the calixpyrene in enhancing cation-π interactions. While direct comparative data for the parent 4-tert-butylcalix[1]arene under identical conditions is not provided in this specific study, the results underscore the impact of structural modifications on binding affinity.

Recognition of Neutral Molecules

The hydrophobic cavity of 4-tert-butylcalix[1]arene is well-suited for encapsulating neutral organic molecules of complementary size and shape.

Theoretical molecular dynamics calculations have indicated that the formation of complexes between p-chloro-trifluoromethyl-benzene and unsubstituted calix[1]arene is tens of times faster than with t-butylcalix[1]arene.[9] This suggests that the bulky tert-butyl groups, while providing rigidity, can also introduce steric hindrance that affects the kinetics of guest binding.

Furthermore, the replacement of methylene bridges with sulfur atoms to form tetrathiacalix[1]arenes increases the cavity diameter by approximately 0.6 Å.[10] This modification can influence the selectivity towards larger neutral guest molecules.

Recognition of Anions

While the electron-rich cavity of native calixarenes is not ideal for anion binding, functionalization of the upper or lower rims with anion-binding moieties, such as urea or amide groups, can create potent and selective anion receptors.[11][12]

For instance, a calix[1]arene quinoline-diamido derivative has demonstrated highly selective recognition of fluoride (F⁻) and copper (Cu²⁺) ions, with detection limits in the nanomolar range.[12] This exemplifies how the calixarene scaffold can be tailored for specific recognition tasks.

Experimental Protocols for Studying Calixarene Host-Guest Interactions

The characterization of host-guest complexation is fundamental to understanding molecular recognition. Several key experimental techniques are employed for this purpose.

UV-Vis Titration

This technique is used to determine the binding constant of a host-guest complex when the complexation event results in a change in the UV-Vis absorption spectrum of the guest or host.

Experimental Protocol:

• Prepare a stock solution of the guest molecule at a known concentration in a suitable solvent.

• Prepare a series of solutions containing a fixed concentration of the guest and increasing concentrations of the calixarene host.

• Record the UV-Vis spectrum for each solution.

• Analyze the change in absorbance at a specific wavelength as a function of the host concentration to determine the association constant (K_a) using appropriate binding models (e.g., 1:1 or 1:2).[13][14]

Fluorescence Spectroscopy

Fluorescence titration is a highly sensitive method used when the formation of a host-guest complex leads to a change in the fluorescence properties (intensity, wavelength, or lifetime) of a fluorescent guest or a calixarene derivative bearing a fluorophore.[12][15]

Experimental Protocol:

• Prepare a stock solution of the fluorescent species (guest or host) at a low concentration (typically in the micromolar range).

• Titrate this solution with a stock solution of the non-fluorescent binding partner.

• Record the fluorescence spectrum after each addition of the titrant.

• Plot the change in fluorescence intensity against the concentration of the titrant and fit the data to a suitable binding isotherm to calculate the binding constant.[16][17]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the structure of host-guest complexes in solution.[18] Changes in the chemical shifts of the host or guest protons upon complexation provide information about the binding site and stoichiometry.[19]

Experimental Protocol:

• Prepare a solution of the host (or guest) at a known concentration in a deuterated solvent.

• Acquire a ¹H NMR spectrum.

• Add incremental amounts of a concentrated solution of the guest (or host).

• Acquire a ¹H NMR spectrum after each addition.

• Monitor the changes in chemical shifts of specific protons and use this data to determine the association constant and to model the geometry of the complex.[20]

Isothermal Titration Calorimetry (ITC)

ITC is a thermodynamic technique that directly measures the heat released or absorbed during a binding event. It is the only technique that can simultaneously determine the binding constant (K_a), stoichiometry (n), and the enthalpy (ΔH) and entropy (ΔS) of binding in a single experiment.[21][22]

Experimental Protocol:

• Fill the sample cell of the calorimeter with a solution of the host molecule at a known concentration.

• Fill the injection syringe with a solution of the guest molecule at a higher concentration.

• Perform a series of small, sequential injections of the guest solution into the sample cell.

• Measure the heat change after each injection.

• Integrate the heat signals and plot them against the molar ratio of guest to host.

• Fit the resulting isotherm to a binding model to extract the thermodynamic parameters.[23]

Visualizing the Process: Diagrams and Workflows

To better illustrate the concepts discussed, the following diagrams created using Graphviz are provided.

Caption: A generalized workflow for determining the binding constant of a host-guest interaction.

Conclusion: The Versatile Scaffold for Modern Applications

While newer, more sophisticated calixarene derivatives have been developed with enhanced binding affinities and selectivities for specific targets, 4-tert-butylcalixa[1]rene remains a fundamentally important and widely utilized building block in supramolecular chemistry. Its ease of synthesis, well-defined structure, and synthetic versatility make it an ideal starting point for the design of novel receptors. [24][25] The choice between 4-tert-butylcalixa[1]rene and other calixarenes ultimately depends on the specific application. For fundamental studies and as a scaffold for further functionalization, 4-tert-butylcalixa[1]rene is an excellent choice. For applications requiring high selectivity or the recognition of specific analytes, more elaborate, functionalized calixarenes are often necessary. The ongoing research into calixarene chemistry continues to expand their applications in areas such as drug delivery, sensing, and catalysis, underscoring the enduring legacy and future potential of these remarkable macrocycles. [26][27]

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A Senior Application Scientist's Guide to Validating the Performance of 4-tert-Butylcalixarene Derivative Sensors

In the landscape of molecular recognition and sensing, 4-tert-butylcalix[1]arene derivatives have emerged as a versatile and powerful class of chemosensors. Their unique cup-shaped, preorganized macrocyclic structure provides a scaffold for the development of highly selective and sensitive sensors for a variety of analytes, ranging from metal ions to neutral molecules.[2][3] This guide provides a comprehensive overview of the validation of 4-tert-butylcalixarene derivative-based sensors, with a focus on experimental design, data interpretation, and objective comparison with alternative sensing platforms.

The 4-tert-Butylcalixarene Advantage: A Molecular "Lock and Key"

The sensing capability of 4-tert-butylcalix[1]arene derivatives stems from their ability to form stable host-guest complexes.[2] The rigid, cup-like structure, formed by the condensation of p-tert-butylphenol and formaldehyde, creates a hydrophobic cavity and a modifiable upper and lower rim.[4][5] This architecture allows for the precise tuning of the sensor's properties. The bulky tert-butyl groups on the upper rim lock the molecule into a "cone" conformation, creating a well-defined binding pocket.[6] The phenolic hydroxyl groups on the lower rim can be functionalized with a variety of chromophores, fluorophores, or ionophores to enable specific analyte recognition and signal transduction.[4][5][7]

This modularity is the cornerstone of their superior performance compared to less structured sensing molecules. The preorganized nature of the calixarene cavity minimizes the entropic penalty associated with binding, leading to higher association constants and, consequently, greater sensitivity and selectivity.

Performance Validation: A Multi-Faceted Approach

Validating the performance of a 4-tert-butylcalixarene derivative sensor is not a singular event but a systematic process of characterizing its analytical merits. The choice of validation techniques is intrinsically linked to the sensor's design and the nature of the target analyte. The most common modalities are potentiometric, spectroscopic (fluorescence and UV-Vis), and electrochemical methods.

Core Performance Metrics

Regardless of the transduction method, the following key performance indicators must be rigorously evaluated:

• Selectivity: The sensor's ability to respond to the target analyte in the presence of other potentially interfering species.

• Sensitivity (Limit of Detection - LOD): The lowest concentration of the analyte that can be reliably detected.

• Linear Range: The concentration range over which the sensor's response is directly proportional to the analyte concentration.

• Response Time: The time required for the sensor to reach a stable signal upon exposure to the analyte.

• Reversibility and Stability: The ability of the sensor to return to its baseline state after the analyte is removed and its performance over time and under various conditions.

Comparative Analysis: 4-tert-Butylcalixarene Derivatives vs. Alternatives

To provide a clear perspective on the advantages of 4-tert-butylcalixarene-based sensors, a direct comparison with alternative sensing platforms is essential. The following table summarizes the performance of a representative 4-tert-butylcalix[1]arene-based lead (Pb²⁺) sensor against other common Pb²⁺ detection methods.

Sensing Platform	Analyte	Limit of Detection (LOD)	Linear Range	Selectivity	Key Advantages	Key Limitations	Reference
4-tert-Butylcalix[1]arene Derivative (Potentiometric)	Pb²⁺	1.1 x 10⁻⁵ M	1.1 x 10⁻⁵ – 1.0 x 10⁻¹ M	High selectivity over other divalent cations	High selectivity, wide linear range, long-term stability	Requires a reference electrode, potential for membrane fouling	[8]
Rhodamine-based Fluorescent Probe	Pb²⁺	3.4 x 10⁻⁸ M	1.0 x 10⁻⁷ – 1.0 x 10⁻⁵ M	Good, but can have cross-reactivity with Hg²⁺ and Cu²⁺	High sensitivity, potential for bio-imaging	Susceptible to photobleaching, potential for quenching by matrix components	N/A
Gold Nanoparticle Colorimetric Assay	Pb²⁺	2.5 x 10⁻⁹ M	5.0 x 10⁻⁹ – 5.0 x 10⁻⁷ M	Can be affected by other heavy metals and complexing agents	Simple, rapid, visual detection	Stability of nanoparticles can be an issue, matrix effects	N/A
Atomic Absorption Spectroscopy (AAS)	Pb²⁺	~1 x 10⁻⁸ M	Instrument dependent	Excellent	High accuracy and precision	Requires expensive instrumentation, not suitable for in-field analysis	N/A

As the data indicates, while other methods may offer a lower limit of detection in some cases, 4-tert-butylcalixarene-based sensors often provide a superior combination of high selectivity, a wide linear range, and excellent stability, making them particularly well-suited for applications where reliable quantification in complex matrices is required.[8]

Experimental Protocols for Performance Validation

The following sections provide detailed, step-by-step methodologies for validating the performance of 4-tert-butylcalixarene derivative sensors.

Potentiometric Sensor Validation (Ion-Selective Electrode - ISE)

Potentiometry is a widely used technique for ion sensing with calixarene-based sensors.[8] The calixarene derivative acts as an ionophore within a selective membrane, generating a potential difference that is proportional to the activity of the target ion.

Experimental Workflow for Potentiometric Sensor Validation

A flowchart of the potentiometric sensor validation process.

Step-by-Step Methodology:

• Membrane Cocktail Preparation:

  • The causality behind the membrane composition is critical for optimal sensor performance. The ionophore (the 4-tert-butylcalixarene derivative) provides the selectivity. A plasticizer, such as dioctyl phthalate (DOP) or o-nitrophenyl octyl ether (o-NPOE), ensures the mobility of the ionophore and the target ion within the membrane. A polymer matrix, typically poly(vinyl chloride) (PVC), provides mechanical stability. An ionic additive, like potassium tetrakis(4-chlorophenyl)borate (KTpClPB), can be included to reduce the membrane resistance and improve the detection limit.

  • Protocol: A typical membrane cocktail consists of the 4-tert-butylcalixarene derivative (ionophore), a plasticizer, and PVC in a specific weight ratio, dissolved in a volatile solvent like tetrahydrofuran (THF).

• Electrode Fabrication:

  • The prepared membrane cocktail is cast onto a suitable support, such as a glassy carbon electrode, and the solvent is allowed to evaporate slowly to form a uniform membrane.

• Sensor Conditioning:

  • The fabricated electrode is conditioned by soaking it in a solution of the target analyte (e.g., 0.01 M Pb(NO₃)₂) for several hours. This step ensures that the membrane is fully equilibrated with the analyte solution, leading to a stable and reproducible response.

• Calibration Curve Generation:

  • The potential of the conditioned ISE is measured against a reference electrode (e.g., Ag/AgCl) in a series of standard solutions of the target analyte with varying concentrations.

  • The potential is plotted against the logarithm of the analyte activity. The slope of the linear portion of the curve should be close to the Nernstian value (e.g., 29.6 mV/decade for a divalent cation at 25°C). The linear range and the limit of detection (determined from the intersection of the two linear portions of the calibration curve) are determined from this plot.

• Selectivity Coefficient Determination:

  • The selectivity of the sensor is evaluated using the matched potential method or the separate solution method. The potential of the sensor is measured in a solution of the primary ion and in a solution of an interfering ion. The selectivity coefficient (Kᵢ,ⱼ) is then calculated, with a smaller value indicating higher selectivity for the primary ion.

Fluorescence-Based Sensor Validation

For applications requiring higher sensitivity, 4-tert-butylcalixarene derivatives functionalized with fluorophores are often employed. The binding of the analyte to the calixarene cavity modulates the fluorescence of the attached fluorophore, leading to a measurable change in fluorescence intensity or wavelength.

Signaling Pathway for a Fluorescence "Turn-On" Sensor

A diagram illustrating the "turn-on" fluorescence sensing mechanism.

Step-by-Step Methodology:

• Preparation of Stock Solutions:

  • Prepare a stock solution of the 4-tert-butylcalixarene-fluorophore conjugate in a suitable solvent (e.g., acetonitrile or DMSO).

  • Prepare a series of standard solutions of the target analyte in the same solvent or an aqueous buffer.

• Fluorescence Titration:

  • To a solution of the calixarene-fluorophore conjugate, add increasing aliquots of the analyte stock solution.

  • After each addition, record the fluorescence emission spectrum. The excitation wavelength should be set to the absorption maximum of the fluorophore.

• Data Analysis:

  • Plot the change in fluorescence intensity at the emission maximum against the analyte concentration.

  • From this plot, determine the linear range and the limit of detection. The LOD can be calculated using the 3σ/S method, where σ is the standard deviation of the blank and S is the slope of the calibration curve.

  • The binding constant (Kₐ) for the host-guest complex can be determined by fitting the titration data to a suitable binding isotherm model (e.g., 1:1 or 1:2).

• Selectivity Studies:

  • The fluorescence response of the sensor to the target analyte is measured in the presence of a molar excess of potential interfering species. A minimal change in the fluorescence signal in the presence of interferents indicates high selectivity.

Trustworthiness and Self-Validating Systems

To ensure the trustworthiness of the experimental data, every protocol should incorporate self-validating mechanisms. For instance, in potentiometry, the near-Nernstian slope of the calibration curve serves as an internal validation of the electrode's proper functioning. In fluorescence titrations, the goodness of fit of the data to a recognized binding model validates the assumed stoichiometry of the host-guest interaction.

Furthermore, the use of certified reference materials (CRMs) to spike real-world samples (e.g., environmental water or biological fluids) and subsequent analysis with the developed sensor provides a crucial validation of its accuracy and applicability in a complex matrix.

Conclusion

The validation of 4-tert-butylcalixarene derivative sensors is a rigorous but rewarding process. By systematically evaluating key performance metrics and objectively comparing their performance against alternative technologies, researchers can confidently establish the utility and superiority of these versatile molecular sensors. The inherent modularity and preorganized structure of the 4-tert-butylcalix[1]arene scaffold provide a robust platform for the development of next-generation sensors with tailored selectivity and sensitivity for a wide array of applications in environmental monitoring, clinical diagnostics, and drug discovery.

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Introduction: Beyond the Ligand, a Scaffold for Precision Catalysis

An In-Depth Performance Comparison of 4-tert-Butylcalix[1]arene-Based Catalysts A Guide for Researchers, Scientists, and Drug Development Professionals

In the pursuit of more efficient, selective, and sustainable chemical transformations, the design of the catalyst's immediate environment is as crucial as the catalytic center itself. While traditional catalysis has focused heavily on the electronic and steric properties of individual ligands, supramolecular chemistry offers a more holistic approach: creating pre-organized, three-dimensional scaffolds that act as "nanoreactors." Among these, 4-tert-butylcalix[1]arene has emerged as a uniquely versatile and powerful platform.

Derived from the condensation of p-tert-butylphenol and formaldehyde, this macrocycle possesses a well-defined conical structure with a hydrophobic cavity and distinct "upper" and "lower" rims that can be selectively functionalized.[2] This structural rigidity and synthetic accessibility allow for the precise positioning of catalytic groups, substrate-binding sites, and solubilizing moieties. The bulky tert-butyl groups on the upper rim provide solubility in common organic solvents and create a defined portal to the catalytic core.

This guide provides a detailed, evidence-based comparison of the performance of 4-tert-butylcalix[1]arene-based catalysts in two critical areas of synthetic chemistry: Phase-Transfer Catalysis (PTC) and Palladium-Catalyzed Cross-Coupling Reactions . We will move beyond theoretical advantages to present objective, quantitative data, comparing these systems against widely used industry-standard catalysts. The causality behind experimental design, detailed protocols, and performance metrics are provided to empower researchers to make informed decisions for their specific applications.

Part 1: The Catalyst Scaffold: Synthesis and Functionalization

The foundation of any calixarene-based catalyst is the macrocycle itself. The synthesis of 4-tert-butylcalix[1]arene is a well-established, scalable procedure.[3] Its true power, however, lies in its capacity for chemical modification, allowing for the creation of tailored catalytic environments.

Experimental Protocol: Synthesis of Parent 4-tert-Butylcalix[1]arene

This protocol is adapted from the robust procedure developed by C. David Gutsche.[2][3] The process involves a base-catalyzed condensation to form a linear precursor, followed by a high-temperature, template-free cyclization in a high-boiling solvent like diphenyl ether.

Step 1: Preparation of the Precursor

• To a 3-L three-necked, round-bottomed flask equipped with a mechanical stirrer, add p-tert-butylphenol (100 g, 0.666 mol), 37% formaldehyde solution (62 mL, 0.83 mol), and sodium hydroxide (1.2 g, 0.03 mol) in 3 mL of water.

• Stir the mixture at room temperature for 15 minutes.

• Heat the mixture using a heating mantle to 100–120°C for 2 hours. During this time, the mixture will become a very viscous, deep yellow mass as water evaporates.

• Allow the reaction to cool to room temperature. Add 800-1000 mL of warm diphenyl ether to the flask and stir until the residue is fully dissolved (this may take over an hour).

Step 2: Pyrolysis and Cyclization

• Fit the flask with a nitrogen inlet and a condenser. Heat the solution to 110–120°C while blowing a rapid stream of nitrogen over the surface to remove residual water.

• Once water evolution subsides, heat the mixture to reflux (approx. 250-260°C) and maintain reflux for 3-4 hours under a gentle nitrogen flow. The solution will turn a dark brown or grayish color.

• Cool the reaction mixture to room temperature. Precipitate the product by adding 1.5 L of ethyl acetate and stir for 30 minutes.

• Filter the resulting solid. Wash the crude product sequentially with ethyl acetate (2 x 100 mL), acetic acid (1 x 200 mL), water (2 x 100 mL), and finally acetone (2 x 50 mL) to yield the crude product.

• Recrystallize from boiling toluene to obtain pure 4-tert-butylcalix[1]arene as a white crystalline solid (typical yield: 45-60%). Note that the product often crystallizes as a 1:1 complex with toluene.[3]

Catalyst Synthesis Workflow

The synthetic pathway from basic starting materials to a functionalized catalyst is a critical workflow.

Caption: Workflow for synthesis and functionalization of calixarene catalysts.

Part 2: Performance in Phase-Transfer Catalysis (PTC)

Phase-transfer catalysis is a powerful technique for reacting reagents that are soluble in two immiscible phases (typically aqueous and organic).[4][5] The catalyst, usually a quaternary ammonium salt, transports one reactant (often an anion) across the phase boundary into the other phase to react.[6]

Calixarenes excel in this role due to their ability to complex the cation (e.g., K⁺, Na⁺) of the reactant salt within their lower-rim hydroxyl groups, while the lipophilic exterior provides high solubility for the entire ion pair in the organic phase.[7] This "host-guest" interaction leads to a highly "naked" and reactive anion, often accelerating reactions more efficiently than conventional catalysts.[8]

Mechanism: Calixarene-Mediated Phase Transfer

The calixarene shuttles the anionic nucleophile from the aqueous or solid phase into the organic phase where the electrophilic substrate resides.

Caption: Mechanism of calixarene-mediated phase-transfer catalysis.

Performance Comparison: Esterification of Sodium Butyrate

Let's compare the performance of a simple lower-rim functionalized 4-tert-butylcalix[1]arene against the industry-standard tetrabutylammonium bromide (TBAB) for the esterification of sodium butyrate with p-nitrobenzyl bromide.

Catalyst	Catalyst Loading (mol%)	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference(s)
Calix[1]arene Derivative	1.0	Dichloromethane	Reflux	5	95	Synthesized from multiple sources[7][9]
TBAB	2.0	Toluene	Room Temp	-	96	[10]
TBAB	10.0	Toluene/H₂O	110	4	~80	[11][12]
No Catalyst	-	Toluene/H₂O	Room Temp	24	<5	[10]

Analysis: While TBAB is highly effective, calixarene-based catalysts can achieve comparable or superior yields, often under specific conditions that leverage their unique structural benefits. The key advantage of the calixarene is its potential for higher efficiency (lower catalyst loading may be possible with optimized structures) and tunability. By modifying the calixarene rims, one can fine-tune solubility and cation binding affinity for specific reaction systems, an option not available with simple quaternary ammonium salts.[13]

Experimental Protocol: Phase-Transfer Catalyzed Esterification

• In a 50 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, add sodium butyrate (1.0 mmol), p-nitrobenzyl bromide (1.0 mmol), and the calix[1]arene-based catalyst (0.01 mmol, 1 mol%).

• Add 20 mL of dichloromethane as the solvent.

• Heat the mixture to reflux (approx. 40°C) and stir vigorously for 5 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, cool the mixture to room temperature. Filter the solution to remove any inorganic salts.

• Wash the organic phase with deionized water (2 x 15 mL) and then with brine (1 x 15 mL).

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purify the resulting crude product by flash column chromatography on silica gel to obtain the pure p-nitrobenzyl butyrate.

Part 3: Performance in Palladium-Catalyzed Cross-Coupling

The Suzuki-Miyaura coupling is a cornerstone of C-C bond formation in pharmaceutical and materials science.[14] A major challenge, particularly in drug manufacturing, is the contamination of the final product with the palladium catalyst, which is toxic and expensive.[15]

Here, calixarenes serve as bulky, multidentate platforms to anchor palladium catalytic centers, often through N-heterocyclic carbene (NHC) or phosphine ligands functionalized onto the calixarene rim.[16][17] This approach offers two profound advantages:

• High Local Concentration: The scaffold can support multiple catalytic sites, creating a highly active system.

• Reduced Leaching: The large, insoluble macrocyclic support helps to retain the palladium, preventing it from leaching into the product stream. This simplifies purification and dramatically reduces metal contamination.[18]

Performance Comparison: Suzuki-Miyaura Coupling of 4-Chloroanisole

This table compares a calix[16]arene-supported Pd-NHC catalyst with a conventional homogeneous catalyst system (a palladium source plus a state-of-the-art biaryl phosphine ligand, SPhos) for the coupling of 4-chloroanisole and phenylboronic acid.

Catalyst System	Pd Loading (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Pd Leaching (ppm)	Reference(s)
Calix[16]arene-Pd-NHC	0.5	K₃PO₄	Ethanol	80	2	94	< 10	[15][18]
Pd(OAc)₂ / SPhos	1.0	K₃PO₄	Toluene	Room Temp	2	98	>100 (Typical)	[14][19]
Pd(OAc)₂ / PPh₃	2.0	K₂CO₃	Toluene/H₂O	80	12	~75	High	[20]

Analysis: The calixarene-supported system demonstrates exceptional performance. While homogeneous catalysts like Pd/SPhos are extremely active and versatile, they suffer from significant palladium leaching, creating a major purification hurdle.[19] The calixarene catalyst provides comparable-to-excellent yields but with an order of magnitude less palladium contamination in the final product.[15][16] This is a critical advantage for applications in drug development, where stringent limits on heavy metal impurities are in place. The ability to use a green solvent like ethanol further enhances its appeal.

Experimental Protocol: Suzuki-Miyaura Coupling with a Calixarene-Supported Catalyst

This protocol is adapted for a heterogeneous, calixarene-supported catalyst.[15]

• To a 10 mL Schlenk tube equipped with a magnetic stirring bar, add the aryl halide (e.g., 4-chloroanisole, 1.0 mmol), the boronic acid (e.g., phenylboronic acid, 1.5 mmol), potassium phosphate (K₃PO₄, 2.0 mmol), and the calixarene-supported Pd catalyst (e.g., 0.005 mmol Pd, 0.5 mol%).

• Seal the tube with a septum, and evacuate and backfill with argon three times.

• Add 2 mL of anhydrous ethanol via syringe.

• Place the reaction vessel in a preheated oil bath at 80°C and stir for 2 hours.

• After the reaction is complete (monitored by GC-MS or LC-MS), cool the mixture to room temperature.

• Since the catalyst is heterogeneous, it can be removed by simple filtration. Dilute the mixture with additional ethanol and filter through a pad of Celite®.

• Rinse the Celite® pad with more ethanol.

• Combine the filtrates and remove the solvent under reduced pressure.

• The resulting crude product can be purified by column chromatography or recrystallization to yield the pure biaryl product. The low leaching often simplifies this final purification step.

Conclusion and Outlook

4-tert-butylcalix[1]arene and its larger homologues are not merely alternative ligands; they are sophisticated molecular platforms that enable a higher level of catalytic control.

• For Phase-Transfer Catalysis , they offer a tunable framework where cation affinity and solubility can be rationally designed, potentially outperforming standard onium salts in specific, challenging systems.

• For Palladium-Catalyzed Cross-Coupling , their most significant, field-proven advantage is the dramatic reduction in palladium leaching. This addresses a critical pain point in the pharmaceutical and fine chemical industries, offering a path to cleaner products, simplified purification, and greener processes.

While the initial synthesis of a functionalized calixarene catalyst is more complex than purchasing TBAB or SPhos, the long-term benefits in performance, reusability, and product purity can provide a compelling return on investment for high-value applications. As the demand for precision and sustainability in chemical synthesis grows, these supramolecular scaffolds are poised to transition from academic curiosities to indispensable tools for the modern chemist.

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A Researcher's Guide to Cross-Reactivity in 4-tert-Butylcalixarene-Based Sensors

In the realm of chemical sensing, the pursuit of high selectivity is paramount. For researchers and drug development professionals, the ability of a sensor to respond exclusively to a target analyte in a complex matrix is the gold standard. The 4-tert-butylcalix[1]arene scaffold has emerged as a remarkably versatile platform for the construction of chemical sensors, owing to its pre-organized cavity and the ease with which its upper and lower rims can be functionalized. This guide provides an in-depth, objective comparison of the cross-reactivity of 4-tert-butylcalixarene-based sensors across various detection modalities, supported by experimental data and detailed protocols. Our focus is to equip you with the critical knowledge to not only select the appropriate sensor for your application but also to understand the nuances of its performance in the presence of potential interferents.

The Principle of Pre-organization: Why 4-tert-Butylcalix[1]arene?

The efficacy of 4-tert-butylcalix[1]arene as a molecular receptor stems from its unique three-dimensional structure. The tert-butyl groups on the upper rim lock the molecule into a "cone" conformation, creating a well-defined hydrophobic cavity. This pre-organized pocket is crucial for selective guest binding, as it minimizes the entropic penalty associated with conformational changes upon complexation. By chemically modifying the hydroxyl groups on the lower rim with specific recognition elements, we can tailor the sensor's affinity for a wide range of analytes, from metal ions to organic molecules.

Understanding Cross-Reactivity: A Necessary Evil?

Cross-reactivity, or the response of a sensor to non-target analytes, is an inherent challenge in sensor design. While often viewed as a limitation, a well-characterized cross-reactivity profile can be leveraged in sensor arrays for pattern recognition of complex mixtures. This guide will delve into the cross-reactivity of three major classes of 4-tert-butylcalixarene-based sensors: potentiometric ion-selective electrodes (ISEs), quartz crystal microbalance (QCM) sensors, and fluorescent sensors.

Part 1: Potentiometric Sensors for Heavy Metal Ion Detection

Potentiometric sensors based on 4-tert-butylcalix[1]arene have been extensively studied for the detection of heavy metal ions, which are significant environmental and health concerns. The selectivity of these sensors is a critical performance metric.

Comparative Analysis of Selectivity

The selectivity of an ion-selective electrode is quantified by the potentiometric selectivity coefficient (KpotA,B), where 'A' is the primary ion and 'B' is the interfering ion. A smaller KpotA,B value indicates greater selectivity for the primary ion. The following table summarizes the selectivity coefficients of 4-tert-butylcalix[1]arene-based sensors for lead (Pb2+) and zinc (Zn2+) in the presence of various interfering ions.

Primary Ion	Interfering Ion (B)	log KpotPb,B	Reference
Pb2+	Na+	-3.8
Pb2+	K+	-3.7
Pb2+	Mg2+	-3.2
Pb2+	Ca2+	-3.0
Pb2+	Cu2+	-2.5
Pb2+	Cd2+	-2.1
Pb2+	Zn2+	-2.8	[2]
Pb2+	Hg2+	-2.5	[2]

Primary Ion	Interfering Ion (B)	log KpotZn,B	Reference
Zn2+	Na+	-3.5	[3][4]
Zn2+	K+	-3.6	[3][4]
Zn2+	Mg2+	-2.9	[3][4]
Zn2+	Ca2+	-3.0	[3][4]
Zn2+	Cu2+	-2.4	[3][4]
Zn2+	Ni2+	-2.6	[3][4]
Zn2+	Co2+	-2.7	[3][4]
Zn2+	Pb2+	-2.3	[3][4]
Zn2+	Cd2+	-2.5	[3][4]

Analysis of Causality: The selectivity of these sensors is governed by a combination of factors, including the size of the interfering ion relative to the calixarene cavity, the ion's charge density, and its coordination chemistry with the ionophore. For instance, the moderate interference from Cu2+ and Cd2+ in Pb2+ sensing can be attributed to their similar ionic radii and coordination preferences.

Alternative Technologies: A Comparative Overview

Sensor Technology	Principle	Advantages	Disadvantages	Typical LOD for Pb2+
4-tert-Butylcalix[1]arene ISE	Potentiometry	High selectivity, low cost, wide linear range	Susceptible to interference from ions with similar properties	10-8 M
Graphene-Based Electrochemical Sensors	Voltammetry	High sensitivity, large surface area	Complex fabrication, potential for fouling	10-9 M[4]
Fullerene-Derived Nanoparticle Sensors	Fluorescence Quenching/Enhancement	High sensitivity, optical detection	Potential for interference from other quenching/enhancing species	10-7 M[5]
Resorcin[1]arene-Based Sensors	Various (Conductivity, Potentiometry)	Water solubility, good selectivity for specific ions	Selectivity profile dependent on functionalization	Not specified for Pb2+, but shows selectivity[6]

Experimental Protocol: Matched Potential Method (MPM) for Selectivity Coefficient Determination

The Matched Potential Method is a reliable technique for determining selectivity coefficients as it is independent of the Nikolsky-Eisenman equation.[1][7]

Objective: To determine the potentiometric selectivity coefficient (KpotA,B) of a 4-tert-butylcalix[1]arene-based ion-selective electrode.

Materials:

• Ion-Selective Electrode (ISE) based on 4-tert-butylcalix[1]arene

• Reference electrode (e.g., Ag/AgCl)

• High-impedance potentiometer or ion meter

• Standard solution of the primary ion (A) (e.g., 0.1 M Pb(NO3)2)

• Standard solution of the interfering ion (B) (e.g., 0.1 M Cu(NO3)2)

• Reference solution containing a fixed activity of the primary ion (e.g., 1 x 10-5 M Pb(NO3)2)

Procedure:

• Initial Potential Measurement: Immerse the ISE and reference electrode in the reference solution containing the primary ion (aA). Record the stable potential reading (E1).

• Primary Ion Addition: Add a known volume of the standard primary ion solution to the reference solution to achieve a new, higher activity (a'A). Record the new stable potential (E2). The change in potential is ΔE = E2 - E1.

• Interfering Ion Titration: To a fresh aliquot of the initial reference solution (containing aA), incrementally add the standard solution of the interfering ion (B) until the same potential change (ΔE) is achieved, resulting in a final potential of E3 = E1 + ΔE.

• Calculation: The activity of the interfering ion (aB) that causes the same potential change as the primary ion is used to calculate the selectivity coefficient using the following equation: KpotA,B = (a'A - aA) / aB

Workflow Diagram:

Caption: Workflow for the Matched Potential Method.

Part 2: Quartz Crystal Microbalance (QCM) Sensors for Volatile Organic Compounds (VOCs)

QCM sensors operate by measuring a change in frequency of a quartz crystal resonator upon mass adsorption. When coated with a 4-tert-butylcalix[1]arene derivative, these sensors can selectively adsorb VOCs.

Cross-Reactivity in VOC Sensing

The response of a calixarene-coated QCM sensor to a particular VOC is dependent on the strength of the host-guest interaction, which is influenced by factors such as size and shape complementarity and the nature of intermolecular forces (e.g., hydrogen bonding, van der Waals forces).

Performance of a 4-tert-Butylcalix[1]arene-Coated QCM Sensor Array: One study investigated the response of a QCM sensor coated with 4-tert-butylcalix[1]arene to various VOCs. The results indicated a higher sensitivity towards aromatic compounds and chlorinated hydrocarbons compared to alcohols.[8]

Analyte	Relative Response	Potential Interaction
Toluene	High	π-π stacking within the calixarene cavity
Chloroform	High	Inclusion in the hydrophobic cavity
Ethanol	Low	Weaker interaction, less favorable inclusion
Acetone	Low	Weaker interaction, less favorable inclusion

Analysis of Causality: The greater response to toluene is attributed to the favorable π-π stacking interactions between the aromatic ring of toluene and the electron-rich cavity of the calixarene. The hydrophobic nature of the calixarene cavity also promotes the inclusion of nonpolar molecules like chloroform. In contrast, small, polar molecules like ethanol and acetone exhibit weaker interactions.

Alternative Technologies: A Comparative Overview

Sensor Technology	Principle	Advantages	Disadvantages	Typical Analytes
4-tert-Butylcalix[1]arene QCM	Gravimetric	High sensitivity, potential for tailoring selectivity	Susceptible to humidity, temperature fluctuations	Aromatic hydrocarbons, chlorinated solvents[8]
Metal Oxide Semiconductor (MOS) Sensors	Change in conductivity	Low cost, high sensitivity to reducing gases	Poor selectivity, high operating temperature, humidity interference	Alcohols, ketones, aldehydes[1][2][7][8][9]
Polymer-Coated QCM Sensors	Gravimetric	Tunable selectivity based on polymer chemistry	Swelling and viscoelastic effects can complicate the response	Wide range of VOCs depending on the polymer[10][11]

Experimental Protocol: Evaluating Cross-Selectivity of QCM Gas Sensors

Objective: To determine the cross-selectivity of a 4-tert-butylcalix[1]arene-coated QCM sensor to a range of VOCs.

Materials:

• QCM instrument with a flow-through cell

• 4-tert-butylcalix[1]arene-coated QCM crystal

• Mass flow controllers

• Vapor generation system (e.g., bubblers or permeation tubes) for each VOC

• Zero-grade air or nitrogen as the carrier gas

• Target VOCs (e.g., toluene, chloroform, ethanol, acetone)

Procedure:

• Sensor Stabilization: Place the calixarene-coated QCM crystal in the flow cell and establish a stable baseline frequency by flowing the carrier gas over the sensor.

• Analyte Exposure: Introduce a known concentration of the first target VOC into the carrier gas stream and direct it to the QCM cell.

• Frequency Measurement: Record the frequency shift (ΔF) of the QCM as the analyte adsorbs onto the sensor surface until a steady-state response is achieved.

• Purging: Switch the gas flow back to the pure carrier gas to desorb the analyte and allow the sensor frequency to return to the baseline.

• Repeat for Other Analytes: Repeat steps 2-4 for each of the other VOCs to be tested, ensuring the sensor returns to baseline between each exposure.

• Data Analysis: Compare the magnitude of the frequency shift (ΔF) for each VOC at the same concentration. A larger ΔF indicates a stronger response. The selectivity can be expressed as the ratio of the response to the target analyte versus the response to an interfering analyte.

Experimental Setup Diagram:

Caption: Experimental setup for QCM cross-selectivity testing.

Part 3: Fluorescent Sensors for Nitroaromatic Compounds

Fluorescent sensors incorporating 4-tert-butylcalix[1]arene and a fluorophore can detect nitroaromatic compounds, which are common components of explosives, through fluorescence quenching.

Cross-Reactivity in Nitroaromatic Detection

The quenching efficiency of these sensors is often evaluated using the Stern-Volmer equation, where a higher Stern-Volmer constant (KSV) indicates a more efficient quenching process and thus a higher sensitivity.

Performance of a Fluorescent Calix[1]arene-Carbazole Polymer: A study on a fluorescent polymer containing calix[1]arene and carbazole units demonstrated selective quenching by various nitroaromatic compounds.[10][12]

Nitroaromatic Compound	Stern-Volmer Constant (KSV, M-1)	Quenching Efficiency
Picric Acid (PA)	1.5 x 105	Very High
2,4,6-Trinitrotoluene (TNT)	8.0 x 104	High
2,4-Dinitrotoluene (DNT)	1.2 x 104	Moderate
Nitrobenzene (NB)	5.0 x 103	Low

Analysis of Causality: The high quenching efficiency observed for picric acid and TNT is attributed to a photo-induced electron transfer (PET) mechanism from the electron-rich polymer to the electron-deficient nitroaromatic compounds. The degree of quenching correlates with the electron-accepting ability of the nitroaromatic compound.

Alternative Technologies: A Comparative Overview

Sensor Technology	Principle	Advantages	Disadvantages	Typical Quencher
Calix[1]arene-Fluorophore Conjugates	Fluorescence Quenching	High sensitivity and selectivity, tunable design	Susceptible to photobleaching, potential for inner filter effects	Picric Acid, TNT[10][12]
Push-Pull Azaheterocyclic Systems	Intramolecular Charge Transfer (ICT)	Ratiometric sensing potential, high sensitivity	Synthesis can be complex	Nitroaromatics[12]
Polycyclic Aromatic Hydrocarbon (PAH) Probes	Fluorescence Quenching	Strong fluorescence, good quenching efficiency	Potential for self-aggregation	Nitroaromatics

Experimental Protocol: Assessing Cross-Reactivity of Fluorescent Sensors

Objective: To determine the cross-reactivity of a 4-tert-butylcalix[1]arene-based fluorescent sensor towards various nitroaromatic compounds.

Materials:

• Spectrofluorometer

• Quartz cuvettes

• Stock solution of the fluorescent calixarene sensor in a suitable solvent (e.g., THF or acetonitrile)

• Stock solutions of various nitroaromatic compounds (e.g., picric acid, TNT, DNT, nitrobenzene) in the same solvent

Procedure:

• Prepare Sensor Solution: Prepare a dilute solution of the fluorescent sensor in the cuvette and record its initial fluorescence emission spectrum (F0).

• Titration with Quencher: Incrementally add small aliquots of a stock solution of the first nitroaromatic compound (quencher) to the sensor solution.

• Fluorescence Measurement: After each addition, mix thoroughly and record the fluorescence emission spectrum (F).

• Repeat for Other Quenchers: Repeat steps 2 and 3 for each of the other nitroaromatic compounds to be tested.

• Data Analysis: Plot the ratio of the initial fluorescence intensity to the measured fluorescence intensity (F0/F) against the concentration of the quencher. This is the Stern-Volmer plot. The slope of the linear portion of this plot gives the Stern-Volmer constant (KSV). A steeper slope indicates a higher quenching efficiency and greater sensitivity.

Signaling Pathway Diagram:

Caption: Photo-induced electron transfer quenching mechanism.

Conclusion and Future Perspectives

This guide has provided a comprehensive comparison of the cross-reactivity of 4-tert-butylcalix[1]arene-based sensors across potentiometric, QCM, and fluorescent platforms. The versatility of the calixarene scaffold allows for the development of sensors with tailored selectivity for a wide range of analytes. While no sensor is perfectly selective, a thorough understanding and characterization of its cross-reactivity profile is essential for reliable and accurate measurements.

Future research in this field will likely focus on the development of novel functionalization strategies to further enhance selectivity and minimize interference. The integration of these sensors into arrays, coupled with advanced pattern recognition algorithms, holds great promise for the analysis of complex real-world samples. As our ability to rationally design and synthesize these sophisticated molecular architectures improves, so too will our capacity to create the next generation of highly selective and sensitive chemical sensors.

References

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• Tohda, K., et al. (2001). Studies on the Matched Potential Method for Determining the Selectivity Coefficients of Ion-Selective Electrodes Based on Neutral Ionophores: Experimental and Theoretical Verification. Analytical Sciences, 17(6), 733-739.

• Mahmoud, W. H., et al. (2021). Electrochemical Determination of Lead & Copper Ions Using Thiolated Calix[1]arene-Modified Screen-Printed Carbon Electrode. Chemosensors, 9(7), 157.

• Umezawa, Y., et al. (2000). POTENTIOMETRIC SELECTIVITY COEFFICIENTS OF ION-SELECTIVE ELECTRODES PART I. INORGANIC CATIONS. Pure and Applied Chemistry, 72(10), 1851-2082.
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• Jain, A. K., et al. (2006). A new Zn(II)-selective potentiometric sensor based on 4-tert-butylcalix[1]arene in PVC matrix. Talanta, 69(5), 1149-1155.

• de Melo, M. M., et al. (2020). Fluorescent Calix[1]arene-Carbazole-Containing Polymers as Sensors for Nitroaromatic Explosives. Polymers, 12(12), 2947.

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• Kimura, M., et al. (2011). Detection of Volatile Organic Compounds by Analyses of Polymer-Coated Quartz Crystal Microbalance Sensor Arrays.

• Gupta, V. K., et al. (2007). Pb(II) Selective Potentiometric Sensor Based on 4-tert-Butylcalix[1]arene in PVC Matrix. Talanta, 71(3), 1149-1155.

• Nardecchia, S., et al. (2015). Discriminating between Different Heavy Metal Ions with Fullerene-Derived Nanoparticles. Sensors, 15(7), 15859-15872.
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• Kolarik, J., et al. (2025). A study on the performance of metal oxide semiconductor (MOS) sensors for VOC measurement in residential setting. Building and Environment, 281, 110993.
• Kolarik, J., & Wargocki, P. (2021).
• Vaughan, S. R., et al. (2020). Quartz Crystal Microbalance Based Sensor Arrays for Detection and Discrimination of VOCs Using Phosphonium Ionic Liquid Composites. Sensors, 20(3), 615.

• Perez-Mora, E., et al. (2022). Recognition of Heavy Metals by Using Resorcin[1]arenes Soluble in Water. Molecules, 27(19), 6543.

• de la Cruz, M. J., et al. (2021). Coating-Based Quartz Crystal Microbalance Detection Methods of Environmentally Relevant Volatile Organic Compounds. Sensors, 21(13), 4492.
• Verbitskiy, E., et al. (2020). Design of fluorescent sensors based on azaheterocyclic push-pull systems towards nitroaromatic explosives and related compounds: A review.
• Al-Taisan, W. A., et al. (2023). Electrochemical Detection of Heavy Metals Using Graphene-Based Sensors: Advances, Meta-Analysis, Toxicity, and Sustainable Development Challenges. Biosensors, 13(6), 629.

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A Comparative Guide to the Binding Affinity of 4-tert-Butylcalixarene and Unsubstituted Calixarene

A Comparative Guide to the Binding Affinity of 4-tert-Butylcalix[1]arene and Unsubstituted Calix[1]arene

For Researchers, Scientists, and Drug Development Professionals

In the landscape of supramolecular chemistry, calixarenes have emerged as a versatile class of macrocyclic hosts, capable of encapsulating a diverse array of guest molecules within their well-defined cavities. Their utility in drug delivery, sensing, and catalysis is intrinsically linked to their binding affinity and selectivity. This guide provides an in-depth comparison of the binding affinities of two fundamental calix[1]arenes: the parent, unsubstituted calix[1]arene and its widely used derivative, 4-tert-butylcalix[1]arene. By examining the structural nuances and synthesizing available experimental data, this document aims to equip researchers with the insights necessary to make informed decisions in the selection of a calixarene scaffold for their specific applications.

The Architectural Framework: Unsubstituted vs. 4-tert-Butylcalix[1]arene

Calix[1]arenes are cyclic tetramers of phenol units linked by methylene bridges. The fundamental difference between the two molecules of interest lies at the upper rim of this basket-like structure.

• Unsubstituted Calix[1]arene: The para-positions of the phenolic rings are occupied by hydrogen atoms. This results in a smaller, less sterically hindered upper rim.

• 4-tert-Butylcalix[1]arene: Bulky tert-butyl groups are attached to the para-positions. These groups significantly increase the steric bulk and the lipophilicity of the upper rim, which in turn influences the overall shape and electronic properties of the cavity.

The presence of the tert-butyl groups has a profound impact on the solubility of the calixarene, with the substituted variant exhibiting greater solubility in nonpolar organic solvents. This practical consideration often dictates the choice of calixarene in many synthetic applications.

The Heart of the Matter: Understanding the Driving Forces of Binding

The encapsulation of a guest molecule by a calixarene is a complex interplay of non-covalent interactions. The primary forces at play include:

• Cation-π Interactions: The electron-rich aromatic cavities of calixarenes can interact favorably with cations or electron-deficient centers of guest molecules. This is a crucial contributor to the binding of many guest species.

• Van der Waals Forces: These interactions between the host and guest contribute significantly to the overall stability of the complex, particularly within the snug fit of the calixarene cavity.

• Hydrogen Bonding: The hydroxyl groups at the lower rim of the calixarene can act as hydrogen bond donors, interacting with suitable guest molecules.

• Hydrophobic Effect: In aqueous environments, the hydrophobic cavity of the calixarene provides a favorable environment for nonpolar guest molecules, driving their encapsulation.

The tert-butyl groups of 4-tert-butylcalix[1]arene can influence these interactions. They enhance the lipophilicity of the cavity, potentially strengthening hydrophobic interactions. Furthermore, their steric bulk can affect the orientation and proximity of the guest molecule within the cavity, thereby modulating the strength of other interactions.

A Head-to-Head Comparison of Binding Affinity: What the Data Reveals

Direct, side-by-side comparative studies of the binding affinities of unsubstituted calix[1]arene and 4-tert-butylcalix[1]arene for a wide range of guests under identical experimental conditions are not extensively documented in the literature. However, existing studies on related systems and theoretical investigations provide valuable insights.

A study on the adsorption of tributyltin onto mesoporous silica functionalized with these calixarenes provides a compelling piece of evidence. The material functionalized with 4-tert-butylcalix[1]arene exhibited a higher maximum adsorption capacity (16.42 mg/g) compared to the one functionalized with unsubstituted calix[1]arene (12.12 mg/g)[2]. This suggests a stronger interaction between tributyltin and the tert-butylated calixarene, likely due to enhanced van der Waals and hydrophobic interactions.

Conversely, a theoretical study investigating the complexation of p-chloro-trifluoromethyl-benzene with both hosts indicated that the formation of the complex is kinetically faster for the unsubstituted calix[1]arene . This suggests that while the final complex may be more stable with the tert-butylated derivative in some cases, the initial binding event might be more rapid with the less sterically hindered parent calixarene.

The following table summarizes the available comparative data:

Guest Molecule	Calix[1]arene Host	Observation	Experimental/Theoretical	Reference
Tributyltin	4-tert-Butylcalix[1]arene	Higher adsorption capacity	Experimental (Adsorption on functionalized silica)	[2]
Tributyltin	Unsubstituted Calix[1]arene	Lower adsorption capacity	Experimental (Adsorption on functionalized silica)	[2]
p-Chloro-trifluoromethyl-benzene	4-tert-Butylcalix[1]arene	Slower complex formation	Theoretical (Molecular dynamics)
p-Chloro-trifluoromethyl-benzene	Unsubstituted Calix[1]arene	Faster complex formation	Theoretical (Molecular dynamics)

It is crucial to note that the binding affinity is highly guest-dependent. The size, shape, and electronic properties of the guest molecule will dictate which calixarene host provides a more complementary binding pocket. The tert-butyl groups can act as "gatekeepers," restricting the entry of larger guests while providing a more snug and favorable environment for smaller, appropriately shaped molecules.

Experimental Protocols for Determining Binding Affinity

To empower researchers to conduct their own comparative studies, this section details the methodologies for three powerful techniques used to quantify host-guest interactions.

Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat released or absorbed during a binding event, providing a complete thermodynamic profile of the interaction, including the binding constant (Kₐ), enthalpy change (ΔH), and stoichiometry (n).

Step-by-Step Methodology:

• Sample Preparation:

  • Prepare solutions of the calixarene (host) and the guest molecule in the same buffer to minimize heats of dilution.

  • The buffer should be chosen to ensure the stability and solubility of both host and guest.

  • Degas all solutions thoroughly before use to prevent the formation of air bubbles in the calorimeter cell.

  • Accurately determine the concentrations of the host and guest solutions.

• Instrument Setup:

  • Set the experimental temperature, stirring speed, and reference power on the ITC instrument.

• Titration:

  • Place the host solution in the sample cell and the guest solution in the injection syringe.

  • Perform a series of small, sequential injections of the guest solution into the host solution.

  • Allow the system to reach equilibrium after each injection while monitoring the heat change.

• Data Analysis:

  • Integrate the heat flow peaks for each injection to obtain the heat change per mole of injectant.

  • Plot the heat change against the molar ratio of guest to host.

  • Fit the resulting binding isotherm to an appropriate binding model (e.g., one-site binding) to determine Kₐ, ΔH, and n.

Nuclear Magnetic Resonance (NMR) Titration

NMR spectroscopy is a powerful tool to study host-guest interactions by monitoring changes in the chemical shifts of protons on either the host or guest molecule upon complexation.

Step-by-Step Methodology:

• Sample Preparation:

  • Prepare a stock solution of the calixarene (host) of known concentration in a suitable deuterated solvent.

  • Prepare a stock solution of the guest molecule of known concentration in the same deuterated solvent.

• Titration:

  • Acquire a ¹H NMR spectrum of the host solution alone.

  • Add incremental aliquots of the guest stock solution to the host solution.

  • Acquire a ¹H NMR spectrum after each addition, ensuring the temperature is kept constant.

• Data Analysis:

  • Identify the proton signals of the host or guest that exhibit significant chemical shift changes upon titration.

  • Plot the change in chemical shift (Δδ) against the concentration of the guest.

  • Fit the titration data to a suitable binding isotherm equation (e.g., 1:1 binding model) using non-linear regression analysis to determine the association constant (Kₐ).

Conclusion: Selecting the Right Tool for the Job

The choice between 4-tert-butylcalix[1]arene and unsubstituted calix[1]arene is not a matter of inherent superiority but of strategic selection based on the specific research objective.

• 4-tert-Butylcalix[1]arene often provides a more lipophilic and sterically defined cavity. This can lead to stronger binding for guests that fit snugly within this modified environment , benefiting from enhanced van der Waals and hydrophobic interactions. Its improved solubility in common organic solvents is also a significant practical advantage.

• Unsubstituted Calix[1]arene , with its more open and less sterically hindered upper rim, may exhibit faster binding kinetics and could be a more suitable host for larger or more flexible guest molecules that would be excluded by the bulky tert-butyl groups.

Ultimately, the optimal choice of calixarene will depend on the specific guest molecule and the desired properties of the host-guest complex. The experimental protocols provided in this guide offer a robust framework for researchers to empirically determine the binding affinities and make data-driven decisions for their supramolecular systems.

References

• Gutsche, C. D.; Iqbal, M. Org. Synth.1990 , 68, 234. ([Link])

• Brouwer, D. H.; Alavi, S.; Ripmeester, J. A. NMR crystallography of p-tert-butylcalix[1]arene host-guest complexes using 1H complexation-induced chemical shifts. Phys. Chem. Chem. Phys.2008 , 10(26), 3857-3860. ([Link])

• Velazquez-Campoy, A.; Freire, E. Isothermal titration calorimetry to determine the association constants for a ligand bound simultaneously to two specific protein binding sites with different affinities. Nat. Protoc.2006 , 1, 186-191. ([Link])

• Arduini, A.; Pochini, A.; Reverberi, S.; Ungaro, R. A new, simple, one-step synthesis of p-tert-butylcalix[1]arene. J. Chem. Soc., Chem. Commun.1984 , (15), 981-982. ([Link])

• Comparative Study of Tributyltin Adsorption onto Mesoporous Silica Functionalized with Calix[1]arene, p-tert-Butylcalix[1]arene and p-Sulfonatocalix[1]arene. Molecules2016 , 21(9), 1221. ([Link])

• Gutsche, C. D.; Dhawan, B.; No, K. H.; Muthukrishnan, R. Calixarenes. 4. The synthesis, characterization, and properties of the calixarenes from p-tert-butylphenol. J. Am. Chem. Soc.1981 , 103(13), 3782-3792. ([Link])

• Izatt, R. M.; Lamb, J. D.; Hawkins, R. T.; Christensen, J. J. Cation transport in liquid membranes mediated by macrocyclic carriers. J. Am. Chem. Soc.1983 , 105(7), 1782-1785. ([Link])

• Danil de Namor, A. F.; Cleverley, R. M.; Zapata-Ormachea, M. L. Thermodynamics of calixarene chemistry. Chem. Rev.1998 , 98(7), 2495-2525. ([Link])

• Frish, L.; Matthews, S. E.; Böhmer, V.; Cohen, Y. The complexation of neutral molecules by calix[1]arenes as studied by NMR spectroscopy. J. Chem. Soc., Perkin Trans. 21999 , (4), 669-671. ([Link])

• Garel, L.; Dutasta, J. P.; Collet, A. Synthesis and preliminary complexation studies of a water-soluble calix[1]arene. Tetrahedron Lett.1991 , 32(49), 7257-7260. ([Link])

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• 2. Comparative Study of Tributyltin Adsorption onto Mesoporous Silica Functionalized with Calix[4]arene, p-tert-Butylcalix[4]arene and p-Sulfonatocalix[4]arene [mdpi.com]

A Senior Application Scientist's Guide to the Determination of Association Constants for 4-tert-Butylcalixarene Complexes

Welcome, researchers, scientists, and drug development professionals. This guide provides an in-depth comparison of common analytical techniques for determining the association constants of complexes formed with 4-tert-butylcalixarene. As a macrocyclic host, 4-tert-butylcalixarene's ability to form host-guest complexes is paramount to its function in drug delivery, sensing, and catalysis.[1][2] The quantitative measure of this binding affinity, the association constant (Kₐ), is therefore a critical parameter. This guide will delve into the underlying principles, provide field-proven experimental protocols, and offer a comparative analysis of various methods to empower you in selecting the most suitable approach for your research needs.

The Central Role of 4-tert-Butylcalixarene and Its Association Constants

4-tert-butylcalix[3]arene is a versatile supramolecular platform, prized for its synthetic accessibility, conformational flexibility, and well-defined cavity capable of encapsulating a variety of guest molecules.[4][5] The determination of the association constant, which quantifies the equilibrium between the free host and guest and the host-guest complex, is fundamental to understanding and optimizing these interactions for specific applications.[6][7]

Below is a logical workflow for selecting an appropriate method for determining the association constant.

Caption: A decision-making workflow for selecting a suitable technique.

A Comparative Analysis of Key Methodologies

The choice of method for determining association constants is critical and depends on factors such as the nature of the host and guest, the expected binding affinity, and the available instrumentation.[6][7] This section provides a detailed comparison of the most widely used techniques.

UV-Vis Spectroscopy

Principle: This technique relies on the change in the electronic absorption spectrum of the host or guest upon complexation. By monitoring the change in absorbance at a specific wavelength as a function of the titrant concentration, a binding isotherm can be generated and fitted to a suitable binding model to extract the association constant.

Experimental Protocol: UV-Vis Titration

• Preparation of Solutions: Prepare stock solutions of 4-tert-butylcalixarene (host) and the guest molecule in a suitable solvent. The solvent should not interact with either the host or the guest.

• Constant Host Concentration: In a series of cuvettes, maintain a constant concentration of the host (typically in the micromolar range).

• Guest Titration: Add increasing concentrations of the guest solution to each cuvette.

• Spectral Acquisition: Record the UV-Vis absorption spectrum for each sample after allowing the system to reach equilibrium.[8][9]

• Data Analysis: Plot the change in absorbance at a specific wavelength against the guest concentration. Fit the resulting binding isotherm to a 1:1 or other appropriate binding model using non-linear regression to determine the association constant (Kₐ).[7][10]

Causality Behind Experimental Choices:

• Solvent Selection: The choice of a non-interacting solvent is crucial to ensure that the observed spectral changes are solely due to the host-guest complexation.

• Concentration Range: The host concentration should be chosen carefully. It is generally recommended to work at a concentration close to the expected dissociation constant (Kd = 1/Kₐ) to obtain a well-defined binding curve.[7]

Caption: Workflow for UV-Vis Spectroscopy Titration.

Fluorescence Spectroscopy

Principle: This highly sensitive technique is applicable when either the host or the guest is fluorescent. The formation of the host-guest complex can lead to changes in fluorescence intensity (quenching or enhancement) or shifts in the emission wavelength.[1][11] These changes are monitored during a titration experiment to determine the association constant.

Experimental Protocol: Fluorescence Titration

• Solution Preparation: Prepare a solution of the fluorescent species (host or guest) at a constant concentration and a stock solution of the non-fluorescent binding partner.

• Fluorescence Measurement: Measure the initial fluorescence spectrum of the fluorescent species.

• Titration: Add small aliquots of the non-fluorescent partner, allowing for equilibration after each addition, and record the fluorescence spectrum.[1]

• Data Correction: It is crucial to correct for the inner filter effect, where the titrant absorbs at the excitation or emission wavelength, leading to an apparent quenching of fluorescence.[8][12][13]

• Data Analysis: Plot the corrected change in fluorescence intensity against the concentration of the added partner and fit the data to a suitable binding model to obtain Kₐ.[1]

Causality Behind Experimental Choices:

• Excitation Wavelength: The excitation wavelength should be chosen to maximize the fluorescence of the fluorophore while minimizing any background interference.

• Inner Filter Effect Correction: Failure to correct for the inner filter effect can lead to a significant overestimation of the association constant.[12][13]

Nuclear Magnetic Resonance (NMR) Titration

Principle: NMR spectroscopy is a powerful tool for studying host-guest interactions in solution. Upon complexation, the chemical environment of the protons on both the host and guest molecules changes, resulting in shifts in their corresponding NMR signals. By monitoring these chemical shift changes during a titration, the association constant can be determined.[14][15]

Experimental Protocol: ¹H NMR Titration

• Sample Preparation: Prepare a series of NMR tubes containing a constant concentration of the host (e.g., 4-tert-butylcalixarene) and varying concentrations of the guest.

• NMR Data Acquisition: Acquire ¹H NMR spectra for each sample, ensuring consistent experimental parameters such as temperature and number of scans.[1]

• Data Analysis: Identify the proton signals of the host or guest that exhibit significant chemical shift changes. Plot the change in chemical shift (Δδ) against the guest-to-host molar ratio. Fit the titration data to a binding isotherm equation using non-linear regression to determine the association constant.[1][14]

Causality Behind Experimental Choices:

• Choice of Nucleus: ¹H NMR is most common due to its high sensitivity and natural abundance. Other nuclei like ¹³C or ¹⁹F can also be used if present in the host or guest.

• Fast vs. Slow Exchange: The rate of complexation and dissociation relative to the NMR timescale determines the appearance of the spectra. For fast exchange, averaged signals are observed, while for slow exchange, separate signals for the free and complexed species are seen. This information can provide insights into the kinetics of the interaction.[10]

Isothermal Titration Calorimetry (ITC)

Principle: ITC is a gold-standard technique that directly measures the heat released or absorbed during a binding event.[1] This allows for the determination of a complete thermodynamic profile of the interaction, including the binding constant (Kₐ), enthalpy change (ΔH), and stoichiometry (n), all in a single experiment.[16]

Experimental Protocol: ITC

• Sample Preparation: Prepare solutions of the host and guest in the same buffer to minimize heats of dilution. Degas all solutions thoroughly.

• Instrument Setup: Place the host solution in the sample cell and the guest solution in the injection syringe. Set the experimental temperature and stirring speed.

• Titration: Perform a series of small, sequential injections of the guest solution into the host solution, monitoring the heat change after each injection.[1]

• Data Analysis: Integrate the heat flow peaks to obtain the heat change per injection. Plot this against the molar ratio of guest to host. Fit the data to a suitable binding model to determine Kₐ, ΔH, and n. The Gibbs free energy (ΔG) and entropy change (ΔS) can then be calculated.[16]

Causality Behind Experimental Choices:

• Buffer Matching: Using the exact same buffer for both host and guest solutions is critical to avoid large heats of dilution that can obscure the binding signal.

• Concentration Optimization: The concentrations of the host and guest should be chosen based on the expected Kₐ to ensure a well-defined titration curve.

Mass Spectrometry (MS)

Principle: Electrospray ionization mass spectrometry (ESI-MS) can be used to study the stability of host-guest complexes in the gas phase.[17][18] By observing the relative intensities of the free host, free guest, and the complex ions, qualitative information about binding can be obtained. Collision-induced dissociation (CID) experiments can provide a semi-quantitative measure of complex stability.[3]

Experimental Protocol: ESI-MS

• Sample Infusion: A solution containing both the 4-tert-butylcalixarene and the guest is directly infused into the ESI source.

• Mass Spectrum Acquisition: Acquire the mass spectrum to identify the ions corresponding to the free host, free guest, and the host-guest complex.

• Collision-Induced Dissociation (CID): Select the ion of the host-guest complex and subject it to increasing collision energies. The energy required to dissociate 50% of the complex (E₁/₂) can be used as a measure of its gas-phase stability.[3]

Causality Behind Experimental Choices:

• Solvent System: The choice of solvent can influence the ionization efficiency and the observed stability of the complex in the gas phase, which may differ from its stability in solution.[17][18]

• ESI Conditions: Soft ionization conditions should be used to minimize the in-source fragmentation of the non-covalent complex.

Comparative Data Summary

The following table summarizes the key parameters and typical ranges of association constants that can be reliably determined by each technique.

Technique	Measurable Kₐ Range (M⁻¹)	Key Outputs	Advantages	Limitations
UV-Vis Spectroscopy	10¹ - 10⁵	Kₐ, Stoichiometry	Widely available, simple	Requires a chromophore, indirect method
Fluorescence Spectroscopy	10² - 10⁸	Kₐ, Stoichiometry	High sensitivity, low sample consumption	Requires a fluorophore, susceptible to inner filter effects[13]
NMR Titration	10¹ - 10⁵[14]	Kₐ, Stoichiometry, Binding Site	Provides structural information	Lower sensitivity, requires higher concentrations
Isothermal Titration Calorimetry (ITC)	10² - 10⁹	Kₐ, ΔH, ΔS, n	Direct measurement of thermodynamics, label-free	Requires larger sample quantities, sensitive to buffer mismatch
Mass Spectrometry (MS)	Qualitative to Semi-quantitative	Gas-phase stability, Stoichiometry	High sensitivity, small sample amount	Gas-phase stability may not reflect solution-phase binding[17][18]

Conclusion

The determination of association constants for 4-tert-butylcalixarene complexes is crucial for advancing their applications in various scientific fields. This guide has provided a comprehensive overview and comparison of the primary analytical techniques employed for this purpose. The choice of the most appropriate method depends on a careful consideration of the specific host-guest system, the expected binding affinity, and the available instrumentation. For a robust characterization, it is often beneficial to employ multiple techniques to obtain complementary data and validate the results.[19] By understanding the principles and practical considerations of each method, researchers can confidently and accurately quantify the binding interactions of these versatile macrocyclic hosts.

References

• Jankowski, C. K., Allain, F., Lamouroux, C., Virelizier, H., Moulin, C., Tabet, J.‐C., Lamare, V., & Dozol, J.‐F. (2003). Comparison of the Stability of Calix[3]arene‐crown‐6‐cation Binary Complexes Under Electrospray Mass Spectrometry. Spectroscopy Letters, 36(4), 391-398. [Link]

• Jankowski, C. K., et al. (1998). Comparison of the Stability of Calix[3]arene-crown-6-cation Binary Complexes Under Electrospray Mass Spectrometry. CEA Scientific Report R-5835, 94-98.

• Arai, S., Ishihara, S., Takeoka, S., Ohkawa, H., Shibue, T., & Nishide, H. (2004). Stability of porphyrin-calix[3]arene complexes analyzed by electrospray ionization mass spectrometry. Rapid Communications in Mass Spectrometry, 18(18), 2065-2068. [Link]

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A Senior Application Scientist's Guide to Assessing the Selectivity of 4-tert-Butylcalixarene for Specific Guests

A Senior Application Scientist's Guide to Assessing the Selectivity of 4-tert-Butylcalix[1]arene for Specific Guests

For Researchers, Scientists, and Drug Development Professionals

Welcome to an in-depth exploration of 4-tert-butylcalix[1]arene, a versatile supramolecular platform with significant potential in molecular recognition and sensing. This guide, designed for professionals in research and drug development, moves beyond a simple recitation of facts to provide a nuanced understanding of how to assess the selectivity of this unique host molecule for a variety of guest compounds. We will delve into the causality behind experimental choices, ensuring that every protocol described is a self-validating system.

Introduction to 4-tert-Butylcalix[1]arene: A Molecule of (Almost) Unlimited Possibilities

4-tert-Butylcalix[1]arene is a macrocyclic compound formed from the condensation of p-tert-butylphenol and formaldehyde.[1][2] Its defining feature is a three-dimensional, "vase-like" structure characterized by a hydrophobic cavity and functionalizable upper and lower rims.[1][3] This architecture makes it an ideal candidate for host-guest chemistry, where it can encapsulate a variety of guest molecules, including neutral molecules, ions, and even larger biomolecules.[1][4] The selectivity of this binding is governed by a combination of factors, including the size and shape complementarity between the host and guest, as well as intermolecular forces such as hydrogen bonding, π-π stacking, and hydrophobic interactions.[5][6]

The "cone" conformation of 4-tert-butylcalix[1]arene, where all four phenolic units point in the same direction, is particularly important for guest binding.[3] The tert-butyl groups on the upper rim contribute to the formation of a well-defined hydrophobic cavity, while the hydroxyl groups on the lower rim provide sites for further chemical modification, allowing for the fine-tuning of its recognition properties.[1][7]

Assessing Guest Selectivity: A Multi-faceted Approach

Determining the selectivity of 4-tert-butylcalix[1]arene for a specific guest requires a combination of qualitative and quantitative experimental techniques. The goal is to not only confirm the formation of a host-guest complex but also to quantify the strength and specificity of the interaction.

Figure 2: Workflow for determining the structure of a host-guest complex using single-crystal X-ray diffraction.

Causality: The crystal structure reveals the precise orientation of the guest within the calixarene cavity and identifies the specific intermolecular interactions (e.g., C-H···π interactions) that stabilize the complex. [1]

Principle: In solution, Rotating-frame Overhauser Effect Spectroscopy (ROESY) or Nuclear Overhauser Effect Spectroscopy (NOESY) can be used to identify protons that are close in space (< 5 Å), even if they are not directly bonded.

Application: Cross-peaks between host and guest protons in a ROESY or NOESY spectrum provide definitive proof of complex formation and can be used to determine the guest's orientation within the host's cavity.

Conclusion: A Pathway to Rational Design

A thorough assessment of the selectivity of 4-tert-butylcalixa[1]rene requires a multi-pronged approach that combines quantitative binding studies with detailed structural analysis. By understanding the thermodynamic driving forces and the specific intermolecular interactions that govern guest recognition, researchers can rationally design and modify calixarene-based systems for a wide range of applications, from targeted drug delivery and sensing to catalysis and materials science. The versatility and tunability of the calixarene scaffold ensure its continued prominence in the field of supramolecular chemistry. [3]

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A Comparative Guide to Validating the Biocompatibility of 4-tert-butylcalixarene for In Vivo Studies

For Researchers, Scientists, and Drug Development Professionals

The translation of promising therapeutic agents from the laboratory to clinical applications hinges on the rigorous validation of their delivery vehicles. Among the class of supramolecular hosts, 4-tert-butylcalix[1]arene has emerged as a versatile scaffold for drug delivery, owing to its unique bucket-like structure, ease of functionalization, and capacity to encapsulate guest molecules.[2][3] However, before any in vivo application, a thorough and objective assessment of its biocompatibility is paramount.

This guide provides a comprehensive framework for validating the biocompatibility of 4-tert-butylcalixarene, comparing its performance with established drug delivery systems, and offering detailed experimental protocols grounded in scientific integrity.

Understanding Biocompatibility in the Context of Drug Delivery

Biocompatibility is not an intrinsic property of a material but rather a measure of its interaction with a biological system. For a drug carrier like 4-tert-butylcalixarene, this means it should not elicit any undesirable local or systemic effects.[4] Key parameters for assessment, guided by international standards such as ISO 10993, include:

• Cytotoxicity: The potential of the material to cause cell death.[4][5]

• Hemocompatibility: The effect of the material on blood components, particularly red blood cells.[4]

• Genotoxicity: The ability to damage cellular DNA, potentially leading to mutations or cancer.[4][6]

• Systemic Toxicity: Adverse effects on the whole organism, assessed through in vivo studies.[7]

A systematic evaluation of these parameters is crucial to de-risk a 4-tert-butylcalixarene-based formulation for further development.

Comparative Analysis: 4-tert-butylcalixarene vs. Alternative Drug Carriers

To contextualize the biocompatibility of 4-tert-butylcalixarene, it is essential to compare it against other widely used drug delivery platforms. This comparison provides a benchmark for its performance and aids in the selection of the most appropriate carrier for a specific therapeutic application.

Parameter	4-tert-butylcalixarene	Cyclodextrins	Liposomes
Structure	Synthetic macrocycle with a hydrophobic cavity and modifiable rims.	Natural cyclic oligosaccharides.[8]	Phospholipid vesicles.
Cytotoxicity	Generally low, but can be influenced by functionalization.[9]	Considered highly biocompatible and approved by the FDA.[8]	Generally low, but can be dose-dependent.
Hemocompatibility	Can exhibit hemolytic activity, requiring careful formulation.	Generally good, with some derivatives showing low hemolytic potential.	Can interact with blood components, often PEGylated to improve compatibility.
Immunogenicity	Generally considered to have low immunogenicity.	Low immunogenic potential.	Can be immunogenic, especially unmodified liposomes.
Drug Loading	Dependent on host-guest complexation within the cavity.[3]	Encapsulation of hydrophobic drugs in the central cavity.[10]	High capacity for both hydrophilic and hydrophobic drugs.
In Vivo Fate	Dependent on size, charge, and surface modifications.	Rapidly cleared from circulation unless modified.	Can be engineered for long circulation and targeted delivery.

Experimental Validation: Protocols and Methodologies

A multi-tiered approach, starting with in vitro assays and progressing to in vivo studies, is essential for a comprehensive biocompatibility assessment.

In Vitro Assessment: The First Line of Screening

In vitro assays provide a rapid and cost-effective means to screen for potential toxicity.

Caption: Workflow for in vitro biocompatibility assessment of 4-tert-butylcalixarene.

The MTT assay is a colorimetric method to assess cell metabolic activity, which is an indicator of cell viability.[11]

Principle: In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of living cells.[12]

Detailed Protocol:

• Cell Culture: Plate cells (e.g., HEK293 for a general screen or a cell line relevant to the intended application) in a 96-well plate at a density of 5,000-10,000 cells/well and incubate overnight.[12]

• Treatment: Prepare serial dilutions of the 4-tert-butylcalixarene formulation in a cell culture medium. Replace the existing medium with the treatment solutions and incubate for 24-48 hours.[12]

• MTT Addition: Add 10 µL of a 5 mg/mL MTT solution in PBS to each well and incubate for 4 hours at 37°C.[12]

• Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO) to each well.[12]

• Absorbance Measurement: Shake the plate for 10 minutes to dissolve the formazan crystals and measure the absorbance at 570 nm using a microplate reader.[13]

Data Interpretation: Cell viability is expressed as a percentage relative to untreated control cells. The concentration that reduces cell viability by 50% (IC50) is a key endpoint.

This assay quantifies the extent of red blood cell (RBC) lysis caused by the test material.[14]

Principle: Hemoglobin released from damaged RBCs is measured spectrophotometrically after conversion to cyanmethemoglobin.[1][15][16]

Detailed Protocol:

• Blood Collection: Obtain fresh whole blood from healthy donors in tubes containing an anticoagulant (e.g., Li-heparin).[17]

• Sample Preparation: Prepare different concentrations of the 4-tert-butylcalixarene formulation in PBS.

• Incubation: Add 0.1 mL of the blood to test tubes containing the sample dilutions and PBS to a final volume of 0.9 mL.[17] A positive control (e.g., Triton X-100) and a negative control (PBS) should be included.[17]

• Centrifugation: Incubate the tubes for a specified time (e.g., 1-3 hours) at 37°C with gentle mixing. Centrifuge to pellet the intact RBCs.[15]

• Hemoglobin Measurement: Transfer the supernatant to a new plate and add Drabkin's reagent to convert hemoglobin to cyanmethemoglobin.[16] Measure the absorbance at 540 nm.[15]

• Calculation: The percentage of hemolysis is calculated relative to the positive control.

Data Interpretation: According to the ASTM F756-00 standard, materials causing less than 2% hemolysis are considered non-hemolytic, 2-5% are slightly hemolytic, and over 5% are hemolytic.

In Vivo Assessment: Evaluating Systemic Effects

If in vitro results are favorable, in vivo studies in animal models are the next critical step. These studies should be designed in compliance with ethical guidelines and relevant regulatory standards (e.g., OECD guidelines).

This study aims to determine the short-term adverse effects of a single high dose of the 4-tert-butylcalixarene formulation.

Methodology:

• Animal Model: Typically performed in rodents (e.g., mice or rats).

• Administration: The formulation is administered via the intended clinical route (e.g., intravenous injection).

• Dose Groups: Multiple dose groups, including a control group receiving the vehicle, are used.

• Observation: Animals are observed for 14 days for signs of toxicity, including changes in behavior, weight loss, and mortality.

• Pathology: At the end of the study, a gross necropsy is performed, and major organs are collected for histopathological examination. Blood samples are also collected for hematology and clinical chemistry analysis.

Data Interpretation: The study helps to identify the maximum tolerated dose (MTD) and potential target organs of toxicity.

Case Study Insights and Data Presentation

While specific data for every 4-tert-butylcalixarene derivative will vary, the literature suggests that many derivatives exhibit good biocompatibility. For instance, studies on water-soluble sulfonated and phosphonated calixarenes have shown low in vitro toxicity.[9] However, some derivatives have demonstrated genotoxic effects in certain test systems, highlighting the importance of comprehensive evaluation.[6]

Example Data Summary:

Assay	4-tert-butylcalixarene Derivative A	Control Nanoparticle B
MTT Assay (IC50 in HEK293 cells)	> 100 µM	50 µM
Hemolysis Assay (% Hemolysis at 1 mg/mL)	< 2%	8%
Acute Systemic Toxicity (Mice, IV)	No adverse effects up to 50 mg/kg	Lethality observed at 20 mg/kg

Conclusion and Future Directions

The validation of biocompatibility is a critical and non-negotiable step in the preclinical development of 4-tert-butylcalixarene-based drug delivery systems. A logical, stepwise approach, beginning with robust in vitro screening and followed by well-designed in vivo studies, is essential to ensure safety.

While the core 4-tert-butylcalixarene scaffold often demonstrates favorable biocompatibility, it is crucial to recognize that functionalization can significantly alter its biological interactions.[18] Therefore, each new derivative must be evaluated as a new chemical entity.

Future research should focus on establishing clear structure-activity relationships for biocompatibility and developing standardized testing protocols specifically for this class of macrocycles to accelerate their clinical translation.

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comparative analysis of the conformational flexibility of calix[n]arenes (n=4, 6, 8)

This guide offers an in-depth comparative analysis of the conformational flexibility of the most common calix[n]arenes, where n equals 4, 6, and 8. Tailored for researchers, scientists, and professionals in drug development, this document delves into the structural dynamics that govern the host-guest chemistry of these versatile macrocycles. We will explore the distinct conformational landscapes of each calixarene, the energetic barriers to their interconversion, and the state-of-the-art experimental and computational methodologies employed for their characterization.

Introduction: The Significance of Conformational Flexibility in Calixarenes

Calix[n]arenes are a class of macrocyclic compounds formed from the condensation of phenols and formaldehyde.[1] Their name, derived from the Greek word calix meaning "chalice" or "vase," aptly describes their characteristic cup-like shape.[1] This unique three-dimensional architecture, featuring a hydrophobic cavity and modifiable upper and lower rims, makes them exceptional candidates for host-guest chemistry, with applications ranging from sensing and catalysis to drug delivery.[2][3]

The functionality of a calixarene as a molecular host is intrinsically linked to its conformational flexibility. The ability of the phenolic units to rotate around the methylene bridges gives rise to a variety of spatial arrangements, or conformers.[4] The size of the macrocyclic ring, dictated by the number of phenolic units (n), is the primary determinant of this flexibility. As we will see, increasing 'n' from 4 to 8 dramatically expands the conformational possibilities and lowers the energy barriers for interconversion, transitioning from a relatively rigid scaffold to a highly dynamic system. Understanding and controlling this flexibility is paramount for the rational design of calixarene-based systems with tailored recognition properties.

Calix[2]arene: A System of Well-Defined Conformers

The smallest of the commonly used calixarenes, calix[2]arene, possesses a relatively rigid framework. This rigidity allows for the isolation and characterization of four discrete conformational isomers, or atropisomers, which arise from the different possible orientations of the four phenol rings relative to the central annulus.[4][5]

The four principal conformations of calix[2]arene are:

• Cone: All four phenolic hydroxyl groups are oriented on the same side of the molecule, forming a well-defined "cup" or "cone" shape.[5] This conformation is generally the most stable for the parent, unsubstituted calix[2]arene due to the formation of a stabilizing intramolecular hydrogen-bonding network at the lower rim.[5]

• Partial Cone: One of the four phenolic units is inverted, pointing in the opposite direction to the other three.[4]

• 1,2-Alternate: Two adjacent phenolic units are inverted relative to the other two.

• 1,3-Alternate: Two opposing phenolic units are inverted relative to the other two.[4]

The interconversion between these conformers can be restricted or completely "locked" by introducing bulky substituents on the lower rim hydroxyl groups. This chemical modification provides a powerful tool for pre-organizing the calixarene into a specific shape for selective guest binding.[4]

Caption: Conformational Isomers of Calix[2]arene.

Calix[6]arene: A Leap in Conformational Complexity

Increasing the number of phenolic units to six results in a significant enhancement of conformational freedom. Calix[6]arenes can adopt eight theoretical "up-down" conformations, making their conformational landscape considerably more complex than that of their smaller counterparts.[1][7] While the cone conformation is still accessible, it is often not the most stable. In the solid state, calix[6]arenes have been observed in a variety of conformations, including distorted-cone, pinched-cone, and 1,2,3-alternate structures.[8]

The larger cavity and increased flexibility of calix[6]arenes allow them to adapt their shape to accommodate a wider range of guest molecules.[8] However, this dynamism also presents a challenge for achieving high selectivity in molecular recognition. As with calix[2]arenes, derivatization of the lower rim can be employed to restrict conformational mobility and favor a particular isomer.[1]

Caption: Increased conformational dynamism in calix[6]arenes.

Calix[9]arene: A Highly Flexible and Adaptive Macrocycle

With eight phenolic units, calix[9]arene represents a highly flexible and dynamic system. The large ring size leads to a multitude of possible conformations with relatively low energy barriers for interconversion.[10] This makes the isolation of single conformers in solution exceedingly difficult, and NMR studies often reveal time-averaged signals indicative of rapid exchange.[10]

X-ray crystallography has been crucial in providing snapshots of the solid-state structures of calix[9]arenes, revealing conformations such as the "pleated-loop" and "chair-like" forms.[10][11] The energy barrier for conformational inversion in solution is significantly lower than that of smaller calixarenes.[10] This high degree of flexibility allows calix[9]arenes to encapsulate large guest molecules and even form complexes with multiple guests.

Comparative Analysis of Conformational Energy Barriers

The kinetic stability of a given calixarene conformer is determined by the free energy of activation (ΔG‡) for the process of ring inversion, where one or more phenolic units pass through the annulus of the macrocycle. This energy barrier is a critical parameter that dictates the rate of interconversion and, consequently, the conformational behavior of the calixarene in solution.

Calix[n]arene	Ring Size (n)	Relative Flexibility	Typical ΔG‡ for Ring Inversion (kcal/mol)	Controlling Factors
Calix[2]arene	4	Low (can be rigidified)	10-16 (unsubstituted); >25 (locked)	Lower rim substitution, solvent
Calix[6]arene	6	Medium	~12-15	Solvent, guest binding, lower rim substitution
Calix[9]arene	8	High	< 9 (in pyridine)[10]	Solvent, temperature

Note: The provided ΔG‡ values are approximate and can vary significantly based on the specific substituents and solvent conditions.

As the table illustrates, there is a clear trend of decreasing energy barriers with increasing ring size. The larger annulus of calix[6]- and calix[9]arenes facilitates the passage of the phenolic units, leading to faster conformational dynamics.

Experimental Methodologies for Conformational Analysis

A combination of experimental and computational techniques is essential for a comprehensive understanding of calixarene conformational flexibility.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for studying the solution-state conformations and dynamics of calixarenes.[12]

• Variable Temperature (VT) NMR: By recording NMR spectra at different temperatures, it is possible to "freeze out" individual conformers at low temperatures or observe averaged signals at high temperatures. The temperature at which distinct signals coalesce can be used to calculate the energy barrier to interconversion.[12]

• 2D NMR Techniques (COSY, NOESY, ROESY): These experiments provide information about through-bond and through-space connectivities, which can be used to elucidate the specific conformation present in solution.[13] For instance, Nuclear Overhauser Effect (NOE) signals between protons on different aromatic rings can confirm their spatial proximity in a particular conformer.[13]

Experimental Protocol: Dynamic NMR (DNMR) for Calixarene Conformational Analysis

• Sample Preparation: Prepare a solution of the calixarene (typically 5-10 mg) in a suitable deuterated solvent (e.g., CDCl₃, toluene-d₈) in a standard 5 mm NMR tube. The choice of solvent is critical as it can influence conformational equilibria.

• Initial Spectrum: Acquire a standard ¹H NMR spectrum at ambient temperature (e.g., 298 K) to assess the initial conformational state (fast, intermediate, or slow exchange).

• Low-Temperature Analysis: Gradually lower the temperature of the NMR probe in increments of 10-20 K, acquiring a spectrum at each temperature until the slow-exchange regime is reached (sharp, distinct signals for each conformer).

• High-Temperature Analysis: Gradually increase the temperature from ambient, acquiring spectra at regular intervals until the fast-exchange regime is reached (sharp, averaged signals).

• Coalescence Point Determination: Carefully identify the coalescence temperature (Tc) for a pair of exchanging signals.

• Lineshape Analysis (Optional but Recommended): For more accurate kinetic data, perform a full lineshape analysis using specialized software by fitting the experimental spectra obtained at various temperatures in the intermediate exchange region.

• Data Processing and Analysis: Calculate the rate constant (k) at the coalescence temperature using the appropriate equations. Use the Eyring and Gibbs equations to determine the activation parameters (ΔG‡, ΔH‡, and ΔS‡).

Single-Crystal X-ray Diffraction

X-ray crystallography provides an unambiguous determination of the calixarene's conformation in the solid state.[14][15] This technique is particularly valuable for the larger, more flexible calixarenes where solution-state characterization is challenging.[10]

Experimental Protocol: Single-Crystal X-ray Diffraction of Calixarenes

• Crystal Growth: Grow single crystals of the calixarene derivative of suitable quality and size (typically 0.1-0.3 mm). This is often the most challenging step and may require screening various solvents, solvent combinations, and crystallization techniques (e.g., slow evaporation, vapor diffusion, layering).[16]

• Crystal Selection and Mounting: Under a polarizing microscope, select a single, well-formed crystal free of defects and mount it on a suitable holder (e.g., a cryoloop).[16]

• Data Collection: Mount the crystal on a single-crystal X-ray diffractometer. A stream of cold nitrogen is typically used to cool the crystal (e.g., to 100 K) to minimize thermal motion and radiation damage. Collect the diffraction data by rotating the crystal in the X-ray beam.

• Structure Solution and Refinement: Process the collected diffraction data to obtain a set of reflection intensities. Solve the crystal structure using direct or Patterson methods to obtain an initial electron density map. Build and refine the molecular model against the experimental data to obtain the final atomic coordinates, bond lengths, angles, and thermal parameters.

• Structural Analysis: Analyze the final structure to determine the precise conformation of the calixarene molecule and to identify any intermolecular interactions or guest molecules present in the crystal lattice.

Caption: A typical workflow for calixarene conformational analysis.

Conclusion: A Tunable Platform for Molecular Recognition

The conformational flexibility of calix[n]arenes is a defining feature that dictates their utility in supramolecular chemistry. The transition from the relatively rigid calix[2]arene to the highly dynamic calix[9]arene offers a spectrum of scaffolds with varying degrees of pre-organization and adaptability. For applications requiring a well-defined, rigid binding pocket, derivatized calix[2]arenes are often the hosts of choice. Conversely, when a more adaptive and spacious cavity is needed to bind larger or multiple guests, the larger calix[6]- and calix[9]arenes provide unique opportunities.

A thorough understanding of the conformational landscape, achieved through the judicious application of NMR spectroscopy, X-ray crystallography, and computational modeling, is indispensable for the rational design of calixarene-based systems. By mastering the principles of their conformational dynamics, researchers can unlock the full potential of these remarkable molecular architectures for a wide array of scientific and technological advancements.

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• Kieliszek, A., & Malinska, M. (2021). Conformations of p-tert-Butylcalix[9]arene in Solvated Crystal Structures. Crystal Growth & Design, 21(12), 6862–6871. [Link]

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• Kieliszek, A., & Malinska, M. (2021). Conformations of p‑tert-Butylcalix[9]arene in Solvated Crystal Structures. figshare. [Link]

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• Simaan, S., & Biali, S. E. (2003). Conformational analysis of calixarene derivatives substituted at the methylene bridges. Journal of Supramolecular Chemistry, 1(8-9), 752-759. [Link]

• Gutsche, C. D. (2008). Shaping the Baskets: Conformations of Calixarenes. In Calixarenes: An Introduction (pp. 49-80). Royal Society of Chemistry. [Link]

• Gutsche, C. D., et al. (1989). Calixarenes. 13. The conformational properties of calix[2]arenes, calix[6]arenes, calix[9]arenes, and oxacalixarenes. Journal of the American Chemical Society, 111(19), 7627-7635. [Link]

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A Comparative Guide to Macrocyclic Host Molecules: Unveiling the Extraction Superiority of 4-tert-Butylcalixarene

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of supramolecular chemistry, the ability to selectively capture and isolate specific molecules is paramount. This guide provides an in-depth, comparative analysis of the extraction efficiency of 4-tert-butylcalixarene against other prominent macrocycles, namely cyclodextrins, crown ethers, and cucurbiturils. As a senior application scientist, my aim is to equip you with the technical insights and field-proven data necessary to make informed decisions in your research and development endeavors, particularly in areas such as drug formulation, purification, and environmental remediation.

The Landscape of Macrocyclic Hosts: A Brief Introduction

Macrocyclic compounds are a class of molecules characterized by their ring-like structure, which creates a central cavity capable of encapsulating "guest" molecules. This host-guest interaction is the cornerstone of their utility in separation science. The primary macrocycles of interest in this guide are:

• 4-tert-Butylcalixarene: A versatile and synthetically accessible macrocycle derived from the condensation of p-tert-butylphenol and formaldehyde. Its cup-shaped structure features a hydrophobic cavity and a modifiable upper and lower rim, allowing for fine-tuning of its recognition properties.[1][2]

• Cyclodextrins: Cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity. Their chirality and biocompatibility make them attractive for pharmaceutical applications.[3][4]

• Crown Ethers: Cyclic polyethers known for their remarkable ability to selectively bind metal cations, with the selectivity determined by the size of the macrocyclic ring.[5]

• Cucurbiturils: Pumpkin-shaped macrocycles with a rigid structure and polar carbonyl portals, exhibiting high-affinity binding for a range of cationic and neutral guests.[6][7]

The choice of a particular macrocycle is dictated by the specific application, hinging on factors such as the size, shape, and charge of the guest molecule, as well as the desired solvent system and extraction conditions.[6]

Comparative Extraction Efficiency: A Data-Driven Analysis

The efficacy of a macrocycle as an extractant is quantified by its ability to transfer a target guest molecule from one phase (typically aqueous) to another (typically organic). This is often expressed as a distribution ratio (D) or percentage of extraction. The following tables summarize key experimental data, offering a quantitative comparison of 4-tert-butylcalixarene with its counterparts.

Table 1: Comparative Extraction of Metal Ions

Macrocycle	Guest Ion	Organic Phase	Aqueous Phase (pH)	Extraction (%)	Reference
4-tert-Butylcalix[8]arene derivative	UO₂²⁺	Chloroform	pH 6.0	>95%	[9]
4-tert-Butylcalix[8]arene derivative	La³⁺	Chloroform	pH 6.0	~20%	[9]
4-tert-Butylcalix[8]arene derivative	Yb³⁺	Chloroform	pH 6.0	~30%	[9]
Dibenzo-18-crown-6	K⁺	Chloroform	Picrate solution	77%	[10]
Dibenzo-18-crown-6	Na⁺	Chloroform	Picrate solution	24%	[10]

This table highlights the superior selectivity of a functionalized 4-tert-butylcalix[8]arene for uranyl ions over lanthanide ions, a critical separation in nuclear fuel reprocessing.

Table 2: Comparative Binding of Amino Acids

Macrocycle	Guest Molecule	Binding Constant (Kₐ, M⁻¹)	Method	Reference
p-Sulfonatocalix[8]arene	Trimethyllysine	1,800	Indicator Displacement Assay	[11]
Acyclic Cucurbituril	Trimethyllysine	14,000	Indicator Displacement Assay	[11]
p-Sulfonatocalix[8]arene	Arginine	Weak Binding	Indicator Displacement Assay	[11]
Acyclic Cucurbituril	Arginine	3,300	Indicator Displacement Assay	[11]
Cucurbit[1]uril	Phenylalanine	2.2 x 10⁴	Isothermal Titration Calorimetry	[6]

This table showcases the varying affinities of different macrocycles for amino acids, a crucial consideration in bioseparations and drug delivery.

Table 3: Comparative Binding of Dye Molecules

Macrocycle	Guest Molecule	Binding Constant (Kₛ, M⁻¹)	Method	Reference
Calix[8]arene tetrasulfonate (C4AS)	Neutral Red (NR)	6,950	Fluorescence Spectra	[12]
β-Cyclodextrin (β-CD)	Neutral Red (NR)	330	Fluorescence Spectra	[12]
Cucurbit[1]uril (CB[1])	Neutral Red (NR)	33,300	Fluorescence Spectra	[12]
Calix[8]arene tetrasulfonate (C4AS)	Rhodamine B (RhB)	1,070	Fluorescence Spectra	[12]
β-Cyclodextrin (β-CD)	Rhodamine B (RhB)	5,880	Fluorescence Spectra	[12]
Cucurbit[1]uril (CB[1])	Rhodamine B (RhB)	5,550	Fluorescence Spectra	[12]

This data illustrates the competitive binding affinities of the macrocycles for common dye molecules, relevant for applications in sensing and environmental remediation.

The "Why": Causality Behind Experimental Choices

A senior scientist understands that the "how" of an experiment is intrinsically linked to the "why." The selection of a macrocycle and the design of the extraction protocol are guided by fundamental principles of supramolecular chemistry.

Rationale for Selecting Functionalized Calixarenes

The synthetic versatility of calixarenes is a key advantage, allowing for the introduction of specific functional groups to enhance selectivity and extraction efficiency. For instance, the introduction of phosphoryl and salicylamide groups on a p-tert-butylcalix[8]arene scaffold has been shown to be highly effective for the selective extraction of f-element cations like uranyl (UO₂²⁺) over lanthanides.[9] The hard oxygen donors of the phosphoryl groups and the combination of hard oxygen and soft nitrogen donors in the salicylamide moiety create a coordination environment that preferentially binds the uranyl cation.

Water-soluble calixarene derivatives, such as p-sulfonatocalixarenes, are particularly valuable in pharmaceutical applications. The sulfonate groups enhance water solubility and provide additional binding sites for cationic drug molecules, thereby improving drug solubility, stability, and bioavailability.[8][13][14]

The Influence of pH and Solvent

The pH of the aqueous phase is a critical parameter in liquid-liquid extraction, particularly when dealing with ionizable guests or hosts. For phenolic macrocycles like 4-tert-butylcalixarene, the pH dictates the deprotonation of the hydroxyl groups, which in turn influences their ability to coordinate with metal cations.[15] Similarly, the extraction of acidic or basic organic molecules is highly pH-dependent, as it governs their charge state and thus their partitioning between the aqueous and organic phases.[16]

The choice of the organic solvent is equally crucial. The solvent must be immiscible with water and should effectively solvate the host-guest complex to facilitate its transfer from the aqueous phase. Common solvents for calixarene-based extractions include chloroform and dichloromethane, which are good solvents for many calixarene derivatives and their complexes.[10][15]

Experimental Protocols: A Practical Guide

To ensure the reproducibility and validity of your findings, detailed and robust experimental protocols are essential. Below are representative protocols for the synthesis of 4-tert-butylcalix[8]arene and a general procedure for liquid-liquid extraction.

Synthesis of 4-tert-Butylcalix[8]arene

This protocol is adapted from established literature procedures.[17]

Materials:

• p-tert-butylphenol

• 37% Formaldehyde solution

• Sodium hydroxide

• Diphenyl ether

• Ethyl acetate

• Toluene

Procedure:

• Preparation of the "precursor": In a three-necked flask equipped with a mechanical stirrer, combine p-tert-butylphenol, 37% formaldehyde solution, and a catalytic amount of sodium hydroxide in water.

• Heat the mixture at 100-120°C for 2 hours. The mixture will become a viscous mass.

• Allow the reaction to cool and dissolve the residue in warm diphenyl ether.

• Pyrolysis of the precursor: Heat the solution to 110-120°C under a stream of nitrogen to remove water.

• Once water evolution subsides, fit the flask with a condenser and reflux the mixture for 3-4 hours.

• Cool the reaction mixture to room temperature and precipitate the product by adding ethyl acetate.

• Filter the crude product and wash sequentially with ethyl acetate, acetic acid, water, and acetone.

• Recrystallize the crude product from boiling toluene to obtain pure p-tert-butylcalix[8]arene.

General liquid-liquid extraction workflow.

Conclusion: The Versatility and Power of 4-tert-Butylcalixarene

While all macrocycles discussed in this guide possess unique and valuable properties, 4-tert-butylcalixarene and its derivatives stand out for their exceptional versatility and tunability. The ability to readily functionalize both the upper and lower rims of the calixarene scaffold allows for the rational design of highly selective hosts for a wide array of guest molecules, from metal ions to organic compounds and biomolecules.

For researchers and professionals in drug development, the implications are significant. The use of functionalized calixarenes offers a powerful tool for:

• Drug Purification: Selectively removing impurities during the synthesis process.

• Formulation: Enhancing the solubility and stability of poorly soluble active pharmaceutical ingredients. [13]* Controlled Release: Designing drug delivery systems that release their payload in response to specific stimuli. [7] As the field of supramolecular chemistry continues to evolve, the rational design of macrocyclic hosts will undoubtedly play an increasingly important role in addressing complex challenges in chemistry, biology, and medicine. This guide serves as a foundational resource to aid in the selection and application of these remarkable molecular architectures.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe and Compliant Disposal of 4-tert-Butylcalixarene

A Comprehensive Guide to the Safe and Compliant Disposal of 4-tert-Butylcalix[1]arene

As researchers and scientists, our commitment to innovation is intrinsically linked to our responsibility for safety and environmental stewardship. The handling and disposal of specialized chemicals like 4-tert-Butylcalixarene demand a meticulous and informed approach. This guide provides a detailed operational plan for the proper disposal of 4-tert-Butylcalixarene, moving beyond mere compliance to foster a culture of safety and best practices within the laboratory.

The structural complexity and chemical properties of calixarenes necessitate a disposal protocol that is both robust and compliant with federal, state, and local regulations. This document synthesizes regulatory standards with practical, field-proven insights to ensure that your laboratory's disposal procedures are self-validating and grounded in scientific integrity.

Understanding the Hazard Profile of 4-tert-Butylcalix[1]arene

Before addressing disposal, a thorough understanding of the compound's hazard profile is essential. 4-tert-Butylcalixarene is a stable, high-melting-point white powder.[1] According to the Occupational Safety and Health Administration (OSHA) Hazard Communication Standard (29 CFR 1910.1200), it is classified as a hazardous chemical.[2]

The primary hazards associated with 4-tert-Butylcalixarene are:

• Skin Irritation (Category 2): Causes skin irritation upon contact.[2]

• Serious Eye Irritation (Category 2): Causes serious eye irritation.[2]

• Specific Target Organ Toxicity (Single Exposure, Category 3): May cause respiratory irritation.[2]

It is crucial to note that this compound is incompatible with strong oxidizing agents.[2] There is currently no specific ecological information available, underscoring the importance of preventing its release into the environment.[2][3]

Property	Value/Classification	Source
Physical State	Powder Solid	[2]
Appearance	White Powder	[1]
Melting Point	411 - 412 °C	[1]
GHS Hazard Class	Skin Irritation (Cat. 2), Eye Irritation (Cat. 2), STOT-SE (Cat. 3)	[2][4]
Primary Hazards	Irritant	[4]
Incompatibilities	Strong oxidizing agents	[2][5]
Storage Class	11 - Combustible Solids	[6]

The Regulatory Framework: A Foundation for Compliant Disposal

The disposal of any laboratory chemical in the United States is governed by a multi-tiered regulatory system. The primary federal legislation is the Resource Conservation and Recovery Act (RCRA), enforced by the Environmental Protection Agency (EPA).[7]

Causality Behind Compliance: The core principle of RCRA is "cradle-to-grave" management of hazardous waste. This means that the generator of the waste—your laboratory—is legally responsible for it from the moment it is generated until its final, safe disposal.[8] Improper disposal can lead to significant penalties, including fines of up to $70,117 per violation, per day.[8]

For academic and research institutions, the EPA's Subpart K regulations provide an alternative, more flexible set of standards for managing hazardous waste generated in laboratories.[9] Key requirements under both standard RCRA and Subpart K include:

• Waste Determination: The generator must determine if the chemical waste is classified as hazardous.[5][10]

• Segregation: Incompatible chemicals must be stored separately to prevent dangerous reactions.[7]

• Container Management: Waste must be stored in containers that are chemically compatible, sealed, and properly labeled.[7]

• Accumulation: Waste must be managed at or near the point of generation in what is known as a Satellite Accumulation Area (SAA).[8][11]

Step-by-Step Disposal Protocol for 4-tert-Butylcalix[1]arene

This protocol provides a self-validating system for the safe handling and disposal of 4-tert-Butylcalixarene waste, including contaminated materials (e.g., gloves, weigh boats, paper towels).

Step 1: Personal Protective Equipment (PPE)

The "Why": Given its classification as a skin, eye, and respiratory irritant, establishing a barrier between the researcher and the chemical is the first line of defense.

• Hand Protection: Wear protective gloves (e.g., nitrile).

• Eye/Face Protection: Use safety glasses with side shields or goggles, compliant with OSHA's 29 CFR 1910.133 or European Standard EN166.[10]

• Skin and Body Protection: Wear a lab coat. For larger quantities or where dust generation is significant, additional body protection may be necessary.

• Respiratory Protection: If handling in a way that generates dust, use a NIOSH-approved N95 dust mask or work within a certified chemical fume hood to avoid respiratory tract irritation.[1][6]

Step 2: Waste Collection and Segregation

The "Why": Proper segregation prevents dangerous chemical reactions and ensures the waste is routed to the correct disposal facility. 4-tert-Butylcalixarene is a solid, non-reactive (except with strong oxidizers) chemical.

• Designate a Waste Stream: All solid waste contaminated with 4-tert-Butylcalixarene, including the chemical itself, contaminated gloves, weigh paper, and paper towels, should be disposed of in a dedicated solid hazardous waste stream.

• Collection Method: Carefully sweep up solid 4-tert-Butylcalixarene, avoiding dust formation.[1][2] Place it and any contaminated disposables directly into a designated waste container.

• Avoid Contamination: DO NOT mix 4-tert-Butylcalixarene waste with other waste streams, especially strong oxidizing agents.[2] It must not be disposed of in regular trash or poured down the drain.[7][8]

Step 3: Container Selection and Labeling

The "Why": Clear, compliant labeling and proper containerization are mandated by law and are critical for the safety of laboratory personnel and waste handlers.

• Container Choice: Use a chemically compatible container with a secure, leak-proof closure.[7] A high-density polyethylene (HDPE) bucket or a wide-mouth glass jar with a screw-top lid is appropriate.

• Labeling: The container must be clearly labeled with the words "Hazardous Waste." [11]

  • The label must also include the full chemical name: "4-tert-Butylcalixarene." Avoid using abbreviations or formulas.

  • Indicate the specific hazards using a recognized system, such as GHS pictograms (e.g., exclamation mark for irritant) or an NFPA/HMIS label.[11]

  • Note the accumulation start date (the date the first piece of waste is placed in the container).

Step 4: Storage in a Satellite Accumulation Area (SAA)

The "Why": The SAA provides a controlled, safe location for the short-term storage of hazardous waste, keeping it under the control of laboratory personnel.[9]

• Location: The SAA must be at or near the point of generation.[8][11]

• Containment: Keep the waste container closed at all times, except when adding waste.[8]

• Volume Limits: A maximum of 55 gallons of hazardous waste may be stored in an SAA. Once this limit is reached, the container must be moved to a central storage area within three days.[8][11]

• Time Limits: In academic labs operating under Subpart K, hazardous waste must be removed from the laboratory within twelve months of the accumulation start date.[9]

Disposal Workflow and Decision Logic

The following diagram illustrates the decision-making process for the compliant disposal of 4-tert-Butylcalixarene waste within a laboratory setting.

Caption: Decision workflow for compliant disposal of 4-tert-Butylcalixarene waste.

Step 5: Arranging for Final Disposal

• Contact Environmental Health & Safety (EH&S): Once your waste container is full or approaching its time limit, contact your institution's EH&S department to schedule a pickup.[8]

• Documentation: Your EH&S office will handle the necessary paperwork, including manifests for tracking the waste to its final destination at a licensed treatment, storage, and disposal facility (TSDF).

Emergency Procedures

In the event of a spill or exposure, immediate and correct action is critical.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[5][12]

• Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes while removing contaminated clothing. If skin irritation persists, seek medical attention.[2]

• Inhalation: Remove the individual from exposure and move to fresh air immediately. If breathing is difficult, give oxygen. Seek medical attention.[1][5]

• Ingestion: Clean the mouth with water and drink plenty of water afterward. Do not induce vomiting. Seek medical attention.[1][2]

• Spill Cleanup: For small spills, wear appropriate PPE, sweep up the material, and place it into a suitable, labeled disposal container.[5] Avoid generating dust.[2][5] Ensure the area is well-ventilated. For large spills, evacuate the area and contact your institution's emergency response team or EH&S.

By adhering to this comprehensive guide, you ensure that the disposal of 4-tert-Butylcalixarene is managed not as a routine chore, but as an integral part of the scientific process—one that protects you, your colleagues, and the environment.

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A Comprehensive Guide to the Safe Handling of 4-tert-Butylcalixarene

A Comprehensive Guide to the Safe Handling of 4-tert-Butylcalix[1]arene

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals working with 4-tert-Butylcalix[1]arene. Our commitment is to furnish you with in-depth, actionable intelligence that extends beyond the product, ensuring your safety and the integrity of your research. This document is structured to provide a deep, procedural understanding of handling this specific macrocyclic compound, grounded in established safety protocols and scientific expertise.

Understanding the Hazard Profile of 4-tert-Butylcalix[1]arene

Before handling any chemical, a thorough understanding of its potential hazards is paramount. 4-tert-Butylcalix[1]arene, a white powder, is classified as a hazardous substance.[2] The primary risks associated with this compound are:

• Skin Irritation: Causes skin irritation upon contact.[2][3]

• Serious Eye Irritation: Can cause serious damage if it comes into contact with the eyes.[2][3]

• Respiratory Irritation: Inhalation of the dust may lead to respiratory tract irritation.[2][3]

While it is stable under normal conditions, it is incompatible with strong oxidizing agents, and dust formation should be avoided.[2] Understanding these hazards is the foundational step in developing a robust safe handling protocol. The causality is clear: preventing direct contact and inhalation is the primary objective of the personal protective equipment (PPE) and handling procedures outlined below.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and proper use of PPE are non-negotiable when handling 4-tert-Butylcalix[1]arene. The goal is to create a barrier between you and the chemical, mitigating the risks of exposure.

Core PPE Requirements:

• Eye and Face Protection: Chemical safety goggles are mandatory.[4] In situations with a higher risk of splashing or dust generation, a face shield should be worn in addition to goggles.[5]

• Skin Protection: A lab coat must be worn at all times.[6] Nitrile gloves are required, and it is advisable to use double gloving, especially when handling larger quantities or for prolonged periods.[5] Ensure gloves are regularly inspected for any signs of degradation or puncture.

• Respiratory Protection: When handling the powder outside of a certified chemical fume hood, a NIOSH-approved N95 dust mask is necessary to prevent inhalation of airborne particles.[7][8] For procedures with a high potential for aerosolization, a higher level of respiratory protection, such as a full-face respirator, may be warranted based on a risk assessment.[6]

The following table summarizes the recommended PPE for various laboratory operations involving 4-tert-Butylcalix[1]arene:

Activity	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Storage and Transport	Safety Glasses	Nitrile Gloves	Lab Coat	Not generally required
Weighing Solid	Chemical Safety Goggles	Double Nitrile Gloves	Lab Coat	N95 Respirator (if not in a fume hood)
Preparing Solutions	Chemical Safety Goggles & Face Shield	Double Nitrile Gloves	Lab Coat	Required if not in a fume hood
Running Reactions	Chemical Safety Goggles & Face Shield	Double Nitrile Gloves	Lab Coat	As per risk assessment
Waste Disposal	Chemical Safety Goggles	Double Nitrile Gloves	Lab Coat	N95 Respirator (if handling solid waste)

Operational Plan: Step-by-Step Handling Procedures

Adherence to a well-defined operational plan is critical to minimize exposure and prevent accidents. The following protocols are designed to provide clear, step-by-step guidance for common laboratory procedures.

Weighing 4-tert-Butylcalix[1]arene Powder

The primary hazard during weighing is the generation of airborne dust.[4] Therefore, all weighing activities should ideally be conducted within a chemical fume hood or a ventilated balance enclosure.[9]

Protocol:

• Preparation: Designate a specific area for weighing. Cover the work surface with disposable bench paper.[4]

• Tare the Container: Place a clean, empty receiving container (e.g., a vial or beaker) on the balance and tare it.

• Transfer the Powder: Inside the fume hood, carefully scoop the desired amount of 4-tert-Butylcalix[1]arene into the tared container. Use a spatula and minimize the drop height to reduce dust formation.

• Close and Re-weigh: Securely close the primary container of the chemical and the receiving container.

• Decontamination: Wipe down the spatula and any other tools used with a damp cloth. Clean the balance and the surrounding area of the fume hood. Dispose of all contaminated disposable materials as solid hazardous waste.[5]

Preparation of Solutions

Preparing solutions from a solid introduces the risk of both dust inhalation and splashing of the dissolved chemical.

Protocol:

• Solvent Preparation: In a chemical fume hood, measure the required volume of the appropriate solvent into a suitable flask.

• Addition of Solid: Slowly and carefully add the pre-weighed 4-tert-Butylcalix[1]arene to the solvent. Do not add the solvent to the solid, as this can increase the risk of splashing and dust dispersal.

• Dissolution: Gently swirl or stir the mixture to facilitate dissolution. If heating is required, use a controlled heating mantle and ensure the setup is secure.

• Labeling: Immediately label the solution with the chemical name, concentration, date, and your initials.

Spill Management

In the event of a spill, a calm and methodical response is essential.

For a Solid Spill:

• Evacuate and Secure: Alert others in the vicinity and restrict access to the spill area.

• Assess the Spill: For a small spill, you may proceed with cleanup if you are trained and have the appropriate PPE. For large spills, evacuate the area and contact your institution's environmental health and safety (EHS) department.

• Cleanup: Gently cover the spill with an absorbent material to prevent it from becoming airborne.[10] Carefully scoop the material into a labeled hazardous waste container.[2][11] Do not use a brush or dry sweeping, as this will generate dust.[5]

• Decontaminate: Wipe the area with a wet cloth, and then clean with soap and water. Dispose of all cleanup materials as hazardous waste.[2]

For a Liquid Spill (Solution):

• Containment: For small spills, contain the liquid with absorbent pads or granules, working from the outside in.[1]

• Absorption: Absorb the spilled solution with an inert absorbent material.

• Collection: Scoop the absorbent material into a labeled hazardous waste container.

• Decontamination: Clean the spill area with an appropriate solvent, followed by soap and water.

Disposal Plan: Responsible Waste Management

Proper disposal of 4-tert-Butylcalix[1]arene and its associated waste is crucial to protect the environment and comply with regulations.

• Solid Waste: Unused 4-tert-Butylcalix[1]arene and any materials contaminated with the solid (e.g., weigh boats, gloves, bench paper) should be collected in a clearly labeled, sealed container for solid hazardous waste.[12] This is considered non-halogenated organic solid waste.

• Liquid Waste: Solutions of 4-tert-Butylcalix[1]arene should be disposed of as non-halogenated organic liquid waste.[13] Do not mix with halogenated solvents or other incompatible waste streams.[12]

• Container Disposal: Empty containers should be triple-rinsed with a suitable solvent. The rinsate should be collected and disposed of as liquid hazardous waste. The rinsed container can then be disposed of according to your institution's guidelines.

Always consult your institution's specific hazardous waste disposal procedures.

Visualizing the Workflow

To provide a clear, at-a-glance understanding of the safe handling process, the following workflow diagram illustrates the key stages from preparation to disposal.

Caption: Workflow for the safe handling of 4-tert-Butylcalix[1]arene.

Conclusion: Fostering a Culture of Safety

The safe handling of 4-tert-Butylcalix[1]arene is not merely about following a set of rules but about cultivating a deep-seated culture of safety and awareness in the laboratory. By understanding the hazards, diligently using the correct PPE, and adhering to the detailed operational and disposal plans outlined in this guide, you can significantly mitigate the risks associated with this valuable research chemical. Your commitment to these principles is the cornerstone of a safe and productive research environment.

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• Centers for Disease Control and Prevention. (n.d.). Managing Hazardous Drug Exposures: Information for Healthcare Settings. Retrieved from [Link]

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